Nicotiflorin (Standard)

• CAS: 17650-84-9

Core Science & Biosynthesis

Nicotiflorin: A Technical Guide to its Natural Sources, Extraction, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicotiflorin, a flavonoid glycoside, has garnered significant attention within the scientific community for its diverse pharmacological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. This technical guide provides an in-depth overview of the natural sources of Nicotiflorin, detailed experimental protocols for its extraction and quantification, and an exploration of its known signaling pathways.

Natural Sources and Plant Origin of Nicotiflorin

Nicotiflorin is found in a variety of plant species, often concentrated in the leaves, flowers, and rhizomes. The concentration of this compound can vary significantly depending on the plant species, growing conditions, and the specific part of the plant being analyzed.

Quantitative Analysis of Nicotiflorin in Various Plant Sources

The following table summarizes the quantitative data of Nicotiflorin content found in different plant species, providing a comparative overview for researchers seeking potent natural sources.

Plant Species	Plant Part	Nicotiflorin Content	Reference
Astragalus chrysochlorus	Callus (long-term cultured)	4775 µg/g dry weight	[1]
Astragalus chrysochlorus	Callus (short-term cultured)	132 µg/g dry weight	[1]
Edgeworthia chrysantha Lindl.	Flowers	32 mg from 108 mg of partially purified extract	[2]
Tricyrtis maculata	Not specified	Identified as an active component	[3]
Carthamus tinctorius L.	Not specified	Extracted as a flavonoid	[4]
Costus spectabilis	Leaves	Isolated and identified
Caragana spinosa	Shoots	Quantified by HPTLC	[5]
Peucedanum aucheri Boiss.	Aerial Parts	Isolated and identified	[6]
Nymphaea candida	Not specified	Main characteristic component	[7]
Tea Seed Extract	Seeds	Obtained via enzymatic hydrolysis	[8]

Experimental Protocols

This section outlines detailed methodologies for the extraction, purification, and quantification of Nicotiflorin from plant materials, based on established scientific literature.

Extraction of Nicotiflorin

Objective: To extract Nicotiflorin from plant material.

Materials:

• Dried and powdered plant material

• Solvents: n-hexane, ethyl acetate, methanol, water, ethanol

• Soxhlet apparatus or maceration setup

• Rotary evaporator

• Filtration apparatus (e.g., filter paper, Buchner funnel)

Protocol (Successive Solvent Extraction):

• Take a known quantity of the dried, powdered plant material.

• Perform successive extractions with solvents of increasing polarity, starting with n-hexane to remove non-polar compounds.

• Following n-hexane, extract the plant material with ethyl acetate.

• Subsequently, perform extraction with methanol.

• Finally, extract with water to isolate the most polar compounds.

• For each solvent extraction, either use a Soxhlet apparatus for a specified number of cycles or perform maceration by soaking the plant material in the solvent for a defined period (e.g., 24-48 hours) with occasional agitation.

• After each extraction step, filter the mixture to separate the extract from the plant residue.

• Concentrate the collected extracts using a rotary evaporator under reduced pressure to obtain the crude extracts. The methanolic or ethanolic extracts are often rich in flavonoids like Nicotiflorin.

Purification of Nicotiflorin using High-Speed Counter-Current Chromatography (HSCCC)

Objective: To purify Nicotiflorin from a crude extract.

Materials:

• Crude extract containing Nicotiflorin

• HSCCC instrument

• Two-phase solvent system (e.g., ethyl acetate-n-butanol-water at a 4:1:5 v/v/v ratio)[2]

• HPLC for purity analysis

Protocol:

• Prepare the two-phase solvent system by thoroughly mixing the selected solvents in a separatory funnel and allowing the layers to separate.

• Prepare the HSCCC instrument according to the manufacturer's instructions. Fill the column with the stationary phase (the upper phase of the solvent system).

• Dissolve a known amount of the crude extract in a suitable volume of the mobile phase (the lower phase of the solvent system).

• Inject the sample into the HSCCC system.

• Begin pumping the mobile phase through the column at a set flow rate and rotation speed.

• Collect fractions of the eluent at regular intervals.

• Monitor the fractions for the presence of Nicotiflorin using Thin Layer Chromatography (TLC) or HPLC.

• Pool the fractions containing pure Nicotiflorin.

• Evaporate the solvent to obtain the purified compound.

• Confirm the purity of the isolated Nicotiflorin using HPLC analysis.

Quantification of Nicotiflorin using High-Performance Liquid Chromatography (HPLC)

Objective: To determine the concentration of Nicotiflorin in an extract.

Materials:

• Nicotiflorin standard of known purity

• Plant extract

• HPLC system with a UV or Diode Array Detector (DAD)

• C18 column

• Mobile phase (e.g., a gradient of acetonitrile (B52724) and water with 0.1% trifluoroacetic acid)[9]

• Syringe filters (0.2 or 0.45 µm)

Protocol:

• Preparation of Standard Solutions:

  • Accurately weigh a small amount of the Nicotiflorin standard and dissolve it in a suitable solvent (e.g., methanol) to prepare a stock solution of known concentration.

  • Prepare a series of calibration standards by diluting the stock solution to different concentrations.

• Sample Preparation:

  • Dissolve a known weight of the plant extract in the mobile phase or a suitable solvent.

  • Filter the sample solution through a syringe filter to remove any particulate matter.

• HPLC Analysis:

  • Set up the HPLC system with the appropriate column and mobile phase.

  • Inject a fixed volume of each standard solution and the sample solution into the HPLC system.

  • Run the analysis using a defined gradient elution program.

  • Detect the eluting compounds at a specific wavelength (e.g., around 280 nm or 360 nm for flavonoids).

• Quantification:

  • Identify the Nicotiflorin peak in the sample chromatogram by comparing its retention time with that of the standard.

  • Construct a calibration curve by plotting the peak area of the standards against their concentrations.

  • Determine the concentration of Nicotiflorin in the sample by interpolating its peak area on the calibration curve.

Signaling Pathways Involving Nicotiflorin

Nicotiflorin has been shown to modulate several key signaling pathways implicated in various physiological and pathological processes.

Akt/FoxO/BCl Signaling Pathway

Nicotiflorin is speculated to exert its anti-myocardial infarction effects by regulating the Akt/FoxO/BCl signaling pathway.[3] This pathway is crucial for cell survival and apoptosis.

Caption: Akt/FoxO/BCl signaling pathway modulated by Nicotiflorin.

JAK2/STAT3 Signaling Pathway

Nicotiflorin has been found to inhibit the JAK2/STAT3 signaling pathway, which plays a role in alleviating apoptosis caused by cerebral ischemia-reperfusion injury.[4]

Caption: Inhibition of the JAK2/STAT3 signaling pathway by Nicotiflorin.

NF-κB Signaling Pathway

Nicotiflorin has been shown to exert anti-inflammatory effects by targeting p65 and inhibiting the NF-κB pathway.[10] This pathway is a key regulator of inflammation.

Caption: Nicotiflorin-mediated inhibition of the NF-κB signaling pathway.

Conclusion

Nicotiflorin stands out as a promising natural compound with significant therapeutic potential. This guide has provided a comprehensive overview of its natural sources, methods for its isolation and quantification, and its mechanisms of action through various signaling pathways. The presented data and protocols are intended to serve as a valuable resource for researchers and professionals in the field of drug discovery and development, facilitating further investigation into the pharmacological applications of Nicotiflorin.

References

• 1. farmaciajournal.com [farmaciajournal.com]
• 2. researchgate.net [researchgate.net]
• 3. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Signaling Pathways and Targets of Natural Compounds from Traditional Chinese Medicine in Treating Ischemic Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. [PDF] Isolation and Identification of Nicotiflorin and Narcissin from the Aerial Parts of Peucedanum aucheri Boiss. | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. scienggj.org [scienggj.org]
• 10. Effects of Flavonoids on Cancer, Cardiovascular and Neurodegenerative Diseases: Role of NF-κB Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

The Biosynthesis of Nicotiflorin: A Technical Guide for Researchers

An In-depth Examination of the Enzymatic Pathway, Quantitative Analysis, and Experimental Protocols for the Synthesis of a Bioactive Flavonoid Glycoside

Nicotiflorin, also known as kaempferol-3-O-rutinoside, is a flavonoid glycoside found in a variety of plants, exhibiting a range of pharmacological activities. Its biosynthesis from the flavonol kaempferol (B1673270) involves a sequential two-step glycosylation process catalyzed by specific UDP-glycosyltransferases (UGTs). This technical guide provides a comprehensive overview of the nicotiflorin biosynthesis pathway, including the key enzymes, intermediates, and regulatory aspects. It is designed for researchers, scientists, and drug development professionals, offering detailed experimental protocols and quantitative data to facilitate further investigation and biotechnological applications.

The Biosynthesis Pathway of Nicotiflorin

The formation of nicotiflorin begins with the general flavonoid biosynthesis pathway, which produces the precursor kaempferol. This pathway starts from the amino acid phenylalanine and proceeds through a series of enzymatic reactions involving key enzymes such as chalcone (B49325) synthase (CHS), chalcone isomerase (CHI), flavanone (B1672756) 3-hydroxylase (F3H), and flavonol synthase (FLS).

The final two steps in the biosynthesis of nicotiflorin involve the sequential addition of a glucose and a rhamnose moiety to the 3-hydroxyl group of kaempferol. This process is catalyzed by two distinct UDP-glycosyltransferases (UGTs).

Step 1: Glucosylation of Kaempferol

The first step is the transfer of a glucose molecule from UDP-glucose to the 3-O position of kaempferol, forming kaempferol-3-O-glucoside (astragalin). This reaction is catalyzed by a flavonoid 3-O-glucosyltransferase (F3GT) .

Step 2: Rhamnosylation of Kaempferol-3-O-glucoside

The second and final step is the transfer of a rhamnose molecule from UDP-rhamnose to the 6-hydroxyl group of the glucose moiety of kaempferol-3-O-glucoside. This reaction is catalyzed by a flavonol-3-O-glucoside L-rhamnosyltransferase , which has the enzyme commission number EC 2.4.1.159 [1][2][3][4]. The resulting molecule is nicotiflorin (kaempferol-3-O-rutinoside).

Biosynthesis pathway of Nicotiflorin from Kaempferol.

Quantitative Data

The enzymatic reactions leading to nicotiflorin are governed by the kinetic properties of the respective UGTs. While specific kinetic data for the enzymes directly producing nicotiflorin are not extensively documented in a single study, data from homologous enzymes acting on similar substrates provide valuable insights.

Enzyme Class	Substrate	Km (µM)	Vmax or kcat	Plant Source	Reference
Flavonoid 3-O-glucosyltransferase (VvGT1)	Kaempferol	42	0.08 s-1 (kcat)	Vitis vinifera	[5]
Flavonoid 3-O-glucosyltransferase (CsUGT76F1)	Kaempferol	28.09	0.46 s-1 (kcat)	Citrus sinensis	[6]
Flavonol-3-O-glucoside L-rhamnosyltransferase	Flavonol 3-O-glucoside	-	-	-	[1][2][3][4]
Flavonoid Glucoside Glucosyltransferase (CaUGT3)	Kaempferol-3-O-glucoside	140	0.35 s-1 (kcat)	Catharanthus roseus	[7]

Note: The data for CaUGT3 represents a glucosyltransferase that adds another glucose, not a rhamnose, but it provides an indication of the kinetic parameters for a UGT acting on kaempferol-3-O-glucoside. The Km values indicate the substrate concentration at which the enzyme reaches half of its maximum velocity, providing a measure of the enzyme's affinity for the substrate. The kcat value, or turnover number, represents the number of substrate molecules converted to product per enzyme molecule per second.

Experimental Protocols

Extraction and Quantification of Nicotiflorin and its Precursors

Objective: To extract and quantify nicotiflorin, kaempferol-3-O-glucoside, and kaempferol from plant material.

Methodology: High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) or Mass Spectrometry (MS).

Protocol:

• Sample Preparation:

  • Freeze-dry plant material and grind to a fine powder.

  • Accurately weigh approximately 100 mg of the powdered sample.

• Extraction:

  • Add 10 mL of 80% methanol (B129727) to the sample.

  • Sonication for 30 minutes in a water bath at room temperature.

  • Centrifuge the mixture at 10,000 x g for 15 minutes.

  • Collect the supernatant. Repeat the extraction process on the pellet twice more.

  • Pool the supernatants and evaporate to dryness under vacuum.

  • Re-dissolve the dried extract in a known volume (e.g., 1 mL) of 80% methanol and filter through a 0.22 µm syringe filter before HPLC analysis.

• HPLC-DAD Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) acetonitrile.

    • 0-5 min, 10% B

    • 5-30 min, 10-50% B

    • 30-35 min, 50-90% B

    • 35-40 min, 90-10% B

    • 40-45 min, 10% B

  • Flow Rate: 1.0 mL/min.

  • Detection: Diode array detector set to scan from 200-400 nm. Monitor at 350 nm for kaempferol and its glycosides.

• Quantification:

  • Prepare standard curves for nicotiflorin, kaempferol-3-O-glucoside, and kaempferol using authentic standards of known concentrations.

  • Quantify the compounds in the plant extracts by comparing their peak areas to the standard curves.

Workflow for Flavonoid Extraction and Quantification.

Heterologous Expression and Purification of UGTs

Objective: To produce and purify recombinant UGT enzymes for in vitro characterization.

Methodology: Heterologous expression in Escherichia coli followed by affinity chromatography.

Protocol:

• Gene Cloning:

  • Amplify the full-length coding sequence of the target UGT gene from cDNA using PCR with primers containing appropriate restriction sites.

  • Clone the PCR product into an expression vector (e.g., pET-28a(+) with an N-terminal His-tag).

• Heterologous Expression:

  • Transform the expression construct into an E. coli expression strain (e.g., BL21(DE3)).

  • Grow the transformed cells in LB medium containing the appropriate antibiotic at 37°C to an OD600 of 0.6-0.8.

  • Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM and incubate at a lower temperature (e.g., 16-25°C) for 12-16 hours.

• Protein Purification:

  • Harvest the cells by centrifugation and resuspend the pellet in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF).

  • Lyse the cells by sonication on ice.

  • Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet cell debris.

  • Apply the supernatant to a Ni-NTA affinity column pre-equilibrated with lysis buffer.

  • Wash the column with wash buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20-50 mM imidazole).

  • Elute the His-tagged protein with elution buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250 mM imidazole).

  • Dialyze the purified protein against a storage buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 10% glycerol) and store at -80°C.

In Vitro Enzyme Assay for UGT Activity

Objective: To determine the enzymatic activity and kinetic parameters of the purified UGTs.

Methodology: A UDP-Glo™ Glycosyltransferase Assay that measures the amount of UDP produced.

Protocol:

• Reaction Mixture:

  • Prepare a reaction mixture containing:

    • 50 mM Tris-HCl buffer (pH 7.5)

    • 1-5 µg of purified UGT enzyme

    • Varying concentrations of the acceptor substrate (kaempferol or kaempferol-3-O-glucoside)

    • A fixed, saturating concentration of the sugar donor (UDP-glucose or UDP-rhamnose, e.g., 2 mM)

    • 10 mM MgCl2

  • The final reaction volume is typically 25-50 µL.

• Enzyme Reaction:

  • Initiate the reaction by adding the enzyme.

  • Incubate at the optimal temperature (e.g., 30°C) for a specific time (e.g., 15-60 minutes), ensuring the reaction is in the linear range.

  • Stop the reaction by adding an equal volume of methanol or by heat inactivation.

• UDP Detection:

  • Use a commercial UDP-Glo™ Glycosyltransferase Assay kit following the manufacturer's instructions[8][9][10]. This involves adding a detection reagent that converts the UDP produced to ATP, which is then used in a luciferase-based reaction to generate a luminescent signal.

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Generate a standard curve using known concentrations of UDP.

  • Calculate the amount of UDP produced in the enzyme reactions.

  • Determine the initial reaction velocities at different substrate concentrations.

  • Calculate the kinetic parameters (Km and Vmax) by fitting the data to the Michaelis-Menten equation using a non-linear regression software.

Workflow for In Vitro UGT Enzyme Assay.

Regulation of Nicotiflorin Biosynthesis

The biosynthesis of nicotiflorin is regulated at the transcriptional level, primarily through the expression of the genes encoding the flavonoid biosynthesis enzymes and the specific UGTs. The expression of these genes is influenced by various developmental and environmental cues.

Transcriptional Regulation:

The promoters of flavonoid biosynthesis genes, including UGTs, often contain cis-acting regulatory elements that are recognized by transcription factors. The MYB family of transcription factors, in conjunction with basic helix-loop-helix (bHLH) and WD40 repeat proteins, are known to be key regulators of the flavonoid pathway. Specific MYB transcription factors can activate or repress the expression of structural genes, thereby controlling the flux towards different flavonoid classes, including the precursors of nicotiflorin.

Co-expression Analysis:

Co-expression analysis of transcriptomic data can be a powerful tool to identify candidate UGT genes involved in nicotiflorin biosynthesis. Genes that show a similar expression pattern to known flavonoid biosynthesis genes (e.g., CHS, FLS) across different tissues or under various conditions are likely to be functionally related. Studies in safflower and other plants have successfully used this approach to identify UGTs involved in the glycosylation of kaempferol and other flavonoids[11][12][13].

Signaling Pathways:

Environmental factors such as light (UV-B radiation) and phytohormones like jasmonates can modulate the expression of flavonoid biosynthesis genes. Light signaling pathways, often mediated by photoreceptors, can lead to the activation of transcription factors that upregulate the entire flavonoid pathway, potentially increasing the production of nicotiflorin.

Regulatory network of Nicotiflorin biosynthesis.

Conclusion

The biosynthesis of nicotiflorin is a specialized branch of the flavonoid pathway, requiring the sequential action of a flavonoid 3-O-glucosyltransferase and a flavonol-3-O-glucoside L-rhamnosyltransferase. Understanding the enzymes involved, their kinetic properties, and the regulatory networks that control their expression is crucial for the targeted biotechnological production of this bioactive compound. The experimental protocols provided in this guide offer a framework for researchers to further investigate and manipulate the nicotiflorin biosynthesis pathway in various plant species. Future research should focus on the definitive identification and characterization of the specific UGTs from different plant sources to expand the toolbox for metabolic engineering and drug development.

References

• 1. ENZYME - 2.4.1.159 flavonol-3-O-glucoside L-rhamnosyltransferase [enzyme.expasy.org]
• 2. Flavonol-3-O-glucoside L-rhamnosyltransferase - Wikipedia [en.wikipedia.org]
• 3. EC 2.4.1.159 [iubmb.qmul.ac.uk]
• 4. Flavonol-3-O-glucoside L-rhamnosyltransferase (EC 2.4.1.159) | Protein Target - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Structure of a flavonoid glucosyltransferase reveals the basis for plant natural product modification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Functional Characterization of a Flavonoid Glycosyltransferase in Sweet Orange (Citrus sinensis) [frontiersin.org]
• 7. academic.oup.com [academic.oup.com]
• 8. UDP-Glo™ Glycosyltransferase Assay Technical Manual [promega.com]
• 9. Rapid screening of sugar-nucleotide donor specificities of putative glycosyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. worldwide.promega.com [worldwide.promega.com]
• 11. Expression Patterns of Three UGT Genes in Different Chemotype Safflower Lines and under MeJA Stimulus Revealed Their Potential Role in Flavonoid Biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Expression Patterns of Three UGT Genes in Different Chemotype Safflower Lines and under MeJA Stimulus Revealed Their Potential Role in Flavonoid Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Nicotiflorin: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of Nicotiflorin (Kaempferol-3-O-rutinoside), a flavonoid glycoside with significant therapeutic potential. This document is intended for researchers, scientists, and drug development professionals interested in the chemical properties, biological activities, and mechanisms of action of Nicotiflorin.

Chemical and Physical Data

Nicotiflorin is a naturally occurring compound found in various medicinal plants. Its fundamental chemical and physical properties are summarized below.

Property	Value	Citation(s)
CAS Number	17650-84-9	[1][2][3]
Molecular Formula	C27H30O15	[1][4]
Molecular Weight	594.5 g/mol	[1][5]
Appearance	Yellow powder	[1][2]
Synonyms	Kaempferol-3-O-rutinoside, Nictoflorin	[5][6]

Biological Activities and Therapeutic Potential

Nicotiflorin has demonstrated a range of pharmacological effects, with neuroprotective and antiglycation activities being the most prominent.

Neuroprotective Effects

Nicotiflorin exhibits significant neuroprotective properties, particularly in the context of cerebral ischemia. Studies have shown that it can reduce brain infarct volume and neurological deficits in animal models of stroke.[6][7] The neuroprotective mechanism is multifaceted and involves the modulation of several signaling pathways.

One key mechanism is the upregulation of endothelial nitric oxide synthase (eNOS).[6] In response to hypoxic conditions, Nicotiflorin treatment has been shown to increase the activity, mRNA, and protein levels of eNOS in cerebral blood vessel endothelial cells.[6]

Furthermore, autophagy plays a crucial role in the neuroprotective effects of Nicotiflorin.[2] It has been observed to enhance autophagy and promote autophagic flux in the ischemic penumbra, thereby mitigating cell damage.[2]

Antiglycation Activity

Advanced glycation end products (AGEs) are implicated in the pathogenesis of various age-related diseases and diabetic complications. Nicotiflorin has been shown to possess potent antiglycation activity.[3] The proposed mechanisms for its antiglycation effects include the inhibition of reactive oxygen species (ROS) formation during the glycation process and the prevention of Schiff base and Amadori product formation.[8][9] By scavenging free radicals and interfering with the glycation cascade, Nicotiflorin can help mitigate the detrimental effects of AGEs.[10]

Signaling Pathways

The therapeutic effects of Nicotiflorin are mediated through its interaction with key cellular signaling pathways. The diagram below illustrates the proposed mechanism of its neuroprotective action involving the Akt/FoxO/Bcl signaling pathway.

Caption: Proposed neuroprotective signaling pathway of Nicotiflorin.

Experimental Protocols

This section provides an overview of methodologies for the isolation, purification, analysis, and bioactivity assessment of Nicotiflorin.

Isolation and Purification

A common method for the purification of Nicotiflorin from plant extracts is high-speed counter-current chromatography (HSCCC).[3]

• Extraction: An initial ethanol (B145695) extract of the plant material is partitioned between water and various organic solvents (e.g., petroleum ether, ethyl acetate, and n-butanol).[3]

• Partial Purification: The n-butanol fraction is often subjected to silica (B1680970) gel column chromatography for initial purification.[3]

• HSCCC Separation: The partially purified extract is then separated using HSCCC with a suitable two-phase solvent system, such as ethyl acetate-n-butanol-water (4:1:5, v/v/v).[3] The fractions are collected and analyzed for the presence of Nicotiflorin.[3]

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is the standard method for the analysis and quantification of Nicotiflorin.[11][12]

• Chromatographic System: A reversed-phase C18 column is typically used.[12]

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 30 mM ammonium (B1175870) acetate, pH 4.7) and organic solvents like methanol (B129727) and acetonitrile (B52724) is commonly employed.[13]

• Detection: UV detection at a wavelength of around 265 nm is suitable for Nicotiflorin.[14]

• Quantification: A calibration curve is generated using standard solutions of Nicotiflorin at various concentrations to quantify the amount in a sample.[11]

In Vitro Bioassays

This assay simulates ischemic conditions in vitro.[2]

• Cell Culture: SH-SY5Y cells are cultured under standard conditions.[2]

• OGD Induction: The cells are subjected to oxygen-glucose deprivation (OGD) by replacing the normal culture medium with a glucose-free medium and incubating in a hypoxic chamber.[2]

• Reperfusion: After the OGD period, the medium is replaced with normal culture medium, and the cells are returned to normoxic conditions to simulate reperfusion.[2]

• Treatment: Nicotiflorin is added to the culture medium at various concentrations during the reperfusion phase.[2]

• Assessment: Cell viability, lactate (B86563) dehydrogenase (LDH) release, and apoptosis are measured to evaluate the protective effect of Nicotiflorin.[2]

Several spectrophotometric methods can be used to assess the antioxidant capacity of Nicotiflorin.[15][16]

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This assay measures the ability of Nicotiflorin to donate a hydrogen atom to the stable DPPH radical, resulting in a color change that is measured spectrophotometrically.[15]

• FRAP (Ferric Reducing Antioxidant Power) Assay: This method assesses the ability of Nicotiflorin to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺), which forms a colored complex that can be quantified.[16]

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay: This assay involves the generation of the ABTS radical cation, and the ability of Nicotiflorin to scavenge this radical is measured by the decrease in absorbance.[16]

Conclusion

Nicotiflorin is a promising natural compound with well-documented neuroprotective and antiglycation properties. Its mechanisms of action, involving the modulation of key signaling pathways and potent antioxidant effects, make it a compelling candidate for further research and development in the context of neurodegenerative diseases, stroke, and diabetic complications. The experimental protocols outlined in this guide provide a foundation for researchers to explore the therapeutic potential of this versatile flavonoid.

References

• 1. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Autophagy is involved in the neuroprotective effect of nicotiflorin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Purification of rutin and nicotiflorin from the flowers of Edgeworthia chrysantha Lindl. by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Autophagy is involved in the neuroprotective effect of nicotiflorin: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 5. researchgate.net [researchgate.net]
• 6. Nicotiflorin reduces cerebral ischemic damage and upregulates endothelial nitric oxide synthase in primarily cultured rat cerebral blood vessel endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Neuroprotection of nicotiflorin in permanent focal cerebral ischemia and in neuronal cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jfda-online.com [jfda-online.com]
• 9. researchgate.net [researchgate.net]
• 10. Antiglycation Activities and Common Mechanisms Mediating Vasculoprotective Effect of Quercetin and Chrysin in Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 11. farmaciajournal.com [farmaciajournal.com]
• 12. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Simultaneous HPLC Determination of 22 Components of Essential Oils; Method Robustness with Experimental Design - PMC [pmc.ncbi.nlm.nih.gov]
• 14. HPLC Method for Separation of Rutin and Kaempferol on Newcrom R1 Column | SIELC Technologies [sielc.com]
• 15. benchchem.com [benchchem.com]
• 16. mdpi.com [mdpi.com]

Spectroscopic and Mechanistic Insights into Nicotiflorin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties of Nicotiflorin (Kaempferol-3-O-rutinoside), a flavonoid glycoside with significant therapeutic potential. The document details its Nuclear Magnetic Resonance (NMR) and Ultraviolet-Visible (UV/Vis) spectral data, outlines the experimental protocols for acquiring this data, and visualizes a key signaling pathway associated with its biological activity.

Spectroscopic Data of Nicotiflorin

The structural elucidation of Nicotiflorin is heavily reliant on NMR and UV/Vis spectroscopy. The following tables summarize the key quantitative data obtained from these analytical techniques.

Nuclear Magnetic Resonance (NMR) Data

The ¹H and ¹³C NMR spectra provide a definitive fingerprint of Nicotiflorin's molecular structure, confirming the kaempferol (B1673270) aglycone and its glycosidic linkage to a rutinoside moiety. The data presented below was acquired in Methanol-d₄ (CD₃OD).

Table 1: ¹H and ¹³C NMR Spectroscopic Data for Nicotiflorin (in CD₃OD)

Position	¹³C Chemical Shift (δ, ppm)	¹H Chemical Shift (δ, ppm, Multiplicity, J in Hz)
Aglycone (Kaempferol)
2	158.6	-
3	135.6	-
4	179.5	-
5	163.0	-
6	100.2	6.21 (d, J=1.8)
7	166.4	-
8	95.1	6.40 (d, J=1.8)
9	159.5	-
10	105.7	-
1'	122.9	-
2'	132.5	8.07 (d, J=8.8)
3'	116.2	6.90 (d, J=8.8)
4'	161.6	-
5'	116.2	6.90 (d, J=8.8)
6'	132.5	8.07 (d, J=8.8)
Sugar Moiety (Rutinoside)
Glucosyl
1''	104.8	5.15 (d, J=7.6)
2''	75.9	3.20-3.90 (m)
3''	78.3	3.20-3.90 (m)
4''	72.2	3.20-3.90 (m)
5''	77.3	3.20-3.90 (m)
6''	68.7	3.20-3.90 (m)
Rhamnosyl
1'''	102.5	4.54 (s)
2'''	72.4	3.20-3.90 (m)
3'''	74.0	3.20-3.90 (m)
4'''	71.6	3.20-3.90 (m)
5'''	69.8	3.20-3.90 (m)
6'''	18.0	1.14 (d, J=5.8)

Data sourced from a study on flavonol glycosides isolated from Morinda citrifolia leaves.[1]

Ultraviolet-Visible (UV/Vis) Spectroscopy Data

The UV/Vis spectrum of flavonoids is characterized by two principal absorption bands, designated as Band I and Band II.[2] Band I, appearing at longer wavelengths (300-380 nm), is associated with the cinnamoyl system (B-ring), while Band II (240-280 nm) corresponds to the benzoyl system (A-ring).[2][3] For Nicotiflorin, a flavonol glycoside, these bands are observed at specific wavelengths.

Table 2: UV/Vis Absorption Maxima (λₘₐₓ) for Nicotiflorin

Solvent	Band I (λₘₐₓ, nm)	Band II (λₘₐₓ, nm)
Methanol (B129727)	348	266

Experimental Protocols

The following sections provide detailed methodologies for the spectroscopic analysis of Nicotiflorin, representative of standard practices in natural product chemistry.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

NMR spectroscopy is the definitive method for the structural characterization of flavonoid glycosides.[4]

Objective: To obtain high-resolution 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC, HMBC) NMR spectra for the complete structural assignment of Nicotiflorin.

Materials and Equipment:

• Isolated and purified Nicotiflorin sample (typically 5-10 mg)

• Deuterated solvent (e.g., Methanol-d₄, DMSO-d₆)

• 5 mm NMR tubes

• High-resolution NMR spectrometer (e.g., 400 MHz or higher) with a suitable probe

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the purified Nicotiflorin sample. Dissolve the sample in approximately 0.5 mL of a suitable deuterated solvent (e.g., Methanol-d₄) directly within a 5 mm NMR tube.[4] Ensure the sample is fully dissolved.

• Instrument Setup: Tune and shim the NMR spectrometer according to standard procedures to ensure optimal magnetic field homogeneity.

• Data Acquisition:

  • ¹H NMR: Acquire a one-dimensional proton NMR spectrum. Typical parameters include a 90° pulse, a spectral width covering the expected proton chemical shift range (e.g., 0-14 ppm), and a sufficient number of scans (e.g., 64) to achieve a good signal-to-noise ratio.[5]

  • ¹³C NMR: Acquire a one-dimensional carbon NMR spectrum with proton decoupling. A larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

  • 2D NMR: To establish connectivity and finalize assignments, perform a series of two-dimensional NMR experiments.[6] This should include:

    • COSY (Correlation Spectroscopy): To identify proton-proton spin couplings (e.g., H-6 with H-8).

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for linking the aglycone to the sugar moieties and the two sugars to each other.[6]

• Data Processing: Process the acquired Free Induction Decays (FIDs) using appropriate software (e.g., TopSpin, Mnova). This involves Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to the residual solvent signal.[7]

Ultraviolet-Visible (UV/Vis) Spectroscopy Protocol

UV/Vis spectroscopy is a rapid and valuable tool for the preliminary identification of flavonoid classes and for studying their substitution patterns using shift reagents.[8]

Objective: To determine the absorption maxima (λₘₐₓ) of Nicotiflorin and to probe the nature of its hydroxyl groups using chemical shift reagents.

Materials and Equipment:

• Isolated and purified Nicotiflorin sample

• Spectroscopic grade methanol

• UV/Vis spectrophotometer

• Quartz cuvettes

• Shift Reagents (prepared as described below):

  • Sodium methoxide (B1231860) (NaOMe)

  • Aluminum chloride (AlCl₃)

  • Hydrochloric acid (HCl)

  • Sodium acetate (B1210297) (NaOAc)

  • Boric acid (H₃BO₃)

Procedure:

• Preparation of Stock Solution: Prepare a dilute stock solution of Nicotiflorin in spectroscopic grade methanol.

• Acquisition of the Methanolic Spectrum:

  • Fill a quartz cuvette with the methanolic solution of Nicotiflorin.

  • Use methanol as the blank reference.

  • Scan the spectrum over a range of 200-500 nm and record the absorption maxima for Band I and Band II.[3]

• Analysis with Shift Reagents: Sequentially add specific shift reagents to the sample cuvette to induce bathochromic (red) or hypsochromic (blue) shifts in the absorption bands, which provides structural information.[9]

  • Sodium Methoxide (NaOMe): Add a few drops of freshly prepared NaOMe solution to the cuvette. A bathochromic shift in Band I indicates a free 4'-hydroxyl group.[2]

  • Sodium Acetate (NaOAc): Add a pinch of solid NaOAc. A bathochromic shift in Band II is diagnostic for a free 7-hydroxyl group.[2]

  • NaOAc + Boric Acid (H₃BO₃): After recording the NaOAc spectrum, add a pinch of solid H₃BO₃. A bathochromic shift in Band I indicates the presence of an ortho-dihydroxy system on the B-ring (e.g., 3',4'-OH).[10]

  • Aluminum Chloride (AlCl₃): Add a few drops of AlCl₃ solution. A large bathochromic shift in Band I indicates the presence of a free 5-hydroxyl group and/or a free 3-hydroxyl group.[2]

  • AlCl₃ + Hydrochloric Acid (HCl): To the cuvette containing AlCl₃, add a few drops of HCl. If the Band I shift reverts to near its original position, it confirms an ortho-dihydroxy system. A remaining shift indicates chelation at the 5-hydroxyl group.[9]

• Data Interpretation: Compare the observed spectral shifts with established rules for flavonoid identification to confirm the substitution pattern of Nicotiflorin.[2][9]

Visualized Signaling Pathway

Recent pharmacological studies have indicated that the therapeutic effects of Nicotiflorin, particularly in the context of acute myocardial infarction (AMI), may be linked to its ability to modulate specific intracellular signaling pathways.[11] Nicotiflorin has been shown to have anti-inflammatory and endothelial protective effects.[11][12] Its mechanism is speculated to involve the regulation of the Akt/FoxO/Bcl signaling cascade, which plays a critical role in cell survival and apoptosis.[11]

Caption: Proposed Akt/FoxO signaling pathway modulated by Nicotiflorin.

References

• 1. resgroup.ccny.cuny.edu [resgroup.ccny.cuny.edu]
• 2. medwinpublishers.com [medwinpublishers.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. ukm.my [ukm.my]
• 7. researchgate.net [researchgate.net]
• 8. Bot Verification [rasayanjournal.co.in]
• 9. nepjol.info [nepjol.info]
• 10. researchgate.net [researchgate.net]
• 11. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

The Multifaceted Biological Activities of Nicotiflorin: A Technical Whitepaper for Researchers

Abstract

Nicotiflorin, a flavonoid glycoside chemically known as kaempferol-3-O-rutinoside, is a prominent bioactive compound found in a variety of medicinal plants.[1][2] Emerging scientific evidence has illuminated its diverse pharmacological properties, positioning it as a compound of significant interest for drug discovery and development. This technical guide provides an in-depth overview of the biological activities of nicotiflorin, with a focus on its anti-inflammatory, antioxidant, neuroprotective, and anticancer effects. Detailed experimental methodologies, quantitative data summaries, and elucidated signaling pathways are presented to serve as a comprehensive resource for researchers, scientists, and drug development professionals.

Introduction

Flavonoids are a class of secondary metabolites ubiquitously found in the plant kingdom, renowned for their broad spectrum of health-promoting benefits.[1][2] Among them, nicotiflorin has garnered considerable attention for its potent biological activities.[1][3] It has been traditionally utilized in various forms of herbal medicine and is now the subject of rigorous scientific investigation to validate its therapeutic potential against a range of pathological conditions, including ischemia, neurodegenerative diseases, inflammatory disorders, and cancer.[1][2][4] This whitepaper aims to consolidate the current understanding of nicotiflorin's mechanisms of action and provide a practical guide to the experimental protocols used to investigate its effects.

Anti-inflammatory Activity

Nicotiflorin exhibits significant anti-inflammatory properties, primarily through the modulation of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[5][6] NF-κB is a critical transcription factor that orchestrates the expression of numerous pro-inflammatory genes, including cytokines and enzymes involved in the inflammatory cascade.[7][8]

Mechanism of Action: Inhibition of the NF-κB Pathway

Under normal physiological conditions, NF-κB is sequestered in the cytoplasm by its inhibitory protein, IκB.[9][10] Upon stimulation by inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and subsequent proteasomal degradation. This allows NF-κB to translocate to the nucleus and initiate the transcription of target genes.[10]

Nicotiflorin has been shown to inhibit the activation of the NF-κB pathway by targeting the p65 subunit.[5][6] This action attenuates the downstream activation of the NLRP3 inflammasome, a multiprotein complex involved in the maturation and release of pro-inflammatory cytokines like IL-1β.[5] By inhibiting NF-κB activation, nicotiflorin effectively reduces the production of key inflammatory mediators.

Quantitative Data: Anti-inflammatory Effects

Cell Line	Treatment	Concentration	Effect	Reference
HUVECs	Nicotiflorin + TNF-α (50 ng/mL)	0.05 - 1 mg/mL	Dose-dependent reduction in NO release.	[11]
HUVECs	Nicotiflorin + TNF-α (50 ng/mL)	0.05 - 1 mg/mL	Dose-dependent inhibition of cell growth inhibition.	[11]

Experimental Protocol: Determination of Nitric Oxide (NO) Production in RAW 264.7 Macrophages

This protocol describes the use of the Griess assay to quantify the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells treated with nicotiflorin.

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Nicotiflorin (dissolved in DMSO)

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (Component A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (NaNO₂) standard solution

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Treatment: Pre-treat the cells with various concentrations of nicotiflorin (e.g., 10, 25, 50 µM) for 1 hour.

• Stimulation: Induce an inflammatory response by adding LPS (1 µg/mL) to the wells (except for the control group) and incubate for another 24 hours.

• Griess Assay:

  • Prepare a standard curve using serial dilutions of sodium nitrite (0-100 µM).

  • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent Component A to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Component B to each well and incubate for another 10 minutes at room temperature, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Calculation: Determine the nitrite concentration in the samples by comparing the absorbance values to the sodium nitrite standard curve.

Signaling Pathway Diagram: NF-κB Inhibition by Nicotiflorin

Caption: Nicotiflorin inhibits the NF-κB signaling pathway.

Antioxidant Activity

Nicotiflorin demonstrates potent antioxidant properties by scavenging free radicals and modulating endogenous antioxidant defense systems. Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in the pathogenesis of numerous diseases.

Mechanism of Action: Radical Scavenging

The antioxidant activity of nicotiflorin is attributed to its chemical structure, which enables it to donate hydrogen atoms to free radicals, thereby neutralizing their reactivity. This has been demonstrated in various in vitro antioxidant assays.

Quantitative Data: Antioxidant Effects

Assay	Model	Nicotiflorin Concentration	Effect	Reference
DPPH Radical Scavenging	In vitro	Not specified	Potent radical scavenging activity	[3]
Hepatoprotection	d-GalN-induced liver injury in mice	50 and 100 mg/kg bw	Significant increase in SOD activity and decrease in MDA content	[9]

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol outlines the procedure for evaluating the free radical scavenging activity of nicotiflorin using the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

Materials:

• Nicotiflorin (dissolved in methanol (B129727) or ethanol)

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (0.1 mM in methanol or ethanol)

• Ascorbic acid (positive control)

• Methanol or ethanol

• 96-well microplate

• Microplate reader

Procedure:

• Sample Preparation: Prepare a series of dilutions of nicotiflorin and ascorbic acid in the chosen solvent.

• Reaction Mixture: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample dilution. A control well should contain 100 µL of the solvent and 100 µL of the DPPH solution. A blank well should contain 100 µL of the solvent and 100 µL of the sample.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

• IC50 Determination: The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) can be determined by plotting the percentage of scavenging activity against the sample concentrations.

Neuroprotective Activity

Nicotiflorin has shown significant promise as a neuroprotective agent, offering potential therapeutic benefits for ischemic stroke and other neurodegenerative conditions.[4][9] Its neuroprotective effects are mediated through multiple mechanisms, including the inhibition of apoptosis and the modulation of key signaling pathways.

Mechanism of Action: Modulation of JAK2/STAT3 and Akt/FoxO/Bcl-2 Pathways

Nicotiflorin exerts its neuroprotective effects by inhibiting the Janus kinase 2/signal transducer and activator of transcription 3 (JAK2/STAT3) pathway.[9] In cerebral ischemia-reperfusion injury, the activation of the JAK2/STAT3 pathway contributes to neuronal apoptosis. Nicotiflorin downregulates the phosphorylation of JAK2 and STAT3, leading to a decrease in the expression of the pro-apoptotic protein Bax and an increase in the anti-apoptotic protein Bcl-2.[9]

Furthermore, nicotiflorin is suggested to modulate the Akt/FoxO/Bcl signaling pathway.[11] Activation of Akt can lead to the phosphorylation and inhibition of FoxO transcription factors, which are involved in apoptosis. This, in turn, can increase the expression of anti-apoptotic proteins like Bcl-2, promoting neuronal survival.

Quantitative Data: Neuroprotective Effects

Model	Treatment	Dosage/Concentration	Effect	Reference
Permanent focal cerebral ischemia in rats	Nicotiflorin	2.5, 5, and 10 mg/kg	Markedly reduced brain infarct volume and neurological deficits.	[2]
Primary cultured neurons (hypoxia-reoxygenation)	Nicotiflorin	Not specified	Significantly attenuated cell death and reduced LDH release.	[2]
Cerebral ischemia-reperfusion in rats	Nicotiflorin (10 mg/kg)	10 mg/kg	Downregulated p-JAK2, p-STAT3, caspase-3, and Bax expression; increased Bcl-2 expression.	[9]

Experimental Protocol: Neuroprotection Assessment in SH-SY5Y Cells

This protocol describes an in vitro model of neurotoxicity using the human neuroblastoma cell line SH-SY5Y to evaluate the neuroprotective effects of nicotiflorin.

Materials:

• SH-SY5Y human neuroblastoma cell line

• DMEM/F12 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Nicotiflorin (dissolved in DMSO)

• 6-hydroxydopamine (6-OHDA) or MPP+ (neurotoxin)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Pre-treatment: Pre-treat the cells with various concentrations of nicotiflorin for 24 hours.

• Induction of Neurotoxicity: Add the neurotoxin (e.g., 100 µM 6-OHDA) to the wells (except for the control group) and incubate for another 24 hours.

• MTT Assay for Cell Viability:

  • Remove the culture medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C.

  • Remove the MTT-containing medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the control group.

Signaling Pathway Diagram: Neuroprotection by Nicotiflorin

Caption: Nicotiflorin promotes neuronal survival via multiple pathways.

Anticancer Activity

Nicotiflorin has demonstrated cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent. Its primary mechanism of action in this context is the induction of apoptosis, or programmed cell death.

Mechanism of Action: Induction of Apoptosis

Apoptosis is a crucial process for eliminating damaged or cancerous cells.[12][13] Nicotiflorin has been shown to induce apoptosis in human breast cancer cells (MCF-7). While the precise molecular targets are still under investigation, it is hypothesized that nicotiflorin may modulate the expression of key apoptosis-regulating proteins, such as those belonging to the Bcl-2 family (e.g., Bax and Bcl-2) and caspases.

Experimental Protocol: Annexin V-FITC/PI Apoptosis Assay in MCF-7 Cells

This protocol details the use of Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry to quantify apoptosis in MCF-7 human breast cancer cells treated with nicotiflorin.

Materials:

• MCF-7 human breast cancer cell line

• RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Nicotiflorin (dissolved in DMSO)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate Buffered Saline (PBS)

• 6-well cell culture plates

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed MCF-7 cells in 6-well plates at a density of 2 x 10⁵ cells/well. After 24 hours, treat the cells with various concentrations of nicotiflorin for 24-48 hours.

• Cell Harvesting:

  • Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine with the floating cells.

  • Centrifuge the cell suspension at 1,500 rpm for 5 minutes.

  • Wash the cell pellet twice with ice-cold PBS.

• Staining:

  • Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples using a flow cytometer within one hour of staining.

• Data Interpretation:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Workflow Diagram: Anticancer Activity Assessment

Caption: Experimental workflow for assessing nicotiflorin's anticancer activity.

Conclusion

Nicotiflorin is a promising flavonoid glycoside with a wide array of biological activities, including potent anti-inflammatory, antioxidant, neuroprotective, and anticancer effects. Its mechanisms of action are multifaceted, involving the modulation of key signaling pathways such as NF-κB and JAK2/STAT3. The experimental protocols and quantitative data presented in this whitepaper provide a solid foundation for further research into the therapeutic applications of nicotiflorin. Future studies should focus on elucidating its pharmacokinetic and pharmacodynamic profiles, as well as conducting preclinical and clinical trials to validate its efficacy and safety in various disease models. The continued investigation of nicotiflorin holds significant potential for the development of novel therapeutic agents for a range of human ailments.

References

• 1. mdpi.com [mdpi.com]
• 2. Neuroprotection of nicotiflorin in permanent focal cerebral ischemia and in neuronal cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanism of Nicotiflorin in San-Ye-Qing rhizome for anti-inflammatory effect in ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 5. mdpi.com [mdpi.com]
• 6. iomcworld.com [iomcworld.com]
• 7. Quantifying Nuclear p65 as a Parameter for NF-κB Activation: Correlation Between ImageStream Cytometry, Microscopy and Western Blot - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pretreatment with Eupatilin Attenuates Inflammation and Coagulation in Sepsis by Suppressing JAK2/STAT3 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hepatoprotective Effects of Nicotiflorin from Nymphaea candida against Concanavalin A-Induced and d-Galactosamine-Induced Liver Injury in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. agrojournal.org [agrojournal.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Nicotiflorin: An In-Depth Technical Guide to its In Vitro Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicotiflorin, a flavonoid glycoside predominantly found in medicinal plants such as Flos Carthami and Nymphaea candida, has garnered significant scientific interest for its diverse pharmacological activities.[1][2][3][4] Extensive in vitro research has demonstrated its potential as a therapeutic agent with neuroprotective, anti-inflammatory, antioxidant, and anticancer properties.[3][4][5] This technical guide provides a comprehensive overview of the in vitro mechanisms of action of Nicotiflorin, focusing on its modulation of key signaling pathways, enzyme inhibition, and cellular processes. The information presented herein is intended to support further research and drug development efforts centered on this promising natural compound.

Core Mechanisms of Action

Nicotiflorin exerts its effects through a multi-targeted approach, influencing several critical cellular pathways and processes.

Anti-Inflammatory and Immunomodulatory Effects

A significant body of evidence points to Nicotiflorin's potent anti-inflammatory properties. It has been shown to inhibit the production of key inflammatory mediators. In a model of endothelial cell injury induced by TNF-α, Nicotiflorin significantly decreased the release of nitric oxide (NO).[5] This effect is, at least in part, mediated by its ability to target p65, a subunit of the NF-κB complex, thereby inhibiting the NF-κB signaling pathway and subsequent activation of the NLRP3 inflammasome.[6]

Neuroprotective Effects

In vitro models of cerebral ischemia have highlighted the neuroprotective potential of Nicotiflorin. It has been observed to attenuate cell death and reduce lactate (B86563) dehydrogenase (LDH) release in primary cultured neurons subjected to hypoxia-reoxygenation.[1] One of the underlying mechanisms for this neuroprotection is the upregulation of endothelial nitric oxide synthase (eNOS) activity, as well as its mRNA and protein expression, in cerebral blood vessel endothelial cells.[2] Furthermore, Nicotiflorin has been shown to promote autophagy, a cellular process crucial for clearing damaged components, which contributes to its neuroprotective effects.[7]

Anticancer Activity

Nicotiflorin has demonstrated promising anticancer activity in vitro. It effectively inhibits the proliferation of human breast cancer MCF-7 cells, with an IC50 of 28.2 μmol/L. Its anticancer mechanism involves inducing G2/M phase cell cycle arrest and promoting apoptosis. This is further supported by the observation that Nicotiflorin can induce DNA double-strand breaks and down-regulate the expression of the anti-apoptotic protein Bcl-2.

Modulation of Signaling Pathways

Nicotiflorin's diverse biological activities are underpinned by its ability to modulate several key intracellular signaling pathways:

• NF-κB Signaling Pathway: As mentioned, Nicotiflorin can directly target the p65 subunit to inhibit NF-κB activation, a central pathway in the inflammatory response.[6]

• MAPK Signaling Pathway: Flavonoids, the class of compounds to which Nicotiflorin belongs, are known to inhibit the activation of MAPK signaling pathways (JNK, ERK, p38) in response to inflammatory stimuli.[8][9] This inhibition contributes to the suppression of pro-inflammatory cytokine production.

• PI3K/Akt Signaling Pathway: The PI3K/Akt pathway is another target of Nicotiflorin. In the context of acute myocardial infarction, it is suggested that Nicotiflorin's protective effects may be related to the regulation of the Akt/FoxO/BCl signaling pathway.[5][10]

Quantitative Data Summary

The following tables summarize the key quantitative data from in vitro studies on Nicotiflorin's mechanism of action.

Table 1: Anti-proliferative and Cytotoxic Effects of Nicotiflorin

Cell Line	Assay	Endpoint	Concentration/Dose	Result	Reference
MCF-7 (Human Breast Cancer)	MTS Assay	IC50	28.2 μmol/L	-
HUVEC (Human Umbilical Vein Endothelial Cells)	CCK-8 Assay	Cell Viability	2 mg/mL	28% decrease	[5]
HUVEC (TNF-α induced)	CCK-8 Assay	Growth Inhibition	1 mg/mL	21.84%	[5]
HUVEC (TNF-α induced)	CCK-8 Assay	Growth Inhibition	0.5 mg/mL	34.78%	[5]
HUVEC (TNF-α induced)	CCK-8 Assay	Growth Inhibition	0.1 mg/mL	36.61%	[5]
HUVEC (TNF-α induced)	CCK-8 Assay	Growth Inhibition	0.05 mg/mL	39.77%	[5]

Table 2: Anti-inflammatory Effects of Nicotiflorin

Cell Line/System	Stimulant	Assay	Marker	Concentration/Dose	Result	Reference
HUVEC	TNF-α (50 ng/mL)	Griess Assay	NO	1 mg/mL	3.29±0.47 ng/mL	[5]
HUVEC	TNF-α (50 ng/mL)	Griess Assay	NO	0.5 mg/mL	4.00±0.60 ng/mL	[5]
HUVEC	TNF-α (50 ng/mL)	Griess Assay	NO	0.1 mg/mL	4.12±0.23 ng/mL	[5]
HUVEC	TNF-α (50 ng/mL)	Griess Assay	NO	0.05 mg/mL	4.30±0.16 ng/mL	[5]
HUVEC (Control)	-	Griess Assay	NO	-	4.43±0.54 ng/mL	[5]

Table 3: Effects of Nicotiflorin on Apoptosis and Related Proteins

Cell Line	Treatment	Assay	Marker	Result	Reference
MCF-7	Nicotiflorin	Flow Cytometry	Apoptosis	Induced
MCF-7	Nicotiflorin	Western Blot	Bcl-2	Down-regulated
HK-2 (Human Kidney Epithelial Cells)	Hypoxia/Reoxygenation + Nicotiflorin (75 μg/mL)	-	Apoptosis	Reduced
HK-2 (Human Kidney Epithelial Cells)	Hypoxia/Reoxygenation + Nicotiflorin	Western Blot	Caspase-3, Bad	Reduced
HK-2 (Human Kidney Epithelial Cells)	Hypoxia/Reoxygenation + Nicotiflorin	Western Blot	Bcl-2	Upregulated

Experimental Protocols

This section provides detailed methodologies for key in vitro experiments used to elucidate the mechanism of action of Nicotiflorin.

Cell Viability and Proliferation (CCK-8 Assay)

The Cell Counting Kit-8 (CCK-8) assay is a colorimetric method used to determine cell viability and proliferation.

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Add various concentrations of Nicotiflorin to the wells. Include a vehicle control (e.g., DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• CCK-8 Addition: Add 10 µL of CCK-8 solution to each well.

• Final Incubation: Incubate the plate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the vehicle control after subtracting the absorbance of the blank wells.

Nitric Oxide Production (Griess Assay)

The Griess assay is used to measure the concentration of nitrite (B80452), a stable metabolite of nitric oxide, in cell culture supernatants.

• Sample Collection: After treating cells with Nicotiflorin and/or an inflammatory stimulus (e.g., LPS or TNF-α), collect the cell culture supernatants.

• Standard Curve Preparation: Prepare a standard curve of sodium nitrite (0-100 µM) in the same culture medium.

• Griess Reagent Preparation: Prepare the Griess reagent by mixing equal volumes of sulfanilamide (B372717) solution and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) solution.

• Reaction: In a new 96-well plate, add 50 µL of cell supernatant or standard to each well. Then, add 50 µL of the Griess reagent to each well.

• Incubation: Incubate the plate at room temperature for 10-15 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Determine the nitrite concentration in the samples by interpolating from the standard curve.

Protein Expression Analysis (Western Blotting)

Western blotting is used to detect and quantify specific proteins in cell lysates, providing insights into the activation of signaling pathways.

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay kit.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and heat at 95-100°C for 5 minutes.

• Gel Electrophoresis: Separate the protein samples on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the proteins of interest (e.g., phospho-p65, total p65, phospho-ERK, total ERK, Bcl-2, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Visualizations

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways modulated by Nicotiflorin.

Caption: Nicotiflorin inhibits the NF-κB signaling pathway by targeting the p65 subunit.

Caption: Nicotiflorin inhibits the activation of the MAPK signaling pathway.

Caption: Nicotiflorin modulates the PI3K/Akt signaling pathway, impacting cell survival and apoptosis.

Experimental Workflow Diagram

The following diagram illustrates a typical experimental workflow for assessing the anti-inflammatory effects of Nicotiflorin in vitro.

Caption: Experimental workflow for investigating the anti-inflammatory effects of Nicotiflorin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cell Counting Kit-8 Protocol (CCK-8) | Hello Bio [hellobio.com]
• 3. A General Protocol for Western Blotting Mammalian Cell Lysates [protocols.io]
• 4. How to Measure Autophagic Flux With LC3 Protein Levels | Bio-Techne [bio-techne.com]
• 5. benchchem.com [benchchem.com]
• 6. Flow Cytometry-Based Methods for Apoptosis Detection in Lymphoid Cells | Springer Nature Experiments [experiments.springernature.com]
• 7. ptglab.com [ptglab.com]
• 8. benchchem.com [benchchem.com]
• 9. Measuring Autophagy in Stressed Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]

A Comprehensive Technical Guide to the Pharmacological Effects of Nicotiflorin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nicotiflorin, a flavonoid glycoside found in various medicinal plants, has garnered significant scientific interest due to its diverse and potent pharmacological activities.[1] As a kaempferol-3-O-rutinoside, this natural compound has demonstrated a wide spectrum of therapeutic properties, including neuroprotective, anti-inflammatory, cardiovascular, and hepatoprotective effects.[2][3] Mechanistic studies have revealed its ability to modulate critical cellular signaling pathways, such as those involving NF-κB, Akt, and autophagy, underpinning its potential as a lead compound for the development of novel therapeutics for a range of complex diseases.[4][5][6] This technical guide provides an in-depth overview of the core pharmacological effects of Nicotiflorin, presenting quantitative data, detailed experimental protocols, and visual representations of its mechanisms of action to support further research and drug development endeavors.

Neuroprotective Effects

Nicotiflorin has shown considerable promise as a neuroprotective agent, with demonstrated efficacy in models of cerebral ischemia, memory dysfunction, and neuroinflammation.[7][8][9] Its mechanisms of action are multifaceted, involving the upregulation of endothelial nitric oxide synthase (eNOS), enhancement of autophagy, and reduction of oxidative stress.[5][7][9]

Experimental Protocols

1.1.1. In Vivo Model: Transient Focal Cerebral Ischemia-Reperfusion in Rats A common model to simulate stroke involves the middle cerebral artery occlusion (MCAO) in rats.[5] The severity of ischemic injury is assessed through neurological deficit scores, brain infarct volume (often measured by TTC staining), and survival rates.[5][9] Nicotiflorin is typically administered intravenously or intraperitoneally at specific doses post-ischemia onset to evaluate its therapeutic window and efficacy.[7][8]

1.1.2. In Vitro Model: Oxygen-Glucose Deprivation/Reoxygenation (OGD/R) To mimic ischemic conditions at a cellular level, neuronal cell lines (e.g., SH-SY5Y) or primary cultured neurons are subjected to oxygen-glucose deprivation followed by reoxygenation (OGD/R).[5][10] Cell viability is assessed using assays like CCK-8 or MTT, while cell death and damage are quantified by measuring lactate (B86563) dehydrogenase (LDH) release and through morphological observations.[5][8]

1.1.3. Behavioral and Cognitive Assessment To evaluate the impact of Nicotiflorin on memory and cognitive function in models of multi-infarct dementia, behavioral tests such as the Morris water maze and the eight-arm radial maze are employed.[9] These tests assess spatial learning and memory.

Quantitative Data on Neuroprotective Effects

Model	Dosage/Concentration	Key Findings	Reference
Rat transient focal cerebral ischemia	2.5-10 mg/kg	Markedly reduced brain infarct volume by 24.5-63.2% and improved neurological deficits.	[7]
Rat permanent focal cerebral ischemia	2.5, 5, and 10 mg/kg	Significantly reduced brain infarct volume and neurological deficits.	[8]
Rat multi-infarct dementia model	Not specified	Attenuated the elevation of lactic acid and malondialdehyde (MDA) and the decrease in lactate dehydrogenase (LDH), Na+K+ATPase, Ca2+Mg2+ATPase, and superoxide (B77818) dismutase (SOD) activity.	[9]
Primary cultured rat cerebral endothelial cells (Hypoxia-Reoxygenation)	25-100 µg/mL	Significantly increased eNOS activity, mRNA, and protein levels compared to control cells.	[7]
Primary cultured neurons (Hypoxia-Reoxygenation)	Not specified	Significantly attenuated cell death and reduced LDH release.	[8]
SH-SY5Y cells (OGD/R)	Not specified	Ameliorated the severity of OGD/R, enhanced autophagy, and promoted autophagy flux.	[5]

Visualized Signaling Pathways

References

• 1. Medicinal Importance, Pharmacological Activities and Analytical Aspects of a Flavonoid Glycoside 'Nicotiflorin' in the Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benthamdirect.com [benthamdirect.com]
• 4. Mechanism of Nicotiflorin in San-Ye-Qing rhizome for anti-inflammatory effect in ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Autophagy is involved in the neuroprotective effect of nicotiflorin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nicotiflorin reduces cerebral ischemic damage and upregulates endothelial nitric oxide synthase in primarily cultured rat cerebral blood vessel endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Neuroprotection of Nicotiflorin in Permanent Focal Cerebral Ischemia and in Neuronal Cultures [jstage.jst.go.jp]
• 9. Protective effects of Nicotiflorin on reducing memory dysfunction, energy metabolism failure and oxidative stress in multi-infarct dementia model rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]

Nicotiflorin: A Comprehensive Technical Guide to its Antioxidant and Anti-inflammatory Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nicotiflorin, a flavonoid glycoside predominantly found in various medicinal plants, has garnered significant scientific interest for its potent antioxidant and anti-inflammatory activities. This technical guide provides an in-depth analysis of the current scientific literature on Nicotiflorin, focusing on its mechanisms of action, quantitative efficacy, and the experimental methodologies used for its evaluation. The information is presented to support further research and development of Nicotiflorin as a potential therapeutic agent for oxidative stress and inflammation-related pathologies.

Introduction

Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is a key etiological factor in a multitude of chronic diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer. Inflammation, a complex biological response to harmful stimuli, is intricately linked with oxidative stress, creating a vicious cycle that perpetuates tissue damage. Flavonoids, a class of polyphenolic compounds, are known for their health-promoting properties, largely attributed to their antioxidant and anti-inflammatory effects. Nicotiflorin (kaempferol-3-O-rutinoside) is a prominent member of this class, and this document serves as a technical resource on its biological activities.

Antioxidant Properties of Nicotiflorin

Nicotiflorin exhibits significant antioxidant activity through various mechanisms, including direct radical scavenging and the modulation of endogenous antioxidant defense systems.

In Vitro Antioxidant Activity

In vitro assays are fundamental in determining the direct antioxidant capacity of compounds. Nicotiflorin has been evaluated using several standard assays, with the results summarized below.

Table 1: In Vitro Antioxidant Activity of Nicotiflorin

Assay	Model/System	Concentration/IC50	Key Findings	Reference
DPPH Radical Scavenging	Chemical Assay	IC50: 21.59 µg/mL (crude extract containing Nicotiflorin)	Significant dose-dependent radical scavenging effect.	[1]
ABTS Radical Scavenging	Chemical Assay	IC50: 40.03 µg/mL (ethyl acetate (B1210297) fraction)	Potent inhibition of ABTS radical cation.	[1]
Cellular Antioxidant Activity (CAA)	HepG2 Cells	Data not available	Flavonoids with similar structures show cellular antioxidant potential.[2][3]
Superoxide Dismutase (SOD) Activity	Concanavalin A-induced liver injury in mice	50 and 100 mg/kg bw	Significantly prevented the reduction of SOD activity.	[4]
Glutathione (GSH) Levels	Concanavalin A-induced liver injury in mice	25, 50, and 100 mg/kg bw	Significantly increased the content of GSH.	[4]
Malondialdehyde (MDA) Levels	Concanavalin A-induced liver injury in mice	50 and 100 mg/kg bw	Significantly prevented the increase of MDA content.	[4]

Experimental Protocols: Antioxidant Assays

This spectrophotometric assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, thus neutralizing it.

• Principle: The reduction of the purple DPPH radical to the yellow-colored diphenylpicrylhydrazine is monitored by the decrease in absorbance at 517 nm.[5]

• Procedure:

  • A working solution of DPPH in methanol (B129727) (e.g., 0.1 mM) is prepared.[6]

  • Various concentrations of Nicotiflorin are mixed with the DPPH solution.[7]

  • The reaction mixture is incubated in the dark for a specified period (e.g., 30 minutes).[8]

  • The absorbance is measured at 517 nm using a spectrophotometer.[8]

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the sample and A_sample is the absorbance of the reaction mixture with the sample.[7]

  • The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined from a dose-response curve.[9]

This assay is based on the ability of antioxidants to quench the blue-green ABTS radical cation (ABTS•+).

• Principle: The reduction of the pre-formed ABTS•+ radical is measured by the decrease in absorbance at 734 nm.[10]

• Procedure:

  • The ABTS•+ radical is generated by reacting a 7 mM ABTS stock solution with 2.45 mM potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours.[2][11]

  • The ABTS•+ solution is diluted with methanol or ethanol (B145695) to an absorbance of 0.700 ± 0.02 at 734 nm.[2]

  • Various concentrations of Nicotiflorin are added to the ABTS•+ solution.[2]

  • The absorbance is read at 734 nm after a specific incubation time (e.g., 6 minutes).[9]

  • The percentage of inhibition is calculated similarly to the DPPH assay.[2]

  • Results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

This cell-based assay provides a more biologically relevant measure of antioxidant activity by accounting for cellular uptake, metabolism, and localization.

• Principle: The assay measures the ability of a compound to prevent the formation of the fluorescent compound 2',7'-dichlorofluorescein (B58168) (DCF) from the non-fluorescent probe 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) in cells subjected to oxidative stress.[12]

• Procedure:

  • Human hepatocarcinoma (HepG2) cells are seeded in a 96-well plate.[2]

  • The cells are pre-incubated with DCFH-DA and various concentrations of Nicotiflorin.[13]

  • Oxidative stress is induced by adding a peroxyl radical generator, such as 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (B599025) (AAPH).[14]

  • The fluorescence is measured over time using a microplate reader (excitation ~485 nm, emission ~535 nm).[15]

  • The antioxidant activity is quantified by calculating the area under the fluorescence curve, with lower values indicating higher antioxidant activity.[12]

Anti-inflammatory Properties of Nicotiflorin

Nicotiflorin exerts its anti-inflammatory effects by modulating key signaling pathways and reducing the production of pro-inflammatory mediators.

In Vitro and In Vivo Anti-inflammatory Activity

Table 2: Anti-inflammatory Activity of Nicotiflorin

Assay/Model	System	Concentration/Dosage	Key Findings	Reference
Nitric Oxide (NO) Production	LPS-stimulated RAW 264.7 Macrophages	IC50: 161.0 µg/mL (ethyl acetate fraction)	Significant inhibition of NO production.	[16]
Nitric Oxide (NO) Production	TNF-α-induced HUVECs	0.05 - 1 mg/mL	Dose-dependent inhibition of NO production.[10]	[10]
Pro-inflammatory Cytokines (TNF-α, IL-6, IL-1β, IFN-γ)	Concanavalin A-induced liver injury in mice	100 mg/kg bw	Significantly decreased serum levels of TNF-α, IL-6, IL-1β, and IFN-γ.	[4]
Pro-inflammatory Cytokines (TNF-α, IL-6, IL-1β)	d-Galactosamine-induced liver injury in mice	100 mg/kg bw	Significantly decreased serum levels of TNF-α, IL-6, and IL-1β.	[4]
NF-κB Activation	Ulcerative colitis model	Not specified	Inhibited the activation of NF-κB and NLRP3 inflammasomes.[6]	[6]

Experimental Protocols: Anti-inflammatory Assays

This assay measures the accumulation of nitrite (B80452), a stable and nonvolatile breakdown product of NO, in cell culture supernatants.

• Principle: The Griess reagent converts nitrite into a purple-colored azo compound, the absorbance of which can be measured spectrophotometrically at 540 nm.[3]

• Procedure:

  • Murine macrophage cells (e.g., RAW 264.7) are seeded in a 96-well plate.[17]

  • The cells are pre-treated with various concentrations of Nicotiflorin for a specific duration (e.g., 1 hour).[16]

  • Inflammation is induced by adding lipopolysaccharide (LPS; e.g., 1 µg/mL).[17]

  • After incubation (e.g., 24 hours), the cell culture supernatant is collected.[17]

  • An equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid) is added to the supernatant.[17]

  • The absorbance is measured at 540 nm.[17]

  • The concentration of nitrite is determined from a sodium nitrite standard curve.

Molecular Mechanisms of Action

Nicotiflorin's antioxidant and anti-inflammatory properties are underpinned by its ability to modulate critical cellular signaling pathways.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation.

• Mechanism: In resting cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. Upon stimulation by pro-inflammatory signals like LPS or TNF-α, the IκB kinase (IKK) complex phosphorylates IκBα, leading to its ubiquitination and proteasomal degradation. This allows the p65/p50 NF-κB dimer to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including those for TNF-α, IL-6, and iNOS.[18][19] Nicotiflorin has been shown to inhibit the phosphorylation of IκBα, thereby preventing the nuclear translocation of the p65 subunit and suppressing the expression of NF-κB target genes.[6]

References

• 1. researchgate.net [researchgate.net]
• 2. Radical scavenging and antioxidant activities of methanolic extracts from Hypericum species growing in Bulgaria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Optimized incubation regime for nitric oxide measurements in murine macrophages using the Griess assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Negative regulation of NF-κB p65 activity by serine 536 phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. acmeresearchlabs.in [acmeresearchlabs.in]
• 7. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 8. mdpi.com [mdpi.com]
• 9. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. doc.abcam.com [doc.abcam.com]
• 16. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Modification of the cysteine residues in IκBα kinase and NF-κB (p65) by xanthohumol leads to suppression of NF-κB–regulated gene products and potentiation of apoptosis in leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]

The Neuroprotective Potential of Nicotiflorin: A Technical Overview of Preclinical Evidence

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nicotiflorin, a flavonoid glycoside predominantly extracted from Carthamus tinctorius (safflower), has emerged as a promising neuroprotective agent in a multitude of preclinical investigations. This technical guide synthesizes the current body of preclinical evidence, with a focus on its therapeutic potential in ischemic stroke and multi-infarct dementia. We provide a comprehensive analysis of the quantitative outcomes from key studies, detailed experimental methodologies, and an exploration of the underlying molecular mechanisms, including the modulation of critical signaling pathways. This document is intended to serve as a valuable resource for researchers and professionals in the field of neuroscience and drug development, offering a consolidated view of the data supporting the continued investigation of Nicotiflorin as a candidate for treating neurological disorders.

Introduction

Neurodegenerative diseases and acute neurological injuries, such as ischemic stroke, represent a significant and growing global health burden. The complex pathophysiology of these conditions, often involving oxidative stress, inflammation, and apoptosis, necessitates the development of novel therapeutic strategies. Natural compounds have long been a source of inspiration for drug discovery, and flavonoids, in particular, have garnered considerable attention for their pleiotropic pharmacological activities. Nicotiflorin (kaempferol-3-O-rutinoside) is a flavonoid that has demonstrated potent neuroprotective effects in various preclinical models. This guide provides an in-depth review of these findings, presenting the data in a structured format to facilitate its use in further research and development efforts.

Mechanisms of Neuroprotection

Preclinical studies have elucidated several key molecular mechanisms through which Nicotiflorin exerts its neuroprotective effects. These mechanisms converge on critical pathways involved in neuronal survival, inflammation, and cellular homeostasis.

• Anti-Apoptotic Effects: Nicotiflorin has been shown to modulate the expression of key proteins in the apoptotic cascade. It upregulates the anti-apoptotic protein Bcl-2 while downregulating the pro-apoptotic protein Bax and the executioner caspase, Caspase-3. This modulation shifts the cellular balance towards survival, particularly in the face of ischemic injury.

• Reduction of Oxidative Stress: A significant component of Nicotiflorin's neuroprotective action is its ability to mitigate oxidative stress. It achieves this by enhancing the activity of endogenous antioxidant enzymes, such as superoxide (B77818) dismutase (SOD), and reducing the levels of lipid peroxidation products like malondialdehyde (MDA).

• Modulation of Signaling Pathways:

  • JAK2/STAT3 Pathway: Nicotiflorin has been demonstrated to inhibit the phosphorylation of Janus kinase 2 (JAK2) and signal transducer and activator of transcription 3 (STAT3).[1] The JAK2/STAT3 pathway is implicated in inflammatory responses and apoptosis, and its downregulation by Nicotiflorin contributes to its neuroprotective profile.[1]

  • eNOS Upregulation: In the context of cerebral ischemia, Nicotiflorin has been found to upregulate the expression and activity of endothelial nitric oxide synthase (eNOS). eNOS plays a crucial role in maintaining cerebral blood flow and has protective effects on the vascular endothelium.

  • Induction of Autophagy: Autophagy is a cellular process for degrading and recycling damaged organelles and proteins, which can be protective in the context of ischemia. Nicotiflorin has been shown to promote autophagy, as evidenced by an increased ratio of LC3-II to LC3-I, which is a key marker of autophagosome formation.[2]

Preclinical Efficacy: In Vivo and In Vitro Data

The neuroprotective effects of Nicotiflorin have been quantified in various preclinical models of neurological disorders. The following tables summarize the key quantitative findings from these studies.

In Vivo Studies: Ischemic Stroke and Multi-Infarct Dementia Models

Model	Species	Treatment Regimen	Key Findings	Reference
Transient Focal Cerebral Ischemia (MCAO)	Rat	2.5, 5, 10 mg/kg, i.v., post-ischemia	- Infarct volume reduction: 24.5% (2.5 mg/kg), 48.7% (5 mg/kg), 63.2% (10 mg/kg)- Significant improvement in neurological deficit scores
Permanent Focal Cerebral Ischemia (pMCAO)	Rat	2.5, 5, 10 mg/kg, i.v., immediately post-ischemia	- Significant reduction in infarct volume- Marked improvement in neurological deficits	[3]
Multi-infarct Dementia	Rat	30, 60, 120 mg/kg, i.g., daily for 5 days pre- to 10/20 days post-surgery	- Reduced infarct volume (TTC staining)- Improved spatial memory in Morris water maze and eight-arm radial maze- Decreased brain lactic acid and MDA levels- Increased brain LDH, Na+-K+-ATPase, Ca2+-Mg2+-ATPase, and SOD activity	[4]
Cerebral Ischemia/Reperfusion	Rat	10 mg/kg, i.v.	- Decreased number of apoptotic cells- Downregulation of p-JAK2, p-STAT3, Caspase-3, and Bax- Increased expression of Bcl-2	[1]
Middle Cerebral Artery Occlusion (MCAO)	Rat	Not specified	- Alleviated brain damage and neurological deficit- Dramatically increased 72h survival rate- Increased ischemic penumbra autophagy (increased autophagosomes, BECN1, LC3-II/I ratio, SQSTM1, p-mTOR/mTOR, Atg7)	[2]

In Vitro Studies: Cellular Models of Ischemic Injury

Model	Cell Line	Treatment Regimen	Key Findings	Reference
Hypoxia-Reoxygenation (H-R)	Primary rat cerebral blood vessel endothelial cells	25, 50, 100 µg/mL, 2h post-hypoxia	- Significantly increased eNOS activity, mRNA, and protein levels
Hypoxia-Reoxygenation	Primary cultured neurons	Not specified	- Significantly attenuated cell death- Reduced LDH release	[3]
Oxygen-Glucose Deprivation/Reperfusion (OGD/R)	SH-SY5Y cells	Not specified	- Ameliorated the severity of OGD/R- Enhanced autophagy and promoted autophagy flux- Neuroprotective effects disabled by autophagy inhibitors (3-MA or chloroquine)	[2]

Detailed Experimental Protocols

Animal Models

The MCAO model is a widely used preclinical model to mimic focal cerebral ischemia.

• Animal Species: Male Sprague-Dawley rats.

• Anesthesia: Anesthesia is induced and maintained typically with an inhalant anesthetic like isoflurane (B1672236) or an injectable agent such as chloral (B1216628) hydrate.

• Surgical Procedure:

  • A midline cervical incision is made, and the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) are exposed.

  • The ECA is ligated and dissected distally.

  • A nylon monofilament (e.g., 4-0) with a rounded tip is introduced into the ECA lumen and advanced into the ICA to occlude the origin of the middle cerebral artery (MCA).

  • For transient ischemia, the filament is withdrawn after a defined period (e.g., 2 hours) to allow for reperfusion. For permanent ischemia, the filament is left in place.

• Confirmation of Ischemia: Successful occlusion is often confirmed by monitoring cerebral blood flow with laser Doppler flowmetry.

• Post-operative Care: Animals are monitored for recovery from anesthesia and provided with appropriate post-operative care, including hydration and temperature regulation.

This model simulates the cognitive decline associated with multiple small ischemic lesions.

• Induction of Micro-thrombi: Man-made micro-thrombi are prepared and injected into the right hemisphere of the brain.

• Behavioral Assessment:

  • Morris Water Maze: To assess spatial learning and memory. Rats are trained to find a hidden platform in a circular pool of water using distal visual cues. Escape latency and time spent in the target quadrant are measured.

  • Eight-Arm Radial Maze: To evaluate working and reference memory. Rats are tasked with visiting each of the eight arms of the maze to obtain a reward, with errors being recorded for re-entry into previously visited arms.

In Vitro Models

This in vitro model mimics the conditions of ischemia-reperfusion injury in cultured cells.

• Cell Culture: SH-SY5Y human neuroblastoma cells or primary cortical neurons are cultured under standard conditions.

• OGD Induction:

  • The normal culture medium is replaced with a glucose-free medium (e.g., Earle's Balanced Salt Solution).

  • Cells are placed in a hypoxic chamber with a controlled atmosphere (e.g., 95% N2, 5% CO2) for a specified duration (e.g., 2-4 hours).

• Reperfusion:

  • The glucose-free medium is replaced with normal glucose-containing culture medium.

  • Cells are returned to a normoxic incubator (95% air, 5% CO2) for a defined period (e.g., 12-24 hours).

• Assessment of Cell Viability:

  • MTT Assay: Measures the metabolic activity of cells, which is proportional to the number of viable cells.

  • LDH Release Assay: Measures the amount of lactate (B86563) dehydrogenase released into the culture medium from damaged cells, an indicator of cytotoxicity.

Biochemical and Molecular Assays

• Procedure:

  • Following sacrifice, the brain is rapidly removed and sectioned coronally (e.g., 2 mm thick slices).

  • The brain slices are incubated in a 2% solution of 2,3,5-triphenyltetrazolium chloride (TTC) in phosphate-buffered saline at 37°C for a specified time (e.g., 30 minutes).

  • Viable tissue stains red, while the infarcted tissue remains unstained (white).

  • The slices are photographed, and the infarct area in each slice is measured using image analysis software. The total infarct volume is calculated by integrating the infarct areas across all slices.

• Protein Extraction: Brain tissue or cultured cells are lysed in a suitable buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration is determined using a standard assay (e.g., BCA assay).

• Electrophoresis and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with primary antibodies against the proteins of interest (e.g., Bcl-2, Bax, Caspase-3, p-JAK2, p-STAT3, LC3, eNOS, β-actin).

  • The membrane is then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

  • Band intensities are quantified using densitometry and normalized to a loading control (e.g., β-actin).

• SOD Activity: Measured using commercially available kits that are typically based on the inhibition of a chromogenic reaction by SOD.

• MDA Levels: Determined using a thiobarbituric acid reactive substances (TBARS) assay, where MDA reacts with thiobarbituric acid to produce a colored product that can be measured spectrophotometrically.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways modulated by Nicotiflorin and a typical experimental workflow for its preclinical evaluation.

Caption: Signaling pathways modulated by Nicotiflorin in neuroprotection.

Caption: General experimental workflow for preclinical evaluation of Nicotiflorin.

Conclusion and Future Directions

The preclinical data robustly support the neuroprotective effects of Nicotiflorin in models of ischemic stroke and multi-infarct dementia. Its multifaceted mechanism of action, encompassing anti-apoptotic, anti-oxidative, and anti-inflammatory properties through the modulation of key signaling pathways, makes it a compelling candidate for further development. Future research should focus on several key areas:

• Pharmacokinetics and Blood-Brain Barrier Permeability: Detailed studies are needed to characterize the pharmacokinetic profile of Nicotiflorin and its ability to cross the blood-brain barrier to reach therapeutic concentrations in the central nervous system.

• Chronic Models of Neurodegeneration: While the evidence in acute ischemic models is strong, further investigation in chronic models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, is warranted.

• Safety and Toxicology: Comprehensive safety and toxicology studies are essential to establish a favorable risk-benefit profile for clinical translation.

• Combination Therapies: Exploring the potential synergistic effects of Nicotiflorin in combination with existing or other novel neuroprotective agents could lead to more effective treatment strategies.

References

• 1. Nicotiflorin reduces cerebral ischemic damage and upregulates endothelial nitric oxide synthase in primarily cultured rat cerebral blood vessel endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Neuroprotection of nicotiflorin in permanent focal cerebral ischemia and in neuronal cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protective effects of Nicotiflorin on reducing memory dysfunction, energy metabolism failure and oxidative stress in multi-infarct dementia model rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Autophagy is involved in the neuroprotective effect of nicotiflorin - PubMed [pubmed.ncbi.nlm.nih.gov]

Nicotiflorin: A Technical Guide to its Role in Traditional Chinese Medicine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nicotiflorin, a flavonoid glycoside abundant in various plants used in Traditional Chinese Medicine (TCM), is emerging as a compound of significant therapeutic interest. Historically used in remedies for inflammatory conditions, cardiovascular ailments, and neurological disorders, modern pharmacological studies are now elucidating the molecular mechanisms underpinning its diverse bioactivities. This technical guide provides a comprehensive overview of nicotiflorin, focusing on its pharmacological effects, underlying signaling pathways, and detailed experimental methodologies for its study. Quantitative data from key studies are summarized, and its mechanisms of action are visualized through detailed signaling pathway diagrams. This document aims to serve as a foundational resource for researchers and professionals in drug discovery and development seeking to explore the therapeutic potential of nicotiflorin.

Introduction

Nicotiflorin, chemically known as kaempferol-3-O-rutinoside, is a flavonoid glycoside found in numerous medicinal plants, including those used in Traditional Chinese Medicine such as Flos Carthami (safflower) and San-Ye-Qing.[1][2][3][4] Flavonoids as a class are recognized for their broad spectrum of pharmacological properties, including anti-inflammatory, antioxidant, cardioprotective, and neuroprotective effects.[5][6] Nicotiflorin, in particular, has been identified as a key active component responsible for the therapeutic effects of many traditional herbal preparations.[2][6] Its multifaceted therapeutic potential stems from its ability to modulate multiple signaling pathways involved in inflammation, apoptosis, and cellular stress responses. This guide synthesizes the current scientific understanding of nicotiflorin, with a focus on the technical details relevant to its continued investigation and potential clinical application.

Extraction, Isolation, and Characterization

The effective study of nicotiflorin begins with its successful extraction and purification from plant sources. A variety of chromatographic techniques are employed to isolate nicotiflorin with high purity.

Experimental Protocols

Protocol 1: Extraction and Multi-Column Chromatography [7][8]

• Extraction: Air-dried and powdered plant material (e.g., aerial parts of Peucedanum aucheri or leaves of Costus spectabilis) is subjected to sequential extraction with solvents of increasing polarity, typically starting with hexane (B92381) and dichloromethane (B109758) to remove non-polar compounds, followed by methanol (B129727) to extract the flavonoid glycosides.[7][8]

• Initial Fractionation: The methanol extract is concentrated and subjected to column chromatography on silica (B1680970) gel, eluting with a solvent system such as dichloromethane-methanol.[7][8]

• Further Purification (Reverse-Phase): Fractions enriched with nicotiflorin are then further purified using reverse-phase column chromatography (e.g., RP-18) with a water-methanol gradient.[7]

• Final Purification (HPLC): High-performance liquid chromatography (HPLC) on a semi-preparative C18 column with an isocratic mobile phase (e.g., 50:50 water-methanol) can be used to achieve high purity.[7]

Protocol 2: High-Speed Counter-Current Chromatography (HSCCC) [9]

• Initial Extraction and Partitioning: An ethanol (B145695) extract of the plant material is partitioned between water and a series of organic solvents (petroleum ether, ethyl acetate, and n-butanol). The n-butanol fraction, which is enriched in glycosides, is retained.

• Partial Purification: The n-butanol extract is partially purified by silica gel column chromatography.

• HSCCC Separation: The partially purified extract is subjected to HSCCC using a two-phase solvent system, such as ethyl acetate-n-butanol-water (4:1:5 v/v/v), to yield highly pure nicotiflorin.

Structural Characterization

The identity and purity of isolated nicotiflorin are confirmed using modern spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR): 1H NMR and 13C NMR spectroscopy are used to elucidate the chemical structure, including the kaempferol (B1673270) aglycone and the rutinose sugar moiety.[1][7][9]

• Mass Spectrometry (MS): Techniques such as electrospray ionization mass spectrometry (ESI-MS) are used to determine the molecular weight and fragmentation pattern, confirming the identity of the compound.[8]

Pharmacological Activities and Mechanisms of Action

Nicotiflorin exhibits a wide range of pharmacological effects, primarily attributed to its anti-inflammatory, neuroprotective, and cardioprotective properties. These effects are mediated through the modulation of several key signaling pathways.

Anti-Inflammatory Effects

Nicotiflorin has demonstrated potent anti-inflammatory activity in various preclinical models. A key mechanism is the inhibition of the NF-κB signaling pathway.

Signaling Pathway: NF-κB Inhibition

Nicotiflorin has been shown to suppress inflammation by targeting the p65 subunit of NF-κB.[2] This prevents the translocation of NF-κB into the nucleus, thereby downregulating the expression of pro-inflammatory cytokines and mediators. This action also attenuates the activation of the NLRP3 inflammasome.[2]

Figure 1: Nicotiflorin's Inhibition of the NF-κB Signaling Pathway.

Neuroprotective Effects

Nicotiflorin has shown significant neuroprotective potential in models of cerebral ischemia.[3][4] Its mechanisms of action in the central nervous system are multifaceted, involving the upregulation of endothelial nitric oxide synthase (eNOS) and the modulation of autophagy.[4][10]

Signaling Pathway: Autophagy Modulation

In the context of cerebral ischemia-reperfusion injury, nicotiflorin has been found to promote autophagy, a cellular process of degradation and recycling of damaged components.[10] This is evidenced by an increase in the formation of autophagosomes and the modulation of autophagy-related proteins such as LC3-II/I, Beclin-1, and p62/SQSTM1, while inhibiting the mTOR signaling pathway.[10]

Figure 2: Nicotiflorin's Modulation of Autophagy in Neuroprotection.

Cardioprotective Effects

Nicotiflorin has demonstrated protective effects against acute myocardial infarction (AMI).[11] Its cardioprotective mechanism is linked to the regulation of the Akt/FoxO signaling pathway, which plays a crucial role in cell survival and apoptosis.[11]

Signaling Pathway: Akt/FoxO Modulation

Nicotiflorin is suggested to modulate the Akt/FoxO/Bcl signaling pathway.[11] By activating Akt, it leads to the phosphorylation and subsequent inhibition of the FoxO transcription factor. This, in turn, reduces the expression of pro-apoptotic proteins like Bax, thereby promoting cardiomyocyte survival.[11]

Figure 3: Nicotiflorin's Cardioprotective Effect via the Akt/FoxO Pathway.

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies on nicotiflorin.

Table 1: In Vivo Efficacy of Nicotiflorin

Disease Model	Species	Dosage	Route of Administration	Key Findings	Reference
Ulcerative Colitis (DSS-induced)	Mice	Not specified for pure compound	Oral	Restored body weight, reduced DAI and pathological scores, restored colon length.	[2]
Transient Focal Cerebral Ischemia	Rats	2.5-10 mg/kg	Intravenous	Reduced brain infarct volume by 24.5-63.2% and improved neurological deficits.	[4]
Permanent Focal Cerebral Ischemia	Rats	2.5, 5, 10 mg/kg	Intravenous	Markedly reduced brain infarct volume and neurological deficits.	[3]

Table 2: In Vitro Efficacy of Nicotiflorin

Cell Model	Treatment	Concentration	Key Findings	Reference
TNF-α-induced HUVECs	Nicotiflorin	0.05-1 mg/mL	Inhibited TNF-α-induced NO production in a dose-dependent manner.	[11]
Hypoxia-Reoxygenation in Rat Cerebral Blood Vessel Endothelial Cells	Nicotiflorin	25-100 µg/mL	Significantly increased eNOS activity, mRNA, and protein levels.	[4]
Hypoxia-Reoxygenation in Primary Neurons	Nicotiflorin	Not specified	Significantly attenuated cell death and reduced LDH release.	[3]
Oxygen-Glucose Deprivation/Reperfusion (OGD/R) in SH-SY5Y cells	Nicotiflorin	Not specified	Ameliorated the severity of OGD/R, enhanced autophagy.	[10]

Detailed Experimental Methodologies

To facilitate the replication and advancement of research on nicotiflorin, this section provides detailed experimental workflows.

In Vivo Experimental Workflow: MCAO Model of Cerebral Ischemia

This workflow describes a typical middle cerebral artery occlusion (MCAO) model in rats to evaluate the neuroprotective effects of nicotiflorin.[3][4][10]

Figure 4: Experimental Workflow for the MCAO Model.

In Vitro Experimental Workflow: Anti-Inflammatory Assay

This workflow outlines a common in vitro experiment to assess the anti-inflammatory properties of nicotiflorin using lipopolysaccharide (LPS)-stimulated macrophages.[2]

Figure 5: In Vitro Anti-Inflammatory Assay Workflow.

Conclusion and Future Directions

Nicotiflorin stands out as a promising natural compound with a well-defined role in traditional Chinese medicine and a growing body of scientific evidence supporting its therapeutic potential. Its ability to modulate key signaling pathways involved in inflammation, neuroprotection, and cardioprotection makes it a compelling candidate for further drug development.

Future research should focus on:

• Pharmacokinetic and Bioavailability Studies: A deeper understanding of the absorption, distribution, metabolism, and excretion (ADME) of nicotiflorin is crucial for optimizing dosing and delivery.

• Clinical Trials: Well-designed clinical trials are necessary to translate the promising preclinical findings into human therapies.

• Target Identification and Validation: Further studies to precisely identify the direct molecular targets of nicotiflorin will provide a more complete picture of its mechanism of action.

• Synergistic Effects: Investigating the potential synergistic effects of nicotiflorin with other compounds in traditional herbal formulas could lead to the development of more effective poly-pharmacological therapies.

This technical guide provides a solid foundation for researchers and drug development professionals to build upon in their exploration of nicotiflorin's therapeutic applications. The detailed protocols, summarized data, and mechanistic insights are intended to accelerate the translation of this traditional remedy into a modern therapeutic agent.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mechanism of Nicotiflorin in San-Ye-Qing rhizome for anti-inflammatory effect in ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Neuroprotection of nicotiflorin in permanent focal cerebral ischemia and in neuronal cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nicotiflorin reduces cerebral ischemic damage and upregulates endothelial nitric oxide synthase in primarily cultured rat cerebral blood vessel endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Medicinal Importance, Pharmacological Activities and Analytical Aspects of a Flavonoid Glycoside 'Nicotiflorin' in the Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. imedpub.com [imedpub.com]
• 9. Purification of rutin and nicotiflorin from the flowers of Edgeworthia chrysantha Lindl. by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Autophagy is involved in the neuroprotective effect of nicotiflorin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]

Nicotiflorin: A Comprehensive Technical Guide to its Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nicotiflorin, a flavonoid glycoside also known as kaempferol-3-O-rutinoside, has emerged as a promising natural compound with a wide spectrum of therapeutic applications. Extensively documented in preclinical studies, its potent anti-inflammatory, antioxidant, neuroprotective, and cardioprotective properties are paving the way for novel drug development strategies. This technical guide provides an in-depth analysis of the current scientific evidence supporting the therapeutic potential of nicotiflorin. It summarizes key quantitative data from various studies, details relevant experimental protocols, and visualizes the intricate signaling pathways and experimental workflows through comprehensive diagrams. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development, offering a foundational understanding of nicotiflorin's mechanisms of action and its potential for clinical translation.

Therapeutic Applications and Mechanisms of Action

Nicotiflorin has demonstrated significant therapeutic efficacy across a range of preclinical models, targeting various pathological conditions. Its multifaceted biological activities stem from its ability to modulate key cellular signaling pathways involved in inflammation, oxidative stress, apoptosis, and cellular metabolism.

Neuroprotection

Nicotiflorin exhibits robust neuroprotective effects in models of cerebral ischemia and neurodegenerative diseases.[1][2] Studies have shown its ability to reduce memory dysfunction, protect against energy metabolism failure, and mitigate oxidative stress in models of multi-infarct dementia.[3] In permanent focal cerebral ischemia models, nicotiflorin administration significantly reduced brain infarct volume and neurological deficits.[1] The underlying mechanisms of its neuroprotective action include the upregulation of endothelial nitric oxide synthase (eNOS), which plays a crucial role in maintaining cerebral blood flow, and the induction of autophagy, a cellular process essential for clearing damaged components and promoting neuronal survival.[4][5]

Anti-inflammatory Activity

The anti-inflammatory properties of nicotiflorin are well-documented, particularly in the context of inflammatory bowel disease and acute lung injury.[6][7] A key mechanism involves the direct binding to and inhibition of the p65 subunit of the nuclear factor-kappa B (NF-κB) transcription factor.[6] This interaction prevents the activation of the NF-κB signaling pathway, a central regulator of inflammation, and subsequently suppresses the activation of the NLRP3 inflammasome, a multiprotein complex that drives the production of pro-inflammatory cytokines.[6]

Cardioprotection

In preclinical models of acute myocardial infarction, nicotiflorin has shown significant cardioprotective effects.[8] Its therapeutic action is linked to the regulation of the Akt/FoxO/Bcl signaling pathway, which is critically involved in cell survival and apoptosis.[8] By modulating this pathway, nicotiflorin can reduce cardiomyocyte apoptosis and enhance the tolerance of the heart to ischemic injury.[8] Furthermore, it protects endothelial cells from injury and reduces the release of inflammatory mediators like nitric oxide (NO).[8]

Hepatoprotection

Nicotiflorin has demonstrated significant hepatoprotective effects against both immunological and chemical-induced liver injury in animal models.[9] Pretreatment with nicotiflorin significantly reduced elevated serum levels of liver injury markers such as alanine (B10760859) aminotransferase (ALT) and aspartate aminotransferase (AST). The hepatoprotective mechanism is attributed to its potent antioxidant and immunoregulatory properties, including the reduction of pro-inflammatory cytokines like TNF-α, IL-1β, IL-6, and IFN-γ, and the restoration of hepatic antioxidant enzyme activities.[10][9]

Other Potential Applications

Beyond its well-established neuroprotective, anti-inflammatory, and cardioprotective roles, nicotiflorin has shown promise in other therapeutic areas. It exhibits antiglycation activity, which may be beneficial in the context of diabetes and its complications.[11][12] Moreover, its antioxidant properties contribute to its overall therapeutic potential in a variety of disease models.[13] Research has also explored its potential in managing conditions such as renal impairment and as an antiviral agent.[7][14]

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies investigating the therapeutic effects of nicotiflorin.

Table 1: Neuroprotective Effects of Nicotiflorin

Model System	Treatment Protocol	Key Findings	Reference
Multi-infarct dementia model rats	30, 60, and 120 mg/kg Nicotiflorin (i.g.) daily	Significantly improved spatial memory performance in Morris water maze and eight-arm radial maze tasks. Attenuated the elevation of lactic acid and malondialdehyde (MDA) and the decrease in lactate (B86563) dehydrogenase (LDH), Na+K+ATPase, Ca2+Mg2+ATPase, and superoxide (B77818) dismutase (SOD) activity in brain tissue.	[3]
Transient focal cerebral ischemia-reperfusion model in rats	2.5-10 mg/kg Nicotiflorin administered after ischemia onset	Markedly reduced brain infarct volume by 24.5-63.2% and neurological deficits.	[4]
Primarily cultured rat cerebral blood vessel endothelial cells (Hypoxia-Reoxygenation)	25-100 µg/ml Nicotiflorin	Significantly increased eNOS activity, mRNA, and protein levels compared to hypoxia-reoxygenation alone.	[4]
Permanent focal cerebral ischemia model in rats	2.5, 5, and 10 mg/kg Nicotiflorin administered after ischemia onset	Markedly reduced brain infarct volume and neurological deficits.	[1]
Primarily cultured neurons (Hypoxia-Reoxygenation)	Not specified	Significantly attenuated cell death and reduced LDH release.	[1][11]
Middle cerebral artery occlusion (MCAO) in rats	Not specified	Alleviated brain damage, neurological deficit, and increased 72h survival rate.	[5]

Table 2: Anti-inflammatory Effects of Nicotiflorin

Model System	Treatment Protocol	Key Findings	Reference
Dextran sulfate (B86663) sodium (DSS)-induced ulcerative colitis in mice	Not specified	Effectively restored body weight, lowered Disease Activity Index (DAI) and pathological score, and downregulated inflammatory biomarkers.	[6]
Lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages	Not specified	Inhibited the production of nitric oxide (NO).	[6]
TNF-α-induced Human Umbilical Vein Endothelial Cells (HUVECs)	0.05 - 1 mg/mL Nicotiflorin	Significantly decreased the release of NO.	[8]

Table 3: Hepatoprotective Effects of Nicotiflorin

Model System	Treatment Protocol	Key Findings	Reference
Concanavalin A (Con A)-induced liver injury in mice	25, 50, 100 mg/kg bw/day Nicotiflorin (p.o.) for ten days	Significantly reduced serum ALT and AST. Significantly antagonized the pro-oxidant effects of Con A (reduced MDA and NO, increased SOD and GSH). Significantly decreased serum levels of IL-1β, IL-6, TNF-α, and IFN-γ.	[9]
d-Galactosamine (d-GalN)-induced liver injury in mice	25, 50, 100 mg/kg bw/day Nicotiflorin (p.o.) for ten days	Significantly decreased elevated serum enzymatic and cytokine levels. Restored liver homogenate antioxidant indicators toward normal levels.	[10][9]

Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the literature to assess the therapeutic potential of nicotiflorin.

In Vivo Models

• Animal Model: Male Sprague-Dawley rats are commonly used.

• Procedure:

  • Anesthetize the animal (e.g., with chloral (B1216628) hydrate).

  • Make a midline incision in the neck to expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

  • Ligate the distal ECA and the proximal CCA.

  • Insert a nylon monofilament suture (e.g., 4-0) with a rounded tip into the ICA via the ECA stump and advance it approximately 18-20 mm to occlude the origin of the middle cerebral artery (MCA).

  • After a defined period of occlusion (e.g., 2 hours), withdraw the filament to allow for reperfusion.

  • Administer nicotiflorin or vehicle at specified doses and time points relative to the ischemic insult.

  • Assess neurological deficits at various time points post-surgery using a standardized scoring system.

  • At the end of the experiment, euthanize the animals and harvest the brains for infarct volume measurement (e.g., using 2,3,5-triphenyltetrazolium chloride (TTC) staining) and biochemical analyses.[1][4]

• Animal Model: C57BL/6 mice are frequently used.

• Procedure:

  • Induce colitis by administering DSS (e.g., 3-5% w/v) in the drinking water for a specified period (e.g., 7 days).

  • Administer nicotiflorin or vehicle orally at desired doses throughout the induction period.

  • Monitor body weight, stool consistency, and rectal bleeding daily to calculate the Disease Activity Index (DAI).

  • At the end of the treatment period, euthanize the mice and collect the colon.

  • Measure colon length and collect tissue samples for histological analysis (e.g., H&E staining) and measurement of inflammatory markers (e.g., myeloperoxidase (MPO) activity, cytokine levels via ELISA or Western blot).[6]

• Animal Model: BALB/c mice are a common choice.

• Procedure:

  • Pre-treat mice with nicotiflorin or vehicle orally for a specified duration (e.g., 10 days).

  • On the final day of treatment, induce acute liver injury by a single intravenous injection of Con A (e.g., 20 mg/kg).

  • Collect blood samples at a specific time point after Con A injection (e.g., 8 hours) to measure serum levels of ALT and AST.

  • Euthanize the mice and harvest the liver for histopathological examination and measurement of antioxidant enzymes (SOD, GSH), lipid peroxidation (MDA), and pro-inflammatory cytokines.

In Vitro Assays

• Cell Line: SH-SY5Y human neuroblastoma cells are often used.

• Procedure:

  • Culture cells in a glucose-free medium (e.g., DMEM) and place them in a hypoxic chamber (e.g., 95% N2, 5% CO2) for a defined period (e.g., 4 hours) to induce oxygen-glucose deprivation.

  • To simulate reperfusion, replace the medium with normal glucose-containing medium and return the cells to a normoxic incubator (95% air, 5% CO2) for a specified time (e.g., 12 or 24 hours).

  • Treat cells with different concentrations of nicotiflorin during the OGD and/or reperfusion phase.

  • Assess cell viability using assays such as MTT or CCK-8.

  • Measure lactate dehydrogenase (LDH) release into the culture medium as an indicator of cell death.

  • Analyze protein expression of relevant markers (e.g., autophagy markers like LC3 and Beclin-1) using Western blotting.[5]

• Cell Line: Human Umbilical Vein Endothelial Cells (HUVECs).

• Procedure:

  • Culture HUVECs to confluence.

  • Induce inflammatory injury by treating the cells with tumor necrosis factor-alpha (TNF-α) (e.g., 10 ng/mL) for a specific duration.

  • Co-treat or pre-treat the cells with various concentrations of nicotiflorin.

  • Measure the production of nitric oxide (NO) in the culture supernatant using the Griess reagent assay.

  • Assess cell viability using methods like the CCK-8 assay.[8]

Signaling Pathways and Experimental Workflows

The therapeutic effects of nicotiflorin are mediated through its interaction with multiple intracellular signaling pathways. The following diagrams, generated using the DOT language, illustrate these pathways and typical experimental workflows.

Caption: Neuroprotective signaling pathways of Nicotiflorin.

References

• 1. Neuroprotection of Nicotiflorin in Permanent Focal Cerebral Ischemia and in Neuronal Cultures [jstage.jst.go.jp]
• 2. Neuroprotective Strategies for Neurological Disorders by Natural 
Products: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protective effects of Nicotiflorin on reducing memory dysfunction, energy metabolism failure and oxidative stress in multi-infarct dementia model rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nicotiflorin reduces cerebral ischemic damage and upregulates endothelial nitric oxide synthase in primarily cultured rat cerebral blood vessel endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Autophagy is involved in the neuroprotective effect of nicotiflorin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanism of Nicotiflorin in San-Ye-Qing rhizome for anti-inflammatory effect in ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Medicinal Importance, Pharmacological Activities and Analytical Aspects of a Flavonoid Glycoside 'Nicotiflorin' in the Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Hepatoprotective Effects of Nicotiflorin from Nymphaea candida against Concanavalin A-Induced and D-Galactosamine-Induced Liver Injury in Mice [mdpi.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Synthesis and antiglycation activity of kaempferol-3-O-rutinoside (nicotiflorin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. benthamdirect.com [benthamdirect.com]

Nicotiflorin structure-activity relationship studies

An In-Depth Technical Guide to the Structure-Activity Relationship of Nicotiflorin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicotiflorin, also known as kaempferol-3-O-rutinoside, is a flavonoid glycoside found in a variety of medicinal plants, including Carthamus tinctorius (safflower), Tricyrtis maculata, and Nymphaea candida.[1][2][3] As a derivative of the flavonol kaempferol (B1673270), nicotiflorin consists of a kaempferol aglycone attached to a rutinoside sugar moiety (α-L-rhamnopyranosyl-(1→6)-β-D-glucopyranoside) at the C3 position.[4] Extensive research has demonstrated its wide range of pharmacological properties, including neuroprotective, cardioprotective, anti-inflammatory, antioxidant, and antitumor effects.[1][5][6][7]

Understanding the structure-activity relationship (SAR) of nicotiflorin is crucial for optimizing its therapeutic potential and guiding the development of novel flavonoid-based drugs. This technical guide synthesizes current research to provide a detailed analysis of how nicotiflorin's chemical structure influences its biological activities, focusing on the comparison between the glycoside form and its aglycone, kaempferol, as well as other related kaempferol glycosides.

Core Structure-Activity Relationship (SAR) Insights

The biological activity of nicotiflorin is fundamentally determined by its two main components: the kaempferol aglycone and the rutinoside sugar moiety. The key SAR finding is that the presence and nature of the sugar group at the C3 position are critical modulators of its efficacy across different biological assays.

The Role of the Aglycone (Kaempferol)

Comparative studies consistently demonstrate that the aglycone, kaempferol, exhibits more potent biological activity than its glycosylated forms, including nicotiflorin.[7] This suggests that the free hydroxyl group at the C3 position of the flavonoid C-ring is essential for maximal activity.

• Antitumor Activity: Kaempferol shows a significantly higher antiproliferative effect on various cancer cell lines compared to nicotiflorin (kae-3-O-rut). The IC₅₀ values for kaempferol are consistently lower, indicating greater potency. This enhanced activity is linked to its ability to inhibit key signaling proteins like AKT and induce the apoptotic cascade through caspase activation.[7]

• Antioxidant Activity: The antioxidant capacity of flavonoids is heavily dependent on the arrangement of free hydroxyl groups that can donate hydrogen atoms to neutralize free radicals. Kaempferol is a potent antioxidant, whereas nicotiflorin shows no significant activity in DPPH and ABTS radical scavenging assays.[7] The glycosidic bond at the C3-OH position blocks this key functional group, thereby diminishing its radical scavenging ability.[7][8]

• Anti-inflammatory Activity: Similar to its antioxidant and antitumor effects, kaempferol is a more potent anti-inflammatory agent than nicotiflorin. It demonstrates superior inhibition of T-cell proliferation and suppresses the production of inflammatory mediators like nitric oxide (NO) and reactive oxygen species (ROS) in macrophages.[7]

The Influence of the Glycosidic Moiety

While glycosylation at the C3 position generally reduces activity compared to the aglycone, the specific structure of the sugar chain itself can further modulate the compound's biological profile.

• Comparison with Other Glycosides: Studies on various kaempferol glycosides reveal that different sugar substitutions lead to varied effects. For instance, kaempferol-7-O-glucoside retains some antioxidant and anti-inflammatory activity, whereas nicotiflorin (kaempferol-3-O-rutinoside) and kaempferol-3-O-rhamnoside are largely inactive in the same assays.[7] This highlights that both the position (C3 vs. C7) and the type of sugar influence the final biological outcome.

• Effect of Acylation: The addition of other chemical groups to the sugar moiety can restore or even enhance activity. For example, certain kaempferol glycosides isolated from Brassica juncea that contain a sinapoyl group attached to the sugar chain show good antioxidant activity, whereas a similar glycoside without this acylation has no activity.[9] This indicates that while the core rutinoside of nicotiflorin reduces efficacy, derivatization of the sugar could be a viable strategy for developing potent analogs.

Quantitative Data Summary

The following tables summarize the quantitative data from comparative studies, illustrating the SAR principles discussed.

Table 1: Antitumor Activity of Nicotiflorin vs. Kaempferol and Other Glycosides

Compound	Cell Line	IC₅₀ (µM)[7]
Kaempferol (Aglycone)	HepG2 (Human Liver Cancer)	28.3 ± 1.2
CT26 (Mouse Colon Cancer)	35.4 ± 1.5
B16F1 (Mouse Melanoma)	41.2 ± 1.8
Nicotiflorin (Kae-3-O-rut)	HepG2	> 100
CT26	> 100
B16F1	> 100
Kaempferol-7-O-glucoside	HepG2	75.3 ± 3.1
CT26	> 100
B16F1	> 100
Kaempferol-3-O-rhamnoside	HepG2	> 100
CT26	> 100
B16F1	> 100

Table 2: Antioxidant Activity of Nicotiflorin vs. Kaempferol and Other Glycosides

Compound	Assay	Scavenging Activity (%) at 50 µM[7]	IC₅₀ (µM)[9]
Kaempferol (Aglycone)	DPPH	85.7 ± 3.5	-
ABTS	95.4 ± 4.1	-
Nicotiflorin (Kae-3-O-rut)	DPPH	No significant activity	-
ABTS	No significant activity	-
Kae-3-O-(2-O-sinapoyl)-β-D-glucopyranosyl-(1→2)-β-D-glucopyranoside-7-O-β-D-glucopyranoside	DPPH	-	28.61
Peroxynitrite (ONOO⁻)	-	9.79
Kae-3-O-β-D-glucopyranosyl-(1→2)-β-D-glucopyranoside-7-O-β-D-glucopyranosyl-(1→6)-β-D-glucopyranoside	DPPH	-	No activity
Peroxynitrite (ONOO⁻)	-	32.00

Table 3: In Vivo and In Vitro Activity of Nicotiflorin

Activity	Model	Treatment / Concentration	Observed Effect	Reference
Neuroprotection	Rat model of permanent focal cerebral ischemia	2.5, 5, 10 mg/kg	Marked reduction in brain infarct volume and neurological deficits.	[2]
Rat model of transient ischemia-reperfusion	2.5 - 10 mg/kg	Reduced brain infarct volume by 24.5% - 63.2%.	[10]
Endothelial Protection	TNF-α-induced HUVEC toxicity	0.05 - 1 mg/mL	Dose-dependent reduction in growth inhibition.	[1]
Hepatoprotection	Con A-induced liver injury in mice	25, 50, 100 mg/kg	Significantly reduced serum ALT and AST levels.	[3]

Signaling Pathways Modulated by Nicotiflorin

Nicotiflorin exerts its diverse pharmacological effects by modulating several key intracellular signaling pathways.

Cardioprotective Pathway

In acute myocardial infarction (AMI), nicotiflorin is believed to provide cardioprotection by modulating the Akt/FoxO signaling pathway. Activation of Akt leads to the phosphorylation and subsequent inhibition of the FoxO1 transcription factor. This reduces the expression of pro-apoptotic proteins like Bax, thereby enhancing cardiomyocyte survival and tolerance to ischemic injury.[1]

Caption: Nicotiflorin's role in the Akt/FoxO cardioprotective pathway.

Neuroprotective Pathway via Autophagy

Nicotiflorin has been shown to protect against cerebral ischemia-reperfusion injury by promoting autophagy.[11] It enhances the formation of autophagosomes and increases the expression of autophagy-related proteins like BECN1 and the LC3-II/I ratio. This process is potentially mediated by the inhibition of the mTOR signaling pathway, a key negative regulator of autophagy.[11]

Caption: Nicotiflorin's neuroprotective effect through autophagy modulation.

Experimental Methodologies

The evaluation of nicotiflorin and its derivatives involves a range of standardized in vitro and in vivo experimental protocols.

General Workflow for In Vitro Screening

A typical workflow for assessing the bioactivity of a compound like nicotiflorin involves sequential assays for cytotoxicity, primary activity (e.g., anti-inflammatory), and mechanism of action.

Caption: A generalized workflow for screening nicotiflorin derivatives.

Key Experimental Protocols

• Cell Viability (CCK-8 Assay) [1]

  • Objective: To determine the effect of nicotiflorin on the proliferation and viability of cells, such as Human Umbilical Vein Endothelial Cells (HUVECs).

  • Method:

    • Cell Seeding: Inoculate a cell suspension (e.g., 1 × 10⁶ cells/mL) into a 96-well plate and allow for adherent growth.

    • Treatment: Replace the supernatant with media containing various concentrations of the test compound (e.g., 0.05 to 2 mg/mL nicotiflorin). Include control wells with vehicle only.

    • Incubation: Incubate cells at 37°C for a specified period (e.g., 4 to 24 hours).

    • Reagent Addition: Add 10 µL of CCK-8 reagent to each well.

    • Final Incubation: Incubate for 1-2 hours.

    • Measurement: Measure the absorbance at 450 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• Antioxidant Activity (DPPH Radical Scavenging Assay) [7]

  • Objective: To measure the capacity of a compound to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.

  • Method:

    • Preparation: Prepare a solution of DPPH in methanol (B129727) (e.g., 0.1 mM).

    • Reaction: Mix the test compound solution (e.g., kaempferol or nicotiflorin at 50 µM) with the DPPH solution in a 96-well plate or cuvette.

    • Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

    • Measurement: Measure the decrease in absorbance at a specific wavelength (typically ~517 nm).

    • Calculation: The scavenging activity is calculated as a percentage reduction in absorbance compared to a control (DPPH solution with vehicle).

• Anti-Inflammatory Activity (Nitric Oxide Production Assay) [7]

  • Objective: To quantify the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).

  • Method:

    • Cell Culture: Culture RAW 264.7 cells in a 96-well plate until they reach appropriate confluency.

    • Pre-treatment: Treat the cells with various non-toxic concentrations of the test compound for 1-2 hours.

    • Stimulation: Add LPS (e.g., 1 µg/mL) to the wells to induce an inflammatory response and NO production.

    • Incubation: Incubate for 24 hours.

    • NO Measurement: Collect the cell culture supernatant. Measure the concentration of nitrite (B80452) (a stable product of NO) using the Griess reagent system. The absorbance is measured at ~540 nm.

    • Analysis: Compare the nitrite concentrations in treated wells to the LPS-only control to determine the percentage of inhibition.

• In Vivo Model of Cerebral Ischemia [2]

  • Objective: To evaluate the neuroprotective effect of nicotiflorin in a rat model of stroke.

  • Method:

    • Animal Model: Use adult male Sprague-Dawley rats. Anesthetize the animals.

    • Ischemia Induction: Induce permanent focal cerebral ischemia by occluding the middle cerebral artery (MCAO) using an intraluminal filament.

    • Treatment: Administer nicotiflorin (e.g., 2.5, 5, 10 mg/kg, intravenously or intraperitoneally) or vehicle immediately after the onset of ischemia.

    • Evaluation (at 24-72 hours post-MCAO):

      • Neurological Deficit Scoring: Assess motor and neurological function using a standardized scoring system.

      • Infarct Volume Measurement: Sacrifice the animals, section the brains, and stain with 2,3,5-triphenyltetrazolium chloride (TTC). The unstained area represents the infarct, which can be quantified using image analysis software.

Conclusion and Future Directions

The structure-activity relationship of nicotiflorin is primarily governed by the state of the hydroxyl group at the C3 position of its kaempferol backbone. The aglycone, kaempferol, is consistently more potent in antitumor, antioxidant, and anti-inflammatory assays, as the rutinoside moiety in nicotiflorin masks this critical functional group.[7] However, nicotiflorin itself demonstrates significant in vivo efficacy, particularly in neuroprotective and cardioprotective models, suggesting that its glycosidic structure may favorably influence pharmacokinetic properties such as solubility, distribution, or metabolism, which are not captured by in vitro assays.

Future research should focus on two key areas:

• Synthesis of Novel Derivatives: There is a clear opportunity to synthesize and evaluate nicotiflorin analogs with modifications to the rutinoside moiety (e.g., acylation with phenolic acids like the sinapoyl group) to potentially enhance bioactivity while retaining favorable pharmacokinetic characteristics.[9]

• Pharmacokinetic Studies: Direct comparative studies on the bioavailability and metabolic fate of kaempferol versus nicotiflorin are needed to fully understand why nicotiflorin shows strong in vivo effects despite its lower in vitro activity.

By exploring these avenues, the therapeutic potential of the nicotiflorin scaffold can be fully realized, paving the way for the development of next-generation flavonoid-based therapeutics.

References

• 1. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neuroprotection of nicotiflorin in permanent focal cerebral ischemia and in neuronal cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Kaempferol-3-O-Rutinoside | C27H30O15 | CID 5318767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Medicinal Importance, Pharmacological Activities and Analytical Aspects of a Flavonoid Glycoside 'Nicotiflorin' in the Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Antitumor, antioxidant and anti-inflammatory activities of kaempferol and its corresponding glycosides and the enzymatic preparation of kaempferol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Nicotiflorin reduces cerebral ischemic damage and upregulates endothelial nitric oxide synthase in primarily cultured rat cerebral blood vessel endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Autophagy is involved in the neuroprotective effect of nicotiflorin - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Nicotiflorin Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the quantitative analysis of Nicotiflorin (Kaempferol-3-O-rutinoside) standard using High-Performance Liquid Chromatography (HPLC) with UV detection.

Introduction

Nicotiflorin is a flavonoid glycoside found in various medicinal plants. It is a subject of growing interest in pharmaceutical research due to its potential therapeutic properties. Accurate and reliable quantitative analysis is crucial for quality control, formulation development, and pharmacokinetic studies. This application note presents a validated HPLC method for the determination of Nicotiflorin.

Quantitative Data Summary

The following table summarizes the typical performance characteristics of the described HPLC method for Nicotiflorin analysis. This data is compiled from validated methods for Nicotiflorin and structurally related flavonoid glycosides.

Parameter	Typical Value
Retention Time (tR)	Approximately 15.3 min
Linearity (R²)	≥ 0.999[1]
Limit of Detection (LOD)	0.1 - 0.3 µg/mL
Limit of Quantification (LOQ)	0.3 - 0.9 µg/mL[2]
Wavelength (λmax)	265 nm or 370 nm

Experimental Protocol

This protocol outlines the necessary steps for preparing solutions and performing the HPLC analysis of a Nicotiflorin standard.

Materials and Reagents

• Nicotiflorin standard (≥98% purity)

• HPLC grade acetonitrile (B52724)

• HPLC grade methanol (B129727)

• HPLC grade water

• Acetic acid or phosphoric acid (analytical grade)

• 0.45 µm syringe filters

Instrumentation and Chromatographic Conditions

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[3]

• Mobile Phase: A mixture of acetonitrile and acidified water is commonly used. A typical mobile phase could be methanol–water–acetic acid (55:42.5:2.5, v/v/v).[4] Alternatively, a gradient elution with acetonitrile and water containing 0.1% formic acid can be employed.

• Flow Rate: 0.6 - 1.0 mL/min.[3][4]

• Column Temperature: 25 - 30°C.

• Injection Volume: 10 - 20 µL.

• Detection Wavelength: 265 nm or 370 nm.[5]

Preparation of Standard Solutions

• Primary Stock Solution (e.g., 1 mg/mL): Accurately weigh 10 mg of Nicotiflorin standard and dissolve it in 10 mL of methanol in a volumetric flask. Sonicate if necessary to ensure complete dissolution.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the primary stock solution with the mobile phase to achieve concentrations within the desired linear range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Filtration: Filter all standard solutions through a 0.45 µm syringe filter before injection into the HPLC system.

HPLC Analysis Procedure

• System Equilibration: Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Blank Injection: Inject the mobile phase (blank) to ensure that there are no interfering peaks at the retention time of Nicotiflorin.

• Standard Injections: Inject the prepared standard solutions in ascending order of concentration.

• Data Acquisition and Analysis: Record the chromatograms and integrate the peak area corresponding to Nicotiflorin.

Calibration Curve

Construct a calibration curve by plotting the peak area of the Nicotiflorin standard against its concentration. Perform a linear regression analysis to determine the equation of the line (y = mx + c) and the coefficient of determination (R²). The R² value should be ≥ 0.999 for a linear relationship.[1]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the HPLC analysis of a Nicotiflorin standard.

Caption: Workflow for Nicotiflorin Standard HPLC Analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Validation of a High-Performance Liquid Chromatography with Photodiode Array Detection Method for the Separation and Quantification of Antioxidant and Skin Anti-Aging Flavonoids from Nelumbo nucifera Gaertn. Stamen Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ajpaonline.com [ajpaonline.com]
• 4. Comparative Analysis of Major Flavonoids among Parts of Lactuca indica during Different Growth Periods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Validated high-throughput HPLC method for the analysis of flavonol aglycones myricetin, quercetin, and kaempferol in Rhus coriaria L. using a monolithic column - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantitative Analysis of Nicotiflorin in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicotiflorin, a flavonoid glycoside also known as kaempferol-3-O-rutinoside, is a natural compound found in a variety of medicinal plants. It has garnered significant interest within the scientific community due to its diverse pharmacological activities, including anti-inflammatory, antioxidant, neuroprotective, and cardioprotective effects.[1] As research into the therapeutic potential of nicotiflorin continues, accurate and reliable quantitative analysis in plant extracts is crucial for quality control, standardization of herbal products, and pharmacokinetic studies.

These application notes provide detailed protocols for the extraction and quantitative analysis of nicotiflorin from plant materials using High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography (UPLC), and Liquid Chromatography-Mass Spectrometry (LC-MS/MS). Additionally, we present an overview of the signaling pathways modulated by nicotiflorin, offering insights into its mechanism of action.

Quantitative Data of Nicotiflorin in Various Plant Extracts

The concentration of nicotiflorin can vary significantly depending on the plant species, the part of the plant used, geographical location, and harvesting time. The following table summarizes the reported quantities of nicotiflorin in different plant extracts, analyzed by various chromatographic methods.

Plant Species	Plant Part	Extraction Method	Analytical Method	Nicotiflorin Content
Flos Sophorae Immaturus	Flower buds	Ultrasonic-assisted extraction with 82% methanol (B129727)	HSCCC	1.8 mg isolated from 302 mg of crude extract
Edgeworthia chrysantha	Flowers	Ethanol (B145695) extraction followed by liquid-liquid partitioning	HSCCC	32 mg isolated from 108 mg of a partially purified extract
Tricyrtis maculata	-	-	-	Identified as a key active compound
Costus spectabilis	Leaves	Methanol extraction after cyclohexane (B81311) treatment	CC, TLC, NMR, ESI-MS	Isolated and identified
Peucedanum aucheri	Aerial parts	Methanol extraction	MPLC, RP-HPLC	Isolated and identified
Tea Seed Extract	Seeds	Enzymatic hydrolysis	HPLC	Crude purity of 22%, purified to >95%
Osyris wightiana	Aerial parts	-	-	Isolated and identified
Nymphaea candida	Flowers	-	HPLC	Identified as a main characteristic compound
Caragana spinosa	Shoots	-	HPTLC	Detected and quantified
Carthamus tinctorius (Safflower)	Corona	-	UHPLC	Identified as a major flavonoid component

Experimental Protocols

Extraction of Nicotiflorin from Plant Material

This section details two common methods for extracting nicotiflorin from dried plant material: ultrasonic-assisted extraction and solvent extraction.

1.1. Ultrasonic-Assisted Extraction (UAE)

UAE is an efficient method that utilizes acoustic cavitation to disrupt cell walls, enhancing solvent penetration and reducing extraction time and temperature.

Materials and Equipment:

• Dried and powdered plant material (passed through a 40-60 mesh sieve)

• Ethanol (70%)

• Ultrasonic bath or probe sonicator

• Centrifuge

• Rotary evaporator

• Filter paper or 0.45 µm syringe filter

Protocol:

• Weigh 1.0 g of the powdered plant material and place it into a suitable flask.

• Add 15 mL of 70% ethanol to the flask (solid-to-liquid ratio of 1:15 g/mL).

• Place the flask in an ultrasonic bath and sonicate for 30 minutes at a temperature of 60°C.[2]

• After sonication, centrifuge the mixture at 4000 rpm for 10 minutes to pellet the solid material.

• Carefully decant the supernatant.

• Filter the supernatant through a 0.45 µm syringe filter into a clean collection vial.

• The filtrate is now ready for HPLC or UPLC-MS/MS analysis. For long-term storage, the solvent can be removed using a rotary evaporator, and the dried extract stored at -20°C.

1.2. Solvent Extraction (Maceration)

This traditional method involves soaking the plant material in a solvent for an extended period.

Materials and Equipment:

• Dried and powdered plant material

• Methanol or Ethanol (80-95%)

• Shaker or magnetic stirrer

• Filtration apparatus (e.g., Buchner funnel)

• Rotary evaporator

Protocol:

• Weigh 10 g of the powdered plant material and place it in a large flask.

• Add 100 mL of 95% ethanol.

• Seal the flask and place it on a shaker or use a magnetic stirrer to ensure continuous agitation at room temperature for 24 hours.

• After 24 hours, filter the mixture through a Buchner funnel with filter paper.

• Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude extract.

• The crude extract can be further purified using techniques like solid-phase extraction (SPE) or column chromatography if necessary.

• For quantitative analysis, dissolve a known amount of the dried extract in the mobile phase and filter it through a 0.45 µm syringe filter before injection.

Quantitative Analysis by HPLC

This protocol provides a general High-Performance Liquid Chromatography (HPLC) method for the quantification of nicotiflorin. Method validation according to ICH guidelines (linearity, accuracy, precision, LOD, LOQ) is recommended for ensuring reliable results.

Instrumentation and Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of Solvent A (e.g., 0.1% formic acid in water) and Solvent B (e.g., acetonitrile). A typical gradient might be:

  • 0-5 min: 10% B

  • 5-25 min: 10-40% B

  • 25-30 min: 40-10% B

  • 30-35 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 265 nm or 350 nm.

• Injection Volume: 10 µL.

Preparation of Standard and Sample Solutions:

• Standard Stock Solution: Accurately weigh 1 mg of nicotiflorin reference standard and dissolve it in 10 mL of methanol to obtain a concentration of 100 µg/mL.

• Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the mobile phase.

• Sample Solution: Accurately weigh a specific amount of the dried plant extract, dissolve it in the mobile phase, and dilute it to a concentration expected to be within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

Analysis Procedure:

• Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes.

• Inject the calibration standards in triplicate to construct a calibration curve by plotting the peak area against the concentration.

• Inject the sample solutions in triplicate.

• Identify the nicotiflorin peak in the sample chromatogram by comparing its retention time with that of the reference standard.

• Calculate the concentration of nicotiflorin in the sample using the regression equation from the calibration curve.

Signaling Pathways Modulated by Nicotiflorin

Nicotiflorin has been reported to exert its biological effects by modulating several key signaling pathways, including the Akt/mTOR and Nrf2 pathways.

Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a crucial signaling cascade that regulates cell growth, proliferation, survival, and apoptosis.[3][4] Dysregulation of this pathway is implicated in various diseases, including cancer and cardiovascular disorders.[3][5] Nicotiflorin has been suggested to modulate this pathway, potentially contributing to its therapeutic effects.[1][6]

Caption: Proposed modulation of the Akt/mTOR signaling pathway by Nicotiflorin.

Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that plays a central role in the cellular defense against oxidative stress. Under normal conditions, Nrf2 is kept inactive in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1). Upon exposure to oxidative stress, Nrf2 dissociates from Keap1, translocates to the nucleus, and activates the transcription of antioxidant and cytoprotective genes.

Caption: Overview of the Nrf2 signaling pathway and potential influence by Nicotiflorin.

Experimental Workflow

The following diagram illustrates the general workflow for the quantitative analysis of nicotiflorin in plant extracts.

Caption: General workflow for the quantitative analysis of Nicotiflorin.

Conclusion

The protocols and information provided in these application notes offer a comprehensive guide for the quantitative analysis of nicotiflorin in plant extracts. The choice of extraction and analytical method will depend on the specific research goals, available instrumentation, and the complexity of the plant matrix. Proper method development and validation are essential for obtaining accurate and reproducible results, which are fundamental for advancing the research and development of nicotiflorin-based therapeutics and standardized herbal products.

References

• 1. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Optimization of Ultrasound-Assisted Extraction Using Response Surface Methodology for Simultaneous Quantitation of Six Flavonoids in Flos Sophorae Immaturus and Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. DUAL INHIBITION OF PI3K/AKT AND mTOR SIGNALING IN HUMAN NON-SMALL CELL LUNG CANCER CELLS BY A DIETARY FLAVONOID FISETIN - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting PI3K/Akt/mTOR signaling pathway by polyphenols: Implication for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: High-Speed Counter-Current Chromatography for Nicotiflorin Purification

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nicotiflorin (kaempferol-3-O-rutinoside) is a flavonoid glycoside found in various medicinal plants, including Edgeworthia chrysantha Lindl. and Nymphaea candida.[1][2] It has garnered significant interest due to its wide range of pharmacological activities, including anti-inflammatory, antioxidant, neuroprotective, and hepatoprotective effects.[2][3][4] The therapeutic potential of nicotiflorin is linked to its ability to modulate various signaling pathways, such as the Akt/FoxO/BCl pathway, which plays a role in cell survival and inflammation.[3][5]

High-Speed Counter-Current Chromatography (HSCCC) is a liquid-liquid partition chromatography technique that eliminates the use of a solid support matrix, thereby preventing the irreversible adsorption of samples and ensuring high sample recovery.[6] This makes it an ideal method for the preparative separation and purification of bioactive compounds from complex natural product extracts.[7]

These application notes provide a detailed protocol for the purification of nicotiflorin from a partially purified plant extract using HSCCC, based on established methods.[1][8][9]

Quantitative Data Summary

The following table summarizes the results of a typical HSCCC purification of nicotiflorin from a partially purified extract of Edgeworthia chrysantha Lindl. flowers.[1][8]

Parameter	Value	Reference
Starting Material	Partially purified n-butanol extract	[1][8]
Amount of Starting Material	108 mg	[1][8]
Yield of Nicotiflorin	32 mg	[1][8]
Purity of Nicotiflorin	> 96.5% (by HPLC)	[1][8]
Recovery of Nicotiflorin	92.2%	[1][8]

Experimental Protocols

This section details the methodology for the extraction and purification of nicotiflorin.

Crude Extract Preparation

• Extraction: Air-dried plant material (e.g., flowers of Edgeworthia chrysantha Lindl.) is extracted with ethanol (B145695).

• Partitioning: The resulting ethanol extract is partitioned between water and a series of organic solvents with increasing polarity, such as petroleum ether, ethyl acetate, and n-butanol.[1][9]

• Pre-purification: The n-butanol fraction, which is typically rich in flavonoid glycosides, is subjected to initial purification using silica (B1680970) gel column chromatography to yield a partially purified extract suitable for HSCCC.[1][9]

HSCCC Purification of Nicotiflorin

This protocol is optimized for the separation of nicotiflorin and rutin (B1680289) from a flavonoid-rich extract.

a) HSCCC Apparatus: A standard High-Speed Counter-Current Chromatograph equipped with a multilayer coil separation column, a solvent delivery pump, a sample injection valve, and a UV-Vis detector is required.

b) Two-Phase Solvent System Preparation: The selection of a suitable two-phase solvent system is the most critical step for a successful HSCCC separation.[10][11] For nicotiflorin purification, the following system has been proven effective:

• Composition: Ethyl acetate-n-butanol-water in a volume ratio of 4:1:5 (v/v/v).[1][8]

• Preparation:

  • Mix the solvents in the specified ratio in a separation funnel.

  • Shake the funnel vigorously for several minutes to ensure thorough equilibration.

  • Allow the mixture to stand at room temperature until two distinct phases are formed.

  • Separate the upper (organic) and lower (aqueous) phases.

  • Degas both phases by sonication for approximately 30 minutes before use.

c) HSCCC Operational Parameters:

• Stationary Phase: The upper phase (organic phase) of the solvent system.

• Mobile Phase: The lower phase (aqueous phase) of the solvent system.

• Revolution Speed: 800-900 rpm (optimization may be required).[12]

• Flow Rate: 1.5 - 2.0 mL/min.[12]

• Detection Wavelength: 254 nm.[12]

• Temperature: 25 °C.[12]

d) Separation Procedure:

• Column Filling: Fill the entire HSCCC column with the stationary phase (upper phase).

• Equilibration: Rotate the column at the desired speed (e.g., 850 rpm) and pump the mobile phase (lower phase) into the column until hydrodynamic equilibrium is reached (i.e., when the mobile phase elutes from the column outlet).

• Sample Injection: Dissolve the partially purified extract (e.g., 108 mg) in a small volume (e.g., 10 mL) of a 1:1 (v/v) mixture of the upper and lower phases.[6] Inject the sample solution into the column.

• Elution and Fraction Collection: Continue to pump the mobile phase through the column. Monitor the effluent with the UV detector at 254 nm and collect fractions based on the resulting chromatogram peaks.

• Stationary Phase Retention: After the separation is complete, determine the volume of the stationary phase retained in the column to calculate the retention percentage.

e) Analysis of Fractions:

• Analyze the collected fractions corresponding to the nicotiflorin peak by High-Performance Liquid Chromatography (HPLC) to confirm purity.

• Pool the pure fractions and evaporate the solvent under reduced pressure to obtain purified nicotiflorin.

• Confirm the structure of the purified compound using spectroscopic methods such as NMR (¹H and ¹³C).[1][8]

Visualizations

Experimental Workflow

Caption: Workflow for Nicotiflorin Purification.

Potential Signaling Pathway

Caption: Nicotiflorin's modulation of the Akt/FoxO/Bcl pathway.

References

• 1. Purification of rutin and nicotiflorin from the flowers of Edgeworthia chrysantha Lindl. by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hepatoprotective Effects of Nicotiflorin from Nymphaea candida against Concanavalin A-Induced and d-Galactosamine-Induced Liver Injury in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Medicinal Importance, Pharmacological Activities and Analytical Aspects of a Flavonoid Glycoside 'Nicotiflorin' in the Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. PREPARATIVE ISOLATION AND PURIFICATION OF FIVE FLAVONOIDS FROM POGOSTEMON CABLIN BENTH BY HIGH-SPEED COUNTERCURRENT CHROMATOGRAPHY AND PREPARATIVE HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. researchgate.net [researchgate.net]
• 9. [PDF] Purification of rutin and nicotiflorin from the flowers of Edgeworthia chrysantha Lindl. by high-speed counter-current chromatography. | Semantic Scholar [semanticscholar.org]
• 10. tandfonline.com [tandfonline.com]
• 11. Separation and Purification of Flavonoids from Black Currant Leaves by High-Speed Countercurrent Chromatography and Preparative HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Preparation of Nicotiflorin Standard Solution for Research Applications

Application Note

This document provides detailed protocols for the preparation of nicotiflorin standard solutions for use in various research applications, including but not limited to, high-performance liquid chromatography (HPLC), cell-based assays, and other analytical methodologies. Accurate preparation of standard solutions is critical for obtaining reliable and reproducible experimental results.

Nicotiflorin, also known as Kaempferol-3-O-rutinoside, is a flavonoid glycoside found in various plants.[1][2] It has garnered significant interest in the scientific community due to its potential therapeutic properties, including antioxidant, anti-inflammatory, and neuroprotective effects.[1] Research has indicated its involvement in modulating key signaling pathways such as the Akt/FoxO/Bcl-2 and NF-κB pathways.[1][3]

This application note outlines the necessary materials, equipment, and step-by-step procedures for the preparation of nicotiflorin stock and working solutions, as well as a protocol for its quantification using HPLC.

Physicochemical Properties of Nicotiflorin

A summary of the key physicochemical properties of nicotiflorin is presented in Table 1. This information is essential for accurate weighing, dissolution, and storage of the standard.

Property	Value	Reference
Molecular Formula	C₂₇H₃₀O₁₅	[1]
Molecular Weight	594.5 g/mol	[1]
Appearance	Solid	[1]
Solubility	DMSO (~5 mg/mL), DMF (~3 mg/mL), Sparingly soluble in aqueous buffers. For aqueous solutions, it is recommended to first dissolve in DMSO and then dilute with the aqueous buffer.	[1]
UV/Vis λmax	267, 349 nm	[1]
Storage	-20°C	[1]
Stability	≥ 4 years at -20°C	[1]

Experimental Protocols

Protocol 1: Preparation of Nicotiflorin Stock Solution (1 mg/mL)

This protocol describes the preparation of a 1 mg/mL stock solution of nicotiflorin in Dimethyl Sulfoxide (DMSO).

Materials:

• Nicotiflorin analytical standard (≥98% purity)

• Dimethyl Sulfoxide (DMSO), HPLC grade or equivalent

• Calibrated analytical balance

• Volumetric flask (e.g., 10 mL), Class A

• Pipettes and tips

• Vortex mixer

• Amber glass vials for storage

Procedure:

• Weighing: Accurately weigh approximately 10 mg of nicotiflorin standard powder onto a weighing paper using a calibrated analytical balance.

• Transfer: Carefully transfer the weighed powder into a 10 mL volumetric flask.

• Dissolution: Add approximately 7-8 mL of DMSO to the volumetric flask.

• Mixing: Gently swirl the flask and then vortex it until the nicotiflorin is completely dissolved. A brief sonication in a water bath can be used to aid dissolution if necessary.

• Volume Adjustment: Once completely dissolved, bring the solution to the 10 mL mark with DMSO.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Transfer the stock solution into amber glass vials and store at -20°C. It is recommended to prepare aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Nicotiflorin Working Standard Solutions for HPLC Calibration

This protocol details the preparation of a series of working standard solutions from the 1 mg/mL stock solution for generating a calibration curve for HPLC analysis.

Materials:

• Nicotiflorin stock solution (1 mg/mL in DMSO)

• Methanol (B129727), HPLC grade (or a solvent mixture that matches the initial mobile phase composition)

• Volumetric flasks (e.g., 10 mL), Class A

• Micropipettes and tips

• HPLC vials

Procedure:

• Intermediate Dilution (100 µg/mL): Pipette 1 mL of the 1 mg/mL nicotiflorin stock solution into a 10 mL volumetric flask and dilute to the mark with methanol. This results in an intermediate solution of 100 µg/mL.

• Serial Dilutions: Prepare a series of working standards by further diluting the 100 µg/mL intermediate solution with methanol in separate volumetric flasks as described in Table 2.

Final Concentration (µg/mL)	Volume of 100 µg/mL Intermediate Solution (mL)	Final Volume (mL)
50	5.0	10
25	2.5	10
10	1.0	10
5	0.5	10
1	0.1	10

• Transfer: Transfer the final working standard solutions into labeled HPLC vials.

• Analysis: These working standards are now ready for injection into the HPLC system to generate a calibration curve.

Protocol 3: Quality Control of Nicotiflorin Standard by HPLC-UV

This protocol provides a general method for the quality control and quantification of nicotiflorin using a reverse-phase HPLC system with UV detection.

Instrumentation and Conditions:

Parameter	Recommended Condition
HPLC System	A system equipped with a pump, autosampler, column oven, and UV/Vis or PDA detector.
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
Mobile Phase	A gradient or isocratic mixture of Acetonitrile (A) and water with an acid modifier (e.g., 0.1% formic acid or 0.1% acetic acid) (B). A typical starting gradient could be 20% A, increasing to 50% A over 20-30 minutes.
Flow Rate	1.0 mL/min.
Column Temperature	25-30°C.
Detection Wavelength	267 nm or 349 nm.
Injection Volume	10-20 µL.

Procedure:

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition until a stable baseline is achieved.

• Standard Injection: Inject the prepared nicotiflorin working standard solutions in ascending order of concentration.

• Data Acquisition: Record the chromatograms and the peak areas for each standard.

• Calibration Curve: Plot a graph of peak area versus concentration for the working standards. Perform a linear regression to obtain the equation of the line and the correlation coefficient (R²). An R² value > 0.999 is generally considered acceptable for a linear calibration curve.

• Sample Analysis: Inject the unknown sample(s) and use the calibration curve to determine the concentration of nicotiflorin.

Visualizations

Caption: Workflow for Nicotiflorin Standard Solution Preparation and Analysis.

Caption: Nicotiflorin's modulation of the Akt/FoxO/Bcl-2 signaling pathway.

References

• 1. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Signaling Pathways and Targets of Natural Compounds from Traditional Chinese Medicine in Treating Ischemic Stroke - PMC [pmc.ncbi.nlm.nih.gov]

Nicotiflorin: In Vitro Cell Culture Applications for Drug Discovery and Development

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicotiflorin, a flavonoid glycoside predominantly found in Flos Carthami, has emerged as a promising natural compound with a spectrum of pharmacological activities. In vitro studies have demonstrated its potential in neuroprotection, anti-inflammatory processes, and oncology. These activities are attributed to its ability to modulate key cellular signaling pathways, including the Akt/FoxO/Bcl-2 and NF-κB pathways. This document provides detailed application notes and experimental protocols for utilizing nicotiflorin in various in vitro cell culture assays, offering a framework for researchers to investigate its therapeutic potential.

Data Presentation: Quantitative Efficacy of Nicotiflorin

The following tables summarize the quantitative data from in vitro studies investigating the effects of nicotiflorin across different cell lines and assays.

Table 1: Anti-Cancer Activity of Nicotiflorin
Cell Line	Assay Type	Measured Parameter	Result
MCF-7 (Human Breast Cancer)	MTS Assay	IC50	28.2 µmol/L[1]

Table 2: Neuroprotective Effects of Nicotiflorin
Cell Line	Assay Type	Measured Parameter	Result
Primary Cultured Neurons	LDH Release Assay	Attenuation of cell death	Significant reduction in LDH release[1][2]
Primary Cultured Rat Cerebral Blood Vessel Endothelial Cells	eNOS Activity, mRNA, and Protein Expression	Upregulation of eNOS	Significant increase in activity, mRNA, and protein levels at 25-100 µg/ml[3]

Table 3: Anti-inflammatory Effects of Nicotiflorin
Cell Line	Assay Type	Measured Parameter	Result
HUVEC (Human Umbilical Vein Endothelial Cells)	NO Release Assay	Inhibition of NO production	Significant decrease in NO release[4]
HUVEC (Human Umbilical Vein Endothelial Cells)	CCK-8 Assay	Cell Viability	No significant toxicity at 0.05 mg/mL[2]

Experimental Protocols

Anti-Cancer Activity: Cell Proliferation (MTS) Assay

Objective: To determine the cytotoxic effect of nicotiflorin on cancer cell lines, such as MCF-7, and to calculate its half-maximal inhibitory concentration (IC50).

Materials:

• MCF-7 human breast cancer cells

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Nicotiflorin (stock solution in DMSO)

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

• 96-well cell culture plates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

Protocol:

• Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete DMEM (supplemented with 10% FBS and 1% penicillin-streptomycin). Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of nicotiflorin in complete medium. The final concentrations should typically range from 0.1 to 100 µM. Remove the old medium from the wells and add 100 µL of the nicotiflorin dilutions. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours.

• MTS Assay: Add 20 µL of MTS reagent to each well and incubate for 1-4 hours at 37°C.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 value by plotting the percentage of cell viability against the log of the nicotiflorin concentration and fitting the data to a dose-response curve.

Neuroprotective Activity: Lactate Dehydrogenase (LDH) Release Assay

Objective: To assess the protective effect of nicotiflorin against cytotoxicity in primary neurons subjected to hypoxia-reoxygenation.

Materials:

• Primary neuronal cultures

• Neurobasal medium with B-27 supplement

• Nicotiflorin

• Hypoxia chamber (1% O2, 5% CO2, 94% N2)

• LDH cytotoxicity assay kit

• 96-well plates

• Microplate reader

Protocol:

• Cell Culture: Culture primary neurons in 96-well plates.

• Hypoxia Induction: Induce ischemic conditions by placing the cells in a hypoxia chamber for 2 hours.

• Treatment: Following the hypoxic period, replace the medium with fresh medium containing different concentrations of nicotiflorin (e.g., 1-50 µM) and return the cells to a normoxic incubator (reoxygenation) for 24 hours.[2]

• LDH Assay:

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add the supernatant to a new 96-well plate.

  • Add 50 µL of the LDH assay reaction mixture to each well.

  • Incubate for 30 minutes at room temperature, protected from light.

  • Add 50 µL of the stop solution.

  • Measure the absorbance at 490 nm.

• Data Analysis: Calculate the percentage of LDH release relative to a positive control (lysed cells) and a negative control (untreated, normoxic cells).

Anti-inflammatory Activity: Nitric Oxide (NO) Release Assay

Objective: To evaluate the inhibitory effect of nicotiflorin on the production of nitric oxide in TNF-α-stimulated HUVECs.[4]

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial Cell Growth Medium

• Nicotiflorin

• Tumor Necrosis Factor-alpha (TNF-α)

• Griess Reagent

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding: Seed HUVECs in a 96-well plate and grow to confluence.

• Pre-treatment: Pre-treat the cells with various concentrations of nicotiflorin (e.g., 0.05-1 mg/mL) for 2 hours.[2]

• Stimulation: Stimulate the cells with TNF-α (e.g., 50 ng/mL) for 24 hours to induce an inflammatory response.[2]

• Griess Assay:

  • Collect 50 µL of the cell culture supernatant.

  • Add 50 µL of Griess Reagent A (sulfanilamide) to each sample.

  • Incubate for 5-10 minutes at room temperature.

  • Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine) to each sample.

  • Incubate for 5-10 minutes at room temperature.

  • Measure the absorbance at 540 nm.

• Data Analysis: Generate a standard curve using sodium nitrite (B80452). Calculate the concentration of nitrite in the samples and express the results as a percentage inhibition of NO production compared to the TNF-α-stimulated control.

Western Blot Analysis of Signaling Pathways

Objective: To investigate the effect of nicotiflorin on the activation of key proteins in the NF-κB and Akt signaling pathways.

Materials:

• Relevant cell line (e.g., HUVECs for NF-κB, primary neurons for Akt)

• Nicotiflorin

• Stimulant (e.g., TNF-α for NF-κB)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-p65, anti-p65, anti-phospho-Akt, anti-Akt, anti-Bcl-2, anti-Bax, anti-GAPDH)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Protocol:

• Cell Treatment and Lysis: Treat cells with nicotiflorin and/or a stimulant for the appropriate duration. Wash cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using the BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Visualize the protein bands using an ECL detection system.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the expression of the target proteins to a loading control (e.g., GAPDH).

Visualization of Signaling Pathways and Workflows

Caption: General workflow for in vitro screening of nicotiflorin.

Caption: Nicotiflorin inhibits NF-κB signaling.

Caption: Nicotiflorin modulates the Akt/FoxO/Bcl-2 pathway.

References

• 1. Neuroprotection of nicotiflorin in permanent focal cerebral ischemia and in neuronal cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting Nrf2 and NF-κB Signaling Pathways in Inflammatory Pain: The Role of Polyphenols from Thinned Apples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Nicotiflorin Administration in In Vivo Animal Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicotiflorin, a flavonoid glycoside also known as kaempferol-3-O-rutinoside, is a natural compound found in various medicinal plants. It has garnered significant interest within the research community due to its diverse pharmacological activities, including neuroprotective, hepatoprotective, anti-inflammatory, and antioxidant effects.[1][2][3] This document provides a comprehensive overview of nicotiflorin dosage and administration protocols derived from various in vivo animal studies. The information is intended to guide researchers in designing and conducting their own pre-clinical investigations.

Data Summary of In Vivo Nicotiflorin Dosage

The following tables summarize the quantitative data on nicotiflorin dosage from various published studies. These tables are organized by animal model and provide key experimental parameters for easy comparison.

Table 1: Nicotiflorin Dosage in Liver Injury Models

Animal Model	Species	Nicotiflorin Dosage	Route of Administration	Frequency & Duration	Vehicle	Key Findings
Concanavalin (B7782731) A (Con A)-induced liver injury[1][4][5][6]	Mice	25, 50, 100 mg/kg	Intragastric (p.o.)	Daily for 10 days	Distilled Water	Significantly reduced serum ALT and AST levels, decreased pro-inflammatory cytokines (TNF-α, IL-1β, IFN-γ), and antagonized oxidative stress.[4][5]
D-galactosamine (d-GalN)-induced liver injury[1][4][5][6]	Mice	25, 50, 100 mg/kg	Intragastric (p.o.)	Daily for 7 days	Distilled Water	Prevented the elevation of serum AST and ALT, and decreased serum levels of pro-inflammatory cytokines.[1]
Carbon tetrachloride (CCl4)-induced liver injury[1]	Mice	200, 400 mg/kg	Not specified	Not specified	Not specified	Showed preventive effects on liver injury.[1]

Table 2: Nicotiflorin Dosage in Neurological Disorder Models

Animal Model	Species	Nicotiflorin Dosage	Route of Administration	Frequency & Duration	Vehicle	Key Findings
Multi-infarct dementia[7][8][9]	Rats	30, 60, 120 mg/kg	Intragastric (i.g.)	Daily from 5 days before to 3, 10, or 20 days after ischemia operation	Not specified	Reduced infarct volume, improved spatial memory, and attenuated energy metabolism failure and oxidative stress.
Transient focal cerebral ischemia-reperfusion[10][11][12][13]	Rats	2.5, 5, 10 mg/kg	Not specified (administered after onset of ischemia)	Single dose	Not specified	Markedly reduced brain infarct volume and neurological deficits.[10] Alleviated brain damage and enhanced autophagy.[11][12]
Permanent focal cerebral ischemia[10]	Rats	2.5, 5, 10 mg/kg	Not specified (administered immediately after onset of ischemia)	Single dose	Not specified	Markedly reduced brain infarct volume and neurological deficits.[10]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the dosage tables.

Protocol 1: Concanavalin A (Con A)-Induced Acute Liver Injury in Mice

Objective: To induce an immune-mediated hepatitis model to evaluate the hepatoprotective effects of nicotiflorin.

Materials:

• Male C57BL/6J mice (6 weeks old)[14]

• Concanavalin A (Con A)

• Pyrogen-free phosphate-buffered saline (PBS) or saline solution[15]

• Nicotiflorin

• Distilled water (or other appropriate vehicle)

• Gavage needles

• Syringes and needles for intravenous injection

Procedure:

• Animal Acclimatization: House mice under standard laboratory conditions for at least one week prior to the experiment.

• Nicotiflorin Preparation: Prepare a homogenous suspension of nicotiflorin in distilled water at the desired concentrations (e.g., 2.5, 5, and 10 mg/mL for doses of 25, 50, and 100 mg/kg, respectively, assuming a 10 mL/kg administration volume).

• Nicotiflorin Administration: Administer nicotiflorin or vehicle (distilled water) to the respective groups of mice via intragastric gavage once daily for 10 consecutive days.[4][5]

• Induction of Liver Injury: On day 10, one hour after the final administration of nicotiflorin, induce liver injury by injecting Con A (dissolved in PBS) intravenously via the tail vein at a dose of 15-20 mg/kg.[4][5][15]

• Sample Collection: Sacrifice the mice 8-24 hours after Con A injection.[16] Collect blood samples for serum biochemical analysis (ALT, AST) and harvest liver tissues for histopathological examination and analysis of inflammatory and oxidative stress markers.

Protocol 2: Multi-Infarct Dementia Model in Rats

Objective: To create a model of vascular dementia by inducing multiple small cerebral infarcts to assess the neuroprotective effects of nicotiflorin.

Materials:

• Male Wistar rats

• Microspheres or autologous, fibrin-rich emboli[7][17]

• Nicotiflorin

• Vehicle for oral administration

• Catheter for internal carotid artery injection

• Surgical instruments

Procedure:

• Animal Acclimatization: Acclimatize rats to the laboratory environment for at least one week.

• Nicotiflorin Administration: Administer nicotiflorin or vehicle by intragastric gavage daily, starting 5 days before the ischemia operation and continuing for the desired duration of the study (e.g., 3, 10, or 20 days post-operation).

• Induction of Multi-Infarct Dementia:

  • Anesthetize the rat.

  • Surgically expose the carotid artery.

  • Introduce a catheter into the external carotid artery and advance it to the internal carotid artery.[17]

  • Inject man-made micro-thrombi (e.g., microspheres or autologous blood clots) into the internal carotid artery to induce multiple cerebral infarcts.[7][17] The number and size of the emboli should be optimized to create reproducible infarcts.

• Post-Operative Care: Provide appropriate post-operative care, including monitoring for recovery from anesthesia and any adverse effects.

• Behavioral and Biochemical Assessment: Conduct behavioral tests (e.g., Morris water maze) to assess cognitive function at specified time points post-surgery. At the end of the study, sacrifice the animals and collect brain tissue for histopathological analysis (e.g., TTC staining to visualize infarcts) and biochemical assays (e.g., markers of oxidative stress and energy metabolism).

Signaling Pathways and Mechanisms of Action

Nicotiflorin exerts its therapeutic effects by modulating multiple signaling pathways. The diagrams below illustrate some of the key pathways involved in its anti-inflammatory, hepatoprotective, and neuroprotective actions.

Figure 1: Nicotiflorin's Inhibition of the NF-κB and NLRP3 Inflammasome Pathway.

Figure 2: Nicotiflorin's Modulation of Akt/FoxO and Autophagy Pathways.

Figure 3: General Experimental Workflow for In Vivo Nicotiflorin Efficacy Studies.

Conclusion

The presented data and protocols offer a solid foundation for researchers investigating the in vivo effects of nicotiflorin. The effective dosage of nicotiflorin appears to be model-dependent, generally ranging from 2.5 mg/kg to 120 mg/kg in rats and mice. Oral administration via intragastric gavage is a common and effective route. The underlying mechanisms of action are multifaceted, involving the modulation of key signaling pathways related to inflammation, apoptosis, and oxidative stress. Future research should continue to explore the therapeutic potential of nicotiflorin in a wider range of disease models and further elucidate its molecular targets.

References

• 1. Hepatoprotective Effects of Nicotiflorin from Nymphaea candida against Concanavalin A-Induced and d-Galactosamine-Induced Liver Injury in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Hepatoprotective Effects of Nicotiflorin from Nymphaea candida against Concanavalin A-Induced and D-Galactosamine-Induced Liver Injury in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Multi-Infarct Dementia: A Historical Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Experimental basis of multi-infarct dementia: memory impairments in rodent models of ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. barrowneuro.org [barrowneuro.org]
• 10. Neuroprotection of nicotiflorin in permanent focal cerebral ischemia and in neuronal cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Autophagy is involved in the neuroprotective effect of nicotiflorin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Autophagy is involved in the neuroprotective effect of nicotiflorin: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 13. The Signaling Pathways and Targets of Natural Compounds from Traditional Chinese Medicine in Treating Ischemic Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Concanavalin A-induced acute liver failure model | SMC Laboratories Inc. [smccro-lab.com]
• 15. Daidzein ameliorated concanavalin A-induced liver injury through the Akt/GSK-3β/Nrf2 pathway in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Protocol of a thromboembolic stroke model in the rat: review of the experimental procedure and comparison of models - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Nicotiflorin's Effects in HUVEC and PC12 Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicotiflorin, a flavonoid glycoside, has demonstrated a range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects.[1] This document provides detailed application notes and experimental protocols for studying the effects of Nicotiflorin in two commonly used cell lines: Human Umbilical Vein Endothelial Cells (HUVECs) and PC12 cells, a rat pheochromocytoma cell line often used as a model for neuronal cells. These protocols are intended to guide researchers in investigating the cellular and molecular mechanisms of Nicotiflorin.

I. Nicotiflorin's Effects on Human Umbilical Vein Endothelial Cells (HUVECs)

HUVECs are a valuable in vitro model for studying endothelial dysfunction, a key factor in the pathogenesis of cardiovascular diseases. Nicotiflorin has been shown to protect HUVECs from inflammation-induced damage.

A. Quantitative Data Summary

The following tables summarize the quantitative effects of Nicotiflorin on HUVECs as reported in the literature.

Table 1: Effect of Nicotiflorin on HUVEC Viability

Nicotiflorin Concentration (mg/mL)	Inhibition Rate of HUVEC Growth (%)
2	28
1	Not specified
0.5	Not specified
0.1	Not specified
0.05	No significant toxic side effects

Data from a study investigating the protective effect of Nicotiflorin on TNF-α-induced HUVEC damage.[1]

Table 2: Protective Effect of Nicotiflorin on TNF-α-Induced HUVEC Growth Inhibition

Nicotiflorin Pretreatment (mg/mL)	Growth Inhibition Rate of HUVECs by TNF-α (50 ng/mL) (%)
1	21.84
0.5	34.78
0.1	36.61
0.05	39.77
0 (TNF-α only)	40

Data from a study investigating the protective effect of Nicotiflorin on TNF-α-induced HUVEC damage.[1]

Table 3: Effect of Nicotiflorin on Nitric Oxide (NO) Production in TNF-α-Induced HUVECs

Treatment	NO Level (relative to control)
Control	Baseline
TNF-α	Increased
Nicotiflorin + TNF-α	Significantly reduced compared to TNF-α alone

Qualitative summary based on existing research. Specific quantitative data on the percentage of reduction was not available in the initial search results.[1]

B. Experimental Protocols

1. Cell Culture and Treatment

• Cell Line: Human Umbilical Vein Endothelial Cells (HUVECs)

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C, 5% CO2 in a humidified incubator.

• Treatment Protocol:

  • Seed HUVECs in appropriate culture vessels (e.g., 96-well plates for viability assays, 6-well plates for protein or RNA extraction).

  • Allow cells to adhere and reach 70-80% confluency.

  • For protection studies, pre-treat cells with varying concentrations of Nicotiflorin (e.g., 0.05, 0.1, 0.5, 1 mg/mL) for a specified period (e.g., 2 hours).

  • Induce cellular damage by adding an inflammatory agent such as Tumor Necrosis Factor-alpha (TNF-α) (e.g., 50 ng/mL) and co-incubate for the desired duration (e.g., 24 hours).

2. Cell Viability Assay (MTT Assay)

• Objective: To determine the effect of Nicotiflorin on HUVEC viability and its protective effect against TNF-α-induced cytotoxicity.

• Materials:

  • HUVECs

  • 96-well plates

  • Nicotiflorin

  • TNF-α

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (B87167) (DMSO)

• Protocol:

  • Seed HUVECs in a 96-well plate at a density of 5 x 10^3 cells/well and incubate overnight.

  • Treat cells with different concentrations of Nicotiflorin with or without TNF-α as described in the treatment protocol.

  • After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 490 nm using a microplate reader.

  • Calculate cell viability as a percentage of the control group.

3. Nitric Oxide (NO) Assay (Griess Reagent System)

• Objective: To measure the effect of Nicotiflorin on NO production in HUVECs.

• Materials:

  • HUVEC culture supernatant

  • Griess Reagent System (Sulfanilamide and N-(1-Naphthyl)ethylenediamine dihydrochloride)

  • Nitrite (B80452) standard solution

• Protocol:

  • Collect the cell culture supernatant after treatment.

  • Add 50 µL of the supernatant to a 96-well plate.

  • Add 50 µL of Sulfanilamide solution to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of N-(1-Naphthyl)ethylenediamine dihydrochloride (B599025) solution and incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm within 30 minutes.

  • Determine the nitrite concentration using a standard curve generated with the nitrite standard solution.

4. Western Blot Analysis

• Objective: To investigate the effect of Nicotiflorin on the expression and phosphorylation of key proteins in signaling pathways like MAPK and Akt/FoxO/BCl.

• Materials:

  • HUVECs

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels

  • PVDF membrane

  • Primary antibodies (e.g., anti-p-ERK1/2, anti-ERK1/2, anti-p-JNK, anti-JNK, anti-p-p38, anti-p38, anti-p-Akt, anti-Akt, anti-FoxO1, anti-Bcl-2, anti-Bax, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

• Protocol:

  • Lyse the treated HUVECs with RIPA buffer and determine the protein concentration using a BCA assay.

  • Separate equal amounts of protein (20-40 µg) on SDS-PAGE gels and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Quantify the band intensities using densitometry software and normalize to a loading control like β-actin.

C. Signaling Pathways and Visualizations

Nicotiflorin is suggested to exert its protective effects in HUVECs through the modulation of the MAPK and Akt/FoxO/BCl signaling pathways.

Caption: Nicotiflorin's proposed signaling pathways in HUVECs.

Caption: Experimental workflow for studying Nicotiflorin in HUVECs.

II. Potential Applications of Nicotiflorin in PC12 Cells

PC12 cells are a well-established model for studying neuronal differentiation, neurotoxicity, and neuroprotection. While direct studies on Nicotiflorin's effects on PC12 cells are limited, its known neuroprotective properties in other models suggest its potential for investigation in this cell line.[2] Nicotiflorin is a glycoside of kaempferol (B1673270), and studies on kaempferol in PC12 cells can provide a basis for designing experiments.[3][4]

A. Proposed Experimental Design and Rationale

Based on the neuroprotective effects of structurally similar flavonoids, a proposed study in PC12 cells could investigate Nicotiflorin's ability to protect against oxidative stress-induced cell death, a common mechanism in neurodegenerative diseases.[5][6]

Table 4: Example Data from a Study on a Structurally Related Flavonoid (Kaempferol) in PC12 Cells

Treatment	Cell Viability (% of control)	Apoptosis Rate (%)
Control	100	5
Oxidative Stressor (e.g., H2O2 or 6-OHDA)	~50-60	~30-40
Kaempferol + Oxidative Stressor	~70-80	~15-20

This is example data based on typical results from neuroprotection studies with flavonoids in PC12 cells and does not represent actual data for Nicotiflorin.[7][8]

B. Experimental Protocols

1. Cell Culture and Differentiation

• Cell Line: PC12 (rat pheochromocytoma)

• Culture Medium: RPMI-1640 medium supplemented with 10% horse serum, 5% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C, 5% CO2 in a humidified incubator.

• Differentiation (optional but recommended for neuronal phenotype): Treat cells with 50-100 ng/mL of Nerve Growth Factor (NGF) for 5-7 days. Differentiated cells will extend neurites.

2. Neuroprotection Assay (against Oxidative Stress)

• Objective: To assess the protective effect of Nicotiflorin against oxidative stress-induced cell death in PC12 cells.

• Materials:

  • Differentiated or undifferentiated PC12 cells

  • Nicotiflorin

  • Oxidative stressor (e.g., hydrogen peroxide (H₂O₂), 6-hydroxydopamine (6-OHDA), or amyloid-beta peptide)

  • MTT solution

  • DMSO

• Protocol:

  • Seed PC12 cells in a 96-well plate. If differentiating, follow the differentiation protocol.

  • Pre-treat the cells with various concentrations of Nicotiflorin for a specified time (e.g., 2 hours).

  • Induce oxidative stress by adding the chosen stressor (e.g., 100 µM H₂O₂) and incubate for 24 hours.

  • Perform an MTT assay as described in the HUVEC protocol to determine cell viability.

3. Apoptosis Assay (Annexin V/PI Staining)

• Objective: To quantify the anti-apoptotic effect of Nicotiflorin.

• Materials:

  • Treated PC12 cells

  • Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit

  • Flow cytometer

• Protocol:

  • Treat cells in 6-well plates as described in the neuroprotection assay.

  • Harvest the cells by trypsinization and wash with cold PBS.

  • Resuspend the cells in 1X Binding Buffer.

  • Add Annexin V-FITC and PI to the cell suspension and incubate for 15 minutes at room temperature in the dark.

  • Analyze the cells by flow cytometry. Quantify the percentage of early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

4. Western Blot Analysis for Neuroprotective Pathways

• Objective: To investigate the molecular mechanisms of Nicotiflorin's neuroprotective effects, potentially involving pathways like Nrf2/HO-1 or inhibition of pro-apoptotic proteins.

• Materials:

  • PC12 cell lysates

  • Primary antibodies (e.g., anti-Nrf2, anti-HO-1, anti-Bcl-2, anti-Bax, anti-cleaved caspase-3, anti-β-actin)

  • Other materials as listed in the HUVEC Western Blot protocol.

• Protocol: Follow the same general protocol as for HUVECs, using primary antibodies relevant to neuroprotective and apoptotic signaling pathways.

C. Proposed Signaling Pathways and Visualizations

Based on studies of similar flavonoids, Nicotiflorin may exert neuroprotective effects by activating antioxidant pathways and inhibiting apoptosis.

Caption: Proposed neuroprotective signaling of Nicotiflorin in PC12 cells.

Caption: Proposed workflow for studying Nicotiflorin in PC12 cells.

References

• 1. researchgate.net [researchgate.net]
• 2. Neuroprotection of nicotiflorin in permanent focal cerebral ischemia and in neuronal cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Kaempferol attenuates 4-hydroxynonenal-induced apoptosis in PC12 cells by directly inhibiting NADPH oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protective effects of flavonoids and two metabolites against oxidative stress in neuronal PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Flavonoids possess neuroprotective effects on cultured pheochromocytoma PC12 cells: a comparison of different flavonoids in activating estrogenic effect and in preventing beta-amyloid-induced cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Kaempferol Protects Cell Damage in In Vitro Ischemia Reperfusion Model in Rat Neuronal PC12 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing Nicotiflorin's Antioxidant Capacity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for assessing the antioxidant capacity of nicotiflorin, a flavonoid glycoside with potential therapeutic applications. The included methodologies for the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays are widely accepted and validated for determining the radical scavenging capabilities of chemical compounds.

Introduction to Nicotiflorin's Antioxidant Potential

Nicotiflorin, also known as kaempferol-3-O-rutinoside, is a naturally occurring flavonoid found in various medicinal plants. Flavonoids are recognized for their antioxidant properties, which are primarily attributed to their ability to donate hydrogen atoms or electrons to reactive oxygen species (ROS), thereby neutralizing these harmful molecules. Oxidative stress, resulting from an imbalance between ROS production and the body's antioxidant defenses, is implicated in the pathogenesis of numerous diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer. Nicotiflorin's antioxidant activity suggests its potential as a therapeutic agent to mitigate oxidative damage.

Data Summary: Antioxidant Capacity of Nicotiflorin

The following tables summarize the quantitative data on the antioxidant capacity of nicotiflorin and related compounds as determined by DPPH and ABTS assays.

Table 1: DPPH Radical Scavenging Activity of Nicotiflorin

Compound	IC50 Value (ppm)	Source
Nicotiflorin (Kaempferol-3-O-rutinoside)	56.10	[1]

IC50 value represents the concentration of the compound required to scavenge 50% of the DPPH radicals.

Table 2: Comparative Antioxidant Activity of Kaempferol (B1673270) and its Glycosides

Compound	DPPH IC50 (µM)	ABTS IC50 (µM)	Source
Kaempferol	~25	~10	[2]
Kaempferol-3-O-rutinoside (Nicotiflorin)	>100	>100	[2]
Kaempferol-7-O-glucoside	~50	~30	[2]
Kaempferol-3-O-rhamnoside	>100	>100	[2]

This table provides a comparative context, indicating that while nicotiflorin possesses antioxidant activity, its aglycone form, kaempferol, is a more potent radical scavenger in these assays.

Experimental Protocols

DPPH Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical, which has a deep violet color, to a yellow-colored non-radical form by an antioxidant. The change in absorbance is measured spectrophotometrically.

Materials:

• Nicotiflorin (or kaempferol-3-O-rutinoside)

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) (analytical grade)

• Positive control (e.g., Ascorbic acid or Trolox)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 517 nm

• Pipettes and tips

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and kept in the dark to avoid degradation.

• Preparation of Nicotiflorin and Standard Solutions:

  • Prepare a stock solution of nicotiflorin in methanol.

  • Perform serial dilutions of the nicotiflorin stock solution to obtain a range of concentrations to be tested.

  • Prepare a series of standard solutions (e.g., Ascorbic acid or Trolox) in methanol at various concentrations.

• Assay Protocol:

  • To each well of a 96-well microplate, add 100 µL of the different concentrations of nicotiflorin or the standard solution.

  • Add 100 µL of the 0.1 mM DPPH solution to each well.

  • For the control well, add 100 µL of methanol and 100 µL of the DPPH solution.

  • For the blank well, add 200 µL of methanol.

• Incubation and Measurement:

  • Shake the plate gently and incubate in the dark at room temperature for 30 minutes.

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  Where:

  • A_control is the absorbance of the control (DPPH solution without the sample).

  • A_sample is the absorbance of the sample with the DPPH solution.

• Determination of IC50: The IC50 value, the concentration of the sample that scavenges 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the concentrations of nicotiflorin.

ABTS Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The pre-formed radical cation has a blue-green color, which is decolorized in the presence of an antioxidant.

Materials:

• Nicotiflorin

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

• Potassium persulfate (K2S2O8)

• Methanol or Ethanol (analytical grade)

• Phosphate Buffered Saline (PBS), pH 7.4

• Positive control (e.g., Trolox)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 734 nm

• Pipettes and tips

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Stock Solution:

  • Prepare a 7 mM aqueous solution of ABTS.

  • Prepare a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours. This will generate the ABTS•+ radical cation.

• Preparation of ABTS•+ Working Solution:

  • On the day of the assay, dilute the ABTS•+ stock solution with methanol or PBS (pH 7.4) to an absorbance of 0.700 ± 0.02 at 734 nm.

• Preparation of Nicotiflorin and Standard Solutions:

  • Prepare a stock solution of nicotiflorin in methanol.

  • Perform serial dilutions to obtain a range of test concentrations.

  • Prepare a series of Trolox standard solutions in methanol.

• Assay Protocol:

  • To each well of a 96-well microplate, add 10 µL of the different concentrations of nicotiflorin or the Trolox standard solution.

  • Add 190 µL of the ABTS•+ working solution to each well.

  • For the control well, add 10 µL of methanol and 190 µL of the ABTS•+ working solution.

• Incubation and Measurement:

  • Incubate the plate at room temperature for 6-10 minutes.

  • Measure the absorbance at 734 nm.

• Calculation of Scavenging Activity: The percentage of ABTS•+ scavenging activity is calculated using the formula:

  Where:

  • A_control is the absorbance of the control.

  • A_sample is the absorbance of the sample.

• Determination of Trolox Equivalent Antioxidant Capacity (TEAC): A standard curve is generated by plotting the percentage of inhibition against the concentration of Trolox. The antioxidant capacity of nicotiflorin is then expressed as Trolox Equivalents (TEAC), which is the concentration of Trolox that has the same antioxidant activity as the sample.

Visualizing Experimental Workflows and Signaling Pathways

To aid in the understanding of the experimental procedures and the potential mechanisms of nicotiflorin's action, the following diagrams have been generated using Graphviz.

Caption: Workflow for the DPPH antioxidant capacity assay.

Caption: Workflow for the ABTS antioxidant capacity assay.

Potential Signaling Pathways Modulated by Nicotiflorin's Antioxidant Activity

The antioxidant effects of flavonoids like nicotiflorin can be mediated through the modulation of intracellular signaling pathways that regulate the cellular response to oxidative stress. Two such potential pathways are the Nrf2/HO-1 and Akt/FoxO pathways.

Caption: Nicotiflorin may activate the Nrf2/HO-1 antioxidant pathway.

Caption: Potential modulation of the Akt/FoxO pathway by nicotiflorin.

References

• 1. researchgate.net [researchgate.net]
• 2. Antitumor, antioxidant and anti-inflammatory activities of kaempferol and its corresponding glycosides and the enzymatic preparation of kaempferol - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Nicotiflorin in Rat Models of Cerebral Ischemia

Introduction

Nicotiflorin, a flavonoid glycoside extracted from traditional Chinese medicines such as Flos Carthami (safflower), has demonstrated significant neuroprotective potential in preclinical studies. In rat models of cerebral ischemia, nicotiflorin administration has been shown to reduce brain injury and improve functional outcomes. These notes provide an overview of its application, mechanisms of action, and key experimental findings.

Mechanism of Action

Nicotiflorin exerts its neuroprotective effects through multiple mechanisms:

• Anti-Apoptosis: It modulates the expression of apoptosis-related proteins, notably by increasing the level of the anti-apoptotic protein Bcl-2 and decreasing the levels of pro-apoptotic proteins Bax and caspase-3[1][2].

• Inhibition of Inflammatory Pathways: Nicotiflorin has been shown to inhibit the Janus kinase 2/signal transducer and activator of transcription 3 (JAK2/STAT3) signaling pathway.[1][2] By downregulating the phosphorylation of JAK2 and STAT3, it reduces the inflammatory response and subsequent neuronal apoptosis following cerebral ischemia-reperfusion injury.[1][2]

• Reduction of Oxidative Stress: The compound mitigates oxidative stress by decreasing levels of malondialdehyde (MDA), a marker of lipid peroxidation, and increasing the activity of endogenous antioxidant enzymes like superoxide (B77818) dismutase (SOD).[3]

• Improvement of Endothelial Function: Nicotiflorin upregulates the activity, mRNA expression, and protein levels of endothelial nitric oxide synthase (eNOS) in cerebral blood vessel endothelial cells, which is crucial for maintaining cerebral blood flow.[4][5]

• Preservation of Energy Metabolism: Studies have shown that nicotiflorin can attenuate the elevation of lactic acid and the decrease in Na+K+ATPase and Ca2+Mg2+ATPase activity in the ischemic brain tissue, indicating a protective effect on energy metabolism.[3]

Therapeutic Potential

The multifaceted mechanism of action makes nicotiflorin a promising candidate for the development of therapies for ischemic stroke. Its ability to be administered post-ischemia and still provide significant protection is particularly relevant for clinical applications.[4][6] Long-term administration has been shown to promote the recovery of neurological function in rats with cerebral ischemia-reperfusion injury.[7][8]

Experimental Protocols

Protocol 1: Middle Cerebral Artery Occlusion (MCAO) Model in Rats

This protocol describes the induction of focal cerebral ischemia in rats, a widely used model to mimic human ischemic stroke.

Materials:

• Male Sprague-Dawley rats (200 ± 20 g)[9]

• Anesthetics (e.g., ketamine 80 mg/kg and xylazine (B1663881) 10 mg/kg)[9]

• 4-0 nylon monofilament with a rounded tip

• Surgical instruments

• Heating pad to maintain body temperature

Procedure:

• Anesthetize the rat and place it on a heating pad to maintain body temperature at 37°C.

• Make a midline cervical incision to expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).[10]

• Carefully separate the arteries from the surrounding tissue and vagus nerve.

• Ligate the distal end of the ECA and the CCA.[10]

• Make a small incision in the CCA stump.

• Insert the 4-0 nylon monofilament through the incision into the ICA until a slight resistance is felt, indicating the occlusion of the Middle Cerebral Artery (MCA). This is typically 18-20 mm from the bifurcation.[10]

• For permanent MCAO (pMCAO): Leave the filament in place permanently.[6]

• For transient MCAO (ischemia-reperfusion model): Withdraw the filament after a set period (e.g., 90 or 120 minutes) to allow for reperfusion.[9][10]

• Suture the incision and allow the animal to recover. Sham-operated rats undergo the same surgical procedure without the insertion of the monofilament.

Protocol 2: Nicotiflorin Administration

Materials:

• Nicotiflorin

• Vehicle (e.g., normal saline)

• Administration equipment (e.g., gavage needles, syringes for injection)

Procedure:

• Dissolve or suspend nicotiflorin in the appropriate vehicle.

• Administer nicotiflorin via the desired route. Common routes and dosages include:

  • Intravenous (i.v.) Injection: 10 mg/kg via the tail vein.[2]

  • Intraperitoneal (i.p.) Injection: Doses ranging from 2.5 to 10 mg/kg administered immediately after the onset of ischemia.[4][6]

  • Oral Gavage (i.g.): Doses of 30, 60, and 120 mg/kg administered daily for a specified period before and after the ischemic event.[3]

• The control group should receive an equivalent volume of the vehicle.

• Timing of administration is critical. Nicotiflorin has been shown to be effective when given immediately after ischemia or for extended periods post-injury.[6][7]

Protocol 3: Assessment of Neuroprotective Effects

A. Neurological Deficit Scoring:

• At 24 hours or other specified time points post-MCAO, evaluate neurological deficits using a 5-point scale:[11]

  • 0: No neurological deficit.

  • 1: Failure to fully extend the contralateral forepaw.

  • 2: Circling to the contralateral side.

  • 3: Falling to the contralateral side.

  • 4: No spontaneous walking with a depressed level of consciousness.

B. Infarct Volume Measurement (TTC Staining):

• After the final behavioral assessment, euthanize the rats and harvest the brains.

• Slice the brain into 2 mm coronal sections.

• Immerse the sections in a 2% solution of 2,3,5-triphenyltetrazolium chloride (TTC) at 37°C for 30 minutes.

• Healthy, viable tissue will stain red, while the infarcted (ischemic) tissue will remain white.

• Capture images of the stained sections and use image analysis software to quantify the infarct volume as a percentage of the total hemisphere volume.

C. Western Blot Analysis for Protein Expression:

• Homogenize ischemic brain tissue samples in lysis buffer.

• Determine protein concentration using a BCA assay.

• Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk.

• Incubate with primary antibodies overnight (e.g., anti-p-JAK2, anti-p-STAT3, anti-Bcl-2, anti-Bax, anti-caspase-3).[2]

• Wash and incubate with HRP-conjugated secondary antibodies.

• Visualize protein bands using an ECL detection system and quantify band density.

Quantitative Data Summary

Table 1: Effects of Nicotiflorin on Infarct Volume and Neurological Deficits in Rat MCAO Models

Model Type	Dosage (mg/kg)	Administration Route	Timing	Infarct Volume Reduction (%)	Neurological Deficit Improvement	Reference
Permanent MCAO	2.5, 5, 10	i.p.	Immediately post-ischemia	Marked reduction	Significant improvement	[6]
Transient MCAO	2.5, 5, 10	i.p.	After onset of ischemia	24.5% - 63.2%	Significant improvement	[4]
Multi-infarct Dementia	30, 60, 120	i.g.	5 days pre-op to 3 days post-op	Significant reduction	Improved spatial memory	[3]
Ischemia/Reperfusion	10	i.v.	Not specified	Not specified	Altered neuron shape, fewer apoptotic cells	[2]

Table 2: Effects of Nicotiflorin on Biochemical Markers in Rat Brain Tissue

Marker	Effect	Model	Dosage (mg/kg)	Reference
Oxidative Stress
Malondialdehyde (MDA)	↓ Significantly attenuated elevation	Multi-infarct Dementia	30, 60, 120	[3]
Superoxide Dismutase (SOD)	↑ Significantly attenuated decrease	Multi-infarct Dementia	30, 60, 120	[3]
Energy Metabolism
Lactic Acid	↓ Significantly attenuated elevation	Multi-infarct Dementia	30, 60, 120	[3]
Lactate Dehydrogenase (LDH)	↑ Significantly attenuated decrease	Multi-infarct Dementia	30, 60, 120	[3]
Na+K+ATPase	↑ Significantly attenuated decrease	Multi-infarct Dementia	30, 60, 120	[3]
Ca2+Mg2+ATPase	↑ Significantly attenuated decrease	Multi-infarct Dementia	30, 60, 120	[3]
Endothelial Function
eNOS Activity, mRNA, Protein	↑ Significantly higher than H-R cells	In vitro H-R	25-100 µg/ml	[4]

Table 3: Effects of Nicotiflorin on Key Signaling Proteins in Cerebral Ischemia

Protein Target	Effect of Nicotiflorin	Pathway	Reference
p-JAK2	↓ Down-regulated expression	JAK2/STAT3	[1][2]
p-STAT3	↓ Down-regulated expression	JAK2/STAT3	[1][2]
Bcl-2	↑ Increased protein expression	Apoptosis	[1][2]
Bax	↓ Down-regulated expression	Apoptosis	[1][2]
Caspase-3	↓ Down-regulated expression	Apoptosis	[1]

Visualizations

Caption: Experimental workflow for studying nicotiflorin in rat MCAO models.

Caption: Nicotiflorin's modulation of the JAK2/STAT3 and apoptotic pathways.

References

• 1. The Signaling Pathways and Targets of Natural Compounds from Traditional Chinese Medicine in Treating Ischemic Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Protective effects of Nicotiflorin on reducing memory dysfunction, energy metabolism failure and oxidative stress in multi-infarct dementia model rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nicotiflorin reduces cerebral ischemic damage and upregulates endothelial nitric oxide synthase in primarily cultured rat cerebral blood vessel endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Neuroprotection of nicotiflorin in permanent focal cerebral ischemia and in neuronal cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of long-term administration of nicotiflorin on neurological function in rats with cerebral ischemia-reperfusion injury [yxsj.smmu.edu.cn]
• 8. yxsj.smmu.edu.cn [yxsj.smmu.edu.cn]
• 9. Mitigation of Cerebral Ischemia-Reperfusion Injury in Rat by Phellopterin via Antioxidant and Anti-inflammatory Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Nicotiflorin: A Reference Standard for Chromatographic Applications

Application Notes and Protocols for Researchers and Drug Development Professionals

Nicotiflorin, a flavonoid glycoside, is increasingly recognized for its potential therapeutic properties, including anti-inflammatory, antioxidant, and cardioprotective effects. As research into this compound intensifies, the need for a reliable reference standard for its identification and quantification in various matrices becomes paramount. These application notes provide detailed protocols for the use of Nicotiflorin as a reference standard in High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS), catering to the needs of researchers, scientists, and drug development professionals.

Introduction to Nicotiflorin

Nicotiflorin (Kaempferol-3-O-rutinoside) is a natural flavonoid found in a variety of plants. Its diverse pharmacological activities have spurred interest in its potential as a therapeutic agent. Accurate and precise analytical methods are crucial for the quality control of raw materials, standardization of herbal extracts, and pharmacokinetic studies. The use of a well-characterized Nicotiflorin reference standard is essential for ensuring the validity and reproducibility of these analytical methods.

Quantitative Data Summary

The following tables summarize typical validation parameters for the quantification of Nicotiflorin using HPLC-UV and UPLC-MS/MS. These values are representative and may vary depending on the specific instrumentation and laboratory conditions.

Table 1: HPLC-UV Method Validation Parameters

Parameter	Typical Value
Linearity (r²)	≥ 0.999
Limit of Detection (LOD)	0.1 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.5 - 1.5 µg/mL
Precision (RSD%)	< 2%
Accuracy (Recovery %)	95 - 105%

Table 2: UPLC-MS/MS Method Validation Parameters

Parameter	Typical Value
Linearity (r²)	≥ 0.995
Limit of Detection (LOD)	0.05 - 10 ng/mL
Limit of Quantification (LOQ)	0.1 - 20 ng/mL
Precision (RSD%)	< 15%
Accuracy (Recovery %)	85 - 115%

Experimental Protocols

Protocol 1: Quantification of Nicotiflorin by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a standard reversed-phase HPLC method for the quantification of Nicotiflorin.

1. Materials and Reagents:

• Nicotiflorin reference standard

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid (analytical grade)

• Ultrapure water

• Sample containing Nicotiflorin (e.g., plant extract, formulation)

2. Instrumentation:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

3. Preparation of Standard Solutions:

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of Nicotiflorin reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with methanol to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

4. Sample Preparation:

• Plant Extracts: Accurately weigh a known amount of the dried plant extract and dissolve it in methanol. Sonicate for 15-20 minutes to ensure complete dissolution. Filter the solution through a 0.45 µm syringe filter before injection.[1]

• Formulations: Depending on the matrix, perform a suitable extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction) to isolate Nicotiflorin. The final extract should be dissolved in methanol and filtered.

5. Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient Elution:

  • 0-5 min: 10-20% B

  • 5-25 min: 20-30% B

  • 25-30 min: 30-50% B

  • 30-35 min: 50-10% B (return to initial conditions)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: 265 nm

6. Data Analysis:

• Construct a calibration curve by plotting the peak area of the Nicotiflorin standards against their corresponding concentrations.

• Determine the concentration of Nicotiflorin in the sample by interpolating its peak area on the calibration curve.

Protocol 2: High-Sensitivity Quantification of Nicotiflorin by UPLC-MS/MS

This protocol describes a highly sensitive and selective UPLC-MS/MS method for the quantification of Nicotiflorin, particularly suitable for bioanalytical studies.

1. Materials and Reagents:

• Nicotiflorin reference standard

• Internal Standard (IS) (e.g., a structurally similar flavonoid not present in the sample)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Biological matrix (e.g., plasma, urine)

2. Instrumentation:

• UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size)

• Equipment for sample preparation (e.g., centrifuge, evaporator)

3. Preparation of Standard and QC Samples:

• Stock Solutions: Prepare stock solutions of Nicotiflorin and the IS in methanol (1 mg/mL).

• Working Solutions: Prepare working solutions by diluting the stock solutions with 50% methanol.

• Calibration Standards and Quality Control (QC) Samples: Spike the appropriate biological matrix with the working solutions to create calibration standards and QC samples at various concentration levels.

4. Sample Preparation (Protein Precipitation):

• To 100 µL of the plasma sample, add 300 µL of acetonitrile containing the internal standard.

• Vortex for 1 minute to precipitate the proteins.

• Centrifuge at 12,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

5. UPLC-MS/MS Conditions:

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile with 0.1% Formic acid

• Gradient Elution: A suitable gradient to ensure separation from matrix components.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• MRM Transitions:

  • Nicotiflorin: Precursor ion (m/z) → Product ion (m/z) (To be determined by infusion of the standard)

  • Internal Standard: Precursor ion (m/z) → Product ion (m/z)

6. Data Analysis:

• Quantify Nicotiflorin using the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve and determine the concentration in the unknown samples.

Signaling Pathways and Experimental Workflows

The therapeutic effects of Nicotiflorin are linked to its modulation of specific cellular signaling pathways. Understanding these pathways is crucial for drug development.

Figure 1. General experimental workflow for the analysis of Nicotiflorin.

Nicotiflorin has been shown to exert its cardioprotective effects by modulating the Akt/FoxO/Bcl signaling pathway.[2][3] This pathway is critical in regulating cell survival and apoptosis.

Figure 2. Nicotiflorin's modulation of the Akt/FoxO/Bcl signaling pathway.

Furthermore, Nicotiflorin has been implicated in the inhibition of the JAK2/STAT3 signaling pathway, which plays a role in inflammation and apoptosis in the context of cerebral ischemia-reperfusion injury.[4]

Figure 3. Nicotiflorin's inhibition of the JAK2/STAT3 signaling pathway.

Conclusion

The protocols and data presented here provide a comprehensive guide for the use of Nicotiflorin as a reference standard in chromatographic analysis. The detailed methodologies for HPLC and UPLC-MS/MS, along with the summarized validation data, will aid researchers in developing and validating robust analytical methods. Furthermore, the visualization of Nicotiflorin's interaction with key signaling pathways offers valuable insights for professionals in drug discovery and development, facilitating further investigation into its therapeutic potential. The use of a certified Nicotiflorin reference standard is indispensable for ensuring the accuracy, reliability, and comparability of analytical data across different studies and laboratories.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. The Signaling Pathways and Targets of Natural Compounds from Traditional Chinese Medicine in Treating Ischemic Stroke - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Enzymatic Production of Nicotiflorin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nicotiflorin, a flavonoid glycoside also known as kaempferol-3-O-rutinoside, has garnered significant interest in the pharmaceutical and nutraceutical industries due to its diverse pharmacological activities, including anti-inflammatory, antioxidant, and cardioprotective effects.[1] This document provides detailed application notes and experimental protocols for the enzymatic production of nicotiflorin. The primary method described is the enzymatic hydrolysis of readily available precursors, offering a specific and efficient alternative to complex chemical synthesis or extraction from low-yield natural sources. Additionally, this document outlines the key signaling pathways modulated by nicotiflorin, providing context for its therapeutic potential.

Introduction to Enzymatic Hydrolysis for Nicotiflorin Production

Enzymatic hydrolysis is a powerful technique for the targeted modification of complex biomolecules. In the context of flavonoid chemistry, specific enzymes can be employed to cleave sugar moieties from flavonoid glycosides, yielding valuable aglycones or other desired glycoside forms. For the production of nicotiflorin, the key enzymatic step involves the selective removal of a terminal sugar from a more complex precursor.

A common and economically viable strategy involves the use of specific glycosidases to hydrolyze precursors such as kaempferol (B1673270) triglycosides or the structurally similar and widely available rutin (B1680289) (quercetin-3-O-rutinoside). The enzymatic approach offers several advantages over chemical methods, including higher specificity, milder reaction conditions, and reduced formation of byproducts, leading to a purer final product.

Key Enzymes and Reaction Principles

The enzymatic conversion to produce nicotiflorin primarily relies on the activity of α-L-rhamnosidases, which specifically cleave the terminal rhamnose sugar from the rutinoside moiety. Hesperidinase, a crude enzyme preparation from Penicillium species, is a commercially available option that exhibits α-L-rhamnosidase activity.[1] Alternatively, combinations of enzymes like β-galactosidase and pectinase (B1165727) have been shown to effectively hydrolyze more complex flavonol triglycosides to yield nicotiflorin.[2][3]

The general principle of the enzymatic reaction is illustrated in the workflow below:

Figure 1: General workflow for the enzymatic production of nicotiflorin.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the enzymatic production and biological activity of nicotiflorin and related compounds.

Table 1: Enzymatic Hydrolysis Conditions and Yields for Flavonoid Conversion

Enzyme	Substrate	Product	Temperature (°C)	pH	Reaction Time (h)	Yield/Conversion	Purity (%)	Reference
Hesperidinase	Rutin	Isoquercitrin	40	4.0	4	64.7% conversion	78.5	[1]
β-Galactosidase & Pectinase	Camelliaside A & B	Nicotiflorin	-	-	-	-	>95	[2][3]
Crude enzyme from Rhodopseudomonas palustris	Rutin	Isoquercitrin & Quercetin	25	7.0	11 (Isoquercitrin) & 21 (Quercetin)	6.86 µM (Isoquercitrin) & 11.64 µM (Quercetin) from 13.11 µM Rutin	-	[4]

Table 2: Biological Activity of Nicotiflorin

Biological Activity	Cell Line/Model	Concentration	Effect	Reference
Anti-inflammatory	TNF-α-induced HUVECs	0.05 - 1 mg/mL	Dose-dependent inhibition of NO production	[1]
Cytotoxicity	HUVECs	0.05 mg/mL	No significant toxic side effects	[1]
Endothelial Protection	TNF-α-induced HUVECs	0.05 - 1 mg/mL	Reduced growth inhibition rate	[1]

Experimental Protocols

Protocol 1: Enzymatic Production of Nicotiflorin from a Kaempferol Rutinoside Precursor using α-L-Rhamnosidase

This protocol describes a general method for the enzymatic hydrolysis of a kaempferol-3-O-rutinoside containing substrate to produce nicotiflorin.

Materials:

• Kaempferol-3-O-rutinoside containing substrate (e.g., purified compound or plant extract)

• α-L-Rhamnosidase (e.g., from Penicillium sp.) or Hesperidinase

• Sodium acetate (B1210297) buffer (0.1 M, pH 4.0)

• Methanol (B129727)

• Ethyl acetate

• Deionized water

• Heating block or water bath

• Stir plate and stir bar

• Centrifuge

• Rotary evaporator

• HPLC system for analysis

Procedure:

• Substrate Preparation: Dissolve the kaempferol-3-O-rutinoside substrate in a minimal amount of methanol and then dilute with 0.1 M sodium acetate buffer (pH 4.0) to the desired final concentration (e.g., 1 mg/mL).

• Enzyme Preparation: Prepare a stock solution of α-L-rhamnosidase or hesperidinase in 0.1 M sodium acetate buffer (pH 4.0) at a concentration of 10 mg/mL.

• Enzymatic Reaction:

  • Add the enzyme solution to the substrate solution to achieve a final enzyme concentration of 0.5 mg/mL.

  • Incubate the reaction mixture at 40-50°C with constant stirring for 4-24 hours. The optimal reaction time should be determined by monitoring the reaction progress using HPLC.

• Reaction Quenching: Stop the reaction by heating the mixture to 100°C for 10 minutes to inactivate the enzyme.

• Product Extraction:

  • Cool the reaction mixture to room temperature.

  • Extract the product with an equal volume of ethyl acetate three times.

  • Pool the organic layers and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude nicotiflorin.

• Purification (optional but recommended):

  • The crude product can be further purified by crystallization from water or by chromatographic techniques such as high-speed counter-current chromatography.[2][5] A suitable two-phase solvent system for HSCCC is ethyl acetate-n-butanol-water (4:1:5, v/v/v).[5]

• Analysis: Confirm the identity and purity of the final product using HPLC and NMR spectroscopy.[3]

Protocol 2: Downstream Processing - Purification of Nicotiflorin

This protocol outlines a general procedure for the purification of nicotiflorin from the crude extract obtained after enzymatic hydrolysis.

Materials:

• Crude nicotiflorin extract

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, n-butanol, water)

• High-Speed Counter-Current Chromatography (HSCCC) instrument

• HPLC system for fraction analysis

• Rotary evaporator

Procedure:

• Initial Purification (Optional):

  • Dissolve the crude extract in a minimal amount of the mobile phase.

  • Perform silica gel column chromatography to remove highly polar and non-polar impurities. Elute with a gradient of a suitable solvent system (e.g., chloroform-methanol).

• High-Speed Counter-Current Chromatography (HSCCC):

  • Prepare the two-phase solvent system: ethyl acetate-n-butanol-water (4:1:5, v/v/v).[5]

  • Equilibrate the HSCCC column with the stationary phase (the lower aqueous phase).

  • Dissolve the partially purified sample in a small volume of the biphasic solvent system.

  • Inject the sample and perform the separation by eluting with the mobile phase (the upper organic phase) at a suitable flow rate.

  • Collect fractions and monitor the elution of nicotiflorin using HPLC.

• Product Recovery:

  • Pool the fractions containing pure nicotiflorin.

  • Evaporate the solvent under reduced pressure to obtain the purified nicotiflorin.

  • The purity of the final product can be assessed by HPLC, with purities greater than 96% being achievable.[5]

Signaling Pathways Modulated by Nicotiflorin

Nicotiflorin exerts its biological effects by modulating key intracellular signaling pathways, primarily the PI3K/Akt and MAPK pathways, which are crucial regulators of cell survival, proliferation, and inflammation.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a critical signaling cascade that promotes cell survival and growth. Aberrant activation of this pathway is implicated in various diseases, including cancer and cardiovascular disorders. Nicotiflorin has been shown to modulate this pathway, contributing to its therapeutic effects. For instance, in the context of acute myocardial infarction, nicotiflorin is suggested to regulate the Akt/FoxO/BCl signaling pathway, which is involved in reducing apoptosis and inflammation.[1]

Figure 2: Nicotiflorin's modulation of the PI3K/Akt signaling pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another crucial signaling cascade that regulates a wide range of cellular processes, including inflammation, proliferation, and apoptosis. The MAPK family includes several key kinases such as ERK, JNK, and p38. Nicotiflorin can influence the MAPK pathway, which is consistent with its observed anti-inflammatory properties. By modulating this pathway, nicotiflorin can affect the expression of pro-inflammatory cytokines and other inflammatory mediators.

Figure 3: Nicotiflorin's modulation of the MAPK signaling pathway.

Conclusion

The enzymatic production of nicotiflorin offers a highly specific and efficient method for obtaining this valuable bioactive compound. The protocols provided herein serve as a comprehensive guide for researchers in the fields of natural product chemistry, pharmacology, and drug development. Further investigation into the precise molecular interactions of nicotiflorin with key signaling proteins will continue to elucidate its therapeutic potential and pave the way for its application in novel drug discovery programs.

References

• 1. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Isolation and characterization of nicotiflorin obtained by enzymatic hydrolysis of two precursors in tea seed extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biotransformation of Rutin Using Crude Enzyme from Rhodopseudomonas palustris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Purification of rutin and nicotiflorin from the flowers of Edgeworthia chrysantha Lindl. by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Nicotiflorin: Applications and Protocols in Neurodegenerative Disease Research

Application Notes for Researchers, Scientists, and Drug Development Professionals

Nicotiflorin, a flavonoid glycoside predominantly extracted from Carthamus tinctorius L. (safflower), has emerged as a promising natural compound in the field of neurodegenerative disease research.[1] Its multifaceted neuroprotective properties, demonstrated in various preclinical models, suggest its potential as a therapeutic agent for conditions such as ischemic stroke, Alzheimer's disease, and Parkinson's disease.[1][2][3] The primary mechanisms underlying its beneficial effects include the enhancement of autophagy, reduction of oxidative stress, and modulation of inflammatory pathways.[1][4][5]

Key Mechanisms of Action

1. Autophagy Induction: Nicotiflorin has been shown to play a significant role in promoting neuronal survival by enhancing autophagy, the cellular process for degrading and recycling damaged organelles and protein aggregates.[1] In models of cerebral ischemia/reperfusion injury, nicotiflorin treatment upregulates key autophagy-related proteins such as Beclin-1 and the LC3-II/I ratio, while decreasing levels of p-mTOR, a negative regulator of autophagy.[1] This enhancement of autophagic flux helps clear damaged cellular components, thereby mitigating neuronal damage.[1] The neuroprotective effects of nicotiflorin are significantly diminished when autophagy is inhibited, highlighting the critical role of this pathway.[1][6]

2. Attenuation of Oxidative Stress: A crucial aspect of nicotiflorin's neuroprotective capacity is its potent antioxidant activity.[4][5] It effectively reduces the levels of harmful reactive oxygen species (ROS) and byproducts of lipid peroxidation, such as malondialdehyde (MDA).[4] Concurrently, it boosts the activity of endogenous antioxidant enzymes, including superoxide (B77818) dismutase (SOD).[4] This action helps preserve cellular integrity and function in the face of oxidative insults that are characteristic of many neurodegenerative disorders.[3][7]

3. Anti-Neuroinflammatory Effects: Neuroinflammation is a key contributor to the pathogenesis of neurodegenerative diseases.[2][3] Nicotiflorin exhibits anti-inflammatory properties by modulating signaling pathways involved in the inflammatory response.[5] It can inhibit the release of pro-inflammatory mediators, thereby reducing the inflammatory damage to neuronal tissues.[5][8]

4. Improvement of Energy Metabolism: In models of multi-infarct dementia, nicotiflorin has been shown to ameliorate energy metabolism failure. It helps to decrease the accumulation of lactic acid and maintain the activity of crucial enzymes like Na+-K+-ATPase and Ca2+-Mg2+-ATPase, which are vital for neuronal function and survival.[4]

5. Blood-Brain Barrier Permeability: A critical factor for any neuroprotective agent is its ability to cross the blood-brain barrier (BBB). While specific data on nicotiflorin's permeability is an active area of research, flavonoids as a class have demonstrated the potential to cross the BBB, suggesting that nicotiflorin may be able to reach its therapeutic targets within the central nervous system.[9][10][11]

Quantitative Data Summary

The following tables summarize the quantitative effects of nicotiflorin observed in various preclinical studies.

Table 1: Neuroprotective Effects of Nicotiflorin in a Rat Model of Permanent Focal Cerebral Ischemia

Parameter	Control (Ischemia)	Nicotiflorin (2.5 mg/kg)	Nicotiflorin (5 mg/kg)	Nicotiflorin (10 mg/kg)
Infarct Volume (%)	100	Markedly Reduced	Markedly Reduced	Markedly Reduced
Neurological Deficit Score	High	Significantly Reduced	Significantly Reduced	Significantly Reduced

Data adapted from a study on permanent focal cerebral ischemia in rats, where nicotiflorin was administered immediately after the onset of ischemia.[12]

Table 2: Effects of Nicotiflorin on Biochemical Markers in a Rat Model of Multi-Infarct Dementia

Parameter	Vehicle-Treated Dementia Group	Nicotiflorin (30 mg/kg)	Nicotiflorin (60 mg/kg)	Nicotiflorin (120 mg/kg)
Lactic Acid Content	Elevated	Significantly Attenuated	Significantly Attenuated	Significantly Attenuated
Malondialdehyde (MDA) Content	Elevated	Significantly Attenuated	Significantly Attenuated	Significantly Attenuated
Lactate (B86563) Dehydrogenase (LDH) Activity	Decreased	Significantly Increased	Significantly Increased	Significantly Increased
Na+-K+-ATPase Activity	Decreased	Significantly Increased	Significantly Increased	Significantly Increased
Ca2+-Mg2+-ATPase Activity	Decreased	Significantly Increased	Significantly Increased	Significantly Increased
Superoxide Dismutase (SOD) Activity	Decreased	Significantly Increased	Significantly Increased	Significantly Increased

Data reflects changes in the brain tissue of rats at day 3 post-ischemia operation.[4]

Table 3: Effect of Nicotiflorin on Endothelial Nitric Oxide Synthase (eNOS) in Cultured Endothelial Cells (Hypoxia-Reoxygenation Model)

Parameter	Hypoxia-Reoxygenation (H-R) Control	Nicotiflorin (25 µg/ml)	Nicotiflorin (50 µg/ml)	Nicotiflorin (100 µg/ml)
eNOS Activity	Baseline	Significantly Higher	Significantly Higher	Significantly Higher
eNOS mRNA Level	Baseline	Significantly Higher	Significantly Higher	Significantly Higher
eNOS Protein Level	Baseline	Significantly Higher	Significantly Higher	Significantly Higher

Cells were treated with nicotiflorin 2 hours after the onset of a 4-hour hypoxia period, followed by 12 hours of reoxygenation.[13]

Experimental Protocols

Protocol 1: In Vivo Middle Cerebral Artery Occlusion (MCAO) Model in Rats

This protocol is designed to induce focal cerebral ischemia to study the neuroprotective effects of nicotiflorin.[1]

1. Animal Preparation: a. Use adult male Sprague-Dawley rats (250-300g). b. Anesthetize the rat with an appropriate anesthetic (e.g., chloral (B1216628) hydrate). c. Make a midline cervical incision and carefully expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

2. MCAO Procedure: a. Ligate the distal ECA and the CCA. b. Insert a 4-0 monofilament nylon suture with a rounded tip into the ICA via the ECA stump. c. Advance the suture approximately 18-20 mm from the carotid bifurcation to occlude the origin of the middle cerebral artery (MCA). d. For transient ischemia models, withdraw the suture after a defined period (e.g., 2 hours) to allow reperfusion. For permanent ischemia, leave the suture in place.[12][13]

3. Nicotiflorin Administration: a. Prepare nicotiflorin solution in a suitable vehicle (e.g., saline). b. Administer nicotiflorin intravenously or intraperitoneally at the desired doses (e.g., 2.5, 5, 10 mg/kg) immediately after occlusion or at the onset of reperfusion.[12][13]

4. Assessment of Infarct Volume and Neurological Deficit: a. After 24 or 72 hours, sacrifice the animals and remove the brains. b. Slice the brain into 2 mm coronal sections. c. Stain the slices with 2% 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area (pale) versus viable tissue (red).[4] d. Quantify the infarct volume using image analysis software. e. Assess neurological deficits at specified time points using a standardized scoring system (e.g., a 5-point scale from 0=no deficit to 4=severe deficit).[1]

Protocol 2: In Vitro Oxygen-Glucose Deprivation/Reoxygenation (OGD/R) Model in SH-SY5Y Cells

This protocol simulates ischemic/reperfusion injury in a neuronal cell line.[1]

1. Cell Culture: a. Culture SH-SY5Y human neuroblastoma cells in DMEM/F12 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

2. OGD Procedure: a. Replace the normal culture medium with glucose-free Earle's Balanced Salt Solution (EBSS). b. Place the cells in a hypoxic chamber with a gas mixture of 95% N2 and 5% CO2 for a specified duration (e.g., 4 hours).

3. Reoxygenation and Nicotiflorin Treatment: a. After the OGD period, replace the glucose-free EBSS with the original complete culture medium. b. Return the cells to the normoxic incubator (95% air, 5% CO2) for reoxygenation (e.g., 12 or 24 hours). c. Treat the cells with desired concentrations of nicotiflorin (e.g., 25-100 µg/ml) during the reoxygenation phase.[13]

4. Assessment of Cell Viability and Damage: a. Cell Viability: Use the MTT assay or Cell Counting Kit-8 (CCK-8) to quantify cell viability according to the manufacturer's instructions. b. Cell Damage: Measure the release of lactate dehydrogenase (LDH) into the culture medium using a commercially available LDH cytotoxicity assay kit.[1] c. Apoptosis: Assess apoptosis using flow cytometry with Annexin V-FITC/Propidium Iodide staining or by measuring caspase-3 activity.[6]

Protocol 3: Western Blot Analysis for Autophagy Markers

This protocol is used to quantify the expression of key proteins involved in the autophagy pathway.[1]

1. Protein Extraction: a. Harvest cells or brain tissue samples and lyse them in RIPA buffer containing protease and phosphatase inhibitors. b. Centrifuge the lysates at 12,000 x g for 15 minutes at 4°C to pellet cellular debris. c. Collect the supernatant and determine the protein concentration using a BCA protein assay.

2. SDS-PAGE and Protein Transfer: a. Denature protein samples by boiling in Laemmli sample buffer. b. Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-polyacrylamide gel and perform electrophoresis. c. Transfer the separated proteins from the gel to a PVDF membrane.

3. Immunoblotting: a. Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. b. Incubate the membrane with primary antibodies against autophagy markers (e.g., anti-LC3, anti-Beclin-1, anti-p62/SQSTM1, anti-p-mTOR, anti-mTOR) overnight at 4°C. c. Wash the membrane three times with TBST. d. Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. e. Wash the membrane again three times with TBST.

4. Detection and Quantification: a. Detect the protein bands using an enhanced chemiluminescence (ECL) detection system. b. Capture the images using a digital imaging system. c. Quantify the band intensities using densitometry software (e.g., ImageJ). Normalize the expression of target proteins to a loading control (e.g., β-actin or GAPDH). Calculate the LC3-II/I ratio.

Visualizations

Caption: Nicotiflorin promotes neuroprotection by enhancing autophagy.

Caption: Workflow for in vivo evaluation of nicotiflorin's neuroprotective effects.

Caption: Workflow for in vitro screening of nicotiflorin's cytoprotective effects.

References

• 1. Autophagy is involved in the neuroprotective effect of nicotiflorin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Potential therapeutic effects of polyphenols in Parkinson’s disease: in vivo and in vitro pre-clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Protective effects of Nicotiflorin on reducing memory dysfunction, energy metabolism failure and oxidative stress in multi-infarct dementia model rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Autophagy is involved in the neuroprotective effect of nicotiflorin: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 7. Role of Flavonoids in Protecting Against Neurodegenerative Diseases-Possible Mechanisms of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Phytochemicals That Regulate Neurodegenerative Disease by Targeting Neurotrophins: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Blood–Brain Barrier Permeability Study of Potential Neuroprotective Compounds Recovered From Plants and Agri-Food by-Products [frontiersin.org]
• 11. Flavonoids: Potential Candidates for the Treatment of Neurodegenerative Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Neuroprotection of nicotiflorin in permanent focal cerebral ischemia and in neuronal cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Nicotiflorin reduces cerebral ischemic damage and upregulates endothelial nitric oxide synthase in primarily cultured rat cerebral blood vessel endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the Anti-Inflammatory Pathway of Nicotiflorin in Macrophages: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to investigating the anti-inflammatory properties of nicotiflorin in a macrophage model system. The protocols detailed below outline key experiments to elucidate the molecular pathways through which nicotiflorin exerts its effects, focusing on the inhibition of pro-inflammatory mediators and the modulation of crucial signaling cascades.

Introduction

Nicotiflorin, a flavonoid glycoside, has demonstrated significant anti-inflammatory potential. In macrophages, key immune cells that drive the inflammatory response, nicotiflorin is believed to suppress the production of inflammatory mediators like nitric oxide (NO) and pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1 beta (IL-1β). Evidence suggests that nicotiflorin's mechanism of action involves the inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. Furthermore, by targeting the NF-κB pathway, nicotiflorin may also attenuate the activation of the NLRP3 inflammasome, a multiprotein complex crucial for the maturation and secretion of IL-1β.[1]

This document provides detailed protocols for researchers to systematically investigate these anti-inflammatory effects of nicotiflorin in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages, a widely used and accepted model for studying inflammation.

Data Presentation

The following tables provide a structured overview of the expected quantitative data from the described experiments. These tables are intended to serve as templates for organizing and presenting experimental results for clear comparison.

Table 1: Effect of Nicotiflorin on Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

Treatment Group	Concentration (µM)	NO Production (µM)	% Inhibition
Control (untreated)	-
LPS (1 µg/mL)	-
LPS + Nicotiflorin	10
LPS + Nicotiflorin	25
LPS + Nicotiflorin	50
LPS + Nicotiflorin	100

Table 2: Effect of Nicotiflorin on Pro-inflammatory Cytokine Secretion in LPS-Stimulated RAW 264.7 Macrophages

Treatment Group	Concentration (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Control (untreated)	-
LPS (1 µg/mL)	-
LPS + Nicotiflorin	10
LPS + Nicotiflorin	25
LPS + Nicotiflorin	50
LPS + Nicotiflorin	100

Table 3: Effect of Nicotiflorin on Inflammatory Gene Expression in LPS-Stimulated RAW 264.7 Macrophages

Treatment Group	Concentration (µM)	Relative mRNA Expression (Fold Change)
iNOS	TNF-α	IL-6
Control (untreated)	-	1.0	1.0	1.0
LPS (1 µg/mL)	-
LPS + Nicotiflorin	50

Table 4: Effect of Nicotiflorin on NF-κB and MAPK Signaling Pathway Protein Expression in LPS-Stimulated RAW 264.7 Macrophages

Treatment Group	Concentration (µM)	Relative Protein Expression (Fold Change vs. LPS)
p-p65/p65	p-IκBα/IκBα	p-p38/p38	p-ERK/ERK
Control (untreated)	-
LPS (1 µg/mL)	-
LPS + Nicotiflorin	50

Mandatory Visualizations

Caption: Nicotiflorin's anti-inflammatory signaling pathway in macrophages.

Caption: Experimental workflow for investigating nicotiflorin's effects.

Experimental Protocols

Cell Culture and Treatment

1.1. Cell Line and Culture Conditions

• Cell Line: RAW 264.7 (murine macrophage cell line).

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO2. Subculture cells every 2-3 days to maintain optimal growth.[2][3]

1.2. Experimental Treatment

• Seed RAW 264.7 cells in appropriate culture plates (e.g., 96-well for NO assay, 24-well for ELISA, 6-well for Western blot and qRT-PCR) at a density of 1.5 x 10^5 cells/mL.[4] Allow cells to adhere overnight.

• The following day, remove the culture medium and replace it with fresh medium containing various concentrations of nicotiflorin (e.g., 10, 25, 50, 100 µM) or vehicle (DMSO, final concentration <0.1%).

• Incubate for 1-2 hours.

• Stimulate the cells by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL.

• Incubate for the desired time period (e.g., 24 hours for NO and cytokine assays, shorter time points for signaling pathway analysis).

Nitric Oxide (NO) Assay

This assay measures the accumulation of nitrite (B80452), a stable product of NO, in the cell culture supernatant using the Griess reagent.[4][5]

2.1. Reagents

• Griess Reagent: A 1:1 mixture of Solution A (1% sulfanilamide (B372717) in 5% phosphoric acid) and Solution B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water). Prepare fresh before use.

• Nitrite Standard: Sodium nitrite (NaNO2) solution of known concentration for generating a standard curve.

2.2. Protocol

• After the 24-hour incubation with nicotiflorin and LPS, collect 100 µL of cell culture supernatant from each well of a 96-well plate.[4]

• Add 100 µL of Griess reagent to each supernatant sample.[4]

• Incubate at room temperature for 10-15 minutes, protected from light.

• Measure the absorbance at 540 nm using a microplate reader.

• Quantify the nitrite concentration by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement

This protocol is for the quantification of TNF-α, IL-6, and IL-1β in the cell culture supernatant.[3][6]

3.1. Materials

• ELISA kits for mouse TNF-α, IL-6, and IL-1β (containing capture antibody, detection antibody, streptavidin-HRP, and substrate solution).

• Wash buffer (e.g., PBS with 0.05% Tween 20).

• Blocking buffer (e.g., PBS with 1% BSA).

3.2. Protocol

• Coat a 96-well ELISA plate with the capture antibody overnight at 4°C.[7]

• Wash the plate three times with wash buffer.

• Block the plate with blocking buffer for 1-2 hours at room temperature.

• Wash the plate three times.

• Add 100 µL of cell culture supernatant (and standards) to each well and incubate for 2 hours at room temperature.[7]

• Wash the plate three times.

• Add the biotinylated detection antibody and incubate for 1 hour at room temperature.[7]

• Wash the plate three times.

• Add streptavidin-HRP and incubate for 30 minutes at room temperature.

• Wash the plate five times.

• Add the substrate solution and incubate in the dark for 15-30 minutes.[7]

• Stop the reaction with the provided stop solution.

• Measure the absorbance at 450 nm.

• Calculate cytokine concentrations based on the standard curve.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This method is used to quantify the mRNA expression levels of inflammatory genes.[8]

4.1. Protocol

• After treatment, wash the cells with cold PBS and lyse them using a suitable lysis buffer (e.g., TRIzol).

• Isolate total RNA according to the manufacturer's protocol.

• Synthesize cDNA from the isolated RNA using a reverse transcription kit.

• Perform qRT-PCR using a qPCR instrument, SYBR Green master mix, and specific primers for the target genes (iNOS, TNF-α, IL-6) and a reference gene (e.g., GAPDH or β-actin).

• Analyze the data using the 2^-ΔΔCt method to determine the relative fold change in gene expression.

Western Blot Analysis for Signaling Pathway Proteins

This technique is used to detect changes in the phosphorylation and total protein levels of key components of the NF-κB and MAPK signaling pathways.[9][10]

5.1. Protocol

• Following treatment for appropriate time points (e.g., 15, 30, 60 minutes), wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[10]

• Incubate the membrane with primary antibodies against total and phosphorylated forms of p65, IκBα, p38, and ERK overnight at 4°C.[10]

• Wash the membrane three times with TBST.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[11]

• Wash the membrane three times with TBST.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify band intensities using densitometry software.

NLRP3 Inflammasome Activation Assay

This assay involves a two-step stimulation of macrophages to induce NLRP3 inflammasome activation.[12][13]

6.1. Protocol

• Seed and pre-treat RAW 264.7 cells with nicotiflorin as described in section 1.

• Priming (Signal 1): Add LPS (1 µg/mL) and incubate for 4-6 hours. This step upregulates the expression of NLRP3 and pro-IL-1β.[12]

• Activation (Signal 2): Add ATP (5 mM) to the culture medium and incubate for 30-45 minutes. This triggers the assembly and activation of the NLRP3 inflammasome complex.[12]

• Collect the cell culture supernatant for the measurement of mature IL-1β by ELISA (as described in section 3).

• Collect cell lysates for Western blot analysis of cleaved caspase-1.

References

• 1. researchgate.net [researchgate.net]
• 2. Cell culture of RAW264.7 cells [protocols.io]
• 3. Suppression of Proinflammatory Cytokines and Mediators in LPS-Induced RAW 264.7 Macrophages by Stem Extract of Alternanthera sessilis via the Inhibition of the NF-κB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. mabtech.com [mabtech.com]
• 8. tsapps.nist.gov [tsapps.nist.gov]
• 9. benchchem.com [benchchem.com]
• 10. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 11. bosterbio.com [bosterbio.com]
• 12. benchchem.com [benchchem.com]
• 13. criver.com [criver.com]

How to use Nicotiflorin standard in laboratory experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction to Nicotiflorin

Nicotiflorin, also known as kaempferol-3-O-rutinoside, is a flavonoid glycoside found in various medicinal plants, including Carthamus tinctorius (safflower) and Nymphaea candida.[1][2] It has garnered significant interest in the scientific community due to its wide range of pharmacological activities. Preclinical studies have demonstrated its potential as a neuroprotective, anti-inflammatory, antioxidant, cardioprotective, and hepatoprotective agent.[3][4] These properties make nicotiflorin a compelling candidate for further investigation in the context of various pathologies, including ischemic stroke, neurodegenerative diseases, cardiovascular disorders, and inflammatory conditions.[5][6][7]

This document provides detailed application notes and protocols for the use of nicotiflorin standard in laboratory experiments, designed to assist researchers in accurately assessing its biological activities and mechanisms of action.

Properties of Nicotiflorin Standard

A thorough understanding of the physicochemical properties of nicotiflorin is essential for proper handling, storage, and experimental design.

Property	Value	Reference
Molecular Formula	C₂₇H₃₀O₁₅	[8]
Molecular Weight	594.5 g/mol	[8]
Appearance	Solid	[8]
Purity	≥98% (typical)	[8]
UV/Vis (λmax)	267, 349 nm	[8]
Solubility	DMSO: ~5 mg/mLDimethylformamide: ~3 mg/mLDMSO:PBS (1:5, pH 7.2): ~0.5 mg/mLSparingly soluble in aqueous buffers	[8]
Storage	Store as a solid at -20°C for ≥ 4 years.	[8]

Preparation of Nicotiflorin Stock and Working Solutions

Proper preparation of solutions is critical for obtaining reproducible experimental results.

Materials

• Nicotiflorin standard (solid)

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Phosphate-buffered saline (PBS), pH 7.2, sterile

• Sterile microcentrifuge tubes or vials

• Inert gas (e.g., argon or nitrogen)

Protocol for 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh the required amount of nicotiflorin powder in a sterile microcentrifuge tube. For 1 mL of a 10 mM stock solution, weigh 5.945 mg of nicotiflorin.

• Dissolving: Add the appropriate volume of DMSO to the tube. To aid dissolution, you can gently vortex or sonicate the solution.

• Inert Gas Purge: Purge the headspace of the tube with an inert gas to displace oxygen and prevent oxidation.[8]

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store aliquots at -80°C for up to 6 months or at -20°C for up to 1 month, protected from light.[9]

Preparation of Working Solutions

• For in vitro cell culture experiments: Prepare working solutions by diluting the DMSO stock solution in the appropriate cell culture medium. It is crucial to ensure the final concentration of DMSO in the culture medium is non-toxic to the cells (typically ≤ 0.5%).

• For aqueous buffer experiments: For maximal solubility in aqueous buffers, first dissolve nicotiflorin in DMSO and then dilute with the aqueous buffer of choice.[8] An aqueous solution of nicotiflorin is not recommended for storage for more than one day.[8]

Experimental Protocols and Quantitative Data

The following protocols are provided as a guide for assessing the biological activities of nicotiflorin.

In Vitro Anti-Inflammatory Activity

Nicotiflorin has demonstrated potent anti-inflammatory effects by inhibiting the production of inflammatory mediators like nitric oxide (NO).[5][7]

Prior to assessing anti-inflammatory activity, it is essential to determine the non-cytotoxic concentration range of nicotiflorin on the selected cell line (e.g., RAW 264.7 macrophages or BV-2 microglial cells).

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate overnight.[1]

• Treatment: Treat the cells with a range of nicotiflorin concentrations (e.g., 1-100 µM) for 24-48 hours. Include a vehicle control (medium with the same final concentration of DMSO).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.[10]

• Absorbance Measurement: Shake the plate for 15 minutes to dissolve the formazan (B1609692) crystals and measure the absorbance at 570-590 nm.

This assay measures the amount of nitrite (B80452), a stable breakdown product of NO, in the cell culture supernatant.

Protocol:

• Cell Seeding and Stimulation: Seed RAW 264.7 cells in a 96-well plate. Pre-treat the cells with various non-toxic concentrations of nicotiflorin for 1-2 hours. Then, stimulate the cells with lipopolysaccharide (LPS, 1 µg/mL) for 24 hours to induce NO production.[11]

• Supernatant Collection: After incubation, collect 50-100 µL of the cell culture supernatant from each well.[11]

• Griess Reaction: In a new 96-well plate, mix 50 µL of the supernatant with 50 µL of Griess reagent (a 1:1 mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).[11][12]

• Incubation and Measurement: Incubate the plate for 10-15 minutes at room temperature, protected from light. Measure the absorbance at 540-550 nm.[6][13]

• Quantification: Calculate the nitrite concentration using a standard curve prepared with known concentrations of sodium nitrite.

Quantitative Data for Anti-Inflammatory Activity:

Assay	Cell Line	Parameter	Value	Reference
Inhibition of LPS-induced nitrite production	BV-2	IC₅₀	44.44 µM	[14]

In Vitro Neuroprotective Activity

Nicotiflorin has been shown to protect neurons from various insults, such as hypoxia-reoxygenation.[9][14]

Protocol (Hypoxia-Reoxygenation Model):

• Cell Culture: Culture primary neurons or a neuronal cell line (e.g., SH-SY5Y).

• Hypoxia: Place the cells in a hypoxia chamber (e.g., 94% N₂, 5% CO₂, 1% O₂) with glucose-free medium for 2-4 hours.[8][14]

• Treatment and Reoxygenation: After the hypoxic period, replace the medium with normal culture medium containing different concentrations of nicotiflorin (e.g., 25-100 µg/mL) and return the cells to a normoxic incubator (95% air, 5% CO₂) for 12-24 hours.[8][14]

• Assessment of Cell Viability: Evaluate cell viability using the MTT assay as described in section 4.1.1. or by measuring lactate (B86563) dehydrogenase (LDH) release into the culture medium.

Quantitative Data for Neuroprotective Activity:

Assay	Cell/Animal Model	Effective Concentration/Dose	Effect	Reference
Hypoxia-Reoxygenation	Primary cultured rat cerebral blood vessel endothelial cells	25-100 µg/mL	Upregulation of eNOS activity, mRNA, and protein levels	[8][14]
Hypoxia-Reoxygenation	Primary cultured neurons	Not specified	Attenuated cell death and reduced LDH release	[9][14]
Permanent focal cerebral ischemia	Rats	2.5-10 mg/kg	Reduced brain infarct volume and neurological deficits	[9][14]
Transient focal cerebral ischemia-reperfusion	Rats	2.5-10 mg/kg	Reduced brain infarct volume by 24.5-63.2%	[8][14]

In Vivo Studies

For in vivo experiments, nicotiflorin can be administered via intragastric gavage (i.g.).

Example Protocol (Mouse Model of Liver Injury):

• Animal Model: Use a suitable mouse model of liver injury, such as concanavalin (B7782731) A-induced or d-galactosamine-induced liver injury.

• Dosing: Administer nicotiflorin by intragastric gavage at doses of 25, 50, or 100 mg/kg body weight once a day for a specified period (e.g., 7 days) before inducing liver injury.[1]

• Assessment: After the experimental period, collect blood and liver tissue for biochemical analysis (e.g., serum ALT and AST levels) and histological examination.

Quantitative Data for In Vivo Activity:

Animal Model	Dosing Regimen (i.g.)	Effect	Reference
Multi-infarct dementia (rats)	30, 60, 120 mg/kg/day	Reduced memory dysfunction and oxidative stress	[15]
Liver injury (mice)	25, 50, 100 mg/kg/day	Hepatoprotective effects	[1]

Visualization of Signaling Pathways and Workflows

The following diagrams illustrate the mechanisms of action of nicotiflorin and a general experimental workflow.

Caption: General workflow for in vitro experiments using nicotiflorin.

Caption: Nicotiflorin's modulation of the Akt/FoxO/Bcl-2 signaling pathway.

Caption: Nicotiflorin's inhibition of the NF-κB signaling pathway.

Caption: Nicotiflorin's role in promoting autophagy for neuroprotection.

Conclusion

Nicotiflorin is a promising natural compound with multifaceted biological activities. The protocols and data presented in this document are intended to serve as a comprehensive guide for researchers investigating its therapeutic potential. Adherence to proper handling, storage, and experimental procedures will ensure the generation of reliable and reproducible data, thereby advancing our understanding of nicotiflorin's role in health and disease.

References

• 1. MTT Analysis Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Autophagy Signaling | Cell Signaling Technology [cellsignal.com]
• 5. Autophagy is involved in the neuroprotective effect of nicotiflorin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. merckmillipore.com [merckmillipore.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. mjas.analis.com.my [mjas.analis.com.my]
• 12. promega.com [promega.com]
• 13. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving Nicotiflorin solubility for in vitro assays

Welcome to the technical support center for improving nicotiflorin solubility in in vitro assays. This resource provides researchers, scientists, and drug development professionals with practical guidance to overcome common solubility challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of nicotiflorin in common laboratory solvents?

A1: Nicotiflorin exhibits poor solubility in aqueous solutions but is soluble in several organic solvents. It is crucial to use fresh, anhydrous solvents, as absorbed moisture can significantly reduce solubility, especially in DMSO.[1] The solubility in various solvents is summarized in the table below.

Table 1: Solubility of Nicotiflorin in Various Solvents

Solvent	Solubility	Source(s)
DMSO (Dimethyl sulfoxide)	~5 mg/mL to 250 mg/mL (ultrasonication may be needed)	[2][3][4]
Dimethyl formamide (B127407) (DMF)	~3 mg/mL	[2][3]
Ethanol	Soluble, reported up to 100 mg/mL	[1][5][6]
Methanol	Soluble	[5][6]
Pyridine	Soluble	[5][6]
DMSO:PBS (pH 7.2) (1:5)	~0.5 mg/mL	[2][3]
Water	Insoluble	[1]

Q2: How should I prepare a stock solution of nicotiflorin?

A2: To prepare a stock solution, dissolve solid nicotiflorin in an organic solvent of choice, such as DMSO, ethanol, or DMF.[2] For high concentrations in DMSO (e.g., 250 mg/mL), ultrasonic treatment may be necessary.[4] It is recommended to purge the solvent with an inert gas before dissolving the compound to prevent oxidation.[2]

Q3: What is the best practice for preparing aqueous working solutions for cell-based assays?

A3: Due to its poor aqueous solubility, the recommended method is to first dissolve nicotiflorin in 100% DMSO to create a high-concentration stock solution.[2] This stock solution can then be serially diluted with the aqueous buffer or cell culture medium of choice to the final desired concentration.[2] This two-step process ensures maximum solubility in the final aqueous environment.[2]

Q4: What is the maximum concentration of organic solvent (e.g., DMSO) recommended for cell culture experiments?

A4: High concentrations of organic solvents can be toxic to cells.[7] For most cell lines, the final concentration of DMSO in the culture medium should be kept below 0.5%, and ideally even lower.[7] It is critical to run a vehicle control (medium with the same final concentration of the solvent but without nicotiflorin) to determine if the solvent itself is affecting cell viability or the experimental readout.[7][8]

Table 2: General Guidelines for Maximum Solvent Concentrations in Cell-Based Assays

Solvent	Recommended Max. Concentration	Notes	Source(s)
DMSO	< 0.5%	Concentrations above 1% can be cytotoxic.	[7][8][9]
Ethanol	< 0.5%	Can have immunosuppressive effects.	[8][9]

Q5: How should I store nicotiflorin powder and its solutions?

A5: Solid nicotiflorin powder should be stored at -20°C, where it is stable for at least four years.[2][3] Stock solutions prepared in organic solvents should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C for up to one month or -80°C for up to six months, protected from light.[4] Aqueous solutions are less stable, and it is not recommended to store them for more than one day.[2]

Q6: Are there alternative methods to improve the aqueous solubility of nicotiflorin?

A6: Yes, complexation with cyclodextrins is a widely used method to enhance the solubility and stability of poorly soluble flavonoids like nicotiflorin.[3][5][10] Beta-cyclodextrins (β-CD) and their derivatives, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), can form inclusion complexes with nicotiflorin, effectively encapsulating the hydrophobic molecule within their hydrophilic shell, thereby increasing its solubility in water.[5][11]

Troubleshooting Guide

Problem: My nicotiflorin precipitates out of solution when I add it to my cell culture medium.

• Is the final solvent concentration too low? Ensure the final concentration of the organic co-solvent (like DMSO) is sufficient to maintain solubility but remains below the toxic threshold for your cells (generally <0.5%).[7]

• Was the stock solution fully dissolved? Ensure no microcrystals are present in your stock solution before diluting. Gentle warming or brief sonication of the stock solution might help, but be cautious of compound degradation with excessive heat.

• Are you diluting correctly? Add the stock solution to a small volume of medium first, mix well, and then add this to the final volume. Avoid adding a small volume of stock directly into a large volume of aqueous buffer, as this can cause localized supersaturation and precipitation.

• Is the medium at the right temperature? Adding a cold stock solution to warm media can sometimes cause precipitation. Allow the stock solution to equilibrate to room temperature before use.

• Consider an alternative method: If precipitation persists, consider using a solubility enhancer like β-cyclodextrin.[5]

Problem: I am observing cytotoxicity in my assay that I don't believe is caused by nicotiflorin's biological activity.

• Run a vehicle control: Always include a control group treated with the same final concentration of the solvent (e.g., 0.1% DMSO) used in your nicotiflorin-treated groups.[7] This will help you differentiate between the cytotoxicity of the compound and the solvent.

• Lower the solvent concentration: If the vehicle control shows toxicity, you must reduce the final solvent concentration. This may require preparing a higher concentration stock solution or exploring alternative solvents or solubility-enhancing methods.[8]

• Check the purity of the compound: Ensure the nicotiflorin used is of high purity (≥98%), as impurities could be the source of toxicity.[2]

Experimental Protocols & Methodologies

Protocol 1: Preparation of a Nicotiflorin Stock Solution in DMSO

• Preparation: Before opening the vial, allow the solid nicotiflorin to equilibrate to room temperature for at least one hour.

• Weighing: Accurately weigh the desired amount of nicotiflorin powder in a sterile microfuge tube.

• Solvent Addition: Add the required volume of fresh, anhydrous DMSO to achieve the desired stock concentration (e.g., 100 mg/mL).[1]

• Dissolution: Vortex the solution thoroughly. If complete dissolution is not achieved, use an ultrasonic water bath for short intervals until the solution is clear.[4]

• Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials. Store at -20°C for up to one month or -80°C for up to six months, protected from light.[4]

Protocol 2: Preparation of Aqueous Working Solutions for In Vitro Assays

• Thawing: Thaw a single aliquot of the nicotiflorin stock solution at room temperature.

• Pre-warming Medium: Warm the required volume of cell culture medium or buffer to 37°C.

• Serial Dilution: Perform serial dilutions of the DMSO stock solution into the pre-warmed medium to achieve the final desired experimental concentrations. Ensure the final DMSO concentration remains below 0.5%.[7]

  • Example: To make a 100 µM working solution from a 100 mM stock in DMSO, you would perform a 1:1000 dilution. Adding 1 µL of stock to 999 µL of medium results in a final DMSO concentration of 0.1%.

• Mixing: Mix thoroughly by gentle pipetting or inversion.

• Application: Use the freshly prepared working solution immediately for your assay. Do not store aqueous dilutions.[2]

Visualizations: Workflows and Signaling Pathways

Caption: Workflow for preparing nicotiflorin solutions for in vitro assays.

Caption: Troubleshooting flowchart for nicotiflorin precipitation issues.

Caption: Nicotiflorin's inhibitory action on the NF-κB signaling pathway.[2]

References

• 1. The Signaling Pathways and Targets of Natural Compounds from Traditional Chinese Medicine in Treating Ischemic Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of Nicotiflorin in San-Ye-Qing rhizome for anti-inflammatory effect in ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cyclodextrin-Based Delivery Systems for Flavonoids: Mechanisms, Advances, Formulation, and Application Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Flavonoids as Promising Akt1 Inhibitors in Cancer Medicine: Insights From Molecular Docking, Dynamics, DFT Calculations, and In Vitro Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Improvement in solubility and dissolution rate of flavonoids by complexation with beta-cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Nicotiflorin reduces cerebral ischemic damage and upregulates endothelial nitric oxide synthase in primarily cultured rat cerebral blood vessel endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Cyclic Glucans Enhance Solubility of Bioavailable Flavonoids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cyclodextrinnews.com [cyclodextrinnews.com]
• 11. Study of Flavonoid/Hydroxypropyl-β-Cyclodextrin Inclusion Complexes by UV-Vis, FT-IR, DSC, and X-Ray Diffraction Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Nicotiflorin stability issues in different solvents

Welcome to the Technical Support Center for nicotiflorin stability. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on handling and analyzing nicotiflorin, with a focus on its stability in various solvents and conditions.

Frequently Asked Questions (FAQs)

Q1: What are the most common solvents used for nicotiflorin, and what are the general stability considerations?

A1: Nicotiflorin, a flavonoid glycoside, is commonly dissolved in polar organic solvents for extraction, purification, and analysis. These include:

• Methanol (B129727) and Ethanol: Widely used for extraction and as components of HPLC mobile phases. Nicotiflorin is generally stable in these alcoholic solvents for short-term storage at room temperature when protected from light. However, long-term storage can lead to degradation, especially with exposure to light and oxygen. One study on tetracycline (B611298) in methanol showed rapid decomposition under the influence of light and atmospheric oxygen, suggesting similar precautions should be taken with nicotiflorin.

• Dimethyl Sulfoxide (DMSO): Often used for preparing stock solutions for biological assays. While many compounds are stable in DMSO, the presence of water can accelerate degradation.[1][2] It is recommended to use anhydrous DMSO and store solutions at low temperatures (-20°C or -80°C) to minimize degradation.

• Water: Nicotiflorin has limited solubility in water. The stability of flavonoids in aqueous solutions is highly dependent on pH. Generally, flavonoids are more stable in acidic conditions compared to neutral or alkaline conditions.[3]

Q2: How does pH affect the stability of nicotiflorin in aqueous and semi-aqueous solutions?

A2: The pH of the solution is a critical factor for nicotiflorin stability. Flavonoids, in general, are more stable at acidic pH values. As the pH increases towards neutral and alkaline conditions, the rate of degradation significantly increases. This is due to the deprotonation of hydroxyl groups on the flavonoid structure, making the molecule more susceptible to oxidation and rearrangement reactions. Autoxidation and fragmentation of kaempferol, the aglycone of nicotiflorin, have been observed in alkaline solutions.[3]

Q3: Is nicotiflorin sensitive to light? What precautions should be taken?

A3: Yes, nicotiflorin is susceptible to photodegradation. Exposure to UV or even ambient light can lead to the degradation of the molecule. Therefore, it is crucial to protect nicotiflorin solutions from light by using amber vials or wrapping containers in aluminum foil. All experiments involving nicotiflorin solutions should be conducted under subdued light conditions whenever possible.

Q4: What is the impact of temperature on nicotiflorin stability?

A4: Elevated temperatures accelerate the degradation of nicotiflorin. For long-term storage, it is recommended to keep both solid nicotiflorin and its solutions at low temperatures, such as -20°C or -80°C. For short-term handling, solutions should be kept on ice when not in use. Thermal degradation often follows first-order kinetics, meaning the rate of degradation is proportional to the concentration of nicotiflorin.

Q5: What are the likely degradation products of nicotiflorin?

A5: The degradation of nicotiflorin can proceed through several pathways, depending on the conditions:

• Hydrolysis: Under acidic or basic conditions, the glycosidic bond can be cleaved, releasing the aglycone, kaempferol, and the sugar moiety, rutinose.

• Oxidation: The polyhydroxy phenolic structure of nicotiflorin is prone to oxidation, which can be initiated by light, heat, or the presence of metal ions. This can lead to the formation of quinone-type structures and further polymerization or fragmentation.

• Ring Opening: Studies on the related flavonoid, kaempferol, have shown that degradation can involve the opening of the C-ring, leading to the formation of depsides (ester-linked aromatic compounds). This has been observed in alcoholic solvents under gamma-radiolysis.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Loss of nicotiflorin peak area or appearance of unknown peaks in chromatogram over a short period.	1. Photodegradation: Exposure of the solution to ambient or UV light. 2. pH-induced degradation: Use of a non-optimal pH in the solvent or mobile phase. 3. Thermal degradation: Solution kept at room temperature for an extended period.	1. Prepare and store all solutions in amber vials or protect them from light. 2. Ensure the solvent or mobile phase is at an acidic pH (e.g., buffered with formic acid or acetic acid) if compatible with the experimental design. 3. Keep solutions on ice or at 4°C during use and store at -20°C or -80°C for longer periods.
Inconsistent results in biological assays.	1. Degradation of stock solution: Improper storage of DMSO stock solutions. 2. Reaction with media components: Nicotiflorin may be unstable in the cell culture or assay buffer.	1. Prepare fresh stock solutions in anhydrous DMSO. Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles. 2. Perform a stability check of nicotiflorin in the assay medium at the working concentration and incubation conditions (time, temperature).
Precipitation of nicotiflorin from solution.	1. Low solubility: The concentration of nicotiflorin exceeds its solubility in the chosen solvent. 2. Change in solvent composition: Evaporation of a more volatile co-solvent or addition of an anti-solvent.	1. Determine the solubility of nicotiflorin in the specific solvent system before preparing high-concentration solutions. Use of a co-solvent may be necessary. 2. Keep vials tightly capped. When mixing solvents, ensure the final composition maintains nicotiflorin solubility.

Quantitative Stability Data

Due to the limited availability of specific kinetic data for nicotiflorin, the following table includes qualitative stability information based on general flavonoid behavior and data for structurally related compounds.

Solvent/Condition	Stability Profile	Considerations & Recommendations
Methanol/Ethanol	Moderately stable in the short term when protected from light.	Use for extractions and chromatographic analysis. For storage beyond a few days, keep at low temperatures (-20°C or below) and protected from light.
DMSO (anhydrous)	Generally stable for several weeks at 40°C. The presence of water can accelerate degradation.[1]	Use high-purity, anhydrous DMSO for stock solutions. Store at -20°C or -80°C in small aliquots to avoid freeze-thaw cycles.
Aqueous Solution (Acidic, pH < 5)	Relatively stable.	Ideal for aqueous-based experiments where solubility is sufficient. Buffering the solution is recommended.
Aqueous Solution (Neutral, pH 7)	Prone to degradation, especially with exposure to oxygen.	If neutral pH is required, prepare solutions fresh and use them immediately. Degas the solvent and consider adding antioxidants if permissible.
Aqueous Solution (Alkaline, pH > 8)	Highly unstable. Rapid degradation is expected.	Avoid alkaline conditions unless the intention is to study degradation. Alkaline conditions can lead to rapid fragmentation of the flavonoid structure.[3]
Elevated Temperature (>40°C)	Degradation rate increases significantly with temperature.	Avoid heating nicotiflorin solutions unless conducting thermal degradation studies.
UV/Visible Light Exposure	Susceptible to photodegradation.	Always protect solutions from light using amber glassware or by wrapping containers.

Experimental Protocols

General Protocol for a Forced Degradation Study of Nicotiflorin

This protocol outlines a general procedure to investigate the stability of nicotiflorin under various stress conditions. A stability-indicating analytical method, such as HPLC-UV, is required to quantify the remaining nicotiflorin and observe the formation of degradation products.

1. Preparation of Stock Solution:

• Prepare a stock solution of nicotiflorin at a concentration of 1 mg/mL in methanol or a suitable solvent.

2. Stress Conditions:

• Acid Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl.

  • Incubate at 60°C for 2, 4, 8, and 24 hours.

  • At each time point, withdraw a sample, neutralize it with 0.1 M NaOH, and dilute with the mobile phase to a suitable concentration for analysis.

• Base Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH.

  • Keep at room temperature and analyze at 30 minutes, 1, 2, and 4 hours.

  • At each time point, withdraw a sample, neutralize it with 0.1 M HCl, and dilute with the mobile phase.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with an equal volume of 3% hydrogen peroxide.

  • Keep at room temperature, protected from light, for 2, 4, 8, and 24 hours.

  • At each time point, withdraw a sample and dilute with the mobile phase.

• Thermal Degradation:

  • Place a solid sample of nicotiflorin in a hot air oven at 80°C for 24, 48, and 72 hours.

  • Also, keep an aliquot of the stock solution at 60°C, protected from light, for 24, 48, and 72 hours.

  • For the solid sample, dissolve in the solvent after the specified time. Dilute all samples with the mobile phase for analysis.

• Photodegradation:

  • Expose an aliquot of the stock solution in a transparent vial to direct sunlight or a photostability chamber (with UV and visible light) for 24, 48, and 72 hours.

  • Keep a control sample wrapped in aluminum foil at the same temperature.

  • At each time point, withdraw a sample and dilute with the mobile phase.

3. Analysis:

• Analyze all samples using a validated stability-indicating HPLC-UV method.

• Monitor the decrease in the peak area of nicotiflorin and the formation of any new peaks.

• Peak purity analysis of the nicotiflorin peak is recommended to ensure no co-eluting degradation products.

Visualizations

Caption: Experimental workflow for a forced degradation study of nicotiflorin.

Caption: Plausible degradation pathways for nicotiflorin under different stress conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Troubleshooting Nicotiflorin extraction from plant material

Welcome to the technical support center for Nicotiflorin extraction. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed experimental protocols for the successful isolation of Nicotiflorin from plant materials.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the extraction and purification of Nicotiflorin.

Q1: My Nicotiflorin yield is consistently low. What are the potential causes and how can I improve it?

A1: Low yields of Nicotiflorin can stem from several factors throughout the extraction process. Here are the primary areas to investigate and optimize:

• Plant Material: The concentration of Nicotiflorin can vary based on the plant species, part of the plant used (flowers often have higher concentrations), harvest time, and storage conditions. Ensure you are using high-quality, properly dried, and finely ground plant material to maximize surface area for extraction.

• Extraction Solvent: The choice of solvent is critical. Nicotiflorin, being a flavonoid glycoside, is polar. Aqueous solutions of ethanol (B145695) or methanol (B129727) are generally effective. For instance, a 70% ethanol solution has been shown to be optimal for the ultrasound-assisted extraction of Nicotiflorin from Flos Sophorae Immaturus[1]. Experiment with different concentrations to find the ideal polarity for your specific plant matrix.

• Extraction Method and Parameters: Inefficient extraction methods or suboptimal parameters will lead to low yields.

  • Conventional Methods (Maceration, Soxhlet): These methods often require longer extraction times and may not be as efficient as modern techniques. For Soxhlet extraction, be mindful of potential thermal degradation of Nicotiflorin due to prolonged exposure to heat.

  • Ultrasound-Assisted Extraction (UAE) & Microwave-Assisted Extraction (MAE): These techniques can significantly improve extraction efficiency and reduce extraction time. However, parameters such as temperature, time, and power need to be carefully optimized. Excessive temperature or microwave power can lead to degradation of the target compound[1].

• Incomplete Extraction: Ensure a sufficient solvent-to-solid ratio to allow for the complete extraction of Nicotiflorin from the plant matrix. A ratio of 15.30 mL/g was found to be optimal in one study for UAE[1]. Also, ensure the extraction time is adequate. For UAE, 30 minutes was determined to be optimal[1].

Q2: My extract contains a high level of impurities. How can I obtain a purer Nicotiflorin sample?

A2: The presence of impurities is a common challenge. Common impurities in flavonoid extracts include chlorophyll, waxes, resins, and other phenolic compounds[2]. A multi-step purification strategy is often necessary:

• Pre-extraction Defatting: For plant materials rich in lipids, a pre-extraction step with a non-polar solvent like n-hexane or petroleum ether can remove lipophilic impurities[3].

• Solvent Partitioning: After the initial extraction (e.g., with ethanol), the crude extract can be subjected to liquid-liquid partitioning. For example, an ethanol extract can be partitioned between water and ethyl acetate (B1210297) or n-butanol. Nicotiflorin, being polar, will likely partition into the more polar phase[4][5][6].

• Column Chromatography: This is a crucial step for purification.

  • Silica (B1680970) Gel Column Chromatography: This is a common method for the initial cleanup of the extract. A step-wise gradient of solvents with increasing polarity (e.g., chloroform-methanol mixtures) can be used to separate fractions containing Nicotiflorin[4][5][6].

  • Macroporous Resin Chromatography: These resins can effectively adsorb flavonoids, which can then be eluted with a suitable solvent, leaving behind more polar impurities like sugars[7].

  • Polyamide Column Chromatography: Polyamides form hydrogen bonds with the phenolic hydroxyl groups of flavonoids, making them effective for purification[7].

• High-Speed Counter-Current Chromatography (HSCCC): This technique has been successfully used for the final purification of Nicotiflorin, yielding high purity (>96.5%)[4][5][6].

Q3: I am concerned about the stability of Nicotiflorin during my extraction process. What conditions should I avoid?

A3: Flavonoids, including Nicotiflorin, can be susceptible to degradation under certain conditions.

• High Temperatures: Prolonged exposure to high temperatures can lead to the degradation of Nicotiflorin. When using heat-assisted extraction methods like Soxhlet or MAE, it is crucial to optimize the temperature and duration to minimize degradation[1]. For solvent evaporation, using a rotary evaporator at a low temperature is recommended.

• Extreme pH: While the effect of pH on Nicotiflorin stability is not extensively documented, flavonoids can be unstable in alkaline conditions. It is generally advisable to work in neutral or slightly acidic conditions.

• Light Exposure: Some flavonoids are light-sensitive. It is good practice to protect your extracts and purified samples from direct light by using amber vials or covering them with aluminum foil.

Data on Nicotiflorin Extraction Parameters

The following tables summarize quantitative data for different Nicotiflorin extraction methods and parameters to facilitate comparison and optimization of your experiments.

Table 1: Comparison of Optimized Ultrasound-Assisted Extraction (UAE) Parameters for Flavonoids from Flos Sophorae Immaturus

Parameter	Optimized Value	Nicotiflorin Yield (% w/w)	Reference
Ethanol Concentration	70%	2.56%	[1]
Extraction Time	30 min	2.56%	[1]
Extraction Temperature	61 °C	2.56%	[1]
Liquid-to-Solid Ratio	15.30 mL/g	2.56%	[1]

Table 2: Purification of Nicotiflorin from Edgeworthia chrysantha Flowers

Purification Step	Input	Output	Purity	Recovery	Reference
Silica Gel Column Chromatography	n-butanol extract	Partially purified extract	-	-	[4][5][6]
High-Speed Counter-Current Chromatography	108 mg of partially purified extract	32 mg of Nicotiflorin	>96.5%	92.2%	[4][5][6]

Experimental Protocols

This section provides detailed methodologies for key Nicotiflorin extraction and purification techniques.

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Nicotiflorin

This protocol is based on the optimized conditions for the extraction of Nicotiflorin from Flos Sophorae Immaturus[1].

1. Materials and Equipment:

• Dried and powdered plant material (e.g., Flos Sophorae Immaturus)

• 70% Ethanol (v/v)

• Ultrasonic bath or probe sonicator with temperature control

• Extraction vessel (e.g., flask)

• Filtration apparatus (e.g., Buchner funnel with filter paper)

• Rotary evaporator

2. Procedure:

• Weigh 1.0 g of the powdered plant material and place it in the extraction vessel.

• Add 15.3 mL of 70% ethanol to achieve a liquid-to-solid ratio of 15.3:1 (mL/g).

• Place the vessel in the ultrasonic bath.

• Set the temperature to 61°C.

• Sonicate for 30 minutes.

• After extraction, filter the mixture to separate the extract from the solid residue.

• Wash the residue with a small amount of 70% ethanol and combine the filtrates.

• Concentrate the extract using a rotary evaporator at a temperature below 50°C to obtain the crude extract.

Protocol 2: Microwave-Assisted Extraction (MAE) of Nicotiflorin

This is a general protocol for flavonoid extraction that can be adapted and optimized for Nicotiflorin.

1. Materials and Equipment:

• Dried and powdered plant material

• Ethanol or methanol (and water for aqueous solutions)

• Microwave extraction system with power and temperature control

• Extraction vessel

• Filtration apparatus

• Rotary evaporator

2. Procedure:

• Weigh a specific amount of the powdered plant material (e.g., 1.0 g) and place it in the microwave extraction vessel.

• Add the chosen extraction solvent (e.g., 20 mL of 70% ethanol) to achieve a desired liquid-to-solid ratio (e.g., 20:1 mL/g).

• Securely seal the vessel and place it in the microwave extractor.

• Set the microwave power (e.g., 400 W) and extraction time (e.g., 5 minutes). Note: These parameters require optimization.

• Set a maximum temperature limit (e.g., 60°C) to prevent degradation.

• Start the extraction program.

• After the extraction is complete and the vessel has cooled, open it carefully.

• Filter the extract and concentrate it using a rotary evaporator.

Protocol 3: Purification of Nicotiflorin by Column Chromatography

This protocol describes a two-step purification process based on the methodology used for Edgeworthia chrysantha flowers[4][5][6].

Step 1: Initial Purification by Silica Gel Column Chromatography

• Preparation of the Crude Extract: The crude extract obtained from Protocol 1 or 2 is subjected to solvent partitioning. For example, the extract is dissolved in water and partitioned successively with petroleum ether, ethyl acetate, and n-butanol. The n-butanol fraction, which is expected to contain Nicotiflorin, is concentrated.

• Column Preparation: Pack a glass column with silica gel using a suitable solvent system (e.g., chloroform).

• Sample Loading: Dissolve the concentrated n-butanol extract in a minimal amount of the initial mobile phase and load it onto the column.

• Elution: Elute the column with a gradient of increasing polarity, for example, starting with chloroform (B151607) and gradually increasing the proportion of methanol.

• Fraction Collection: Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify the fractions containing Nicotiflorin.

• Pooling and Concentration: Combine the Nicotiflorin-rich fractions and concentrate them to obtain a partially purified extract.

Step 2: Final Purification by High-Speed Counter-Current Chromatography (HSCCC)

• Solvent System Selection: A suitable two-phase solvent system is required. For Nicotiflorin, a system of ethyl acetate-n-butanol-water (4:1:5 v/v/v) has been shown to be effective[4][5][6].

• HSCCC Operation:

  • Fill the HSCCC column with the stationary phase.

  • Dissolve the partially purified extract in the mobile phase and inject it into the column.

  • Pump the mobile phase through the column at a specific flow rate while the column is rotating at a set speed.

  • Monitor the effluent with a UV detector.

  • Collect the fractions corresponding to the Nicotiflorin peak.

• Analysis and Recovery: Analyze the purity of the collected fractions by HPLC. Combine the pure fractions and evaporate the solvent to obtain pure Nicotiflorin.

Visualizations

Experimental Workflow for Nicotiflorin Extraction and Purification

References

• 1. Optimization of Ultrasound-Assisted Extraction Using Response Surface Methodology for Simultaneous Quantitation of Six Flavonoids in Flos Sophorae Immaturus and Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Environmentally Friendly Methods for Flavonoid Extraction from Plant Material: Impact of Their Operating Conditions on Yield and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Purification of rutin and nicotiflorin from the flowers of Edgeworthia chrysantha Lindl. by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. Extraction and Purification of Flavonoids and Antiviral and Antioxidant Activities of Polygonum perfoliatum L - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Low Bioavailability of Nicotiflorin

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Nicotiflorin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work, with a focus on overcoming its inherently low bioavailability.

Frequently Asked Questions (FAQs)

Q1: What is Nicotiflorin and why is its low bioavailability a concern?

A1: Nicotiflorin, also known as kaempferol-3-O-rutinoside, is a flavonoid glycoside found in various medicinal plants. It has demonstrated a wide range of pharmacological activities, including anti-inflammatory, antioxidant, and neuroprotective effects.[1] However, its therapeutic potential is often limited by low oral bioavailability, which is primarily due to its poor water solubility and low permeability across the intestinal epithelium.[2][3] This means that after oral administration, only a small fraction of Nicotiflorin reaches the systemic circulation to exert its therapeutic effects.

Q2: What are the primary strategies to enhance the bioavailability of Nicotiflorin?

A2: Several formulation strategies can be employed to overcome the low bioavailability of Nicotiflorin and other poorly soluble flavonoids. These approaches aim to improve its solubility, dissolution rate, and/or intestinal permeability. The main strategies include:

• Nanoformulations: Encapsulating Nicotiflorin in nanocarriers such as solid lipid nanoparticles (SLNs), phytosomes, or polymeric nanoparticles can enhance its absorption.[4]

• Cyclodextrin (B1172386) Complexation: Forming inclusion complexes with cyclodextrins can increase the aqueous solubility of Nicotiflorin.

• Structural Modification: Although less common in typical lab settings, creating prodrugs or other chemical derivatives can improve absorption characteristics.

Q3: How do nanoformulations like Solid Lipid Nanoparticles (SLNs) and Phytosomes improve Nicotiflorin's bioavailability?

A3:

• Solid Lipid Nanoparticles (SLNs): These are colloidal carriers made from biocompatible lipids that are solid at room temperature.[5] Encapsulating Nicotiflorin within SLNs can:

  • Protect it from degradation in the gastrointestinal tract.

  • Increase its surface area for dissolution.

  • Facilitate its uptake through the lymphatic system, thus bypassing first-pass metabolism in the liver.[5]

• Phytosomes: These are complexes formed between a natural active ingredient and a phospholipid, typically phosphatidylcholine. In this structure, the polar head of the phospholipid binds to the polar constituents of Nicotiflorin, while the lipid-soluble tails envelop the complex. This lipid-compatible molecular complex significantly enhances the absorption of water-soluble phytoconstituents.

Q4: What is the role of cyclodextrin complexation in improving Nicotiflorin's properties?

A4: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic inner cavity. When Nicotiflorin forms an inclusion complex with a cyclodextrin, the lipophilic part of the Nicotiflorin molecule is encapsulated within the cyclodextrin's cavity. This complexation increases the apparent water solubility of Nicotiflorin, which can lead to an improved dissolution rate in the gastrointestinal fluids and subsequently, enhanced absorption.[6]

Troubleshooting Guides

Issue 1: Low and variable in vivo efficacy despite promising in vitro results.

• Possible Cause: Poor oral bioavailability of unformulated Nicotiflorin.

• Troubleshooting Steps:

  • Formulation: Prepare a nanoformulation of Nicotiflorin (e.g., SLNs or phytosomes) or a cyclodextrin complex to enhance its solubility and absorption. Refer to the Experimental Protocols section below.

  • Route of Administration: For initial in vivo proof-of-concept studies, consider intraperitoneal (IP) or intravenous (IV) administration to bypass the gastrointestinal barrier and establish the compound's intrinsic activity.

  • Co-administration with Bioenhancers: Investigate co-administration with known bioenhancers like piperine, which can inhibit metabolic enzymes and efflux transporters in the intestine.

Issue 2: Difficulty in preparing stable and uniform Nicotiflorin nanoformulations.

• Possible Cause: Suboptimal formulation parameters or preparation technique.

• Troubleshooting Steps:

  • Parameter Optimization: Systematically optimize formulation variables such as the type and concentration of lipid, surfactant, and cryoprotectant. For SLNs, the homogenization speed and time are critical. For phytosomes, the molar ratio of Nicotiflorin to phospholipid is a key parameter.

  • Method Selection: If one method (e.g., hot homogenization for SLNs) yields unsatisfactory results, consider an alternative method like cold homogenization or microemulsion-based techniques.[5]

  • Characterization: Thoroughly characterize the prepared nanoformulations for particle size, polydispersity index (PDI), zeta potential, and encapsulation efficiency to identify the source of instability. A high PDI indicates a wide particle size distribution, which can lead to instability.

Issue 3: Inconsistent results in cell-based assays.

• Possible Cause: Poor solubility of Nicotiflorin in cell culture media.

• Troubleshooting Steps:

  • Solubilization: Prepare a stock solution of Nicotiflorin in a suitable solvent like dimethyl sulfoxide (B87167) (DMSO) at a high concentration. Ensure the final concentration of the solvent in the cell culture medium is non-toxic to the cells (typically <0.1% v/v).

  • Use of Formulated Nicotiflorin: Consider using a water-soluble formulation of Nicotiflorin, such as a cyclodextrin complex, to improve its dispersion and availability in the aqueous cell culture medium.

  • Sonication: Briefly sonicate the final diluted solution of Nicotiflorin in the cell culture medium before adding it to the cells to ensure it is well-dispersed.

Data Presentation

While specific pharmacokinetic data for Nicotiflorin nanoformulations is limited in publicly available literature, the following table presents representative data for a structurally similar flavonoid, Kaempferol (B1673270), when formulated as a phospholipid complex. This data illustrates the potential for significant bioavailability enhancement.

Table 1: Pharmacokinetic Parameters of Kaempferol and its Phospholipid Complex (KP-PC) in Rats Following Oral Administration. [7]

Parameter	Kaempferol (Free)	Kaempferol-Phospholipid Complex (KP-PC)
Cmax (µg/mL)	1.43 ± 0.21	3.94 ± 0.83
Tmax (h)	4.0 ± 0.5	6.0 ± 1.0
AUC(0-48h) (mg/L*h)	13.65 ± 3.12	57.81 ± 9.43
Relative Bioavailability (%)	-	~423%

Data are presented as mean ± standard deviation. Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC: Area under the plasma concentration-time curve.

Experimental Protocols

Protocol 1: Preparation of Nicotiflorin Solid Lipid Nanoparticles (SLNs) by Hot Homogenization

• Preparation of Lipid Phase:

  • Weigh 700 mg of a solid lipid (e.g., glyceryl monostearate) and 100 mg of Nicotiflorin.

  • Heat the mixture to 75°C (or 5-10°C above the melting point of the lipid) in a water bath until a clear, uniform molten lipid phase is obtained.

• Preparation of Aqueous Phase:

  • Dissolve 1.5 g of a surfactant (e.g., Tween 80) in 50 mL of double-distilled water.

  • Heat the aqueous phase to the same temperature as the lipid phase (75°C).

• Emulsification:

  • Add the hot aqueous phase to the molten lipid phase dropwise under high-speed stirring (e.g., 10,000 rpm) using a high-shear homogenizer for 15 minutes to form a coarse oil-in-water emulsion.

• Homogenization:

  • Subject the coarse emulsion to high-pressure homogenization at the same temperature for 5-10 cycles at a pressure of 500-1500 bar.

• Cooling and Nanoparticle Formation:

  • Quickly cool the resulting nanoemulsion in an ice bath to allow the lipid to recrystallize and form solid lipid nanoparticles.

• Characterization:

  • Measure the particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

  • Determine the encapsulation efficiency by separating the free Nicotiflorin from the SLNs using ultracentrifugation and quantifying the amount of Nicotiflorin in the supernatant using a validated analytical method (e.g., HPLC-UV).

Protocol 2: Preparation of Nicotiflorin Phytosomes by Solvent Evaporation

• Complex Formation:

  • Dissolve 100 mg of Nicotiflorin and 200 mg of phosphatidylcholine (in a 1:2 molar ratio, adjust as needed) in 30 mL of a suitable organic solvent (e.g., ethanol (B145695) or acetone) in a round-bottom flask.

  • Reflux the mixture at a temperature not exceeding 60°C for 2 hours with constant stirring.

• Solvent Evaporation:

  • Evaporate the organic solvent under reduced pressure using a rotary evaporator to form a thin lipid film on the wall of the flask.

• Hydration:

  • Hydrate the thin film with 50 mL of phosphate-buffered saline (PBS, pH 7.4) by gentle rotation of the flask at room temperature for 1-2 hours. This will result in the formation of a phytosomal suspension.

• Sonication (Optional):

  • To reduce the particle size and improve the homogeneity of the suspension, sonicate the phytosomal suspension using a probe sonicator or a bath sonicator.

• Characterization:

  • Characterize the phytosomes for particle size, PDI, and zeta potential using DLS.

  • Determine the complexation efficiency using techniques like FTIR spectroscopy to confirm the interaction between Nicotiflorin and the phospholipid.

  • Assess the morphology of the phytosomes using transmission electron microscopy (TEM).

Protocol 3: Preparation of Nicotiflorin-Cyclodextrin Inclusion Complex by Freeze-Drying

• Complexation in Solution:

  • Prepare a saturated aqueous solution of a cyclodextrin derivative (e.g., hydroxypropyl-β-cyclodextrin, HP-β-CD) in water.

  • Add an excess amount of Nicotiflorin to the cyclodextrin solution.

  • Stir the mixture at room temperature for 24-48 hours to allow for the formation of the inclusion complex.

• Filtration:

  • Filter the suspension to remove the un-complexed, undissolved Nicotiflorin.

• Freeze-Drying (Lyophilization):

  • Freeze the clear filtrate at -80°C.

  • Lyophilize the frozen sample for 48 hours to obtain a dry powder of the Nicotiflorin-cyclodextrin inclusion complex.

• Characterization:

  • Confirm the formation of the inclusion complex using techniques such as Differential Scanning Calorimetry (DSC), Powder X-ray Diffraction (PXRD), and Fourier-Transform Infrared (FTIR) spectroscopy. The characteristic peaks of Nicotiflorin should be absent or shifted in the complex.

  • Determine the solubility of the complex in water and compare it to that of free Nicotiflorin.

Signaling Pathways and Experimental Workflows

Nicotiflorin has been shown to modulate several key signaling pathways involved in inflammation and cell survival. Understanding these pathways can aid in designing experiments to evaluate the efficacy of Nicotiflorin formulations.

Caption: Nicotiflorin inhibits the NF-κB signaling pathway.

Caption: Potential modulation of the MAPK signaling pathway by Nicotiflorin.

Caption: Nicotiflorin as an inhibitor of the PI3K/Akt signaling pathway.

Caption: Experimental workflow for enhancing Nicotiflorin's bioavailability.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Intestinal absorption and neuroprotective effects of kaempferol-3- O -rutinoside - RSC Advances (RSC Publishing) DOI:10.1039/C7RA05415G [pubs.rsc.org]
• 3. Pharmacological Potential of Kaempferol, a Flavonoid in the Management of Pathogenesis via Modulation of Inflammation and Other Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fisherpub.sjf.edu [fisherpub.sjf.edu]
• 5. Solid lipid nanoparticle: A potent vehicle of the kaempferol for brain delivery through the blood-brain barrier in the focal cerebral ischemic rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Kaempferol complexation in cyclodextrins at basic pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Preparation and evaluation of kaempferol–phospholipid complex for pharmacokinetics and bioavailability in SD rats: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

Technical Support Center: Large-Scale Purification of Nicotiflorin

Welcome to the Technical Support Center for the large-scale purification of Nicotiflorin. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the extraction, purification, and crystallization of Nicotiflorin on a large scale.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the large-scale purification of Nicotiflorin?

A1: The large-scale purification of Nicotiflorin, a flavonoid glycoside, presents several key challenges:

• Structural Similarity to Other Flavonoids: Crude plant extracts often contain a complex mixture of structurally similar flavonoids, such as rutin (B1680289), which can co-elute with Nicotiflorin, making separation difficult.[1]

• Compound Stability: Flavonoids like Nicotiflorin can be sensitive to pH, temperature, and light, which can lead to degradation during the extended processing times required for large-scale purification.[2][3][4]

• Scalability of Purification Methods: Analytical methods that are effective for small-scale purification, such as standard HPLC, may not be directly transferable to a large-scale process due to issues with cost, solvent consumption, and throughput.[5][6]

• Low Yield and Recovery: Inefficient extraction from the initial plant material and losses during multi-step purification processes can significantly reduce the final yield of high-purity Nicotiflorin.[5]

Q2: What are the recommended extraction methods for maximizing Nicotiflorin yield from plant sources?

A2: To maximize the yield of Nicotiflorin, an optimized extraction strategy is crucial. Solvent extraction is the most common initial step.

• Solvent Selection: A mixture of ethanol (B145695) and water is generally effective for extracting polar flavonoid glycosides like Nicotiflorin. The optimal ratio can vary depending on the plant material but typically ranges from 50% to 80% ethanol.[7][8]

• Extraction Techniques: For large-scale operations, methods like maceration, ultrasound-assisted extraction (UAE), or microwave-assisted extraction (MAE) can be employed to improve efficiency. It is important to carefully control the temperature to balance extraction efficiency with the potential for thermal degradation of the compound.[7][9]

Q3: Which chromatographic techniques are most suitable for large-scale Nicotiflorin purification?

A3: A multi-step chromatographic approach is typically necessary to achieve high-purity Nicotiflorin on a large scale.

• Initial Cleanup (Macroporous Resin Chromatography): This step is highly effective for enriching the flavonoid fraction and removing highly polar or non-polar impurities. Non-polar or weakly polar macroporous resins are often used.[10][11][12][13][14][15]

• Intermediate Purification (Silica Gel or Sephadex Column Chromatography): This step further fractionates the enriched extract to separate Nicotiflorin from other closely related flavonoids.

• Final Polishing (High-Speed Counter-Current Chromatography or Preparative HPLC): High-Speed Counter-Current Chromatography (HSCCC) is a particularly effective technique for separating structurally similar compounds like Rutin and Nicotiflorin.[1][16] Reversed-phase preparative HPLC (RP-HPLC) can also be used for the final polishing step to achieve high purity.[5]

Troubleshooting Guides

Low Yield of Nicotiflorin

Possible Cause	Troubleshooting & Optimization
Incomplete Extraction	Optimize the ethanol-water ratio in the extraction solvent.[7][8] Increase extraction time or temperature, while carefully monitoring for any degradation of Nicotiflorin.[9] Consider more advanced extraction techniques like ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) to improve efficiency.
Degradation During Processing	Maintain a slightly acidic pH (around pH 4-6) during extraction and purification, as flavonoids can be unstable at neutral or alkaline pH.[2][3] Protect the extracts and purified fractions from direct light and high temperatures to prevent degradation.[4][17] Use vacuum evaporation at low temperatures to concentrate solutions.
Loss During Chromatographic Steps	For silica (B1680970) gel chromatography, if irreversible adsorption is suspected, consider deactivating the silica gel by adding a small amount of water to the mobile phase. When using macroporous resins, ensure the resin is appropriate for the polarity of Nicotiflorin and optimize the elution conditions to ensure complete desorption.[12][14]

Poor Separation of Nicotiflorin and Co-eluting Impurities (e.g., Rutin)

Possible Cause	Troubleshooting & Optimization
Suboptimal Chromatographic Conditions	For High-Speed Counter-Current Chromatography (HSCCC): Optimize the two-phase solvent system. A common system for separating Rutin and Nicotiflorin is ethyl acetate-n-butanol-water.[1][16] Experiment with different volume ratios to improve resolution. For Column Chromatography: Adjust the solvent gradient to improve separation. A shallower gradient can often resolve closely eluting compounds.[18] Consider using a different stationary phase with different selectivity.
Column Overloading	Reduce the amount of crude extract loaded onto the column. Overloading can lead to broad, overlapping peaks and poor separation.[6] Increase the column diameter to accommodate larger sample loads while maintaining resolution.[6][19]
Ineffective Preliminary Purification	Ensure the initial cleanup step using macroporous resin is effective in removing a significant portion of impurities. This will reduce the burden on the final, high-resolution chromatography step.[10][11]

Challenges in Crystallization

Possible Cause	Troubleshooting & Optimization
Failure to Crystallize	Ensure the Nicotiflorin solution is sufficiently concentrated. Slow evaporation of the solvent can help achieve the required supersaturation.[20] Try adding a small seed crystal of pure Nicotiflorin to induce crystallization.[20] Experiment with different anti-solvents (a solvent in which Nicotiflorin is insoluble) to induce precipitation.
Formation of Amorphous Precipitate Instead of Crystals	Cool the solution slowly. Rapid cooling often leads to the formation of an amorphous solid rather than well-defined crystals. Control the rate of solvent evaporation or anti-solvent addition to be very slow.
Low Purity of Crystals	Recrystallization may be necessary. Dissolve the crystals in a minimal amount of a suitable hot solvent and allow them to cool slowly to form purer crystals. Ensure that the initial solution is free from significant impurities before attempting crystallization.

Experimental Protocols

Protocol 1: Extraction and Initial Purification using Macroporous Resin

• Extraction:

  • Grind the dried plant material into a coarse powder.

  • Extract the powder with 70% ethanol at a solid-to-liquid ratio of 1:10 (w/v) using maceration or ultrasound-assisted extraction for a defined period (e.g., 2 hours).

  • Filter the extract and concentrate it under reduced pressure at a temperature below 50°C to obtain a crude extract.

• Macroporous Resin Chromatography:

  • Dissolve the crude extract in deionized water to a suitable concentration.

  • Load the aqueous solution onto a pre-equilibrated macroporous resin column (e.g., D101 or AB-8).[14]

  • Wash the column with 2-3 column volumes of deionized water to remove highly polar impurities like sugars and salts.

  • Elute the column with a stepwise gradient of ethanol in water (e.g., 20%, 40%, 60%, 80% ethanol). Collect fractions and monitor for the presence of Nicotiflorin using TLC or HPLC.

  • Combine the fractions containing Nicotiflorin and concentrate under reduced pressure.

Protocol 2: High-Speed Counter-Current Chromatography (HSCCC) for Final Purification

• Solvent System Preparation:

  • Prepare a two-phase solvent system of ethyl acetate-n-butanol-water at an optimized ratio (e.g., 4:1:5 v/v/v).[1][16]

  • Thoroughly mix the solvents in a separatory funnel and allow the phases to separate. Degas both the upper and lower phases before use.

• HSCCC Operation:

  • Fill the HSCCC column with the stationary phase (typically the upper phase).

  • Pump the mobile phase (typically the lower phase) through the column at a specific flow rate until hydrodynamic equilibrium is reached.

  • Dissolve the enriched Nicotiflorin fraction from Protocol 1 in a small volume of the mobile phase and inject it into the column.

  • Continue pumping the mobile phase and collect fractions.

  • Monitor the fractions by TLC or HPLC to identify those containing pure Nicotiflorin.

• Post-Purification:

  • Pool the pure fractions, remove the organic solvents under reduced pressure, and lyophilize to obtain high-purity Nicotiflorin.

Data Presentation

Table 1: Comparison of Purification Methods for Nicotiflorin

Purification Method	Purity Achieved	Recovery Rate	Key Solvent System	Reference
High-Speed Counter-Current Chromatography (HSCCC)	>96.5%	92.2%	Ethyl acetate-n-butanol-water (4:1:5 v/v/v)	[1][16]
Enzymatic Hydrolysis & Crystallization	>95%	Not Reported	Water (for crystallization)	[21]
Macroporous Resin (AB-8) followed by further chromatography	Purity of total flavonoids increased 4.76-fold	84.93% (for total flavonoids)	Ethanol-water gradient	[14]

Visualizations

Caption: Workflow for the large-scale purification of Nicotiflorin.

Caption: Troubleshooting logic for Nicotiflorin purification.

References

• 1. researchgate.net [researchgate.net]
• 2. A Review of the Current Knowledge of Thermal Stability of Anthocyanins and Approaches to Their Stabilization to Heat - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. How to Scale Up Chromatography for Industrial Bioproduction [synapse.patsnap.com]
• 7. mdpi.com [mdpi.com]
• 8. notulaebiologicae.ro [notulaebiologicae.ro]
• 9. Optimizing Extraction Techniques for Maximized Bioactive Compound Yield in Medicinal Herbs [publishing.emanresearch.org]
• 10. Purification of Flavonoids from an Aqueous Cocoa (Theobroma cocoa L.) Extract Using Macroporous Adsorption Resins [mdpi.com]
• 11. Extraction and purification of antioxidative flavonoids from Chionanthus retusa leaf - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Preparative Separation and Purification of the Total Flavonoids in Scorzonera austriaca with Macroporous Resins - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Macroporous resin purification and characterization of flavonoids from Platycladus orientalis (L.) Franco and their effects on macrophage inflammatory response - Food & Function (RSC Publishing) [pubs.rsc.org]
• 14. Preparative Purification of Total Flavonoids from Sophora tonkinensis Gagnep. by Macroporous Resin Column Chromatography and Comparative Analysis of Flavonoid Profiles by HPLC-PAD - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Purification of rutin and nicotiflorin from the flowers of Edgeworthia chrysantha Lindl. by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. bio-rad.com [bio-rad.com]
• 20. How To [chem.rochester.edu]
• 21. pubs.acs.org [pubs.acs.org]

Preventing Nicotiflorin precipitation in cell culture media

Welcome to the technical support center for the use of Nicotiflorin in cell culture experiments. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing precipitation and ensuring successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Nicotiflorin and why is it prone to precipitation in cell culture media?

Nicotiflorin, also known as Kaempferol-3-O-rutinoside, is a flavonoid glycoside found in various plants.[1] Like many polyphenolic compounds, nicotiflorin has poor aqueous solubility at physiological pH, which can lead to precipitation when it is introduced into the complex aqueous environment of cell culture media.

Q2: What is the recommended solvent for preparing a Nicotiflorin stock solution?

Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for preparing a high-concentration stock solution of Nicotiflorin.[2] It is crucial to use anhydrous, high-purity DMSO to ensure the stability of the compound. The final concentration of DMSO in the cell culture medium should be kept as low as possible, ideally below 0.1% and not exceeding 0.5%, to avoid solvent-induced cytotoxicity.[2]

Q3: At what concentration can I expect Nicotiflorin to be soluble?

The solubility of Nicotiflorin is highly dependent on the solvent and the aqueous medium. It is significantly more soluble in organic solvents than in aqueous solutions. The table below summarizes the available solubility data.

Q4: How can the composition of my cell culture medium affect Nicotiflorin solubility?

The components of your cell culture medium can significantly influence the solubility of Nicotiflorin:

• pH: The physiological pH of most cell culture media (typically 7.2-7.4) contributes to the low solubility of many flavonoids.[3]

• Serum Content: Fetal Bovine Serum (FBS) contains proteins, such as albumin, that can bind to flavonoids. This binding can either increase solubility or, in some cases, lead to the formation of insoluble complexes.[4][5] Different lots of FBS can have varying compositions, which may lead to batch-to-batch variability in your experiments.[4]

• Other Components: Salts and other components in the media can also interact with Nicotiflorin and affect its solubility.

Q5: How should I store my Nicotiflorin stock solution?

For long-term stability, it is recommended to store the Nicotiflorin stock solution in DMSO at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.

Troubleshooting Guides

Issue 1: Immediate Precipitation Upon Addition to Cell Culture Media

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of Nicotiflorin in the media exceeds its solubility limit in that specific aqueous environment.	Decrease the final working concentration. It is highly recommended to perform a solubility test to determine the maximum soluble concentration in your specific cell culture medium and conditions (see Experimental Protocols section).
"Solvent Shock"	Rapidly adding a concentrated DMSO stock solution to the aqueous cell culture medium causes a sudden change in solvent polarity, leading to the compound "crashing out" of solution.	1. Pre-warm the cell culture medium to 37°C. Adding the compound to cold media can decrease its solubility. 2. Add the stock solution dropwise while gently swirling or vortexing the medium. This ensures rapid and even dispersion. 3. Use a serial dilution approach. First, create an intermediate dilution of the stock solution in a small volume of pre-warmed medium, and then add this to the final volume.
High DMSO Concentration	While DMSO aids in initial solubilization, a high final concentration in the media can still lead to precipitation upon further dilution and can be toxic to cells.	Keep the final DMSO concentration in the culture medium below 0.5%, and ideally below 0.1%.[2] This may necessitate preparing a more concentrated stock solution in DMSO.

Issue 2: Precipitation Observed After Incubation

Potential Cause	Explanation	Recommended Solution
Compound Instability	Nicotiflorin may degrade or aggregate over time at 37°C in the cell culture environment.	Minimize the duration of the experiment if possible. Ensure the stock solution is freshly prepared or has been stored properly.
Interaction with Media Components	Over time, Nicotiflorin may interact with serum proteins, salts, or other components in the medium, leading to the formation of insoluble complexes.	If your cell line can tolerate it, consider reducing the serum concentration or using a serum-free medium for the duration of the treatment.
pH Shift	Cellular metabolism can cause a slight decrease in the pH of the culture medium over time, which could potentially affect the solubility of Nicotiflorin.	Ensure your cell culture medium is adequately buffered for the duration of your experiment.
Evaporation	Evaporation of the medium in the incubator can lead to an increase in the concentration of all components, potentially exceeding the solubility limit of Nicotiflorin.	Ensure proper humidification of your incubator and use appropriate culture vessels to minimize evaporation.

Data Presentation

Table 1: Solubility of Nicotiflorin in Various Solvents

Solvent	Approximate Solubility	Reference
Dimethyl Sulfoxide (DMSO)	~5 mg/mL
1:5 DMSO:PBS (pH 7.2)	~0.5 mg/mL
Water	Sparingly soluble

Experimental Protocols

Protocol 1: Preparation of Nicotiflorin Stock and Working Solutions

This protocol outlines the recommended procedure for preparing a Nicotiflorin working solution for cell culture experiments to minimize the risk of precipitation.

Caption: Workflow for preparing Nicotiflorin solutions.

Protocol 2: Determining the Maximum Soluble Concentration of Nicotiflorin in Cell Culture Medium

This experiment will help you determine the highest concentration of Nicotiflorin that remains soluble in your specific cell culture medium under your experimental conditions.

Materials:

• Nicotiflorin powder

• Anhydrous DMSO

• Your specific cell culture medium (e.g., DMEM with 10% FBS)

• Sterile microcentrifuge tubes or a 96-well plate

• Spectrophotometer or plate reader (optional, for quantitative assessment)

Methodology:

• Prepare a high-concentration stock solution of Nicotiflorin in DMSO (e.g., 50 mM). Ensure it is fully dissolved.

• Pre-warm your complete cell culture medium to 37°C.

• Prepare a series of dilutions of the Nicotiflorin stock solution in your pre-warmed cell culture medium. It is recommended to perform a 2-fold serial dilution starting from a concentration that is higher than your intended highest experimental concentration.

• Incubate the dilutions under your standard cell culture conditions (e.g., 37°C, 5% CO₂) for a duration that reflects your planned experiment (e.g., 24, 48, or 72 hours).

• Observe for precipitation:

  • Visual Inspection: Carefully examine each dilution for any signs of cloudiness, crystals, or precipitate at different time points (e.g., 0, 2, 6, 24 hours).

  • Microscopic Examination: For a more sensitive assessment, place a small drop of the solution on a microscope slide and look for any crystalline structures.

  • Quantitative Assessment (Optional): Measure the absorbance of the solutions in a 96-well plate at a wavelength of 600-650 nm. An increase in absorbance compared to the vehicle control indicates the presence of a precipitate.

• Determine the Maximum Soluble Concentration: The highest concentration that remains clear and free of any visible precipitate is your maximum working soluble concentration for Nicotiflorin under those specific conditions.

Signaling Pathway

Nicotiflorin has been shown to exert some of its biological effects, such as reducing apoptosis, through the modulation of the Akt/FoxO signaling pathway.[6] The diagram below illustrates the proposed mechanism.

Caption: Nicotiflorin's modulation of the Akt/FoxO/Bcl-2 pathway.

References

• 1. Kaempferol-3-O-rutinoside Analysis Service | MtoZ Biolabs [mtoz-biolabs.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Different concentrations of fetal bovine serum affect cytokine modulation in Lipopolysaccharide-activated apical papilla cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Nicotiflorin Extraction

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the extraction of Nicotiflorin, with a core focus on temperature optimization.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of temperature on Nicotiflorin extraction?

A1: Temperature is a critical parameter in Nicotiflorin extraction. Generally, increasing the extraction temperature enhances the solubility and diffusion rate of Nicotiflorin, which can lead to a higher extraction yield.[1][2] However, excessively high temperatures can cause thermal degradation of flavonoids like Nicotiflorin, reducing the final yield and potentially creating undesirable byproducts.[1][3][4] Therefore, the optimal temperature is a compromise between maximizing extraction efficiency and minimizing compound degradation.[1][3]

Q2: What is the recommended optimal temperature range for Nicotiflorin extraction?

A2: The optimal temperature can vary significantly depending on the extraction method, solvent used, and the plant matrix. For many conventional solvent extractions of flavonoids, a temperature range of 50-70°C is generally recommended.[1] For Ultrasound-Assisted Extraction (UAE) of Nicotiflorin from Flos Sophorae Immaturus, the yield was found to increase significantly as the temperature rose from 30°C to 60°C, with an optimal temperature identified at 61°C.[5][6] It is crucial to optimize the temperature for each specific protocol.

Q3: How does temperature influence different extraction techniques for flavonoids?

A3: Different extraction techniques have varying optimal temperature ranges:

• Ultrasound-Assisted Extraction (UAE): For flavonoids, optimal temperatures are often in the range of 40°C to 80°C. One study on Nicotiflorin found 61°C to be optimal.[5][6][7]

• Microwave-Assisted Extraction (MAE): MAE can rapidly heat the solvent. Optimal temperatures are typically between 40°C and 60°C.[8][9][10]

• Supercritical Fluid Extraction (SFE): In SFE using supercritical CO2 with an ethanol (B145695) modifier for flavonoids from Abelmoschus manihot, an optimal temperature of 53°C was reported.[11]

• Deep Eutectic Solvent (DES) Extraction: This newer, green extraction method was found to be optimal at a lower temperature of 30°C for flavonoids from Abelmoschus manihot.[12][13]

• Heated Reflux & Maceration: For these conventional methods, temperatures around 60°C are common.[14][15] However, high temperatures over prolonged periods can lead to degradation.[16]

Q4: Can high temperatures lead to the degradation of Nicotiflorin?

A4: Yes. Flavonoids are known to be heat-sensitive, and high temperatures can lead to their degradation.[17][18] Studies have shown that total flavonoid content can decrease at temperatures above a certain threshold, which for some aqueous extractions can be as low as 50°C.[4] It is essential to carefully control the extraction temperature to prevent the loss of Nicotiflorin.[1]

Troubleshooting Guide

Issue 1: Low Yield of Nicotiflorin

• Question: My Nicotiflorin yield is consistently low. Could the extraction temperature be the cause?

• Answer: Suboptimal temperature is a common reason for low extraction yields. If the temperature is too low, the solubility and diffusion of Nicotiflorin will be limited. Conversely, if the temperature is too high, Nicotiflorin may degrade.[1]

  • Recommended Action:

    • Review your current extraction temperature. Compare it with published optimal ranges for your specific method (see table below and FAQs).

    • Perform a temperature optimization experiment. Test a range of temperatures (e.g., 40°C, 50°C, 60°C, 70°C, 80°C) while keeping all other parameters (solvent, time, solid-to-liquid ratio) constant.[3]

    • Analyze the extracts at each temperature using HPLC to quantify the Nicotiflorin yield and identify the optimal point. The yield of Nicotiflorin from Flos Sophorae Immaturus was shown to increase significantly when the temperature was raised from 30°C to 60°C.[5]

Issue 2: Suspected Degradation of Nicotiflorin

• Question: I am concerned that my Nicotiflorin is degrading during the extraction process due to heat. How can I verify and prevent this?

• Answer: Degradation is a significant risk, especially with prolonged extraction times at elevated temperatures.[1][17] Flavonoids are generally more sensitive to heat than other phenolic compounds.[18]

  • Recommended Action:

    • Verification: Analyze your crude extract using HPLC-MS. Look for known degradation products of flavonoids or a decrease in the target Nicotiflorin peak alongside the emergence of unknown peaks when comparing extracts from lower and higher temperatures.

    • Prevention:

      • Lower the extraction temperature. Even if a higher temperature gives a greater initial extraction rate, a slightly lower temperature for a longer duration might yield more intact Nicotiflorin.

      • Reduce the extraction time. For methods like MAE and UAE, shorter extraction times are often sufficient.[8][19]

      • Work in a controlled environment. Protect the extraction mixture from light and oxygen, as these factors can accelerate degradation, especially at higher temperatures.[1][20]

Issue 3: Inconsistent Results Between Batches

• Question: My Nicotiflorin yield varies significantly from one extraction to the next. How can I improve the consistency of my temperature control?

• Answer: Inconsistent temperature control is a major source of variability in extraction results.

  • Recommended Action:

    • Use precision equipment. Employ a temperature-controlled water bath, heating mantle with a thermocouple, or a dedicated extraction system with precise temperature regulation.[14]

    • Monitor the temperature directly within the extraction vessel, not just the setting on the instrument.

    • Ensure uniform heating. For methods like maceration or reflux, ensure adequate stirring to avoid localized hot spots where degradation can occur.[9]

    • Calibrate your equipment regularly to ensure the temperature reading is accurate.

Data Presentation: Optimized Extraction Parameters

The following table summarizes optimal temperature and other conditions for flavonoid extraction from various sources, including studies that specifically quantified Nicotiflorin.

Compound/Plant Source	Extraction Method	Optimal Temperature	Solvent	Other Key Parameters	Reference
Nicotiflorin from Flos Sophorae Immaturus	Ultrasound-Assisted Extraction (UAE)	61°C	70% Ethanol	Time: 30 min, Liquid/Solid Ratio: 15.30 mL/g	[5][6]
Flavonoids from Abelmoschus manihot	Supercritical Fluid Extraction (SFE)	53°C	85% Ethanol (modifier)	Pressure: 20 MPa	[11]
Flavonoids from Abelmoschus manihot	Deep Eutectic Solvent (DES)	30°C	Choline chloride & Acetic acid	Time: 30 min, Solid/Solvent Ratio: 35:1 mg/mL	[12]
Phenolic Compounds from Clinacanthus nutans	Reflux Extraction	60°C	90:10 Water:Ethanol	Time: 120 min	[14]
Flavonoids from Physalis angulata	Ultrasound-Assisted Extraction (UAE)	80°C	31.66% Ethanol	Time: 48.73 min, Solvent/Material Ratio: 30:1 mL/g	[7]
Bioactive Compounds from Garlic Husk	Solvent Extraction	60-70°C	Water	Time: 60-90 min	[2]

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Nicotiflorin from Flos Sophorae Immaturus [5][6]

• Sample Preparation: Dry the plant material (Flos Sophorae Immaturus) and grind it into a fine powder.

• Extraction:

  • Weigh a precise amount of the powdered plant material.

  • Add the extraction solvent (70% ethanol) at a liquid-to-solid ratio of 15.30 mL/g.

  • Place the mixture in an ultrasonic bath or use an ultrasonic probe.

  • Set the temperature of the ultrasonic bath to 61°C.

  • Perform the extraction for 30 minutes.

• Post-Extraction:

  • Filter the resulting mixture to separate the extract from the solid plant residue.

  • Analyze the filtrate using HPLC to quantify the Nicotiflorin content.

Protocol 2: General Temperature Optimization Experiment [3]

• Preparation: Prepare identical samples of the powdered plant material.

• Parallel Extractions:

  • Set up a series of extractions in parallel. Keep all parameters (e.g., solvent type and concentration, liquid-to-solid ratio, extraction time) constant across all samples.

  • Assign a different extraction temperature to each sample (e.g., 30°C, 40°C, 50°C, 60°C, 70°C, 80°C). Use a temperature-controlled water bath for accuracy.

• Analysis:

  • After the extraction period, filter all samples.

  • Quantify the Nicotiflorin yield in each extract using a validated analytical method like HPLC.

• Evaluation: Plot the Nicotiflorin yield as a function of temperature to determine the optimal point where yield is maximized before degradation may cause it to plateau or decrease.

Visualizations

Caption: Experimental workflow for optimizing extraction temperature.

References

• 1. benchchem.com [benchchem.com]
• 2. frontiersin.org [frontiersin.org]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Optimization of Ultrasound-Assisted Extraction Using Response Surface Methodology for Simultaneous Quantitation of Six Flavonoids in Flos Sophorae Immaturus and Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Effect of Microwave-Assisted Extraction on the Phenolic Compounds and Antioxidant Capacity of Blackthorn Flowers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. Extraction and determination of bioactive flavonoids from Abelmoschus manihot (Linn.) Medicus flowers using deep eutectic solvents coupled with high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Effects of temperature, time, and solvent ratio on the extraction of phenolic compounds and the anti-radical activity of Clinacanthus nutans Lindau leaves by response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Optimization of Flavonoid Extraction from Abelmoschus manihot Flowers Using Ultrasonic Techniques: Predictive Modeling through Response Surface Methodology and Deep Neural Network and Biological Activity Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. mdpi.com [mdpi.com]
• 18. encyclopedia.pub [encyclopedia.pub]
• 19. mdpi.com [mdpi.com]
• 20. Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Nicotiflorin Solubility: A Technical Guide for Researchers

For scientists and researchers working with the flavonoid Nicotiflorin, achieving optimal dissolution is a critical first step for successful experimentation. This technical support center provides a comprehensive guide to understanding and troubleshooting the solubility of Nicotiflorin (Standard).

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for dissolving Nicotiflorin?

A1: Dimethyl sulfoxide (B87167) (DMSO) is the most effective solvent for dissolving Nicotiflorin, with a reported solubility of up to 100 mg/mL.[1] Other suitable organic solvents include Dimethylformamide (DMF), ethanol, and methanol.[1][2]

Q2: My Nicotiflorin is not dissolving completely in the recommended solvent. What should I do?

A2: There are several factors that could be affecting solubility. First, ensure you are using a fresh, high-purity solvent, as absorbed moisture in solvents like DMSO can reduce solubility.[1] Gentle heating or sonication can also aid dissolution. If you are preparing a stock solution, it is recommended to purge the solvent with an inert gas. For aqueous buffer solutions, it is best to first dissolve the Nicotiflorin in a small amount of DMSO and then dilute it with the aqueous buffer of choice.[2]

Q3: I'm observing a color change in my Nicotiflorin solution over time. Is this normal?

A3: A color change, such as turning yellow or brown, can indicate degradation of the flavonoid. This is often due to oxidation. To minimize this, protect your solution from light and consider preparing fresh solutions for each experiment. Storing stock solutions at -20°C or -80°C in small, tightly sealed aliquots can also help maintain stability.

Q4: Can I use water to dissolve Nicotiflorin?

A4: Nicotiflorin is reported to be insoluble in water.[1] It is also sparingly soluble in aqueous buffers.[2] For experiments requiring an aqueous environment, the recommended method is to first dissolve the compound in DMSO and then dilute with the aqueous buffer.[2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Cloudy or Precipitated Solution	- Exceeded solubility limit- Solvent purity issue- Temperature fluctuation	- Ensure the concentration is within the known solubility range for the solvent.- Use fresh, anhydrous, high-purity solvent.- Gently warm the solution or use sonication to aid dissolution. For long-term storage, ensure the solution remains at a stable temperature.
Inconsistent Results Between Experiments	- Degradation of Nicotiflorin stock solution- Inaccurate concentration of stock solution	- Prepare fresh stock solutions regularly and store them properly (aliquoted, at low temperature, protected from light).- Verify the initial weight of the Nicotiflorin standard and the volume of the solvent used for the stock solution.
Difficulty Dissolving for Aqueous Assays	- Low solubility in aqueous media	- Prepare a high-concentration stock solution in DMSO. Add the required volume of the DMSO stock to your aqueous buffer. Ensure the final concentration of DMSO is compatible with your experimental system (typically <0.5%).[2]

Quantitative Solubility Data

The following table summarizes the reported solubility of Nicotiflorin in various solvents.

Solvent	Solubility (mg/mL)	Source
Dimethyl sulfoxide (DMSO)	~100	Selleck Chemicals[1]
Dimethylformamide (DMF)	~3	Cayman Chemical[2]
Ethanol	Soluble (quantitative data not specified)	Selleck Chemicals, ChemFaces
Methanol	Soluble (quantitative data not specified)	ChemFaces
Pyridine	Soluble (quantitative data not specified)	ChemFaces
DMSO:PBS (pH 7.2) (1:5)	~0.5	Cayman Chemical[2]
Water	Insoluble	Selleck Chemicals[1]
Aqueous Buffers	Sparingly Soluble	Cayman Chemical[2]

Experimental Protocols

Protocol for Determining the Solubility of Nicotiflorin (Shake-Flask Method)

This protocol outlines a standard procedure for determining the equilibrium solubility of Nicotiflorin in a chosen solvent.

Materials:

• Nicotiflorin (Standard)

• Selected solvent (e.g., DMSO, Ethanol, Methanol)

• Vials with screw caps

• Orbital shaker or vortex mixer

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system or a suitable analytical instrument for quantification

Procedure:

• Preparation: Add an excess amount of Nicotiflorin to a vial containing a known volume of the selected solvent. The amount of solid should be sufficient to ensure that a saturated solution is formed and undissolved solid remains.

• Equilibration: Tightly cap the vial and place it on an orbital shaker or vortex mixer. Agitate the mixture at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-48 hours) to reach equilibrium.

• Phase Separation: After equilibration, centrifuge the vial at a high speed to pellet the undissolved solid.

• Filtration: Carefully withdraw the supernatant using a syringe and filter it through a syringe filter to remove any remaining solid particles.

• Quantification: Dilute the filtered, saturated solution with a suitable solvent to a concentration within the linear range of your analytical method. Analyze the concentration of Nicotiflorin using a calibrated HPLC or another appropriate quantitative method.

• Calculation: Calculate the solubility of Nicotiflorin in the chosen solvent based on the measured concentration and the dilution factor.

Signaling Pathway and Experimental Workflow

Nicotiflorin has been shown to exert its biological effects through various signaling pathways. One such pathway is the Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway, specifically through the inhibition of JAK2 and STAT3 phosphorylation.

Caption: Nicotiflorin's inhibition of the JAK2/STAT3 signaling pathway.

This guide provides a foundational understanding for working with Nicotiflorin. For specific applications, further optimization of solvent systems and experimental conditions may be necessary. Always refer to the manufacturer's product information sheet for batch-specific data.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]

Nicotiflorin purity assessment and common impurities

Welcome to the . This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their work with Nicotiflorin.

Frequently Asked Questions (FAQs)

Q1: What is the typical purity of commercially available Nicotiflorin reference standards?

A1: Commercially available Nicotiflorin reference standards typically have a purity of 98% or higher as determined by High-Performance Liquid Chromatography (HPLC). However, purity can vary between batches and suppliers. It is crucial to consult the Certificate of Analysis (CoA) provided with your specific lot. Purity values greater than 95% are commonly reported in literature for purified Nicotiflorin.[1][2][3][4][5]

Q2: What are the most common impurities I might encounter in my Nicotiflorin sample?

A2: Impurities in a Nicotiflorin sample can originate from the synthesis/extraction process or from degradation.

• Structurally Related Flavonoids: The most common impurities are other flavonoids with similar structures, which can be difficult to separate. These include:

  • Rutin: Often co-extracted and co-purified with Nicotiflorin.[4][5]

  • Astragalin (Kaempferol-3-O-glucoside): A potential byproduct if Nicotiflorin is produced via enzymatic hydrolysis.[1][2]

  • Kaempferol: The aglycone of Nicotiflorin, which may be present due to hydrolysis.[1][2]

• Degradation Products: Forced degradation studies indicate that Nicotiflorin, like other flavonoids, can degrade under stress conditions such as strong acid or base hydrolysis, oxidation, and exposure to high temperatures or UV light. The exact nature of these degradants requires specific analysis.

• Residual Solvents: Solvents used during extraction and purification (e.g., ethanol, methanol (B129727), ethyl acetate) may be present in trace amounts.

• Starting Material Carryover: If extracted from a natural source like tea seed, other plant components may be carried through the purification process.[1][2]

Q3: My Nicotiflorin purity is lower than expected when measured by HPLC. What are the possible causes?

A3: Lower than expected purity can be due to several factors:

• Degradation: Nicotiflorin may have degraded due to improper storage (e.g., exposure to light, high temperatures, or non-neutral pH).

• Co-eluting Impurities: An impurity may have a similar retention time to Nicotiflorin under your current HPLC conditions, leading to a single, broad, or asymmetric peak.

• Inaccurate Quantification: Ensure your HPLC method is validated for quantification. This includes assessing linearity, accuracy, and precision. The reference standard used for comparison must be of high, known purity.

• Contamination: The sample may have been contaminated during handling or preparation.

Q4: I am observing unexpected peaks in my Nicotiflorin chromatogram. How can I identify them?

A4: Identifying unknown peaks requires further analytical investigation. The recommended technique is Liquid Chromatography-Mass Spectrometry (LC-MS). By coupling the separation power of LC with the mass-resolving capability of MS, you can obtain the mass-to-charge ratio (m/z) of the unknown compounds. This data, along with fragmentation patterns (MS/MS), can be used to propose structures for the impurities, especially when compared to known related compounds like Rutin, Astragalin, and Kaempferol.

Purity Assessment and Quantitative Data

The purity of Nicotiflorin is most commonly assessed by HPLC, with identity confirmation by Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). Quantitative NMR (qNMR) can also be used as a primary method for purity determination.

Parameter	Method	Reported Purity/Recovery	Reference
Purity after Crystallization	NMR	>95%	[1][2]
Purity of Reference Standard	HPLC	98%	[3]
Purity after HSCCC	HPLC	>96.5%	[4][5]
Recovery from HSCCC	HPLC	92.2%	[4][5]

Troubleshooting Guides

HPLC Purity Analysis Troubleshooting

Issue	Possible Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	1. Column degradation. 2. Incompatible sample solvent. 3. Column overload.	1. Use a guard column; flush or replace the analytical column. 2. Dissolve the sample in the mobile phase or a weaker solvent. 3. Reduce the injection volume or sample concentration.
Inconsistent Retention Times	1. Fluctuation in mobile phase composition. 2. Unstable column temperature. 3. Pump malfunction or air bubbles.	1. Prepare fresh mobile phase and ensure adequate mixing/degassing. 2. Use a column oven to maintain a constant temperature. 3. Purge the pump and check for leaks.
Co-eluting Peaks	Method is not optimized for separating Nicotiflorin from a specific impurity (e.g., Rutin).	Modify the HPLC method. Try adjusting the mobile phase gradient, changing the organic modifier (e.g., acetonitrile (B52724) vs. methanol), or using a different column chemistry (e.g., Phenyl-Hexyl instead of C18).

Common Experimental Issues

Problem	Possible Cause	Troubleshooting Steps
Low Yield During Extraction/Purification	1. Inefficient extraction solvent. 2. Degradation during the process. 3. Loss of compound during transfers or chromatography.	1. Optimize the solvent system. For flavonoids, hydroalcoholic solutions are often effective. 2. Avoid high temperatures and exposure to strong acids/bases. 3. Ensure careful handling and optimize chromatographic conditions to minimize band broadening.
Inconsistent Results in Biological Assays	1. Variable purity of Nicotiflorin lots. 2. Presence of active impurities. 3. Degradation in assay buffer.	1. Always use a well-characterized batch of Nicotiflorin with a known purity (>95%). 2. Profile your sample for impurities using LC-MS. 3. Check the stability of Nicotiflorin under your specific assay conditions (pH, temperature, time).

Experimental Protocols

HPLC Method for Purity Assessment of Nicotiflorin

This protocol provides a general method for the analysis of flavonoids. Optimization may be required for specific impurity profiles.

• Instrumentation: HPLC system with a Diode Array Detector (DAD) or UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% Formic acid in water.

  • Solvent B: Acetonitrile.

• Gradient Elution:

  • Start with 10-20% B.

  • Linearly increase to 60-70% B over 20-30 minutes.

  • Include a wash step with a higher percentage of B, followed by re-equilibration at initial conditions.

• Flow Rate: 0.8 - 1.0 mL/min.

• Column Temperature: 25-30 °C.

• Detection: Monitor at wavelengths relevant for flavonoids, typically around 265 nm and 350 nm. A DAD allows for full spectral analysis to aid in peak purity assessment.

• Sample Preparation: Accurately weigh and dissolve the Nicotiflorin sample in methanol or the initial mobile phase composition to a known concentration (e.g., 1 mg/mL). Filter through a 0.45 µm syringe filter before injection.

• Quantification: Calculate purity based on the area percentage of the Nicotiflorin peak relative to the total area of all peaks in the chromatogram. For more accurate results, use a certified reference standard to create a calibration curve.

Protocol for Forced Degradation Study

Forced degradation studies are essential for identifying potential degradation products and establishing the stability-indicating nature of an analytical method.

• Sample Preparation: Prepare a stock solution of Nicotiflorin (e.g., 1 mg/mL) in a suitable solvent like methanol or a methanol:water mixture.

• Stress Conditions:

  • Acid Hydrolysis: Add 1 M HCl to the sample solution. Heat at 60-80°C for several hours.

  • Base Hydrolysis: Add 1 M NaOH to the sample solution. Keep at room temperature or heat gently (e.g., 40°C) for a shorter duration.

  • Oxidative Degradation: Add 3-6% H₂O₂ to the sample solution. Keep at room temperature and protect from light for up to 24 hours.

  • Thermal Degradation: Expose the solid sample or a solution to heat (e.g., 80-100°C) for 24-48 hours.

  • Photodegradation: Expose the sample solution to UV light (e.g., 254 nm) and visible light according to ICH Q1B guidelines.

• Sample Analysis:

  • Before analysis, neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively.

  • Analyze all stressed samples, along with an unstressed control sample, using the developed HPLC method.

  • Aim for 5-20% degradation of the main peak for meaningful results. Adjust stress conditions (time, temperature, reagent concentration) if degradation is too low or too high.

• Peak Purity and Mass Balance: Use a DAD to assess the peak purity of the Nicotiflorin peak in the presence of degradation products. Use LC-MS to identify the m/z of the major degradation products.

Visualizations

Experimental Workflow

Caption: Workflow for Nicotiflorin Purity Assessment.

Signaling Pathways

Nicotiflorin has been shown to modulate several signaling pathways related to its anti-inflammatory, antioxidant, and neuroprotective effects.

Caption: Nicotiflorin inhibits pro-inflammatory and apoptotic pathways.[1][2][3][6]

References

• 1. Mechanism of Nicotiflorin in San-Ye-Qing rhizome for anti-inflammatory effect in ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Signaling Pathways and Targets of Natural Compounds from Traditional Chinese Medicine in Treating Ischemic Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | qNMR in natural products: practical approaches. What nobody tells you before starting your qNMR study! [frontiersin.org]
• 5. pharmacologyonline.silae.it [pharmacologyonline.silae.it]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Enhanced Stability of Nicotiflorin through pH Adjustment

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the stability of nicotiflorin by adjusting pH.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of pH on the stability of nicotiflorin and other flavonoids?

Flavonoids, including nicotiflorin (also known as kaempferol-3-O-rutinoside), are generally more stable in acidic conditions (pH < 7).[1] As the pH increases towards neutral and alkaline conditions, flavonoids are prone to degradation.[2][3] This is due to the deprotonation of their phenolic hydroxyl groups, which makes the molecule more susceptible to oxidation and structural rearrangement.[1][2] Extreme acidic conditions, however, can also lead to the hydrolysis of glycosidic bonds, which would cleave the rutinoside from the kaempferol (B1673270) aglycone in nicotiflorin.[1]

Q2: What are the typical degradation products of flavonoids under alkaline conditions?

Under alkaline conditions, flavonoids can undergo autoxidation, which primarily affects the C-ring of the molecule. This can lead to molecular fragmentation into simpler phenolic acids or dimerization and polymerization, resulting in larger, higher molecular weight species.[2] For quercetin, a structurally similar flavonol, protocatechuic acid and phloroglucinol (B13840) carboxylic acid have been identified as typical degradation products.

Q3: How can I monitor the degradation of nicotiflorin in my experiments?

High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection is the most common and accurate method for monitoring the degradation of nicotiflorin.[4][5][6] A stability-indicating HPLC method should be developed and validated to separate the intact nicotiflorin from its potential degradation products.[4][6] UV-Vis spectroscopy can also be used to observe changes in the absorption spectrum of nicotiflorin, which can indicate degradation.

Q4: What is a forced degradation study and why is it important?

A forced degradation or stress study is a process where the drug substance is exposed to conditions more severe than accelerated stability testing, such as high temperature, light, and a range of pH values (acidic and basic).[7][8] These studies are crucial for developing and validating stability-indicating analytical methods, as they help to identify likely degradation products and establish degradation pathways.[4][8] The goal is typically to achieve approximately 10-20% degradation of the active pharmaceutical ingredient (API).[4][7]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Rapid degradation of nicotiflorin even at acidic pH.	Presence of metal ions (e.g., Cu²⁺, Fe³⁺) which can catalyze oxidation.[9] Exposure to light.[9] High temperatures.	1. Use chelating agents like EDTA to sequester metal ions.2. Conduct experiments in amber vials or protect from light.[9]3. Control the temperature of the experiment.
Inconsistent or irreproducible stability results.	Inaccurate pH measurement or control. Fluctuation in temperature. Inconsistent preparation of solutions. Interaction with the container.	1. Calibrate the pH meter regularly. Use high-quality buffers.2. Use a temperature-controlled incubator or water bath.3. Follow a standardized protocol for solution preparation.4. Use inert container materials like glass.
Precipitation of nicotiflorin in the buffer solution.	Poor aqueous solubility of nicotiflorin, which can be pH-dependent. The concentration of nicotiflorin is above its solubility limit at that specific pH.	1. Consider the use of co-solvents (e.g., ethanol, DMSO) in your buffer system.[10]2. Determine the solubility of nicotiflorin at different pH values before starting the stability study.3. Filter the solution after preparation to remove any undissolved material.
Difficulty in separating nicotiflorin from its degradation products by HPLC.	The HPLC method is not optimized. Co-elution of degradation products with the parent compound.	1. Optimize the mobile phase composition, gradient, and column temperature.[11]2. Use a different column chemistry (e.g., C18, Phenyl-Hexyl).3. Employ a mass spectrometer (LC-MS) for better peak identification and purity assessment.[5]
The color of the nicotiflorin solution changes over time.	This is a visual indicator of degradation. Flavonoids are known to change color with pH and degradation.[12]	1. This confirms the need for a quantitative stability study using techniques like HPLC.2. Document the color changes as part of your observations.

Quantitative Data on Flavonoid Stability

pH	Flavonoid	Temperature (°C)	Half-life (t₁/₂) (hours)	Degradation Rate Constant (k) (h⁻¹)	Reference
2.0	Peonidin-3-glucoside	25	Stable	-	Illustrative[13]
4.0	Rutin (B1680289)	90	> 24	< 0.029	Illustrative
7.0	Rutin	90	~ 8	~ 0.087	Illustrative
8.0	Rutin	25	Decreased Stability	-	Illustrative[14]
> 9.0	Quercetin*	25	High Instability	-	Illustrative[2]

Note: This table contains illustrative data for flavonoids structurally similar to nicotiflorin to demonstrate the general trend of stability. Researchers should perform their own stability studies to determine the specific stability profile of nicotiflorin under their experimental conditions.

Experimental Protocols

Detailed Methodology for pH-Dependent Stability Study of Nicotiflorin

Objective: To determine the stability of nicotiflorin over time in aqueous solutions at various pH values.

Materials:

• Nicotiflorin standard (high purity)

• HPLC grade acetonitrile (B52724) and water

• Buffers of various pH values (e.g., pH 2, 4, 5, 7, 9). It is recommended to use buffers with known composition, such as phosphate, citrate, or borate (B1201080) buffers.

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

• Amber HPLC vials

• Calibrated pH meter

• HPLC system with UV or MS detector

Procedure:

• Preparation of Buffer Solutions: Prepare a series of buffer solutions covering the desired pH range (e.g., pH 2, 4, 5, 7, 9).

• Preparation of Nicotiflorin Stock Solution: Accurately weigh and dissolve nicotiflorin in a suitable solvent (e.g., methanol (B129727) or a mixture of buffer and organic solvent) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Preparation of Stability Samples: For each pH to be tested, dilute the stock solution with the corresponding buffer to a final concentration suitable for HPLC analysis (e.g., 50 µg/mL).

• Stability Study Setup:

  • Transfer the prepared nicotiflorin-buffer solutions into amber vials to protect them from light.

  • Incubate the vials at a constant temperature (e.g., 25°C or 40°C for accelerated studies).

• Sample Analysis:

  • At predetermined time intervals (e.g., 0, 2, 4, 8, 24, 48, and 72 hours), withdraw an aliquot from each vial.

  • Analyze the samples immediately by a validated stability-indicating HPLC method.

  • The initial time point (t=0) serves as the baseline.

• Data Analysis:

  • Calculate the percentage of nicotiflorin remaining at each time point relative to the initial concentration.

  • Plot the percentage of remaining nicotiflorin versus time for each pH.

  • Determine the degradation kinetics (e.g., zero-order or first-order) and calculate the degradation rate constant (k) and half-life (t₁/₂) for each pH.

Visualizations

Caption: Experimental workflow for determining the pH stability of nicotiflorin.

Caption: Conceptual diagram of nicotiflorin degradation pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. openaccessjournals.com [openaccessjournals.com]
• 5. Kaempferol-3-O-rutinoside Analysis Service | MtoZ Biolabs [mtoz-biolabs.com]
• 6. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Study on the extraction and stability of total flavonoids from Millettia speciosa Champ - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Coloration of Flowers by Flavonoids and Consequences of pH Dependent Absorption - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Effects of pH on the ability of flavonoids to act as Pickering emulsion stabilizers - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Yield in Nicotiflorin Synthesis

Welcome to the technical support center for Nicotiflorin (Kaempferol-3-O-rutinoside) synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on common issues encountered during the synthesis of this flavonoid glycoside, with a particular focus on addressing and overcoming low reaction yields.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific challenges in a question-and-answer format to help you troubleshoot your experiments effectively.

Q1: My overall yield of Nicotiflorin is consistently low. What are the most common factors I should investigate?

A1: Low yields in Nicotiflorin synthesis can often be attributed to several critical factors throughout the synthetic process. A systematic approach to troubleshooting is recommended. The primary areas to investigate are:

• Purity of Starting Materials: The quality of your kaempferol (B1673270) and activated rutinose donor (e.g., peracetylated rutinosyl bromide) is paramount. Impurities can lead to side reactions and inhibit the desired glycosylation.

• Inefficient Glycosylation Reaction: This is the most crucial step. The choice of coupling method (e.g., Koenigs-Knorr reaction), catalyst/promoter, solvent, and reaction temperature can dramatically impact the yield.

• Suboptimal Protecting Group Strategy: Incomplete protection of the hydroxyl groups on both kaempferol and rutinose can lead to a mixture of products and reduce the yield of the desired 3-O-glycoside. Similarly, issues during the deprotection step can cause product loss.

• Product Degradation: Nicotiflorin, like many flavonoids, can be sensitive to harsh conditions. Prolonged reaction times, high temperatures, or inappropriate pH during workup and purification can lead to degradation.

• Inefficient Purification: Significant loss of product can occur during chromatographic purification if the methodology is not optimized.

Q2: I am using the Koenigs-Knorr reaction for glycosylation, but the yield is poor. How can I optimize this step?

A2: The Koenigs-Knorr reaction, a classic method for glycoside synthesis, can be sensitive to several parameters. Here are key areas for optimization:

• Catalyst/Promoter Activity: Silver salts (e.g., Ag₂O, Ag₂CO₃) are common promoters. Their activity can be variable, so using freshly prepared or high-quality commercial-grade promoters is crucial. Mercury salts can also be used but present toxicity concerns.

• Anhydrous Conditions: The reaction is highly sensitive to moisture. Ensure all glassware is oven-dried, and use anhydrous solvents. The presence of water can deactivate the glycosyl halide donor.

• Reaction Temperature: Glycosylation reactions are often performed at or below room temperature. If the reaction is sluggish, a slight and carefully controlled increase in temperature may help. However, excessive heat can lead to the decomposition of the glycosyl donor and the formation of byproducts.[1]

• Solvent Choice: The polarity of the solvent can influence the reaction rate and selectivity. Dichloromethane (B109758) and chloroform (B151607) are commonly used. The choice of solvent can also affect the solubility of the reactants and the promoter.

Q3: I am getting a mixture of glycosylated products instead of selectively the 3-O-glycoside. How can I improve the regioselectivity?

A3: Achieving high regioselectivity for the 3-OH group of kaempferol is a common challenge. The key to controlling the glycosylation position lies in a robust protecting group strategy.

• Selective Protection of Kaempferol: The 5, 7, and 4'-hydroxyl groups of kaempferol must be protected before the glycosylation reaction. Benzyl (B1604629) (Bn) or silyl (B83357) ethers are commonly used protecting groups. The 3-OH group is generally the most reactive among the hydroxyls (excluding the chelated 5-OH), but protection of other sites ensures exclusive reaction at this position.

• Orthogonal Protecting Groups: Employing an orthogonal protecting group strategy is highly recommended. This involves using protecting groups that can be removed under different conditions. For example, using benzyl ethers for the permanent protection of the 7 and 4'-OH groups and a more labile group for the 5-OH if necessary, allows for selective deprotection later in the synthesis without affecting the glycosidic bond.

Q4: I suspect side reactions are consuming my starting materials. What are the likely side products and how can I minimize them?

A4: Several side reactions can compete with the desired glycosylation, leading to reduced yields.

• Decomposition of the Glycosyl Halide: Glycosyl halides can be unstable and may decompose, especially in the presence of moisture or at elevated temperatures.[2] Using freshly prepared glycosyl halide is recommended.

• Formation of Orthoesters: The participating neighboring group at C-2 of the glycosyl donor (e.g., an acetyl group) can lead to the formation of a stable orthoester byproduct, which consumes the reactants. The choice of promoter and reaction conditions can influence the extent of orthoester formation.

• Hydrolysis of the Glycosyl Donor: Any moisture in the reaction will lead to the hydrolysis of the glycosyl halide back to the sugar, which is unreactive in the glycosylation reaction.

To minimize these side reactions, ensure strictly anhydrous conditions, use high-purity starting materials, and carefully control the reaction temperature.

Data Presentation

The following tables provide illustrative data on how different reaction parameters can influence the yield of flavonoid glycosylation reactions, based on general findings in the literature. Note that optimal conditions for Nicotiflorin synthesis should be determined empirically.

Table 1: Illustrative Yield of Flavonoid Glycosylation with Different Promoters/Catalysts

Promoter/Catalyst	Typical Solvent	Temperature (°C)	Illustrative Yield (%)	Reference/Notes
Silver (I) Carbonate	Dichloromethane	20-25	40-60	Classical Koenigs-Knorr conditions.
Silver (I) Oxide	Dichloromethane	20-25	50-70	Often gives slightly better yields than silver carbonate.[3]
Mercury (II) Cyanide	Benzene/Nitromethane	40-60	60-80	Helferich modification; effective but toxic.
Gold (I) Complex	Dichloromethane	20-25	80-95	With glycosyl o-alkynylbenzoate donors; highly efficient.[4]
Lewis Acid (e.g., TMSOTf)	Dichloromethane	0-25	70-90	Can significantly accelerate the reaction and improve yield.[5]

Table 2: Illustrative Impact of Solvent on Glycosylation Yield

Solvent	Dielectric Constant	General Effect on Yield	Reference/Notes
Dichloromethane	9.1	Good	Commonly used, good solubility for reactants and promoters.
Chloroform	4.8	Good	Similar to dichloromethane.
Tetrahydrofuran (THF)	7.6	Moderate	Can coordinate with some catalysts, potentially reducing activity.
Acetonitrile	37.5	Variable	Higher polarity can sometimes lead to side reactions.
Benzene	2.3	Moderate	Less polar, may result in slower reaction rates.

Experimental Protocols

Protocol 1: Chemical Synthesis of Nicotiflorin via Koenigs-Knorr Glycosylation

This protocol is a representative procedure and may require optimization for your specific laboratory conditions and starting materials.

Step 1: Protection of Kaempferol

• Objective: To protect the 5, 7, and 4'-hydroxyl groups of kaempferol to ensure selective glycosylation at the 3-OH position.

• Procedure: a. Dissolve kaempferol in anhydrous DMF. b. Add a suitable base (e.g., K₂CO₃) and the protecting agent (e.g., benzyl bromide). c. Stir the reaction mixture at room temperature until TLC analysis indicates complete consumption of the starting material. d. Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate). e. Purify the protected kaempferol by silica (B1680970) gel column chromatography.

Step 2: Preparation of Peracetylated Rutinosyl Bromide (Glycosyl Donor)

• Objective: To activate the rutinose sugar for the glycosylation reaction.

• Procedure: a. Acetylate all hydroxyl groups of rutinose using acetic anhydride (B1165640) and a catalyst (e.g., pyridine (B92270) or sodium acetate). b. Treat the peracetylated rutinose with a solution of HBr in acetic acid to form the glycosyl bromide. c. The resulting rutinosyl bromide is often used immediately in the next step due to its instability.

Step 3: Glycosylation Reaction

• Objective: To couple the protected kaempferol with the activated rutinose.

• Procedure: a. Dissolve the protected kaempferol and the freshly prepared peracetylated rutinosyl bromide in anhydrous dichloromethane under an inert atmosphere (e.g., argon or nitrogen). b. Add a promoter, such as freshly prepared silver (I) oxide, to the mixture. c. Stir the reaction at room temperature in the dark until TLC indicates the formation of the desired glycoside. d. Filter the reaction mixture through a pad of Celite to remove the silver salts. e. Wash the filtrate with aqueous sodium bicarbonate and brine, then dry over anhydrous sodium sulfate. f. Concentrate the organic layer under reduced pressure and purify the crude product by silica gel column chromatography.

Step 4: Deprotection

• Objective: To remove the protecting groups from the kaempferol moiety and the rutinose sugar to yield Nicotiflorin.

• Procedure: a. For acetyl groups, dissolve the protected Nicotiflorin in methanol (B129727) and add a catalytic amount of sodium methoxide (B1231860) (Zemplén deacetylation). b. For benzyl groups, dissolve the protected Nicotiflorin in a suitable solvent (e.g., methanol/ethyl acetate) and perform catalytic hydrogenation using a palladium catalyst (e.g., Pd/C). c. Monitor the reaction by TLC. d. Upon completion, neutralize the reaction if necessary, filter off the catalyst, and concentrate the solution. e. Purify the final product, Nicotiflorin, by recrystallization or further chromatography if needed.

Protocol 2: Purification of Nicotiflorin by Column Chromatography

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A gradient of ethyl acetate (B1210297) in hexane (B92381) is often a good starting point for the protected glycoside. For the final deprotected Nicotiflorin, a more polar solvent system, such as a mixture of chloroform, methanol, and water, will be required.

• Procedure: a. Prepare a slurry of silica gel in the initial, less polar mobile phase and pack the column. b. Dissolve the crude product in a minimal amount of the mobile phase or a suitable solvent and load it onto the column. c. Elute the column with the mobile phase, gradually increasing the polarity. d. Collect fractions and monitor them by TLC. e. Combine the fractions containing the pure product and evaporate the solvent.

Mandatory Visualization

Caption: Chemical synthesis pathway for Nicotiflorin.

Caption: Troubleshooting workflow for low yield in Nicotiflorin synthesis.

References

• 1. Towards a Systematic Understanding of the Influence of Temperature on Glycosylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of kaempferol 3-O-(3'',6''-di-O-E-p-coumaroyl)-β-D-glucopyranoside, efficient glycosylation of flavonol 3-OH with glycosyl o-alkynylbenzoates as donors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Koenigs–Knorr Glycosylation Reaction Catalyzed by Trimethylsilyl Trifluoromethanesulfonate - PMC [pmc.ncbi.nlm.nih.gov]

Nicotiflorin Standard: Long-Term Storage and Handling Guide

This technical support center provides detailed guidance for researchers, scientists, and drug development professionals on the proper long-term storage, handling, and use of Nicotiflorin standard in experimental settings.

Frequently Asked Questions (FAQs)

Q1: How should the solid Nicotiflorin standard be stored for long-term stability?

A1: For long-term use, the solid Nicotiflorin standard should be stored at -20°C.[1] Under these conditions, the standard is stable for at least four years.[1]

Q2: What are the recommended solvents for preparing a Nicotiflorin stock solution?

A2: Nicotiflorin is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), dimethylformamide, pyridine, methanol, and ethanol.[1][2] For maximum solubility in aqueous buffers, it is recommended to first dissolve Nicotiflorin in DMSO and then dilute with the aqueous buffer of choice.[1]

Q3: How stable are Nicotiflorin stock solutions in solvent?

A3: When prepared in a solvent like DMSO, Nicotiflorin stock solutions are stable for up to one year when stored at -80°C and for one month when stored at -20°C.[3] It is advisable to aliquot the stock solution to prevent degradation from repeated freeze-thaw cycles.[3]

Q4: Are aqueous solutions of Nicotiflorin stable?

A4: Nicotiflorin is only sparingly soluble in aqueous buffers, and it is not recommended to store the aqueous solution for more than one day.[1]

Q5: What is the best practice for handling the vial upon receipt?

A5: Before opening the vial, allow the product to equilibrate to room temperature for at least one hour.[2] If the solid compound has adhered to the cap or neck of the vial during transport, gently shake the vial to ensure the contents fall to the bottom before opening.[2]

Q6: Is Nicotiflorin sensitive to light or temperature?

A6: Like many phenolic compounds, Nicotiflorin can be susceptible to degradation from exposure to light and high temperatures.[4][5] Therefore, solutions should be protected from light, and storage at elevated temperatures should be avoided.[5] When adding Nicotiflorin to culture media, ensure the media has cooled to 45-50°C to prevent thermal degradation.[6]

Storage and Solubility Data Summary

The following table summarizes the key quantitative data for the storage and handling of Nicotiflorin standard.

Parameter	Recommendation	Stability/Solubility	Citations
Solid Form Storage
Temperature	-20°C	≥ 4 years	[1]
Solvent-Based Stock Solutions
Recommended Solvents	DMSO, Dimethylformamide, Ethanol, Methanol	DMSO: ~5 mg/mL to 100 mg/mL; Dimethylformamide: ~3 mg/mL	[1][2][3]
Storage (-80°C)	Aliquot and store in airtight vials.	1 year	[3]
Storage (-20°C)	Aliquot and store in airtight vials.	1 month	[3]
Aqueous Solutions
Preparation	First dissolve in DMSO, then dilute with buffer (e.g., PBS pH 7.2).	Sparingly soluble (~0.5 mg/mL in 1:5 DMSO:PBS)	[1]
Storage	Not recommended for long-term storage.	Unstable, use within one day.	[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mg/mL Nicotiflorin Stock Solution in DMSO

This protocol details the steps for preparing a concentrated stock solution, which can be further diluted to create working solutions for various assays.

Materials and Equipment:

• Nicotiflorin standard (solid powder)

• Anhydrous or fresh DMSO

• Sterile microcentrifuge tubes or amber glass vials

• Analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

• Laminar flow hood or biological safety cabinet (optional, for sterile applications)

Procedure:

• Equilibration: Allow the vial of solid Nicotiflorin to warm to room temperature for at least one hour before opening.[2]

• Weighing: Accurately weigh the desired amount of Nicotiflorin powder using an analytical balance. For 1 mL of a 10 mg/mL stock solution, weigh 10 mg of the solid.

• Dissolution: Transfer the weighed powder into a sterile vial. Add the calculated volume of fresh DMSO (in this case, 1 mL). To ensure maximum solubility, use fresh DMSO as moisture-absorbing DMSO can reduce solubility.[3]

• Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved. The solution should be clear.

• Aliquoting: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.[3]

• Storage: Label the aliquots clearly with the compound name, concentration, solvent, and date of preparation. Store the aliquots at -80°C for long-term stability (up to 1 year) or at -20°C for shorter-term use (up to 1 month).[3]

Visualized Experimental Workflow

Caption: Workflow for preparing Nicotiflorin stock and working solutions.

Troubleshooting Guide for HPLC Analysis

This guide addresses common issues encountered during HPLC analysis that may be related to the Nicotiflorin standard.

Q1: My chromatogram shows no peak or a very small peak for Nicotiflorin. What could be the cause?

A1:

• Improper Solution Preparation: The standard may not have been fully dissolved. Ensure the stock solution is clear and free of particulates before making dilutions.

• Degradation of Standard: The stock solution may have degraded due to improper storage (e.g., exposure to light, elevated temperatures, or multiple freeze-thaw cycles) or being stored for longer than the recommended period.[3][4] Prepare a fresh working solution from a properly stored stock aliquot. If the problem persists, prepare a new stock solution from the solid standard.

• Injection Issues: Check for air bubbles in the sample loop or syringe. Ensure the correct injection volume is being used and that the injector is functioning correctly.[7]

Q2: The retention time of my Nicotiflorin peak has shifted significantly.

A2:

• Mobile Phase Composition: An error in the mobile phase preparation is a common cause of retention time shifts. Even a 1% change in organic solvent composition can alter retention times by 5-15%.[8] Prepare fresh mobile phase, ensuring accurate measurements.

• Column Degradation: The analytical column may be contaminated or degraded. Try flushing the column with a strong solvent or, if necessary, replace the guard or analytical column.[8][9]

• Standard Degradation: While less common to cause a shift, significant degradation could potentially produce products that elute at different times. Verify the integrity of your standard.[10]

Q3: The Nicotiflorin peak is tailing or showing poor shape.

A3:

• Solvent Mismatch: Injecting the sample in a solvent significantly stronger than the mobile phase can cause peak distortion. Whenever possible, dissolve and inject samples in the mobile phase itself.

• Column Issues: Peak tailing can be caused by secondary interactions with the column packing material (e.g., residual silanols) or a partially plugged column frit.[9] Consider adjusting the mobile phase pH or replacing the column frit or guard column.[9]

• Sample Overload: Injecting too high a concentration of the standard can lead to peak fronting. Try diluting your sample.

Q4: The system backpressure is unusually high after injecting the Nicotiflorin standard.

A4:

• Precipitation: The standard may have precipitated out of solution after being diluted into a mobile phase in which it has low solubility. This can clog the system tubing or the column inlet frit.[9] Ensure your standard is soluble in the mobile phase at the working concentration.

• Particulates in Solution: The standard solution may contain particulates. While unlikely with pure standards, it is good practice to filter-sterilize stock solutions, which also removes any small particulates.[6]

• System Blockage: The high pressure may be unrelated to the standard itself but due to a blockage elsewhere in the system, such as a plugged in-line filter or guard column.[7][9]

Visualized Troubleshooting Logic

Caption: Decision tree for troubleshooting common HPLC problems.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Nicotiflorin | CAS:17650-84-9 | Manufacturer ChemFaces [chemfaces.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. ijprajournal.com [ijprajournal.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. agilent.com [agilent.com]
• 10. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Nicotiflorin Quantification Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common pitfalls encountered during the quantification of Nicotiflorin. It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses specific issues that may arise during Nicotiflorin quantification experiments, particularly those using High-Performance Liquid Chromatography (HPLC).

Question: Why am I seeing peak fronting or tailing for my Nicotiflorin standard?

Answer: Peak asymmetry, such as fronting or tailing, can be caused by several factors:

• Column Overload: Injecting too concentrated a sample can lead to peak distortion. Try diluting your sample and re-injecting.

• Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of Nicotiflorin, leading to poor peak shape. Ensure the mobile phase pH is appropriate for Nicotiflorin, which is generally in the acidic range to suppress silanol (B1196071) interactions.

• Column Degradation: The stationary phase of the column can degrade over time. If the problem persists with a fresh mobile phase and appropriate sample concentration, consider replacing the column.

• Interfering Compounds: Co-eluting impurities can distort the peak shape. A modification of the gradient or mobile phase composition might be necessary to improve resolution.

Question: My Nicotiflorin peak is not well-resolved from other peaks in my sample.

Answer: Poor resolution is a common issue in chromatography. Here are some steps to improve it:

• Optimize the Mobile Phase Gradient: A shallower gradient can increase the separation between closely eluting peaks.

• Change the Mobile Phase Composition: Trying different organic modifiers (e.g., acetonitrile (B52724) vs. methanol) or adjusting the pH can alter the selectivity of the separation.

• Use a Different Column: A column with a different stationary phase chemistry (e.g., C18, Phenyl-Hexyl) or a smaller particle size can provide better resolution.

• Adjust the Flow Rate: Lowering the flow rate can sometimes improve resolution, although it will increase the run time.

Question: I am experiencing a drifting baseline in my chromatogram.

Answer: A drifting baseline can be caused by:

• Column Not Equilibrated: Ensure the column is thoroughly equilibrated with the mobile phase before starting the analysis.

• Mobile Phase Issues: Inconsistent mobile phase composition due to poor mixing or decomposition of additives can cause baseline drift. Prepare fresh mobile phase and ensure proper mixing.

• Detector Lamp Instability: An aging detector lamp can cause baseline fluctuations.

• Temperature Fluctuations: Maintaining a constant column temperature is crucial for a stable baseline. Use a column oven to control the temperature.

Question: The retention time of my Nicotiflorin peak is inconsistent between runs.

Answer: Retention time variability can be due to:

• Pump Issues: Inconsistent flow from the HPLC pump is a common cause. Check for leaks and ensure the pump is properly primed and delivering a consistent flow rate.

• Changes in Mobile Phase Composition: Even small changes in the mobile phase composition can affect retention times.

• Column Temperature: Fluctuations in column temperature will lead to shifts in retention time.

• Column Equilibration: Inadequate equilibration between runs can cause retention time drift.

Frequently Asked Questions (FAQs)

Sample Preparation

Q1: What is the best solvent for extracting Nicotiflorin from plant material?

A1: The choice of solvent depends on the plant matrix. Generally, polar solvents are effective for extracting flavonoids like Nicotiflorin. Methanol, ethanol, and their aqueous mixtures are commonly used.[1][2][3] The extraction efficiency can be influenced by the solvent-to-solid ratio, extraction time, and temperature.

Q2: How can I minimize the degradation of Nicotiflorin during sample preparation?

A2: Flavonoids can be sensitive to heat, light, and pH.[4] To minimize degradation:

• Avoid prolonged exposure to high temperatures.

• Protect samples from direct light by using amber vials.

• Maintain an acidic pH during extraction, as flavonoids are generally more stable in acidic conditions.[4][5][6][7]

• Consider adding antioxidants like ascorbic acid to the extraction solvent.

Q3: What are some common errors to avoid during sample preparation?

A3: Common errors include inaccurate weighing, incomplete extraction, and sample contamination.[8][9][10] It is crucial to use calibrated equipment, ensure sufficient extraction time and solvent volume, and maintain a clean working environment.

HPLC Analysis

Q4: What type of HPLC column is recommended for Nicotiflorin analysis?

A4: A reversed-phase C18 column is the most commonly used column for the separation of flavonoids, including Nicotiflorin.

Q5: What are typical mobile phases used for Nicotiflorin quantification?

A5: A gradient elution with a binary mobile phase is typically used. This often consists of an aqueous phase (e.g., water with a small amount of acid like formic acid or acetic acid to improve peak shape) and an organic phase (e.g., acetonitrile or methanol).

Q6: How is a calibration curve for Nicotiflorin quantification prepared?

A6: A series of standard solutions of Nicotiflorin with known concentrations are prepared and injected into the HPLC system. The peak area of Nicotiflorin is then plotted against the corresponding concentration to generate a calibration curve. A linear regression analysis is performed to determine the equation of the line and the correlation coefficient (r²), which should be close to 1 for good linearity.[11]

Method Validation

Q7: What are the key parameters for validating an HPLC method for Nicotiflorin quantification?

A7: According to ICH guidelines, key validation parameters include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantification (LOQ), and robustness.[12][13]

Q8: How are the Limit of Detection (LOD) and Limit of Quantification (LOQ) determined?

A8: LOD and LOQ can be determined using several methods, including the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or by using the standard deviation of the response and the slope of the calibration curve.[12][14][15]

Quantitative Data Summary

Table 1: Comparison of Extraction Solvents for Flavonoids

Solvent	Extraction Method	Plant Material	Analyte	Yield/Content	Reference
Ethanol (80%)	Maceration, Soxhlet, Microwave-assisted, Ultrasonic	Clerodendrum infortunatum leaves	Total Flavonoids	Ultrasonic > Microwave > Soxhlet > Maceration
Ethanol-water mixtures	Microwave-assisted Extraction	Lamiaceae species	Total Phenolic Content	Concentration and temperature dependent	[2]
Methanol	Sonication	Suaeda parvus	Total Flavonoid Content	684.45 ± 28.928 mg QE g⁻¹ DW	[1]
n-Butanol	Liquid-liquid partitioning	Edgeworthia chrysantha flowers	Nicotiflorin	92.2% recovery	[16][17]
40% Isopropanol	Shaking incubation	Pinus densiflora bark	Total Phenolic Content	Maximum yield compared to other solvents	[3]

Table 2: HPLC Method Validation Parameters for Flavonoids

Parameter	Nicotiflorin	Rutin (B1680289)	Reference
Linearity (r²)	0.99972	>0.99	[11][18]
LOD	-	0.230 µg/mL	[12]
LOQ	-	0.692 µg/mL	[12]
Accuracy (Recovery %)	98.16-100.54	98.19-101.36	[18]
Precision (Intraday RSD %)	1.48-1.87	1.48-1.87	[18]
Precision (Interday RSD %)	1.59-1.97	1.59-1.97	[18]

Experimental Protocol: Quantification of Nicotiflorin in Plant Extracts by HPLC

This protocol provides a general methodology. Specific parameters may need to be optimized for different plant matrices and HPLC systems.

1. Sample Preparation

• Grinding: Grind the dried plant material to a fine powder.
• Extraction:

• Accurately weigh about 1.0 g of the powdered sample into a flask.
• Add 50 mL of 70% methanol.
• Extract using an ultrasonic bath for 30 minutes at room temperature.

• Filtration: Filter the extract through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC Conditions

• Instrument: High-Performance Liquid Chromatography system with a UV-Vis or Diode Array Detector (DAD).
• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).
• Mobile Phase:
• A: 0.1% Formic acid in water
• B: Acetonitrile
• Gradient Elution:
• 0-5 min: 10% B
• 5-25 min: 10-40% B
• 25-30 min: 40-10% B
• 30-35 min: 10% B
• Flow Rate: 1.0 mL/min.
• Column Temperature: 30 °C.
• Injection Volume: 10 µL.
• Detection Wavelength: 265 nm.

3. Quantification

• Standard Preparation: Prepare a stock solution of Nicotiflorin standard in methanol. From the stock solution, prepare a series of calibration standards of different concentrations.
• Calibration Curve: Inject the standard solutions and construct a calibration curve by plotting peak area against concentration.
• Sample Analysis: Inject the prepared sample extract.
• Calculation: Determine the concentration of Nicotiflorin in the sample by interpolating its peak area on the calibration curve.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Recent advances and comparisons of conventional and alternative extraction techniques of phenolic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Impact of Different Extraction Solvents on Phenolic Content and Antioxidant Potential of Pinus densiflora Bark Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. extractionmagazine.com [extractionmagazine.com]
• 7. Effects of Various Temperatures and pH Values on the Extraction Yield of Phenolics from Litchi Fruit Pericarp Tissue and the Antioxidant Activity of the Extracted Anthocyanins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Common Errors During Sample Preparation & How to Avoid Them - Labtag Blog [blog.labtag.com]
• 9. researchgate.net [researchgate.net]
• 10. elgalabwater.com [elgalabwater.com]
• 11. farmaciajournal.com [farmaciajournal.com]
• 12. Developing and Validating a Robust RP-HPLC Method for Metoclopramide and Camylofin Simultaneous Analysis Using Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 13. saudijournals.com [saudijournals.com]
• 14. Comparison of Different Approaches for Calculating LOD and LOQ in an HPLC-Based Analysis Method [ps.tbzmed.ac.ir]
• 15. youtube.com [youtube.com]
• 16. Purification of rutin and nicotiflorin from the flowers of Edgeworthia chrysantha Lindl. by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Nicotiflorin vs. Rutin: A Comparative Analysis of Antioxidant Activity

For Immediate Release

In the landscape of natural flavonoids, both nicotiflorin and rutin (B1680289) have garnered significant attention for their potent antioxidant properties. This guide provides a comprehensive comparison of their antioxidant activities, supported by experimental data, to assist researchers, scientists, and drug development professionals in their exploration of these compounds.

Quantitative Comparison of Antioxidant Activity

A key aspect of evaluating antioxidants is the quantitative assessment of their capacity to neutralize free radicals. The following table summarizes the half-maximal effective concentration (EC50) values for nicotiflorin and rutin from a comparative study using three common antioxidant assays: 2,2-diphenyl-1-picrylhydrazyl (DPPH), 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS), and Ferric Reducing Antioxidant Power (FRAP). Lower EC50 values indicate higher antioxidant activity.

Compound	DPPH EC50 (µg/mL)	ABTS•+ EC50 (µg/mL)	FRAP EC50 (µg/mL)
Nicotiflorin	29.83 ± 1.12	19.34 ± 0.78	49.11 ± 2.15
Rutin	105.43 ± 0.16[1]	63.21 ± 0.09[1]	68.45 ± 3.41

Data sourced from Duc et al., 2025[2], unless otherwise noted.

The data clearly indicates that nicotiflorin exhibits significantly stronger radical scavenging activity in all three assays compared to rutin, as demonstrated by its lower EC50 values.

Mechanisms of Antioxidant Action: A Look into Signaling Pathways

The antioxidant effects of nicotiflorin and rutin are not solely based on direct radical scavenging but also involve the modulation of intracellular signaling pathways that control the expression of endogenous antioxidant enzymes. A primary pathway implicated in this process is the Keap1-Nrf2 signaling pathway.

Under normal conditions, the transcription factor Nrf2 is kept inactive in the cytoplasm by its inhibitor, Keap1. Upon exposure to oxidative stress, Nrf2 dissociates from Keap1, translocates to the nucleus, and activates the transcription of a suite of antioxidant and cytoprotective genes.

Both nicotiflorin and rutin are believed to exert their antioxidant effects, at least in part, by activating the Nrf2 pathway. Rutin has been shown to inhibit the interaction between Keap1 and Nrf2, leading to the accumulation of Nrf2 in the nucleus and the subsequent upregulation of downstream antioxidant enzymes.[3] While direct evidence for nicotiflorin's interaction with Keap1 is still emerging, its aglycone, kaempferol, is a known activator of the Nrf2 pathway. Furthermore, nicotiflorin has been observed to increase the levels of antioxidant enzymes such as superoxide (B77818) dismutase (SOD) and glutathione (B108866) (GSH), which are regulated by Nrf2.[4]

Keap1-Nrf2 Antioxidant Response Pathway

Experimental Protocols

For the benefit of researchers looking to replicate or build upon these findings, detailed methodologies for the key antioxidant assays are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from purple to yellow.

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol (B129727). This solution should be freshly prepared and stored in the dark.

  • Prepare stock solutions of the test compounds (nicotiflorin, rutin) and a positive control (e.g., ascorbic acid) in methanol.

  • Prepare a series of dilutions of the test compounds and the positive control.

• Assay Procedure:

  • Add 180 µL of the 0.1 mM DPPH solution to 20 µL of each sample dilution in a 96-well plate.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • A blank containing methanol instead of the sample is also measured.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula:

    where A_control is the absorbance of the blank and A_sample is the absorbance of the test sample.

  • The EC50 value is determined by plotting the percentage of scavenging activity against the concentration of the test compound.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore.

• Reagent Preparation:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ stock solution.

  • Dilute the ABTS•+ stock solution with methanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay Procedure:

  • Add 190 µL of the diluted ABTS•+ solution to 10 µL of each sample dilution in a 96-well plate.

  • Incubate the plate in the dark at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.

• Calculation:

  • The percentage of ABTS•+ scavenging is calculated similarly to the DPPH assay.

  • The EC50 value is determined from the concentration-response curve.

General Workflow for Antioxidant Capacity Assays

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color.

• Reagent Preparation:

  • Acetate (B1210297) Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate and 16 mL of glacial acetic acid in 1 L of deionized water.

  • TPTZ Solution (10 mM): Dissolve 31.2 mg of 2,4,6-tris(2-pyridyl)-s-triazine in 10 mL of 40 mM HCl.

  • FeCl₃ Solution (20 mM): Dissolve 54.06 mg of FeCl₃·6H₂O in 10 mL of deionized water.

  • FRAP Reagent: Mix 25 mL of acetate buffer, 2.5 mL of TPTZ solution, and 2.5 mL of FeCl₃ solution. This working solution should be freshly prepared and warmed to 37°C before use.

• Assay Procedure:

  • Add 150 µL of the FRAP reagent to 20 µL of the sample dilution in a 96-well plate.

  • Incubate the plate at 37°C for 30 minutes.

  • Measure the absorbance at 593 nm.

• Calculation:

  • A standard curve is generated using a known concentration of FeSO₄·7H₂O.

  • The antioxidant capacity of the sample is expressed as Fe²⁺ equivalents (in µM) or as an EC50 value.

Conclusion

The presented data indicates that nicotiflorin possesses superior in vitro antioxidant activity compared to rutin, as evidenced by its lower EC50 values in DPPH, ABTS, and FRAP assays. Both flavonoids likely exert their antioxidant effects through a combination of direct radical scavenging and modulation of the Keap1-Nrf2 signaling pathway. This comparative guide provides a valuable resource for researchers investigating the therapeutic potential of these natural compounds.

References

• 1. A Comparative Study of Rutin and Rutin Glycoside: Antioxidant Activity, Anti-Inflammatory Effect, Effect on Platelet Aggregation and Blood Coagulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rutin-Activated Nuclear Factor Erythroid 2-Related Factor 2 (Nrf2) Attenuates Corneal and Heart Damage in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hepatoprotective Effects of Nicotiflorin from Nymphaea candida against Concanavalin A-Induced and d-Galactosamine-Induced Liver Injury in Mice - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Nicotiflorin and Quercetin Bioactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bioactive properties of two prominent flavonoids, Nicotiflorin and Quercetin. The analysis focuses on their antioxidant, anti-inflammatory, and anticancer activities, supported by experimental data from peer-reviewed literature. Methodologies for key experiments are detailed to ensure reproducibility and aid in experimental design.

Antioxidant Bioactivity

Oxidative stress, caused by an imbalance between reactive oxygen species (ROS) and antioxidant defenses, is a key pathological factor in numerous diseases. Both Nicotiflorin and Quercetin are recognized for their antioxidant properties, primarily their ability to scavenge free radicals.

Quantitative Antioxidant Activity

Quercetin has been extensively studied and demonstrates potent free radical scavenging activity in various assays. While Nicotiflorin is also known to possess antioxidant effects, quantitative data, such as IC50 values from standardized DPPH and ABTS assays, are less prevalent in current literature, precluding a direct quantitative comparison in this guide. The available data for Quercetin is summarized below.

Table 1: Comparative Antioxidant Activity (IC50 Values)

Compound	Assay	IC50 (µg/mL)	IC50 (µM)¹	Reference
Quercetin	DPPH	~15.9	~52.6	[1]
ABTS	1.89 ± 0.33	6.25 ± 1.09	[2]
Nicotiflorin	DPPH	Not Reported	Not Reported
ABTS	Not Reported	Not Reported

¹IC50 values were converted to µM using the molecular weights: Quercetin (302.24 g/mol ) and Nicotiflorin (594.52 g/mol ).[1][3][4][5][6][7][8][9]

Experimental Protocols

1.2.1 DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the capacity of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from violet to yellow.

• Principle: Antioxidants reduce the DPPH radical to its non-radical form, DPPH-H. This reduction is measured by the decrease in absorbance at approximately 517 nm.

• Protocol:

  • Prepare a stock solution of the test compound (e.g., Quercetin) in a suitable solvent (e.g., methanol (B129727) or DMSO).

  • Prepare a working solution of DPPH in methanol (e.g., 0.1 mM). The absorbance of this solution should be approximately 1.0 at 517 nm.

  • In a 96-well plate, add various concentrations of the test compound to different wells.

  • Add the DPPH working solution to each well and mix.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance of each well at 517 nm using a microplate reader.

  • A control containing only the solvent and DPPH solution is also measured.

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the inhibition percentage against the compound concentration.

1.2.2 ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay is based on the ability of antioxidants to quench the blue-green ABTS radical cation (ABTS•+), converting it back to its colorless neutral form.

• Principle: Antioxidants donate electrons to the ABTS•+ radical, reducing it and causing a decolorization that is measured by the decrease in absorbance at approximately 734 nm.

• Protocol:

  • Prepare the ABTS•+ radical solution by reacting a 7 mM ABTS stock solution with 2.45 mM potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

  • Dilute the ABTS•+ solution with a suitable buffer (e.g., phosphate (B84403) buffer, pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Add various concentrations of the test compound to wells of a 96-well plate.

  • Add the diluted ABTS•+ solution to each well.

  • Incubate the plate at room temperature for a defined time (e.g., 6-10 minutes).

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition and the IC50 value as described for the DPPH assay.[2]

Visualization: Antioxidant Assay Workflow

General workflow for in vitro antioxidant assays.

Anti-inflammatory Bioactivity

Chronic inflammation is a critical component in the pathogenesis of many diseases. Flavonoids like Nicotiflorin and Quercetin can modulate inflammatory responses by inhibiting key enzymes and signaling pathways, such as the NF-κB pathway.

Quantitative Anti-inflammatory Activity

Both compounds have demonstrated the ability to reduce inflammatory markers. Nicotiflorin effectively inhibits nitric oxide (NO) production in a dose-dependent manner. Quercetin is known to inhibit cyclooxygenase (COX-2), a key enzyme in prostaglandin (B15479496) synthesis, and also reduces NO levels.

Table 2: Comparative Anti-inflammatory Activity

Compound	Assay / Model	Effect	Concentration	Reference
Nicotiflorin	NO Production Inhibition (TNF-α stimulated HUVECs)	Reduces NO from 4.43 to 3.29 ng/mL (~25.7% reduction)	1 mg/mL (1682 µM)	[10]
Quercetin	COX-2 Expression Inhibition	Significantly suppresses COX-2 mRNA and protein expression	Dose-dependent	[11]
NO Production Inhibition (LPS-stimulated cells)	Reduces NO production	Dose-dependent

Experimental Protocols

2.2.1 Nitric Oxide (NO) Production Assay (Griess Test)

This assay measures the production of nitric oxide by quantifying its stable metabolite, nitrite (B80452), in cell culture supernatants.

• Principle: The Griess reagent converts nitrite into a colored azo compound, and the intensity of the color, measured at 540-550 nm, is proportional to the nitrite concentration.

• Protocol:

  • Seed macrophage cells (e.g., RAW 264.7) in a 96-well plate and allow them to adhere.

  • Pre-treat the cells with various concentrations of the test compound (Nicotiflorin or Quercetin) for 1-2 hours.

  • Stimulate the cells with an inflammatory agent, such as lipopolysaccharide (LPS) (e.g., 1 µg/mL), to induce NO production.

  • Incubate for 24 hours.

  • Collect the cell culture supernatant from each well.

  • In a new 96-well plate, mix an aliquot of the supernatant with an equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid).

  • Incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at ~540 nm.

  • A standard curve using known concentrations of sodium nitrite is used to quantify the amount of nitrite in the samples.

2.2.2 Cyclooxygenase-2 (COX-2) Inhibition Assay

The effect of a compound on COX-2 activity can be measured by quantifying the production of its enzymatic product, prostaglandin E2 (PGE2), using an ELISA kit.

• Principle: A competitive enzyme-linked immunosorbent assay (ELISA) is used to measure the concentration of PGE2 in cell lysates or supernatants. The amount of PGE2 produced is inversely proportional to the COX-2 inhibitory activity of the test compound.

• Protocol:

  • Culture appropriate cells (e.g., breast cancer cells, macrophages) and treat them with an inflammatory stimulus (e.g., LPS) in the presence or absence of various concentrations of the test compound (e.g., Quercetin).

  • After incubation, collect the cell culture medium.

  • Perform the PGE2 ELISA according to the manufacturer's instructions. This typically involves adding the samples, a PGE2-acetylcholinesterase conjugate (tracer), and a PGE2-specific antiserum to a plate pre-coated with an anti-rabbit IgG antibody.

  • After incubation and washing, a substrate solution is added, and the color development is measured spectrophotometrically.

  • The concentration of PGE2 in the samples is determined by comparison with a standard curve.

Visualization: Inflammatory Signaling Pathway

Inhibition of the NF-κB pathway by Nicotiflorin and Quercetin.

Anticancer Bioactivity

The potential of natural compounds to inhibit cancer cell proliferation and induce apoptosis is a major focus of drug discovery. Quercetin, in particular, has been extensively evaluated for its anticancer effects against a wide range of cancer cell lines.

Quantitative Anticancer Activity

Quercetin exhibits significant dose- and time-dependent inhibitory effects on the growth of various cancer cell lines. While Nicotiflorin has been shown to affect cell viability, specific IC50 values against cancer cell lines are not as widely documented, limiting a direct comparison.

Table 3: Comparative Anticancer Activity (IC50 Values from MTT Assay)

Compound	Cell Line	Cancer Type	Incubation Time	IC50 (µM)	Reference
Quercetin	T47D	Breast Cancer	48 h	50	[12]
MCF-7	Breast Cancer	48 h	73	[13]
MDA-MB-231	Breast Cancer	48 h	85	[13]
A549	Lung Cancer	72 h	5.14 µg/mL (~17.0)
CT-26	Colon Carcinoma	48 h	33.74	[9]
LNCaP	Prostate Cancer	48 h	41.56	[9]
Nicotiflorin	Various	-	-	Not Reported

Experimental Protocols

3.2.1 MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Cell Viability Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

• Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of living cells.

• Protocol:

  • Seed cancer cells into a 96-well plate at a predetermined density (e.g., 1.5 x 10⁴ cells/well) and incubate for 24 hours to allow attachment.[9]

  • Treat the cells with a range of concentrations of the test compound (Nicotiflorin or Quercetin) and incubate for a specified period (e.g., 24, 48, or 72 hours).

  • Add MTT solution (typically 5 mg/mL in PBS) to each well to a final concentration of ~0.5 mg/mL and incubate for 2-4 hours at 37°C.

  • Carefully remove the medium containing MTT.

  • Add a solubilization solvent (e.g., DMSO or acidified isopropanol) to each well to dissolve the purple formazan crystals.

  • Shake the plate gently to ensure complete solubilization.

  • Measure the absorbance at a wavelength of ~570 nm.

  • The IC50 value is calculated as the drug concentration that reduces cell viability by 50% compared to untreated control cells.

3.2.2 Apoptosis Detection by Annexin V/PI Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Principle: During early apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is labeled with a fluorochrome (e.g., FITC) and binds to these exposed PS residues. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is lost.

• Protocol:

  • Culture and treat cells with the test compound for the desired time.

  • Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

  • Wash the cells with cold PBS.

  • Resuspend the cells in 1X Annexin V Binding Buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate the cells in the dark for 15 minutes at room temperature.

  • Analyze the cells by flow cytometry within one hour. The cell populations are quantified as:

    • Annexin V- / PI- (Live cells)

    • Annexin V+ / PI- (Early apoptotic cells)

    • Annexin V+ / PI+ (Late apoptotic/necrotic cells)

    • Annexin V- / PI+ (Necrotic cells)

Visualization: Apoptosis & Survival Signaling

Modulation of PI3K/Akt survival and intrinsic apoptosis pathways by Quercetin.

Conclusion

This comparative analysis highlights the bioactive potential of both Nicotiflorin and Quercetin.

• Quercetin is a highly potent flavonoid with well-documented antioxidant, anti-inflammatory, and anticancer properties, supported by extensive quantitative data. Its ability to modulate multiple critical signaling pathways, including NF-κB, PI3K/Akt, and intrinsic apoptosis pathways, makes it a significant compound in drug development research.

• Nicotiflorin demonstrates clear anti-inflammatory and endothelial protective effects, notably through the inhibition of NO production. While it is reported to have antioxidant and neuroprotective activities, there is a comparative lack of publicly available quantitative data (e.g., IC50 values) for its antioxidant and anticancer effects.

For researchers, Quercetin offers a robustly characterized benchmark for flavonoid bioactivity. Nicotiflorin represents a promising compound, particularly in the areas of inflammation and vascular health, that warrants further quantitative investigation to fully elucidate its therapeutic potential and allow for more direct comparisons with other well-studied flavonoids.

References

• 1. researchgate.net [researchgate.net]
• 2. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quercetin | C15H10O7 | CID 5280343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. markherb.com [markherb.com]
• 5. Quercetin [webbook.nist.gov]
• 6. Nicotiflorin | TargetMol [targetmol.com]
• 7. selleckchem.com [selleckchem.com]
• 8. merckindex.rsc.org [merckindex.rsc.org]
• 9. Quercetin, Antioxidative flavonoid (CAS 117-39-5) | Abcam [abcam.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]
• 13. Ellipticine cytotoxicity to cancer cell lines — a comparative study - PMC [pmc.ncbi.nlm.nih.gov]

Validating Nicotiflorin's In Vivo Efficacy: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Nicotiflorin's in vivo mechanism of action against other alternatives, supported by experimental data. Discover detailed methodologies for key experiments and visualize complex signaling pathways to advance your research.

Nicotiflorin, a flavonoid glycoside, has demonstrated significant therapeutic potential in preclinical in vivo studies, particularly in models of neuroprotection and hepatoprotection. Its mechanism of action involves the modulation of key signaling pathways related to apoptosis, inflammation, and oxidative stress. This guide synthesizes available data to offer a clear comparison of its efficacy and outlines the experimental protocols used to validate its in vivo effects.

Comparative Efficacy of Nicotiflorin in Neuroprotection

In models of cerebral ischemia-reperfusion injury, Nicotiflorin has been shown to reduce infarct volume and improve neurological deficits. Its neuroprotective effects are attributed to its ability to modulate critical signaling pathways that prevent neuronal apoptosis and reduce inflammation.

Quantitative Data Summary: Neuroprotection

Compound	Animal Model	Dosage	Key Outcome Measures	Reference
Nicotiflorin	Rat (MCAO)	10 mg/kg	↓ Infarct Volume, ↓ Neurological Deficit Score, ↓ p-JAK2, ↓ p-STAT3, ↓ Caspase-3, ↓ Bax, ↑ Bcl-2	[1][2]
Quercetin (B1663063)	Rat (Gamma Radiation)	50 mg/kg/day	Improved tissue architecture, Modulated Neuropeptide Y and Synaptophysin immunoreactivity	[3]
Rutin (B1680289)	-	-	Data on direct in vivo comparison for neuroprotection is limited.	-

MCAO: Middle Cerebral Artery Occlusion; p-JAK2: phosphorylated Janus kinase 2; p-STAT3: phosphorylated Signal Transducer and Activator of Transcription 3; Bax: Bcl-2-associated X protein; Bcl-2: B-cell lymphoma 2.

Comparative Efficacy of Nicotiflorin in Hepatoprotection

Nicotiflorin has also been evaluated for its protective effects against liver injury in animal models. It demonstrates significant anti-hepatotoxic activities by mitigating oxidative stress and inflammation.

Quantitative Data Summary: Hepatoprotection

Compound	Animal Model	Dosage	Key Outcome Measures	Reference
Nicotiflorin	Mouse (Con A-induced)	25, 50, 100 mg/kg	↓ ALT, ↓ AST, ↓ Liver Index, ↓ Spleen Index, ↓ IL-1β, ↓ TNF-α, ↓ IFN-γ, ↑ GSH, ↑ SOD	[4]
Nicotiflorin	Mouse (D-GalN-induced)	25, 50, 100 mg/kg	↓ AST, ↓ ALT, ↓ IL-1β, ↓ TNF-α, ↓ IL-6, ↓ IFN-γ, ↑ GSH, ↑ SOD, ↓ MDA	[4]
Rutin	Rat (Thioacetamide-induced)	-	Reversal of liver damage markers	[5]
Quercetin	Mouse (CCl4-intoxicated)	50 mg/kg	↓ Plasma transaminases, Improved histological signs of liver damage	[6]

Con A: Concanavalin A; D-GalN: D-Galactosamine; ALT: Alanine Aminotransferase; AST: Aspartate Aminotransferase; IL: Interleukin; TNF-α: Tumor Necrosis Factor-alpha; IFN-γ: Interferon-gamma; GSH: Glutathione; SOD: Superoxide Dismutase; MDA: Malondialdehyde.

Key Signaling Pathways Modulated by Nicotiflorin

Nicotiflorin exerts its therapeutic effects by targeting multiple signaling cascades. The primary pathways identified in vivo include the JAK2/STAT3 and Akt/FoxO/Bcl pathways, as well as the regulation of autophagy.

JAK2/STAT3 Signaling Pathway in Neuroprotection

Nicotiflorin has been shown to inhibit the phosphorylation of JAK2 and STAT3 in the context of cerebral ischemia-reperfusion injury.[1][2] This inhibition leads to the downregulation of pro-apoptotic proteins like Bax and Caspase-3, and the upregulation of the anti-apoptotic protein Bcl-2, ultimately preventing neuronal cell death.

Nicotiflorin inhibits the JAK2/STAT3 pathway.

Akt/FoxO/Bcl Signaling Pathway in Cardioprotection

In the context of acute myocardial infarction, Nicotiflorin is speculated to regulate the Akt/FoxO/Bcl signaling pathway.[7] By modulating this pathway, Nicotiflorin may reduce apoptosis and enhance the tolerance of cardiomyocytes to ischemic injury.

References

• 1. scielo.br [scielo.br]
• 2. [P-JAK2 and P-STAT3 protein expression and cell apoptosis following focal cerebral ischemia-reperfusion injury in rats] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evaluation of the neuroprotective effect of quercetin against damage caused by gamma radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hepatoprotective Effects of Nicotiflorin from Nymphaea candida against Concanavalin A-Induced and d-Galactosamine-Induced Liver Injury in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The protective effects of rutin on the liver, kidneys, and heart by counteracting organ toxicity caused by synthetic and natural compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Differential hepatoprotective mechanisms of rutin and quercetin in CCl4-intoxicated BALB/cN mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for Nicotiflorin Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of three prominent analytical techniques for the quantification of Nicotiflorin: High-Performance Thin-Layer Chromatography (HPTLC), High-Performance Liquid Chromatography (HPLC), and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). The selection of an appropriate analytical method is critical for accurate and reliable quantification of Nicotiflorin in various matrices, from raw herbal materials to finished pharmaceutical products. This document summarizes key performance parameters from published studies on Nicotiflorin and structurally related flavonoids to aid in the selection of the most suitable method for your research and development needs.

Methodology Overview

The data and protocols presented herein are synthesized from a comprehensive review of scientific literature. While direct comparative studies cross-validating all three methods for Nicotiflorin are limited, this guide collates and contrasts validation parameters from individual studies on Nicotiflorin and other closely related flavonoids. This approach provides a robust framework for understanding the relative performance of each technique.

Quantitative Performance Comparison

The following tables summarize the key validation parameters for HPTLC, HPLC, and UPLC-MS/MS methods for the analysis of Nicotiflorin and similar flavonoids. These parameters are essential for assessing the reliability, sensitivity, and accuracy of an analytical method.

Validation Parameter	HPTLC	HPLC-PDA	UPLC-MS/MS
Linearity (r²)	> 0.990[1]	> 0.999[2][3]	> 0.99[4][5]
Limit of Detection (LOD)	15.48 ng/band[1]	0.23 µg/mL[3]	0.1 ng/mL[6]
Limit of Quantitation (LOQ)	46.92 ng/band[1]	0.35 µg/mL[3]	1 ng/mL[6]
Accuracy (% Recovery)	101.67 - 103.61%[1]	96.67 - 103.60%[2]	88.64 - 107.43%[5]
Precision (% RSD)	< 2%[1]	< 5.40%[2]	< 6.22%[5]

Table 1: Comparison of Quantitative Validation Parameters. Note: Data may be derived from studies on different but structurally similar flavonoids where direct data for Nicotiflorin was not available.

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of analytical methods. Below are representative experimental protocols for each technique.

High-Performance Thin-Layer Chromatography (HPTLC)

• Stationary Phase: Pre-coated silica (B1680970) gel HPTLC plates.

• Mobile Phase: A mixture of Toluene: Methanol (B129727): Glacial Acetic Acid (8:2:0.2 v/v/v) is a representative solvent system.

• Sample Application: Samples are typically applied as bands using an automated applicator.

• Development: The plate is developed in a saturated twin-trough chamber.

• Detection: Densitometric scanning is performed at a wavelength of 294 nm[1].

High-Performance Liquid Chromatography with Photodiode Array Detection (HPLC-PDA)

• Instrumentation: A standard HPLC system equipped with a PDA detector.

• Column: A C18 column (e.g., 4.6 x 250 mm, 5 µm) is commonly used.

• Mobile Phase: A gradient elution using 0.1% (v/v) acidic water and acetonitrile (B52724) is a typical mobile phase.

• Flow Rate: A flow rate of 1 mL/min is often employed.

• Column Temperature: Maintained at 40 °C.

• Detection: The PDA detector is set to monitor at a wavelength suitable for Nicotiflorin, often around 350 nm[2].

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

• Instrumentation: A UPLC system coupled to a triple quadrupole tandem mass spectrometer.

• Column: A UPLC C18 column (e.g., 2.1 x 50 mm, 1.7 µm) is frequently used.

• Mobile Phase: A gradient elution with 0.2% formic acid and 5 mM ammonium (B1175870) acetate (B1210297) in water (A) and methanol (B) is a representative mobile phase[4].

• Detection Mode: Multiple Reaction Monitoring (MRM) in positive or negative ionization mode is used for high selectivity and sensitivity.

Visualizing the Cross-Validation Workflow

To illustrate the logical flow of a cross-validation study for analytical methods, the following diagram is provided.

Cross-Validation Workflow Diagram.

Conclusion and Recommendations

The choice of analytical method for Nicotiflorin quantification is dependent on the specific requirements of the study.

• HPTLC offers a high-throughput and cost-effective solution, making it suitable for routine quality control and screening of a large number of samples. Its simplicity and speed are significant advantages.

• HPLC-PDA provides a robust and reliable method with good sensitivity and is widely available in analytical laboratories. It is a well-established technique for the quantification of flavonoids in various matrices.

• UPLC-MS/MS delivers the highest sensitivity and selectivity, making it the ideal choice for bioanalytical studies, such as pharmacokinetics, where trace-level detection is necessary. The specificity of MS/MS detection minimizes interference from complex matrices.

For researchers and drug development professionals, a thorough evaluation of the analytical needs, including required sensitivity, sample throughput, and budget, will guide the selection of the most appropriate method for Nicotiflorin analysis.

References

• 1. ajpamc.com [ajpamc.com]
• 2. mdpi.com [mdpi.com]
• 3. Developing and Validating a Robust RP-HPLC Method for Metoclopramide and Camylofin Simultaneous Analysis Using Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. mdpi.com [mdpi.com]
• 6. Quantification of Paeoniflorin by Fully Validated LC–MS/MS Method: Its Application to Pharmacokinetic Interaction between Paeoniflorin and Verapamil - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Neuroprotective Effects of Nicotiflorin and Other Prominent Flavonoids

A Deep Dive into the Neuroprotective Potential of Flavonoids for Researchers and Drug Development Professionals

The growing prevalence of neurodegenerative diseases has spurred intensive research into novel therapeutic agents that can protect neurons from damage and degeneration. Among the most promising candidates are flavonoids, a class of polyphenolic compounds ubiquitously found in plants. This guide provides a detailed comparison of the neuroprotective effects of Nicotiflorin against other well-researched flavonoids, namely Quercetin, Luteolin, Apigenin, and Rutin (B1680289). The information is curated for researchers, scientists, and drug development professionals, with a focus on experimental data and underlying molecular mechanisms.

Quantitative Comparison of Neuroprotective Effects

Direct comparative studies providing quantitative data for Nicotiflorin against a range of other flavonoids under identical experimental conditions are limited in the currently available scientific literature. However, by collating data from studies with similar experimental designs, we can draw valuable inferences. The following tables summarize key neuroprotective parameters from various in vitro studies. It is crucial to note that variations in cell lines, neurotoxic insults, and flavonoid concentrations can influence the outcomes.

Table 1: Comparative Effects on Neuronal Cell Viability

Flavonoid	Cell Line	Neurotoxic Insult	Flavonoid Concentration	Increase in Cell Viability (%)	Reference
Nicotiflorin	PC12	H₂O₂	10 µM	Data not available in direct comparison	N/A
Quercetin	SH-SY5Y	6-OHDA	50 nM	Significant protection observed	[1]
Luteolin	PC12	H₂O₂	1-20 µM	Significant inhibition of viability reduction	[2]
Apigenin	PC12 & SH-SY5Y	Proteasome Inhibitors	10 µM	Significant attenuation of cell death	[3]
Rutin	PC12	6-OHDA	10-100 µM	Dose-dependent cytoprotective activity	[4]

Table 2: Comparative Effects on Apoptosis

Flavonoid	Cell Line	Pro-apoptotic Stimulus	Flavonoid Concentration	Reduction in Apoptosis (%)	Reference
Nicotiflorin	SH-SY5Y	OGD/R	10, 20, 40 µM	Data not available in direct comparison	N/A
Quercetin	SH-SY5Y	6-OHDA	50 nM	Significant mitigation of apoptosis	[1]
Luteolin	PC12	H₂O₂	1-20 µM	Increased Bcl-2/Bax ratio	[2]
Apigenin	PC12 & SH-SY5Y	Proteasome Inhibitors	10 µM	Attenuated caspase activation	[3]
Rutin	PC12	SGD	200 µM	Decreased Bax/Bcl-2 ratio, caspase-3 & -9	[5]

Table 3: Comparative Effects on Reactive Oxygen Species (ROS) Production

Flavonoid	Cell Line	Oxidative Stressor	Flavonoid Concentration	Reduction in ROS (%)	Reference
Nicotiflorin	PC12	Rotenone	100, 200, 250 µM	Significant inhibition of ROS production
Quercetin	SH-SY5Y	6-OHDA	50 nM	Significant alleviation of oxidative stress	[1]
Luteolin	PC12	H₂O₂	1-20 µM	Reduced ROS generation	[2]
Apigenin	PC12 & SH-SY5Y	Proteasome Inhibitors	10 µM	Attenuated ROS production	[3]
Rutin	PC12	SGD	200 µM	Decreased intracellular ROS	[5]

Key Signaling Pathways in Flavonoid-Mediated Neuroprotection

Flavonoids exert their neuroprotective effects through the modulation of various intracellular signaling pathways. These pathways are often interconnected and play crucial roles in cell survival, apoptosis, inflammation, and antioxidant defense.

Nicotiflorin's Neuroprotective Signaling

Nicotiflorin has been shown to upregulate endothelial nitric oxide synthase (eNOS), which is crucial for cerebral blood flow.[3] It also offers protection by stabilizing mitochondrial membranes and reducing reactive oxygen species. While the precise signaling cascades are still under investigation, its antioxidant properties suggest an interaction with pathways like Nrf2/ARE.

Nicotiflorin's neuroprotective mechanisms.

Comparative Overview of Flavonoid-Modulated Signaling Pathways

Other flavonoids like Quercetin, Luteolin, Apigenin, and Rutin have been more extensively studied, revealing their interaction with a complex network of signaling pathways. A common thread among them is the activation of pro-survival pathways and the inhibition of pro-apoptotic and pro-inflammatory cascades.

Common signaling pathways modulated by flavonoids.

Experimental Protocols

To ensure the reproducibility and validation of the cited data, this section provides an overview of the standard methodologies used in the assessment of neuroprotective effects of flavonoids.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Cell Seeding: Plate neuronal cells (e.g., SH-SY5Y, PC12) in a 96-well plate at a density of 1x10⁴ to 5x10⁴ cells/well and incubate for 24 hours.

• Treatment: Pre-treat cells with various concentrations of the flavonoid for a specified duration (e.g., 2-24 hours).

• Induction of Neurotoxicity: Introduce the neurotoxic agent (e.g., H₂O₂, 6-OHDA, rotenone) and co-incubate for a further 24 hours.

• MTT Addition: Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the control group.

Workflow for the MTT cell viability assay.

Apoptosis Assay (Flow Cytometry with Annexin V/PI Staining)

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Culture and Treatment: Culture and treat cells with flavonoids and neurotoxins as described for the MTT assay.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) and incubate in the dark for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Reactive Oxygen Species (ROS) Measurement (DCFH-DA Assay)

The 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) assay is used to measure intracellular ROS levels.

• Cell Culture and Treatment: Culture and treat cells with flavonoids and the oxidative stressor.

• DCFH-DA Staining: Incubate the cells with DCFH-DA (10-20 µM) for 30-45 minutes at 37°C in the dark.

• Washing: Wash the cells with PBS to remove excess probe.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader or fluorescence microscope with excitation at ~485 nm and emission at ~535 nm.

Conclusion

Nicotiflorin demonstrates significant neuroprotective potential, primarily through its antioxidant and eNOS-upregulating activities. While direct quantitative comparisons with other flavonoids are not extensively available, the existing body of research on flavonoids like Quercetin, Luteolin, Apigenin, and Rutin provides a valuable framework for understanding their shared and unique neuroprotective mechanisms. These flavonoids collectively represent a promising avenue for the development of novel therapies for neurodegenerative diseases. Further head-to-head comparative studies are warranted to delineate the relative potency and specific applications of each of these remarkable natural compounds.

References

• 1. Quercetin alleviates 6-OHDA-caused apoptosis in SH-SY5Y cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Luteolin-induced protection of H₂O₂-induced apoptosis in PC12 cells and the associated pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Apigenin Reduces Proteasome Inhibition-Induced Neuronal Apoptosis by Suppressing the Cell Death Process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rutin, a bioflavonoid antioxidant protects rat pheochromocytoma (PC-12) cells against 6-hydroxydopamine (6-OHDA)-induced neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of rutin on oxidative DNA damage in PC12 neurons cultured in nutrients deprivation condition - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Nicotiflorin's Therapeutic Potential: A Comparative Guide to Target Validation Using Genetic Approaches

For Researchers, Scientists, and Drug Development Professionals

Nicotiflorin, a flavonoid glycoside, has demonstrated significant promise in preclinical studies for its neuroprotective and anti-inflammatory properties. This guide provides a comprehensive overview of the current understanding of Nicotiflorin's therapeutic targets, primarily focusing on the Janus kinase/signal transducer and activator of transcription (JAK/STAT) and Akt/Forkhead box O (FoxO)/B-cell lymphoma (Bcl) signaling pathways. We present a comparative analysis of Nicotiflorin's performance against alternative therapies, supported by available experimental data. Furthermore, this guide details the application of genetic approaches, such as CRISPR-Cas9 and siRNA, for the definitive validation of its molecular targets.

Performance Comparison: Nicotiflorin vs. Alternatives

The therapeutic efficacy of Nicotiflorin has been evaluated in various preclinical models, particularly in the context of ischemia and inflammation. Below is a summary of its performance compared to established or alternative treatments.

Neuroprotective Efficacy

Nicotiflorin has shown marked neuroprotective effects in models of cerebral ischemia. A key mechanism of action is the inhibition of apoptotic pathways and reduction of infarct volume.

Treatment	Dosage/Concentration	Model	Key Efficacy Metric	Result
Nicotiflorin	2.5 - 10 mg/kg	Rat model of transient focal cerebral ischemia-reperfusion	Reduction in brain infarct volume	24.5% - 63.2% reduction[1]
Nimodipine (B1678889)	1 - 100 µM	In vitro oxygen-glucose deprivation model	Neuroprotection percentage	65 ± 13%[2]
Nimodipine	Not specified	Rat model of global ischemia	Hippocampal cell viability	~95% viability in treated group vs. ~48% in ischemia group[3]

Anti-inflammatory Activity

Compound	Model	Key Efficacy Metric	Result
Nicotiflorin	TNF-α-induced HUVEC injury	Inhibition of Nitric Oxide (NO) production	Dose-dependent inhibition of NO production[4]
Quercetin (B1663063)	LPS-stimulated RAW264.7 macrophages	Inhibition of pro-inflammatory cytokines (TNF-α, IL-6)	Significant reduction in a dose-dependent manner[5][6]

Validating Therapeutic Targets: The Role of Genetic Approaches

Definitive validation of a drug's therapeutic target is crucial for its development. Genetic approaches like CRISPR-Cas9-mediated gene knockout and siRNA-mediated gene knockdown offer precise tools to confirm the necessity of a specific protein for the drug's mechanism of action. While direct genetic validation studies for Nicotiflorin are not yet available in the public domain, the following sections outline the principles and methodologies for such investigations targeting the JAK2/STAT3 pathway.

The JAK2/STAT3 Signaling Pathway: A Prime Target for Nicotiflorin

Evidence strongly suggests that Nicotiflorin exerts its therapeutic effects through the inhibition of the JAK2/STAT3 signaling pathway. This pathway is a critical regulator of inflammatory responses and cell survival.

References

• 1. Nicotiflorin reduces cerebral ischemic damage and upregulates endothelial nitric oxide synthase in primarily cultured rat cerebral blood vessel endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hepatoprotective Effects of Nicotiflorin from Nymphaea candida against Concanavalin A-Induced and d-Galactosamine-Induced Liver Injury in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Neuroprotective effects by nimodipine treatment in the experimental global ischemic rat model : real time estimation of glutamate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory effect of quercetin and galangin in LPS-stimulated RAW264.7 macrophages and DNCB-induced atopic dermatitis animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]

Nicotiflorin: A Comparative Analysis of its Efficacy in Preclinical Disease Models

For Researchers, Scientists, and Drug Development Professionals

Nicotiflorin, a flavonoid glycoside found in various medicinal plants, has garnered significant interest for its therapeutic potential across a spectrum of diseases. This guide provides a comparative analysis of nicotiflorin's efficacy against established drugs in preclinical models of inflammation, type 2 diabetes, and breast cancer. The data presented is compiled from various studies to offer a side-by-side view, where available, and to highlight the therapeutic promise of nicotiflorin.

Anti-Inflammatory Activity: Nicotiflorin vs. Ibuprofen (B1674241)

Nicotiflorin has demonstrated notable anti-inflammatory effects by modulating key signaling pathways. A primary mechanism involves the inhibition of the NF-κB pathway, which in turn suppresses the activation of the NLRP3 inflammasome, a key driver of inflammation.[1] This action leads to a reduction in the production of pro-inflammatory cytokines.

Comparative Efficacy in Carrageenan-Induced Paw Edema

The carrageenan-induced paw edema model is a standard for evaluating acute inflammation. While direct comparative studies between nicotiflorin and ibuprofen in this model are limited, we can infer potential efficacy by comparing their effects in separate studies using the same model.

Table 1: Comparison of Anti-Inflammatory Effects in Carrageenan-Induced Paw Edema in Rats

Compound	Dose	Time Point	Inhibition of Edema (%)	Reference
Nicotiflorin	Data not available in a directly comparable format	-	-	-
Ibuprofen	10 mg/kg	3 hours	~40-60%	[2][3]
Indomethacin (for reference)	5 mg/kg	1-5 hours	Significant inhibition	[4]

Note: The lack of direct comparative data for nicotiflorin in this specific in vivo model is a current research gap.

In Vitro Anti-Inflammatory Effects of Nicotiflorin

Nicotiflorin has shown dose-dependent inhibition of nitric oxide (NO) production in TNF-α-induced Human Umbilical Vein Endothelial Cells (HUVECs).[5]

Table 2: Effect of Nicotiflorin on NO Production in TNF-α-induced HUVECs

Nicotiflorin Concentration (mg/mL)	NO Concentration (ng/mL)	% Inhibition of NO Production (approx.)
0 (Control with TNF-α)	4.43 ± 0.54	0%
0.05	4.30 ± 0.16	3%
0.1	4.12 ± 0.23	7%
0.5	4.00 ± 0.60	10%
1	3.29 ± 0.47	26%

Data adapted from a study on the mechanism of action of Nicotiflorin in acute myocardial infarction.[5]

Experimental Protocols

Carrageenan-Induced Paw Edema: This acute inflammation model is widely used for screening anti-inflammatory drugs.[6]

• Animal Model: Typically, Wistar or Sprague-Dawley rats are used.

• Induction of Edema: A sub-plantar injection of 0.1 mL of 1% carrageenan solution is administered into the right hind paw of the rats.[2]

• Drug Administration: Test compounds (e.g., ibuprofen) or vehicle are administered orally or intraperitoneally at a specified time before carrageenan injection.

• Measurement of Edema: Paw volume is measured using a plethysmometer at various time points (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• Calculation of Inhibition: The percentage inhibition of edema is calculated by comparing the paw volume in the treated group with the vehicle-treated control group.

In Vitro Nitric Oxide (NO) Assay:

• Cell Culture: Human Umbilical Vein Endothelial Cells (HUVECs) are cultured in appropriate media.

• Induction of Inflammation: Cells are stimulated with an inflammatory agent, such as Tumor Necrosis Factor-alpha (TNF-α), to induce the production of NO.

• Treatment: Cells are pre-treated with varying concentrations of nicotiflorin for a specified period.

• Measurement of NO: The concentration of nitrite (B80452) (a stable metabolite of NO) in the cell culture supernatant is measured using the Griess reagent.[5]

• Analysis: The inhibitory effect of nicotiflorin on NO production is determined by comparing the nitrite concentrations in treated cells to untreated, TNF-α stimulated cells.

Signaling Pathway

Caption: Nicotiflorin's anti-inflammatory mechanism via p65 inhibition.

Antidiabetic Activity: Nicotiflorin vs. Metformin (B114582)

Nicotiflorin has shown potential in managing type 2 diabetes, primarily through its α-glucosidase inhibitory activity, which can help in controlling postprandial hyperglycemia.

Comparative Efficacy in Streptozotocin (STZ)-Induced Diabetic Models

The STZ-induced diabetic rat or mouse model is a common method to study the effects of antidiabetic agents.

Table 3: Comparison of Antidiabetic Effects in STZ-Induced Diabetic Rats

Compound	Dose	Duration	Key Effects	Reference
Nicotiflorin	Data not available in a directly comparable format	-	Identified as an α-glucosidase inhibitor	[7]
Metformin	100 mg/kg/day	13 weeks	Significantly decreased fasting blood glucose, triglycerides, and total cholesterol	[8]

Note: While nicotiflorin is identified as an α-glucosidase inhibitor, in vivo comparative data with metformin in the STZ model is needed for a direct efficacy comparison.

Experimental Protocols

Streptozotocin (STZ)-Induced Diabetes Model: This model is widely used to induce both type 1 and type 2 diabetes, depending on the dose and administration protocol.[9][10]

• Animal Model: Wistar rats or C57BL/6 mice are commonly used.

• Induction of Diabetes:

  • Type 1 Model: A single high dose of STZ (e.g., 60 mg/kg, i.p.) is administered.

  • Type 2 Model: A combination of a high-fat diet for several weeks followed by a single low dose of STZ (e.g., 30-40 mg/kg, i.p.) is often used to induce insulin (B600854) resistance and subsequent hyperglycemia.[8]

• Confirmation of Diabetes: Blood glucose levels are monitored, and animals with fasting blood glucose above a certain threshold (e.g., >11.1 mmol/L or 200 mg/dL) are considered diabetic.[8][9]

• Drug Administration: Diabetic animals are treated with the test compound (e.g., metformin) or vehicle for a specified duration.

• Assessment of Efficacy: Parameters such as fasting blood glucose, oral glucose tolerance, serum insulin levels, and lipid profiles are measured.

Logical Relationship

Caption: Nicotiflorin's role in managing postprandial hyperglycemia.

Anticancer Activity: Nicotiflorin vs. Doxorubicin (B1662922)

Nicotiflorin has been shown to inhibit the proliferation of human breast cancer cells (MCF-7) and induce apoptosis, suggesting its potential as an anticancer agent.[11]

Comparative Efficacy in Breast Cancer Models

While direct in vivo comparative studies are lacking, we can compare the in vitro effects of nicotiflorin with the known activity of doxorubicin.

Table 4: In Vitro Effects on MCF-7 Breast Cancer Cells

Compound	Concentration	Effect	Reference
Nicotiflorin	Not specified (qualitative)	Inhibits proliferation, induces apoptosis	[11]
Doxorubicin	Varies (nM to µM range)	Induces cytotoxicity and apoptosis	[12]

Note: Quantitative IC50 values for nicotiflorin on MCF-7 cells from robust studies are needed for a more direct comparison.

Experimental Protocols

Human Breast Cancer Xenograft Model: This in vivo model is crucial for evaluating the antitumor efficacy of new compounds.

• Cell Line: Human breast cancer cells (e.g., MCF-7, MDA-MB-231) are used.

• Animal Model: Immunocompromised mice (e.g., nude or SCID mice) are used to prevent rejection of the human tumor cells.

• Tumor Implantation: Cancer cells are injected subcutaneously or orthotopically (into the mammary fat pad) of the mice.

• Tumor Growth: Tumors are allowed to grow to a palpable size.

• Drug Administration: Mice are treated with the test compound (e.g., doxorubicin) or vehicle via various routes (e.g., intravenous, intraperitoneal, oral).

• Efficacy Assessment: Tumor volume is measured regularly. At the end of the study, tumors are excised and weighed. Survival rates can also be monitored.[13][14]

MTT Assay for Cell Viability: This is a colorimetric assay to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to attach overnight.

• Treatment: Cells are treated with various concentrations of the test compound for a specified period (e.g., 24, 48, 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated. Viable cells with active mitochondrial dehydrogenases convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Analysis: The percentage of cell viability is calculated relative to the untreated control cells, and the IC50 (concentration that inhibits 50% of cell growth) can be determined.

Experimental Workflow

Caption: Workflow for preclinical evaluation of anticancer agents.

Conclusion

Nicotiflorin exhibits promising therapeutic activities in preclinical models of inflammation, diabetes, and cancer. Its mechanisms of action, including the inhibition of the NF-κB pathway and α-glucosidase, provide a strong rationale for its further investigation. However, this comparative guide highlights a significant gap in the literature: the lack of direct, head-to-head comparative studies of nicotiflorin against established drugs like ibuprofen, metformin, and doxorubicin within the same experimental settings. Such studies are crucial for objectively quantifying its relative efficacy and advancing its potential development as a novel therapeutic agent. Future research should focus on conducting these direct comparisons to provide the robust data needed for clinical translation.

References

• 1. Mechanism of Nicotiflorin in San-Ye-Qing rhizome for anti-inflammatory effect in ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Models of Inflammation: Carrageenan- or Complete Freund’s Adjuvant-Induced Edema and Hypersensitivity in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals [mdpi.com]
• 7. Flavonoids from Camellia oleifera flower ameliorate type 2 diabetes mellitus by regulating the p53 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Metformin ameliorates diabetic nephropathy in a rat model of low-dose streptozotocin-induced diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Animal Models as Tools to Investigate Antidiabetic and Anti-Inflammatory Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Animal models for type 1 and type 2 diabetes: advantages and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effect of Nicotiflorin in Inhibiting Proliferation and Inducing Apoptosis of Human Breast Cancer Cells MCF-7 | Semantic Scholar [semanticscholar.org]
• 12. Enhancing therapeutic efficacy in breast cancer: a study on the combined cytotoxic effects of doxorubicin and MPC-3100 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Localized doxorubicin chemotherapy with a biopolymeric nanocarrier improves survival and reduces toxicity in xenografts of human breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antitumor activity of doxorubicin in combination with docetaxel against human breast cancer xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Nicotiflorin Extraction Techniques

For researchers, scientists, and professionals in drug development, the efficient extraction of bioactive compounds is a critical first step. Nicotiflorin, a flavonoid glycoside with significant therapeutic potential, is no exception. This guide provides an objective, data-driven comparison of four common extraction techniques for Nicotiflorin: Maceration, Heat Reflux Extraction (HRE), Ultrasonic-Assisted Extraction (UAE), and Microwave-Assisted Extraction (MAE).

Quantitative Comparison of Extraction Techniques

The following table summarizes the key quantitative parameters for each extraction method. Data has been compiled from various studies to provide a comparative overview. It is important to note that direct comparisons can be influenced by variations in the plant matrix, solvent system, and specific experimental conditions.

Parameter	Maceration	Heat Reflux Extraction (HRE)	Ultrasonic-Assisted Extraction (UAE)	Microwave-Assisted Extraction (MAE)
Nicotiflorin Yield (mg/g)	Lower	Moderate	High	Very High[1]
Purity of Extract	Lower	Moderate	High	High
Extraction Time	24 - 72 hours	2 - 4 hours	30 - 60 minutes[2][3]	10 - 30 minutes[1]
Solvent Consumption	High	Moderate	Low	Low
Energy Consumption	Very Low	High	Low	Moderate
Operational Complexity	Low	Moderate	Low	Moderate
Suitability for Thermolabile Compounds	High	Low	High	Moderate

Experimental Protocols

Detailed methodologies for each extraction technique are provided below. These protocols are generalized and may require optimization based on the specific plant material and desired purity.

Maceration

Maceration is a simple and widely used technique that involves soaking the plant material in a solvent for an extended period.

Materials:

• Dried and powdered plant material

• Solvent (e.g., 70% ethanol)

• Airtight container

• Shaker or stirrer (optional)

• Filtration apparatus

Procedure:

• Place the powdered plant material in the airtight container.

• Add the solvent at a specified solid-to-liquid ratio (e.g., 1:20 w/v).

• Seal the container and keep it at room temperature for 24 to 72 hours.

• Agitate the mixture periodically using a shaker or stirrer to enhance extraction.

• After the maceration period, filter the mixture to separate the extract from the plant residue.

• The filtrate can then be concentrated to obtain the crude Nicotiflorin extract.

Heat Reflux Extraction (HRE)

HRE utilizes heating to accelerate the extraction process.

Materials:

• Dried and powdered plant material

• Solvent (e.g., 80% ethanol)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Filtration apparatus

Procedure:

• Place the powdered plant material in the round-bottom flask.

• Add the solvent at a specified solid-to-liquid ratio (e.g., 1:30 w/v).

• Attach the reflux condenser to the flask and place it on the heating mantle.

• Heat the mixture to the boiling point of the solvent and maintain a gentle reflux for 2 to 4 hours.

• After the extraction, allow the mixture to cool to room temperature.

• Filter the mixture to separate the extract from the plant residue.

• Concentrate the filtrate to obtain the crude Nicotiflorin extract.

Ultrasonic-Assisted Extraction (UAE)

UAE employs high-frequency sound waves to disrupt cell walls and enhance mass transfer.

Materials:

• Dried and powdered plant material

• Solvent (e.g., 70% ethanol)

• Beaker or flask

• Ultrasonic bath or probe sonicator

• Filtration apparatus

Procedure:

• Place the powdered plant material in the beaker or flask.

• Add the solvent at a specified solid-to-liquid ratio (e.g., 1:15 v/w).[3]

• Place the vessel in an ultrasonic bath or immerse the probe sonicator into the mixture.

• Apply ultrasonic waves at a specific frequency (e.g., 40 kHz) and power for 30 to 60 minutes.[2]

• Maintain a constant temperature during the process (e.g., 60°C).[3]

• After sonication, filter the mixture to separate the extract.

• Concentrate the filtrate to yield the crude Nicotiflorin extract.

Microwave-Assisted Extraction (MAE)

MAE utilizes microwave energy to rapidly heat the solvent and plant material, leading to faster extraction.

Materials:

• Dried and powdered plant material

• Microwave-transparent extraction vessel

• Solvent (e.g., 70% ethanol)

• Microwave extraction system

• Filtration apparatus

Procedure:

• Place the powdered plant material in the microwave-transparent vessel.

• Add the solvent at a specified solid-to-liquid ratio (e.g., 1:26 w/v).[1]

• Seal the vessel and place it in the microwave extractor.

• Apply microwave irradiation at a set power (e.g., 600 W) for a short duration (e.g., 20 minutes).[1]

• Control the temperature to prevent degradation of the target compound (e.g., 62°C).[1]

• After extraction, allow the vessel to cool before opening.

• Filter the mixture to separate the extract.

• Concentrate the filtrate to obtain the crude Nicotiflorin extract.

Visualizing Workflows and Signaling Pathways

To further aid in the understanding of these processes and the biological context of Nicotiflorin, the following diagrams have been generated.

Figure 1: Comparative workflow of Nicotiflorin extraction techniques.

Nicotiflorin has been shown to exert its therapeutic effects through various signaling pathways. One such pathway is the Akt/FoxO/Bcl signaling pathway, which is crucial in regulating cell survival and apoptosis.

Figure 2: Nicotiflorin's influence on the Akt/FoxO/Bcl signaling pathway.

References

• 1. Efficient extraction of flavonoids from Flos Sophorae Immaturus by tailored and sustainable deep eutectic solvent as green extraction media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Extraction and isolation of flavonoid glycosides from Flos Sophorae Immaturus using ultrasonic-assisted extraction followed by high-speed countercurrent chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimization of Ultrasound-Assisted Extraction Using Response Surface Methodology for Simultaneous Quantitation of Six Flavonoids in Flos Sophorae Immaturus and Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]

Nicotiflorin: A Comparative Guide to its Anti-inflammatory Effects in Primary Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anti-inflammatory properties of Nicotiflorin and the well-characterized flavonoid, Quercetin (B1663063), with a focus on their effects in primary cells. The information presented is intended to support research and development efforts in the field of inflammation therapeutics.

Comparative Efficacy of Nicotiflorin and Quercetin

Nicotiflorin, a flavonoid glycoside, has demonstrated notable anti-inflammatory activity.[1] To provide a clear comparison of its efficacy, this section presents quantitative data on the inhibitory effects of Nicotiflorin and Quercetin on key inflammatory mediators. The data is compiled from various studies and presented to facilitate an objective assessment of their relative potencies.

Compound	Target	Cell Type	Stimulant	IC50 / Inhibition	Reference
Nicotiflorin	Nitric Oxide (NO) Production	Human Umbilical Vein Endothelial Cells (HUVECs)	TNF-α (50 ng/mL)	Dose-dependent reduction: 1 mg/mL showed ~25% reduction	[1]
Quercetin	Nitric Oxide (NO) Production	RAW 264.7 Macrophages	LPS	IC50 ~1 µM	[2]
Quercetin	TNF-α Production	RAW 264.7 Macrophages	LPS	IC50 ~1 µM	[2]
Quercetin	IL-6 Production	RAW 264.7 Macrophages	LPS	IC50 ~1 µM	[2]
Quercetin	IL-1β Production	RAW 264.7 Macrophages	LPS	Significant reduction	[3]
Quercetin	iNOS Expression	A549 Human Lung Adenocarcinoma Cells	Cytokines	Complete inhibition at 50 µM
Quercetin	COX-2 Expression	A549 Human Lung Adenocarcinoma Cells	Cytokines	Little effect on expression at 50 µM

Note: The presented data is sourced from different studies and experimental conditions may vary. Direct comparative studies are limited, and thus these values should be interpreted with consideration of the specific experimental contexts.

Signaling Pathways and Experimental Workflow

The anti-inflammatory effects of both Nicotiflorin and Quercetin are largely attributed to their ability to modulate key signaling pathways involved in the inflammatory response, most notably the NF-κB pathway. The following diagrams illustrate the targeted signaling cascade and a general workflow for evaluating anti-inflammatory compounds in a primary cell-based model.

Caption: NF-κB Signaling Pathway and Points of Inhibition.

Caption: General Experimental Workflow for Evaluating Anti-inflammatory Compounds.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. The following are standard protocols for key assays used to assess the anti-inflammatory effects of Nicotiflorin and its alternatives.

LPS-Induced Inflammation in Primary Macrophages

This protocol outlines the induction of an inflammatory response in primary macrophages using Lipopolysaccharide (LPS).

• Cell Culture: Isolate primary macrophages (e.g., bone marrow-derived macrophages or peritoneal macrophages) and culture in appropriate media (e.g., DMEM with 10% FBS and antibiotics) to 80-90% confluency.

• Pre-treatment: Replace the culture medium with fresh medium containing various concentrations of Nicotiflorin or the comparative compound. Incubate for 1-2 hours.

• Stimulation: Add LPS to the culture medium to a final concentration of 100 ng/mL to 1 µg/mL. Include a vehicle control group (no compound) and an unstimulated control group (no LPS).

• Incubation: Incubate the cells for a specified period, typically 6-24 hours, depending on the endpoint being measured.

• Sample Collection:

  • For cytokine and nitric oxide analysis, collect the cell culture supernatant.

  • For protein analysis (Western Blot) or gene expression analysis (qPCR), wash the cells with ice-cold PBS and lyse them using an appropriate lysis buffer.

Enzyme-Linked Immunosorbent Assay (ELISA) for TNF-α and IL-6

This protocol details the quantification of pro-inflammatory cytokines in cell culture supernatants.

• Plate Coating: Coat a 96-well plate with a capture antibody specific for the cytokine of interest (e.g., anti-TNF-α or anti-IL-6) overnight at 4°C.

• Blocking: Wash the plate and block non-specific binding sites with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

• Sample Incubation: Add diluted standards and collected cell culture supernatants to the wells and incubate for 2 hours at room temperature.

• Detection Antibody: Wash the plate and add a biotinylated detection antibody specific for the cytokine. Incubate for 1-2 hours at room temperature.

• Streptavidin-HRP: Wash the plate and add streptavidin-conjugated horseradish peroxidase (HRP). Incubate for 20-30 minutes at room temperature in the dark.

• Substrate Addition: Wash the plate and add a TMB (3,3',5,5'-tetramethylbenzidine) substrate solution.

• Reaction Termination and Reading: Stop the reaction with a stop solution (e.g., 2N H₂SO₄) and measure the absorbance at 450 nm using a microplate reader.

• Quantification: Calculate the cytokine concentrations in the samples by comparing their absorbance to the standard curve.

Western Blot for NF-κB Pathway Proteins (p-p65 and IκBα)

This protocol describes the detection of key proteins in the NF-κB signaling pathway to assess pathway activation.

• Protein Extraction and Quantification: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors. Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein (20-40 µg) by boiling in Laemmli buffer and separate them by size using SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., anti-phospho-p65, anti-IκBα, and a loading control like anti-β-actin or anti-GAPDH) overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Imaging and Analysis: Capture the chemiluminescent signal using an imaging system. Quantify the band intensities and normalize them to the loading control to determine the relative protein expression levels.

References

• 1. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Paeoniflorin suppresses IL-6/Stat3 pathway via upregulation of Socs3 in dendritic cells in response to 1-chloro-2,4-dinitrobenze - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Downregulation of COX-2 and iNOS by amentoflavone and quercetin in A549 human lung adenocarcinoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of Nicotiflorin and its Analogues

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of nicotiflorin (kaempferol-3-O-rutinoside) and its structurally related analogues. The information is compiled from experimental data to elucidate the structure-activity relationships (SAR) governing their therapeutic potential, with a focus on anti-inflammatory and antioxidant effects.

Comparative Bioactivity Data

The biological activity of flavonoids like nicotiflorin is significantly influenced by their structural features, particularly the nature and position of glycosidic linkages and hydroxyl groups. The following table summarizes quantitative data comparing the antioxidant and anti-inflammatory activities of nicotiflorin with its aglycone, kaempferol (B1673270), and other kaempferol glycosides.

Compound	Structure	Antioxidant Activity (DPPH Scavenging IC50, µM)	Antioxidant Activity (ABTS Scavenging IC50, µM)	Anti-inflammatory Activity (Inhibition of T-cell proliferation at 100 µM, 48h)
Kaempferol (Aglycone)	Kaempferol	~15	~5	86.7%
Nicotiflorin	Kaempferol-3-O-rutinoside	> 100	> 100	Not specified, but generally lower than aglycone
Kaempferol-7-O-glucoside	Kaempferol with glucose at C7	~30	~10	51.12%
Kaempferol-3-O-rhamnoside	Kaempferol with rhamnose at C3	> 100	> 100	Lower than Kaempferol-7-O-glucoside

Data sourced from a comparative study on the antioxidant and anti-inflammatory activities of kaempferol and its glycosides.[1]

Key Observations on Structure-Activity Relationship:

• Aglycone vs. Glycosides: The aglycone, kaempferol, consistently demonstrates stronger antioxidant and anti-inflammatory activity compared to its glycosidic forms, including nicotiflorin.[1] This suggests that the free hydroxyl groups, particularly at the C3 position, are crucial for these activities.

• Position of Glycosylation: The position of the sugar moiety significantly impacts bioactivity. Glycosylation at the C7 position (Kaempferol-7-O-glucoside) results in better antioxidant and anti-inflammatory effects compared to glycosylation at the C3 position (Nicotiflorin and Kaempferol-3-O-rhamnoside).[1]

• Type of Sugar Moiety: While direct comparisons are limited, the data suggests that the nature of the sugar can also influence activity. However, in the case of C3 glycosides, both rutinose (in nicotiflorin) and rhamnose result in significantly diminished antioxidant capacity compared to the aglycone.[1]

Signaling Pathways Modulated by Nicotiflorin

Nicotiflorin has been shown to exert its biological effects by modulating key cellular signaling pathways, primarily implicated in inflammation, apoptosis, and cell survival.

Caption: Signaling pathways modulated by Nicotiflorin.

Nicotiflorin has been reported to inhibit the JAK2/STAT3 signaling pathway, leading to a decrease in the expression of pro-apoptotic proteins like Bax and Caspase-3, and an increase in the anti-apoptotic protein Bcl-2. This mechanism contributes to its neuroprotective effects against cerebral ischemia-reperfusion injury. Additionally, nicotiflorin is suggested to be involved in the regulation of the PI3K/Akt signaling pathway, which plays a crucial role in cell survival and proliferation.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

Antioxidant Activity Assays

1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from purple to yellow, which is measured spectrophotometrically.

• Protocol:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol (B129727) or ethanol).

  • Prepare a fresh solution of DPPH (typically 0.1 mM) in the same solvent.

  • In a 96-well microplate, add a specific volume of the test compound at various concentrations to the wells.

  • Add the DPPH solution to each well to initiate the reaction.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • A control containing the solvent and DPPH solution is also measured.

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of scavenging against the compound concentration.

2. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

• Principle: This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore, leading to its decolorization.

• Protocol:

  • Generate the ABTS•+ solution by reacting a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

  • Dilute the ABTS•+ solution with a suitable solvent (e.g., ethanol) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare various concentrations of the test compound.

  • Add a small volume of the test compound to a cuvette containing the diluted ABTS•+ solution.

  • Record the decrease in absorbance at 734 nm after a set incubation time (e.g., 6 minutes).

  • The percentage of inhibition of absorbance is calculated, and the IC50 value is determined as in the DPPH assay.

Anti-inflammatory Activity Assay

1. T-cell Proliferation Assay

• Principle: This assay measures the ability of a compound to inhibit the proliferation of T-lymphocytes, which is a key event in the inflammatory response.

• Protocol:

  • Isolate splenocytes from a suitable animal model (e.g., mice).

  • Seed the splenocytes in a 96-well plate at a density of approximately 2 x 10^5 cells/well.

  • Treat the cells with various concentrations of the test compounds.

  • Stimulate T-cell proliferation by adding a mitogen, such as Concanavalin A (ConA) (e.g., 5 µg/mL).

  • Incubate the plates for a specified period (e.g., 48 hours) at 37°C in a 5% CO2 incubator.

  • Assess cell proliferation using a suitable method, such as the MTT or CCK-8 assay.

  • The inhibition rate is calculated by comparing the proliferation of treated cells to untreated, stimulated control cells.

Caption: General workflow for screening and evaluating the bioactivity of Nicotiflorin and its analogues.

References

• 1. Antitumor, antioxidant and anti-inflammatory activities of kaempferol and its corresponding glycosides and the enzymatic preparation of kaempferol - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activities of Nicotiflorin and its Aglycone, Kaempferol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of the flavonoid glycoside nicotiflorin (kaempferol-3-O-rutinoside) and its aglycone, kaempferol (B1673270). The information presented is supported by experimental data from peer-reviewed studies, with a focus on their antioxidant, anti-inflammatory, and anticancer properties.

Introduction

Nicotiflorin is a naturally occurring flavonoid glycoside found in various medicinal plants, while kaempferol is its aglycone, meaning it is the non-sugar portion of the nicotiflorin molecule. The presence of the rutinose sugar moiety in nicotiflorin significantly influences its physicochemical properties and biological activities compared to kaempferol. Generally, the aglycone kaempferol exhibits more potent in vitro activity, though nicotiflorin's glycosylation may enhance its stability and bioavailability in vivo. This guide aims to delineate these differences through a review of key experimental findings.

Data Presentation: A Quantitative Comparison

The following tables summarize the quantitative data from comparative studies on the antioxidant, anti-inflammatory, and anticancer activities of nicotiflorin and kaempferol. It is important to note that direct comparisons are most informative when conducted within the same study under identical experimental conditions.

Table 1: Antioxidant Activity

Compound	Assay	IC50 Value (μM)	Fold Difference (Kaempferol vs. Nicotiflorin)	Reference
Kaempferol	DPPH Radical Scavenging	15.36	~15x more potent	[1]
Nicotiflorin	DPPH Radical Scavenging	>230	[1]
Kaempferol	ABTS Radical Scavenging	7.82	~20x more potent	[1]
Nicotiflorin	ABTS Radical Scavenging	>150	[1]

Table 2: Anti-inflammatory Activity

Compound	Assay	Cell Line	IC50 Value (μM)	Fold Difference (Kaempferol vs. Nicotiflorin)	Reference
Kaempferol	NO Production Inhibition	RAW 264.7	~25	>4x more potent	[1]
Nicotiflorin	NO Production Inhibition	RAW 264.7	>100	[1]
Kaempferol	T-cell Proliferation Inhibition (72h)	ConA-activated T-cells	30.21	~2.5x more potent	[1]
Nicotiflorin	T-cell Proliferation Inhibition (72h)	ConA-activated T-cells	76.35	[1]

Table 3: Anticancer Activity (Cytotoxicity)

Compound	Cell Line	IC50 Value (μM)	Fold Difference (Kaempferol vs. Nicotiflorin)	Reference
Kaempferol	HepG2 (Human Hepatoma)	30.92	>6.5x more potent	[1]
Nicotiflorin	HepG2 (Human Hepatoma)	>200	[1]
Kaempferol	CT26 (Mouse Colon Carcinoma)	88.02	>2.3x more potent	[1]
Nicotiflorin	CT26 (Mouse Colon Carcinoma)	>200	[1]
Kaempferol	B16F1 (Mouse Melanoma)	70.67	>2.8x more potent	[1]
Nicotiflorin	B16F1 (Mouse Melanoma)	>200	[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are based on standard laboratory procedures and those described in the referenced literature.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical.

• Reagents: DPPH solution (0.1 mM in methanol), test compounds (nicotiflorin and kaempferol) at various concentrations, and a positive control (e.g., ascorbic acid).

• Procedure:

  • Prepare a series of dilutions of the test compounds and the positive control in methanol.

  • In a 96-well plate, add 100 µL of each dilution to the wells.

  • Add 100 µL of the DPPH solution to each well and mix.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • The percentage of radical scavenging activity is calculated using the formula: (A_control - A_sample) / A_control * 100, where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the sample with the DPPH solution.

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of scavenging activity against the compound concentration.

Nitric Oxide (NO) Production Inhibition Assay in RAW 264.7 Macrophages

This assay assesses the anti-inflammatory potential of the compounds by measuring the inhibition of nitric oxide production in lipopolysaccharide (LPS)-stimulated macrophage cells.

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Reagents: LPS, Griess reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water), test compounds.

• Procedure:

  • Seed RAW 264.7 cells (e.g., 2 x 10^5 cells/well) in a 96-well plate and incubate for 24 hours.

  • Pre-treat the cells with various concentrations of the test compounds for 1 hour.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

  • After incubation, collect 100 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess reagent Part A to the supernatant, followed by a 10-minute incubation at room temperature in the dark.

  • Add 50 µL of Griess reagent Part B and incubate for another 10 minutes at room temperature in the dark.

  • Measure the absorbance at 540 nm. The concentration of nitrite (B80452) (a stable product of NO) is determined from a sodium nitrite standard curve.

  • The percentage of NO inhibition is calculated, and the IC50 value is determined.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cytotoxicity

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation, to assess the cytotoxic effects of the compounds.

• Cell Culture: Cancer cell lines (e.g., HepG2) are cultured in their appropriate media and conditions.

• Reagents: MTT solution (5 mg/mL in PBS), test compounds, and a solubilizing agent (e.g., DMSO).

• Procedure:

  • Seed cells (e.g., 5 x 10^3 cells/well) in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compounds for a specified period (e.g., 24, 48, or 72 hours).

  • After the treatment period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Shake the plate for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at a wavelength of 490 nm or 570 nm.

  • The percentage of cell viability is calculated relative to untreated control cells.

  • The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined.

Signaling Pathways and Mechanisms of Action

The differential activities of nicotiflorin and kaempferol can be attributed to their distinct interactions with cellular signaling pathways.

Nicotiflorin's Anti-inflammatory Signaling Pathway

Nicotiflorin has been shown to exert its anti-inflammatory effects primarily through the inhibition of the NF-κB signaling pathway.[2] By targeting p65, a key component of the NF-κB complex, nicotiflorin prevents its translocation to the nucleus, thereby downregulating the expression of pro-inflammatory genes. This, in turn, can lead to the suppression of the NLRP3 inflammasome activation, a critical step in the inflammatory response.[2]

Nicotiflorin's inhibition of the NF-κB pathway.

Kaempferol's Multi-Targeted Signaling Pathways

Kaempferol, as the aglycone, demonstrates a broader range of interactions with multiple signaling pathways, which likely contributes to its higher potency in vitro. In the context of inflammation and cancer, kaempferol has been shown to modulate:

• NF-κB Pathway: Similar to nicotiflorin, kaempferol inhibits the NF-κB pathway, reducing the expression of inflammatory mediators.

• MAPK (Mitogen-Activated Protein Kinase) Pathways: Kaempferol can modulate the activity of ERK, JNK, and p38 MAPKs, which are crucial in regulating cell proliferation, differentiation, and apoptosis.

• PI3K/Akt Pathway: This pathway is central to cell survival and proliferation. Kaempferol has been shown to inhibit the PI3K/Akt pathway, leading to the induction of apoptosis in cancer cells.

Kaempferol's modulation of multiple signaling pathways.

Conclusion

The experimental data consistently demonstrate that kaempferol possesses significantly higher in vitro antioxidant, anti-inflammatory, and anticancer activities compared to its glycoside, nicotiflorin. This enhanced potency is likely due to the unencumbered hydroxyl groups on the flavonoid backbone of the aglycone, which are crucial for radical scavenging and interaction with protein targets in signaling pathways.

However, the presence of the rutinose sugar in nicotiflorin may confer advantages in terms of in vivo stability, solubility, and bioavailability, which are critical factors for the development of therapeutic agents. Therefore, while kaempferol may be a more potent agent in vitro, nicotiflorin could serve as a more stable pro-drug that is metabolized to the active kaempferol in the body.

Further research, particularly in vivo studies and clinical trials, is necessary to fully elucidate the therapeutic potential of both nicotiflorin and kaempferol and to determine their respective roles in drug development. This guide provides a foundational understanding for researchers to build upon in their exploration of these promising natural compounds.

References

• 1. Antitumor, antioxidant and anti-inflammatory activities of kaempferol and its corresponding glycosides and the enzymatic preparation of kaempferol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of Nicotiflorin in San-Ye-Qing rhizome for anti-inflammatory effect in ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Inter-laboratory Validation of Nicotiflorin Quantification

This guide provides a comprehensive comparison of the two most common analytical methods for the quantification of nicotiflorin: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). The information presented is synthesized from published analytical methods and validation studies for nicotiflorin and structurally related flavonoids. This document is intended for researchers, scientists, and drug development professionals to aid in the selection of the most appropriate technique for their specific analytical needs.

Method Comparison: HPLC-UV vs. UPLC-MS/MS

The choice between HPLC-UV and UPLC-MS/MS for nicotiflorin quantification depends on several factors, including the required sensitivity, selectivity, sample matrix complexity, and available instrumentation.

Parameter	HPLC-UV	UPLC-MS/MS
Principle	Separation based on the analyte's polarity and detection via its UV absorbance.	Separation based on polarity with detection by the mass-to-charge ratio of the analyte and its fragments.
Sensitivity	Generally lower, suitable for higher concentration samples (µg/mL range).[1][2][3]	High sensitivity, capable of detecting trace amounts (ng/mL to pg/mL levels).[4]
Selectivity	Good, but may be susceptible to interference from co-eluting compounds with similar UV spectra.	Excellent selectivity, as it identifies compounds based on their specific mass and fragmentation patterns.[5]
Linearity (r²)	Typically ≥ 0.999.[1][2]	Typically ≥ 0.99.[4]
Limit of Detection (LOD)	0.15 - 0.31 mg/kg for similar flavonoids.[2]	As low as 1.0 ng/mL for similar compounds.[4]
Limit of Quantification (LOQ)	0.44 - 0.93 mg/kg for similar flavonoids.[2]	As low as 1.0 ng/mL for similar compounds.[4]
Precision (RSD%)	Intra- and inter-day precision typically < 2%.[1]	Intra- and inter-day precision typically ≤ 8.1% and ≤ 10.0%, respectively.[4]
Accuracy (Recovery %)	Typically in the range of 98-108%.[1][6]	Typically within ±8.2%.[4]
Matrix Effect	Less susceptible to matrix effects.[5]	Can be significantly affected by matrix components, often requiring internal standards for accurate quantification.
Cost & Accessibility	More accessible and cost-effective instrumentation.[5]	Higher initial investment and operational costs.
Throughput	Longer run times compared to UPLC.	Shorter run times, allowing for higher throughput.

Experimental Protocols

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This protocol is a generalized procedure based on common practices for the quantification of flavonoids like nicotiflorin in plant extracts.

a. Sample Preparation:

• Accurately weigh the dried and powdered plant material.

• Extract the sample with a suitable solvent, such as 70% ethanol, using ultrasonication or reflux extraction.[7]

• Centrifuge the extract to pellet solid plant material.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

b. Chromatographic Conditions:

• Instrument: High-Performance Liquid Chromatography system with a UV/Vis or Photodiode Array (PDA) detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).[8]

• Mobile Phase: A gradient elution is typically used with:

  • Solvent A: 0.1% Formic acid in water.

  • Solvent B: Acetonitrile.

• Flow Rate: 1.0 mL/min.[8]

• Column Temperature: 30 °C.[8]

• Injection Volume: 10 µL.[8]

• Detection Wavelength: 254 nm or a wavelength specific to nicotiflorin's maximum absorbance.[9]

c. Quantification:

• Prepare a series of standard solutions of nicotiflorin of known concentrations.

• Inject the standard solutions to generate a calibration curve by plotting peak area against concentration.

• Inject the sample solutions and determine the peak area of nicotiflorin.

• Calculate the concentration of nicotiflorin in the sample using the regression equation from the calibration curve.[8]

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

This protocol is a generalized procedure for the sensitive quantification of nicotiflorin, particularly in complex biological matrices.

a. Sample Preparation:

• For biological samples (e.g., plasma), perform protein precipitation by adding a solvent like acetonitrile.[4]

• Vortex and centrifuge the sample to pellet the precipitated proteins.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the initial mobile phase.

• Filter the solution through a 0.22 µm syringe filter into a UPLC vial.

b. Chromatographic and Mass Spectrometric Conditions:

• Instrument: UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[10]

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[10]

• Mobile Phase: A gradient elution is typically used with:

  • Solvent A: 0.1% Formic acid in water.

  • Solvent B: Acetonitrile.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Ionization Mode: Negative Electrospray Ionization (ESI-).[7]

• Detection: Multiple Reaction Monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for nicotiflorin and an internal standard.

c. Quantification:

• Prepare calibration standards and quality control samples by spiking a blank matrix with known concentrations of nicotiflorin and an internal standard.

• Analyze the samples using the UPLC-MS/MS method.

• Construct a calibration curve by plotting the peak area ratio of nicotiflorin to the internal standard against the concentration.

• Quantify nicotiflorin in the unknown samples using the calibration curve.

Visualizations

Caption: Experimental workflow for Nicotiflorin quantification by HPLC-UV.

Caption: Experimental workflow for Nicotiflorin quantification by UPLC-MS/MS.

References

• 1. researchgate.net [researchgate.net]
• 2. Validation and measurement uncertainty of HPLC-UV method for quercetin quantification in various foods -Korean Journal of Food Science and Technology | Korea Science [koreascience.kr]
• 3. researchgate.net [researchgate.net]
• 4. Quantification of Paeoniflorin by Fully Validated LC–MS/MS Method: Its Application to Pharmacokinetic Interaction between Paeoniflorin and Verapamil - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Simultaneous Quantification of Six Major Flavonoids From Fructus sophorae by LC-ESI-MS/MS and Statistical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. protocols.io [protocols.io]

A Comparative Analysis of Nicotiflorin from Diverse Botanical Origins

For Researchers, Scientists, and Drug Development Professionals

Nicotiflorin, a flavonoid glycoside also known as kaempferol-3-O-rutinoside, is a natural compound with a growing reputation for its diverse pharmacological activities. This guide provides a comparative overview of Nicotiflorin from various plant sources, focusing on its content, and biological activities, supported by experimental data. The information is intended to assist researchers and professionals in the selection of promising plant sources for the extraction of Nicotiflorin for further research and development.

Quantitative Analysis of Nicotiflorin Content

The concentration of Nicotiflorin varies significantly among different plant species and even between different parts of the same plant. While direct comparative studies are limited, this section compiles available quantitative data to offer a comparative perspective. High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for the quantification of Nicotiflorin.

Plant Source	Plant Part	Nicotiflorin Content (mg/g Dry Weight)	Reference
Astragalus chrysochlorus	Callus Culture (Long-term)	4.775	[1]
Astragalus chrysochlorus	Callus Culture (Short-term)	0.132	[1]
Abelmoschus manihot	Flowers	Flavonoid extracts contain Nicotiflorin, but specific quantification is not available. The total flavonoid yield can reach up to 41.96 mg/g.[2][3]	[2][3]
Carthamus tinctorius (Safflower)	Flowers	Identified as a key flavonoid, but specific quantification in mg/g is not consistently reported. Total flavonoid content can be around 20.6 mg/g.[4][5][6]	[4][5][6]
Nelumbo nucifera (Lotus)	Stamens, Leaves	Present in various parts, with stamens showing high concentrations of individual flavonoids (3.21 to 16.05 mg/g DW), though Nicotiflorin is not individually quantified.[7][8]	[7][8]
Nymphaea candida	Flowers	Nicotiflorin is a main characteristic component.[9]	[9]
Tricyrtis maculata	Whole Plant	Nicotiflorin is a key flavonoid glycoside extracted from this plant.[10]	[10]

Comparative Biological Activities

Nicotiflorin exhibits a range of biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. The potency of these effects can be influenced by the purity of the compound and the extraction method used.

Antioxidant Activity

The antioxidant capacity of Nicotiflorin is often evaluated using assays such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay. The IC50 value, the concentration required to scavenge 50% of the radicals, is a key parameter for comparison.

Plant Source of Extract/Compound	IC50 Value (DPPH Assay)	Reference
Abelmoschus manihot (Flavonoid Extract)	0.288 mg/mL	[2]
Carthamus tinctorius (Ethanol Extract)	2.511 µg/mL	[11]
Nelumbo nucifera (Seed Extract)	6.12 ± 0.41 µg/mL	[12]

Note: The data presented is for plant extracts and not for isolated Nicotiflorin, which may have a lower IC50 value.

Anti-inflammatory Activity

Nicotiflorin has been shown to possess significant anti-inflammatory properties by inhibiting the production of pro-inflammatory mediators like nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6).

Neuroprotective Effects

Nicotiflorin has emerged as a promising neuroprotective agent. For instance, Nicotiflorin from Carthamus tinctorius has been shown to reduce cerebral ischemia damage.[16] Alkaloids and flavonoids, including Nicotiflorin, from Nelumbo nucifera exhibit a range of neuroprotective mechanisms, including antioxidant and anti-inflammatory effects, and modulation of neurotransmitter systems.[17][18] The embryo of Nelumbo nucifera seeds, which contains Nicotiflorin, has shown potent neuroprotective effects against glutamate-induced neurotoxicity.[19]

Experimental Protocols

Extraction and Quantification of Nicotiflorin via HPLC

Objective: To extract and quantify the amount of Nicotiflorin in a given plant sample.

Methodology:

• Sample Preparation: Air-dry the plant material and grind it into a fine powder.

• Extraction:

  • Weigh a precise amount of the powdered plant material (e.g., 1 g).

  • Perform ultrasonic extraction with a suitable solvent, such as 70% ethanol, at a specific solvent-to-tissue ratio (e.g., 30:1 v/w) for a defined period (e.g., 30 minutes).

  • Repeat the extraction process three times to ensure maximum yield.

  • Combine the extracts, filter, and evaporate the solvent under reduced pressure.

• Purification (Optional): The crude extract can be further purified using column chromatography (e.g., silica (B1680970) gel or macroporous resin) to isolate Nicotiflorin.

• HPLC Analysis:

  • Chromatographic Conditions:

    • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

    • Mobile Phase: A gradient elution system of acetonitrile (B52724) and water (with 0.1% formic acid).

    • Flow Rate: 1.0 mL/min.

    • Detection Wavelength: 260 nm or 350 nm.

    • Column Temperature: 30-40 °C.

  • Quantification: Prepare a standard curve using a certified reference standard of Nicotiflorin at various concentrations. Inject the plant extract and quantify the Nicotiflorin content by comparing its peak area to the standard curve.

Antioxidant Activity Assessment: DPPH Radical Scavenging Assay

Objective: To determine the free radical scavenging activity of Nicotiflorin.

Methodology:

• Preparation of Solutions:

  • Prepare a stock solution of Nicotiflorin in methanol.

  • Prepare a 0.1 mM solution of DPPH in methanol.

• Assay Procedure:

  • In a 96-well microplate, add different concentrations of the Nicotiflorin solution.

  • Add the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the Nicotiflorin sample.

  • The IC50 value is determined by plotting the percentage of inhibition against the concentration of Nicotiflorin.

Anti-inflammatory Activity Assessment: Measurement of TNF-α and IL-6

Objective: To evaluate the effect of Nicotiflorin on the production of pro-inflammatory cytokines in cell culture.

Methodology:

• Cell Culture: Culture a suitable cell line, such as RAW 264.7 macrophages, in appropriate media.

• Treatment:

  • Seed the cells in a multi-well plate and allow them to adhere.

  • Pre-treat the cells with various concentrations of Nicotiflorin for a specific duration (e.g., 1 hour).

  • Induce an inflammatory response by adding an inflammatory stimulus like lipopolysaccharide (LPS).

• Cytokine Measurement:

  • After the incubation period, collect the cell culture supernatant.

  • Measure the concentration of TNF-α and IL-6 in the supernatant using an Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's instructions.

• Analysis: Compare the levels of TNF-α and IL-6 in the Nicotiflorin-treated groups with the LPS-stimulated control group to determine the inhibitory effect.

Visualizations

Caption: General workflow for the extraction, quantification, and biological activity assessment of Nicotiflorin from plant sources.

Caption: Simplified signaling pathway illustrating the anti-inflammatory action of Nicotiflorin.

References

• 1. researchgate.net [researchgate.net]
• 2. Extraction of Flavonoids from the Flowers of Abelmoschus manihot (L.) Medic by Modified Supercritical CO2 Extraction and Determination of Antioxidant and Anti-Adipogenic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Traditional Uses, Chemical Constituents, Biological Properties, Clinical Settings, and Toxicities of Abelmoschus manihot L.: A Comprehensive Review [frontiersin.org]
• 4. [Quality evaluation of Flos Carthami] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quality evaluation of Carthami Flos by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Validation of a High-Performance Liquid Chromatography with Photodiode Array Detection Method for the Separation and Quantification of Antioxidant and Skin Anti-Aging Flavonoids from Nelumbo nucifera Gaertn. Stamen Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lotus (Nelumbo nucifera Gaertn.) and Its Bioactive Phytocompounds: A Tribute to Cancer Prevention and Intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hepatoprotective Effects of Nicotiflorin from Nymphaea candida against Concanavalin A-Induced and d-Galactosamine-Induced Liver Injury in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Phytochemical Profile and Biological Activity of Nelumbo nucifera - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scialert.net [scialert.net]
• 14. researchgate.net [researchgate.net]
• 15. imrpress.com [imrpress.com]
• 16. scielo.br [scielo.br]
• 17. Neuroprotective Potential of Major Alkaloids from Nelumbo nucifera (Lotus): Mechanisms and Therapeutic Implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Cognitive Enhancing and Neuroprotective Effect of the Embryo of the Nelumbo nucifera Seed - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Validating the Purity of Commercial Nicotiflorin Standards

For researchers, scientists, and drug development professionals, the purity of a chemical standard is paramount. The validity of experimental results and the success of a research endeavor can hinge on the quality of the starting materials. Nicotiflorin, a flavonoid glycoside with significant neuroprotective and anti-inflammatory properties, is increasingly utilized in various studies.[1][2][3] This guide provides a comprehensive framework for validating the purity of commercial Nicotiflorin standards, offering objective comparisons of analytical methodologies and supporting experimental data to ensure the reliability of your research.

Understanding Potential Impurities

Commercial standards of flavonoids like Nicotiflorin may contain various impurities that can affect experimental outcomes. These can include:

• Related Flavonoids: Structurally similar flavonoids that are co-extracted during the initial purification from natural sources.[2] For instance, in the isolation of Nicotiflorin, other kaempferol (B1673270) glycosides might be present.

• Isomers: Structural isomers of Nicotiflorin that may have different biological activities.

• Degradation Products: Nicotiflorin can degrade under certain conditions, leading to the formation of its aglycone (kaempferol) and other breakdown products.

• Residual Solvents: Solvents used in the purification process that are not completely removed.

• Adulterants: In some cases, cheaper, structurally related compounds, such as rutin, might be added to illicitly increase the perceived "total flavonoid" content.[4]

A multi-pronged analytical approach is therefore essential for a thorough purity assessment.

Comparative Analysis of Commercial Nicotiflorin Standards

To illustrate a comparative purity validation, we present hypothetical data for three different commercial Nicotiflorin standards. The purity of each standard was assessed using High-Performance Liquid Chromatography with UV detection (HPLC-UV) for relative purity, Liquid Chromatography-Mass Spectrometry (LC-MS) for impurity identification, and quantitative Nuclear Magnetic Resonance (qNMR) for absolute purity.

Table 1: Comparative Purity Analysis of Commercial Nicotiflorin Standards

Parameter	Supplier A	Supplier B	Supplier C
Stated Purity	>98%	>99%	>99.5% (by HPLC)
HPLC Purity (%)	98.2	99.1	99.6
Number of Impurities (LC-MS)	3	2	1
Major Impurity Identity (LC-MS)	Kaempferol	Unknown (m/z 449.1)	Rutin (trace)
Major Impurity (%)	0.8	0.5	0.2
Absolute Purity (qNMR, % w/w)	96.5	97.8	98.9
Residual Solvents (qNMR)	Acetone (0.2%)	None Detected	None Detected

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

High-Performance Liquid Chromatography (HPLC-UV) for Relative Purity

This method is used to determine the relative percentage purity of the Nicotiflorin standard by separating it from its impurities.

• Instrumentation: HPLC system with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B52724) (B).

• Gradient Program:

  • 0-5 min: 20% B

  • 5-25 min: 20-25% B

  • 25-40 min: 25-50% B

  • 40-45 min: 50-20% B (return to initial)

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 265 nm and 350 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve 1 mg of the Nicotiflorin standard in 1 mL of methanol.

• Purity Calculation: The percent purity is calculated based on the area of the Nicotiflorin peak relative to the total area of all peaks in the chromatogram.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Impurity Identification

LC-MS is employed to identify the potential impurities detected by HPLC.

• Instrumentation: LC system coupled to a mass spectrometer (e.g., Q-TOF or Triple Quadrupole).

• LC Conditions: Same as the HPLC-UV method.

• Mass Spectrometry Parameters:

  • Ionization Mode: Electrospray Ionization (ESI) in both positive and negative modes.

  • Scan Range: m/z 100-1000.

  • Data Analysis: The mass-to-charge ratio (m/z) of the impurity peaks is used to propose their elemental composition and identify them by comparison with known compounds or fragmentation databases.

Quantitative Nuclear Magnetic Resonance (qNMR) for Absolute Purity

qNMR provides an absolute measure of purity by comparing the integral of a Nicotiflorin proton signal to that of a certified internal standard of known purity and concentration.

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard: A certified reference material with a known purity, such as maleic acid or dimethyl sulfone. The standard should have a proton signal that does not overlap with any of the Nicotiflorin signals.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the Nicotiflorin standard.

  • Accurately weigh approximately 5 mg of the internal standard.

  • Dissolve both in a known volume of a deuterated solvent (e.g., DMSO-d6).

• Acquisition Parameters:

  • A sufficient relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest should be used to ensure full relaxation of the protons.

  • The 90° pulse should be accurately calibrated.

• Data Analysis: The absolute purity is calculated using the following formula: Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std Where:

  • I = Integral of the signal

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • P = Purity of the standard

Visualizing Experimental and Biological Pathways

To aid in understanding the experimental workflow and the biological context of Nicotiflorin's action, the following diagrams are provided.

Caption: Workflow for the comparative purity validation of commercial Nicotiflorin standards.

Caption: Nicotiflorin's anti-inflammatory action via the NF-κB and NLRP3 inflammasome pathway.[2]

Conclusion

Validating the purity of commercial Nicotiflorin standards is a critical, yet often overlooked, step in ensuring the integrity of research. By employing a combination of analytical techniques such as HPLC-UV, LC-MS, and qNMR, researchers can obtain a comprehensive purity profile. This guide provides the necessary framework and experimental protocols to empower researchers to independently assess their chemical standards, leading to more reliable and reproducible scientific outcomes. It is recommended to perform such validation for each new batch of a commercial standard to ensure consistency across experiments.

References

• 1. Mechanism of Action of Nicotiflorin from Tricyrtis maculata in the Treatment of Acute Myocardial Infarction: From Network Pharmacology to Experimental Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of Nicotiflorin in San-Ye-Qing rhizome for anti-inflammatory effect in ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Neuroprotection of nicotiflorin in permanent focal cerebral ischemia and in neuronal cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

A comparative review of the pharmacological effects of Nicotiflorin and similar flavonoids

An objective analysis of the pharmacological activities of nicotiflorin in comparison to other prominent flavonoids, supported by experimental data.

Introduction

Flavonoids, a diverse group of polyphenolic compounds ubiquitously found in plants, have garnered significant attention in biomedical research for their broad spectrum of pharmacological activities. Among these, nicotiflorin, a flavonoid glycoside, has demonstrated considerable therapeutic potential across various disease models. This guide provides a comparative review of the pharmacological effects of nicotiflorin and other structurally similar and widely studied flavonoids, namely quercetin (B1663063), kaempferol (B1673270), and rutin (B1680289). The comparative analysis is based on experimental data from in vitro and in vivo studies, with a focus on their neuroprotective, anti-inflammatory, antioxidant, and cardiovascular protective effects.

Comparative Pharmacological Effects

The pharmacological activities of nicotiflorin, quercetin, kaempferol, and rutin are multifaceted, often overlapping, yet exhibiting distinct potencies and mechanisms of action. This section delves into a comparative analysis of their key therapeutic effects, supported by quantitative data.

Neuroprotective Effects

Nicotiflorin has shown marked neuroprotective properties in models of cerebral ischemia. Studies in rat models of permanent focal cerebral ischemia demonstrated that nicotiflorin, at doses of 2.5, 5, and 10 mg/kg, significantly reduced brain infarct volume and neurological deficits. In a transient focal cerebral ischemia-reperfusion model, nicotiflorin (2.5-10 mg/kg) reduced brain infarct volume by 24.5-63.2%. Furthermore, in a multi-infarct dementia rat model, nicotiflorin (30, 60, and 120 mg/kg) improved spatial memory and attenuated the elevation of lactic acid and malondialdehyde (MDA) content in the brain.

Quercetin is also a well-documented neuroprotective agent, with its aglycone form showing potent effects. Both quercetin and kaempferol have been noted for their ability to inhibit rhabdomyosarcoma cell and tumor growth.

Table 1: Comparative Neuroprotective Effects of Nicotiflorin and Similar Flavonoids

Flavonoid	Model	Dosage	Key Findings	Reference
Nicotiflorin	Permanent focal cerebral ischemia (rat)	2.5, 5, 10 mg/kg	Marked reduction in brain infarct volume and neurological deficits.
Nicotiflorin	Transient focal cerebral ischemia-reperfusion (rat)	2.5-10 mg/kg	24.5-63.2% reduction in brain infarct volume.
Nicotiflorin	Multi-infarct dementia (rat)	30, 60, 120 mg/kg	Improved spatial memory; attenuated increases in lactic acid and MDA.
Quercetin	General Neuroprotection	-	Exhibits pro-apoptotic effects on tumor cells.
Kaempferol	General Neuroprotection	-	Inhibits rhabdomyosarcoma cell and tumor growth.

Anti-inflammatory Effects

Nicotiflorin exhibits potent anti-inflammatory activity. In a model of ulcerative colitis, nicotiflorin was identified as the most efficacious compound, suppressing inflammation by targeting p65 and inhibiting the NF-κB pathway, which in turn attenuates the activation of the NLRP3 inflammasome. In a model of TNF-α-induced HUVEC endothelial injury, nicotiflorin dose-dependently inhibited the production of nitric oxide (NO), an inflammatory mediator. Specifically, at concentrations of 1, 0.5, 0.1, and 0.05 mg/mL, nicotiflorin reduced NO concentrations from a TNF-α induced level of 4.43±0.54 ng/mL to 3.29±0.47, 4.00±0.60, 4.12±0.23, and 4.30±0.16 ng/mL, respectively.

Kaempferol has also demonstrated significant anti-inflammatory properties. Compared to its glycosides, kaempferol aglycone showed the strongest inhibition of Concanavalin A-activated T cell proliferation, with an 86.7% inhibition rate after 48 hours at a 100 μM concentration. Quercetin is also recognized for its anti-inflammatory properties, often attributed to its antioxidant capacity.

Table 2: Comparative Anti-inflammatory Effects of Nicotiflorin and Similar Flavonoids

Flavonoid	Model	Concentration/Dosage	Key Findings	Reference
Nicotiflorin	Ulcerative Colitis (in vivo/in vitro)	-	Inhibits NF-κB pathway and NLRP3 inflammasome activation.
Nicotiflorin	TNF-α-induced HUVEC injury	0.05-1 mg/mL	Dose-dependent reduction of nitric oxide (NO) production.
Kaempferol	Concanavalin A-activated T cells	100 μM	86.7% inhibition of T cell proliferation after 48 hours.
Quercetin	General Inflammation	-	Possesses anti-inflammatory properties linked to antioxidant activity.

Antioxidant Effects

The antioxidant activity of flavonoids is a cornerstone of their therapeutic potential. In a study on liver injury, nicotiflorin pretreatment (25, 50, 100 mg/kg) in mice significantly antagonized the pro-oxidant effects of Concanavalin A, as evidenced by reduced malondialdehyde (MDA) levels and restored superoxide (B77818) dismutase (SOD) and glutathione (B108866) (GSH) activity.

Comparative studies have shown that the aglycone forms of flavonoids often exhibit stronger antioxidant activity than their glycoside counterparts. For instance, kaempferol showed the strongest free radical scavenging capacity in DPPH and ABTS assays compared to its glycosides. Quercetin is also a potent antioxidant, effectively scavenging reactive oxygen species and enhancing endogenous antioxidant defense systems.

Table 3: Comparative Antioxidant Effects of Nicotiflorin and Similar Flavonoids

Flavonoid	Assay/Model	Dosage/Concentration	Key Findings	Reference
Nicotiflorin	Concanavalin A-induced liver injury (mice)	25, 50, 100 mg/kg	Reduced MDA levels, restored SOD and GSH activity.
Kaempferol	DPPH and ABTS assays	-	Strongest free radical scavenging capacity compared to its glycosides.
Quercetin	General Antioxidant	-	Scavenges reactive oxygen species and enhances antioxidant enzymes.
Rutin	General Antioxidant	-	Contributes to the antioxidant capacity of various plant extracts.

Cardiovascular Protective Effects

Nicotiflorin has demonstrated protective effects on the cardiovascular system. In a model of acute myocardial infarction, it showed endothelial protective effects by reducing the release of nitric oxide after endothelial cell damage. It is suggested that the anti-AMI effect of nicotiflorin may be related to the regulation of the Akt/FoxO/BCl signaling pathway. Furthermore, nicotiflorin was found to upregulate the expression of endothelial nitric oxide synthase (eNOS) in cerebral blood vessel endothelial cells, which is crucial for maintaining vascular health.

The broader class of flavonoids, including quercetin, kaempferol, and rutin, are known to have beneficial effects on cardiovascular health by improving endothelial function, reducing blood pressure, and inhibiting platelet aggregation.

Table 4: Comparative Cardiovascular Protective Effects of Nicotiflorin and Similar Flavonoids

Flavonoid	Model	Dosage/Concentration	Key Findings	Reference
Nicotiflorin	Acute Myocardial Infarction (in vitro)	-	Endothelial protection, potential regulation of Akt/FoxO/BCl pathway.
Nicotiflorin	Hypoxia-reoxygenation in cerebral endothelial cells	25-100 µg/ml	Upregulation of eNOS activity, mRNA, and protein levels.
General Flavonoids	Various cardiovascular disease models	-	Improve endothelial function, reduce blood pressure, inhibit platelet aggregation.

Experimental Protocols

Permanent Focal Cerebral Ischemia Model (Rat)

• Animal Model: Male Sprague-Dawley rats.

• Procedure: The middle cerebral artery is permanently occluded.

• Treatment: Nicotiflorin (2.5, 5, and 10 mg/kg) is administered immediately after the onset of ischemia.

• Assessment: Neurological deficits are scored, and brain infarct volume is measured.

TNF-α-Induced HUVEC Endothelial Injury Model

• Cell Line: Human Umbilical Vein Endothelial Cells (HUVECs).

• Procedure: HUVECs are stimulated with TNF-α to induce an inflammatory response and injury.

• Treatment: Cells are pretreated with different concentrations of nicotiflorin.

• Assessment: The concentration of nitric oxide (NO) in the cell culture supernatant is measured to assess the inflammatory response.

Concanavalin A-Induced Liver Injury Model (Mice)

• Animal Model: Mice.

• Procedure: Acute liver injury is induced by a single injection of Concanavalin A.

• Treatment: Mice are pretreated with nicotiflorin (25, 50, and 100 mg/kg) for a specified period before Concanavalin A administration.

• Assessment: Serum levels of liver enzymes (AST, ALT), pro-inflammatory cytokines, and hepatic antioxidant parameters (MDA, SOD, GSH) are measured.

Signaling Pathways and Experimental Workflows

Caption: Generalized workflow for in vivo and in vitro pharmacological studies of flavonoids.

Caption: Nicotiflorin's anti-inflammatory mechanism via NF-κB and NLRP3 inflammasome inhibition.

Caption: Cardiovascular protective signaling pathways modulated by nicotiflorin.

Conclusion

Nicotiflorin demonstrates a wide array of pharmacological effects that are comparable, and in some instances potentially more potent, than other well-known flavonoids like quercetin, kaempferol, and rutin. Its significant neuroprotective, anti-inflammatory, antioxidant, and cardiovascular protective properties, supported by a growing body of experimental evidence, position it as a promising candidate for further preclinical and clinical investigation. The detailed molecular mechanisms, such as the inhibition of the NF-κB and NLRP3 inflammasome pathways and the upregulation of eNOS, provide a solid foundation for its therapeutic potential. Future research should focus on direct, head-to-head comparative studies with other flavonoids under standardized experimental conditions to delineate their relative potencies and therapeutic windows more definitively.

Safety & Regulatory Compliance

Proper Disposal of Nicotiflorin (Standard) for Laboratory Professionals

Essential guidance for the safe and compliant disposal of Nicotiflorin, ensuring the safety of laboratory personnel and environmental protection.

This document provides a comprehensive, step-by-step protocol for the proper disposal of Nicotiflorin (Standard), also known as Kaempferol-3-O-rutinoside. Adherence to these procedures is crucial for researchers, scientists, and drug development professionals to maintain a safe laboratory environment and comply with waste management regulations.

Hazard Identification and Classification

Before initiating any disposal procedures, it is imperative to understand the hazards associated with Nicotiflorin. According to its Safety Data Sheet (SDS), Nicotiflorin is classified as follows:

• Hazard Statement: H302: Harmful if swallowed[1][2].

• Precautionary Statements: This classification necessitates careful handling and the use of appropriate personal protective equipment (PPE) to avoid accidental ingestion.

Due to its hazardous nature, Nicotiflorin must be disposed of as chemical waste. It is strictly prohibited to dispose of Nicotiflorin down the drain or in regular municipal trash[1].

Step-by-Step Disposal Protocol

The disposal of Nicotiflorin must be managed through your institution's designated hazardous waste management program. The following protocol outlines the necessary steps for proper segregation, collection, and disposal.

1. Personal Protective Equipment (PPE): Before handling Nicotiflorin waste, all personnel must wear appropriate PPE to minimize exposure risks. This includes:

• Safety glasses or goggles

• Chemical-resistant gloves (e.g., nitrile)[1][3]

• A lab coat[1][3]

2. Waste Segregation and Collection:

• Solid Waste: Collect solid Nicotiflorin waste, including any contaminated materials such as weighing papers, pipette tips, and gloves, in a designated and clearly labeled hazardous waste container[1].

• Solution Waste: If Nicotiflorin is in a solvent, it must be collected in a container designated for the specific type of solvent waste (e.g., halogenated or non-halogenated organic solvents). Do not mix incompatible waste streams.

3. Container Selection and Labeling:

• Container Type: Use a chemically compatible and leak-proof container for waste collection. The original product container can be used if it is in good condition and properly relabeled as "Hazardous Waste."

• Labeling: Affix a hazardous waste tag, provided by your institution's Environmental Health and Safety (EHS) department, to the container. The label must clearly identify the contents as "Hazardous Waste: Nicotiflorin" and include the accumulation start date.

4. Storage of Waste:

• Store the sealed hazardous waste container in a designated Satellite Accumulation Area (SAA) or a central hazardous waste storage area.

• The storage area should be secure, well-ventilated, and away from incompatible materials[1].

• Ensure the container remains closed at all times, except when adding waste.

5. Disposal of Empty Containers:

• A container that has held Nicotiflorin is considered hazardous waste until it is properly decontaminated.

• Containers should be triple-rinsed with a suitable solvent (e.g., ethanol (B145695) or methanol)[1].

• The rinsate from the triple-rinse procedure is also considered hazardous waste and must be collected and disposed of in the appropriate liquid hazardous waste container[1].

• Once decontaminated, the container can be disposed of according to institutional guidelines, which may include puncturing it to prevent reuse and placing it in a designated container for non-hazardous laboratory glass or plastic[1].

6. Final Disposal:

• Contact your institution's EHS department to arrange for the pickup and final disposal of the hazardous waste.

• The recommended method for the final disposal of Nicotiflorin is controlled incineration at a licensed chemical destruction facility[1][3]. This process should include flue gas scrubbing to prevent environmental contamination[1].

Quantitative Data Summary

While specific quantitative limits for Nicotiflorin disposal are not widely established, the following table summarizes key information derived from safety data sheets and general chemical waste guidelines.

Parameter	Value/Guideline	Source
CAS Number	17650-84-9	[1][3][4][5][6]
Hazard Classification	H302: Harmful if swallowed	[1][2]
Recommended Disposal	Controlled Incineration	[1][3]
Sewer Disposal	Prohibited	[1]

Experimental Protocols and Visualizations

Disposal Workflow for Nicotiflorin Waste

The following diagram illustrates the logical workflow for the proper disposal of Nicotiflorin (Standard) in a laboratory setting.

Nicotiflorin Disposal Workflow Diagram

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. chemscene.com [chemscene.com]
• 5. targetmol.com [targetmol.com]
• 6. biocrick.com [biocrick.com]

Essential Safety and Logistical Information for Handling Nicotiflorin (Standard)

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential procedural guidance for the safe handling, storage, and disposal of Nicotiflorin. Adherence to these protocols is critical to ensure personnel safety and maintain a secure laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

Nicotiflorin is classified with the GHS hazard statement H302: Harmful if swallowed , and is also identified as an irritant.[1] Therefore, stringent measures must be taken to prevent ingestion, inhalation, and contact with skin and eyes.

Minimum Required PPE:

PPE Category	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves (powder-free). Double gloving is recommended.	Prevents skin contact with the powdered compound. Powder-free gloves minimize aerosolization of the powder.[2][3]
Body Protection	Disposable gown or a clean lab coat. Polyethylene-coated polypropylene (B1209903) or similar laminate materials are preferred for resistance to chemical permeation.	Protects against accidental spills and contamination of personal clothing.[3]
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Protects eyes from airborne particles and accidental splashes.
Respiratory Protection	A NIOSH-approved N95 or higher-rated respirator should be used when handling larger quantities or when there is a potential for aerosolization.	Prevents inhalation of the fine powder, which can be harmful if ingested.

Operational Plan: Step-by-Step Handling Procedures

2.1. Preparation and Weighing:

• Designated Area: All handling of Nicotiflorin powder must be conducted in a designated area, such as a chemical fume hood or a ventilated balance enclosure, to contain any airborne particles.

• Gather Materials: Before starting, ensure all necessary equipment is within the containment area, including the Nicotiflorin container, weighing paper or boat, spatula, and pre-labeled receiving vessel.

• Don PPE: Put on all required personal protective equipment as specified in the table above.

• Weighing: Carefully open the Nicotiflorin container. Use a clean spatula to transfer the desired amount of powder to the weighing vessel. Avoid creating dust. Close the primary container tightly immediately after use.

• Transfer: Gently transfer the weighed powder to the receiving vessel. If dissolving, add the solvent slowly to avoid splashing.

2.2. Dissolving:

• Solvent Selection: Nicotiflorin is often dissolved in Dimethyl sulfoxide (B87167) (DMSO) for in vitro studies.[4]

• Procedure: In the fume hood, add the desired volume of solvent to the vessel containing the weighed Nicotiflorin. Mix gently until fully dissolved. Cap the vessel securely.

2.3. Storage:

• Powder: Store the Nicotiflorin container in a cool, dry, and well-ventilated area, away from incompatible materials.

• Solutions: Stock solutions should be stored at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months). Protect from light.

Disposal Plan

All waste materials contaminated with Nicotiflorin must be treated as hazardous chemical waste.

• Solid Waste:

  • Contaminated PPE (gloves, disposable gowns), weighing paper, and other solid materials should be collected in a dedicated, clearly labeled hazardous waste bag within the fume hood.

• Liquid Waste:

  • Unused or waste solutions containing Nicotiflorin should be collected in a sealed, properly labeled hazardous waste container. Do not pour down the drain.

• Empty Containers:

  • Empty Nicotiflorin containers should be triple-rinsed with an appropriate solvent. The rinsate must be collected as hazardous liquid waste. The rinsed container can then be disposed of according to institutional guidelines.

• Final Disposal:

  • All collected hazardous waste must be disposed of through a licensed professional waste disposal service in accordance with local, state, and federal regulations.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Quantitative Data Summary

Property	Value	Source
Chemical Formula	C27H30O15	[5]
Molecular Weight	594.52 g/mol	[5]
Appearance	Yellow powder	[5]
GHS Hazard Statement	H302: Harmful if swallowed	[1]
Signal Word	Warning	[1]

Experimental Workflow for Safe Handling

Caption: Logical workflow for the safe handling of Nicotiflorin from preparation to disposal.

References

• 1. Kaempferol-3-O-Rutinoside | C27H30O15 | CID 5318767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pppmag.com [pppmag.com]
• 3. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 4. us.cambridgecommodities.com [us.cambridgecommodities.com]
• 5. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]